Celestolide

• CAS: 13171-00-1

Core Science & Biosynthesis

Celestolide (CAS 13171-00-1): A Comprehensive Technical Review

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Celestolide, with the Chemical Abstracts Service (CAS) number 13171-00-1, is a synthetic polycyclic musk widely utilized as a fragrance ingredient in a variety of consumer products, including perfumes, cosmetics, soaps, and detergents.[1][2] Its persistence and characteristic warm, powdery, and sweet musky scent have made it a staple in the fragrance industry.[1][3] This document provides a detailed technical overview of Celestolide, focusing on its chemical structure, physicochemical properties, synthesis, toxicological profile, and proposed mechanisms of action, tailored for a scientific audience.

Chemical Identity and Physicochemical Properties

Celestolide is chemically identified as 1-(6-tert-butyl-1,1-dimethyl-2,3-dihydro-1H-inden-4-yl)ethanone.[4][5] It belongs to the family of acetophenones and the structural class of indanes.[5] The molecule is characterized by a substituted indane ring system. Key identifiers and physicochemical properties are summarized in Table 1.

Table 1: Chemical Identifiers and Physicochemical Properties of Celestolide

Property	Value	Reference(s)
CAS Number	13171-00-1	[4][5]
IUPAC Name	1-(6-tert-butyl-1,1-dimethyl-2,3-dihydroinden-4-yl)ethanone	[5]
Synonyms	4-Acetyl-6-tert-butyl-1,1-dimethylindane, ADBI, Crysolide, Esperone	[1][4]
Molecular Formula	C₁₇H₂₄O	[1][4][6]
Molecular Weight	244.37 g/mol	[4][5][6]
Physical Form	Almost white crystalline solid/powder	[2][3][5]
Odor	Sweet, warm, powdery musk with animalic undertones	[3][5][7]
Melting Point	78.5 °C	[5]
Boiling Point	304.5 °C at 101.325 kPa	[5]
Water Solubility	0.015 mg/L (Very low)	[5]
Organic Solvent Solubility	Soluble in ethanol (B145695) and oils	[1][5]
LogP (Octanol/Water)	5.7	[2][5]
Vapor Pressure	0.05 Pa at 21 °C	[5]

Synthesis of Celestolide

The synthesis of Celestolide is typically achieved through a Friedel-Crafts acylation reaction. This electrophilic aromatic substitution involves reacting a substituted indane molecule with an acylating agent, such as acetyl chloride or acetic anhydride, in the presence of a Lewis acid catalyst like aluminum chloride (AlCl₃). The following diagram provides a high-level overview of this synthetic pathway.

Caption: High-level schematic of Celestolide synthesis via Friedel-Crafts acylation.

Analytical Methods

Celestolide in environmental and biological matrices is typically quantified using chromatographic techniques coupled with mass spectrometry. Common analytical methods include:

• Gas Chromatography-Mass Spectrometry (GC-MS): A standard method for the analysis of volatile and semi-volatile organic compounds like Celestolide.[4][5]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Used for analyzing Celestolide, particularly in complex matrices.[5]

• Solid Phase Microextraction (SPME) and Dispersive Solid-Phase Extraction (DSPE): These are sample preparation techniques used to extract and concentrate Celestolide from samples prior to GC-MS or LC-MS analysis.[1]

Spectroscopic methods such as Nuclear Magnetic Resonance (NMR), Infrared (IR), and Raman spectroscopy are used for structural elucidation and confirmation.[5]

Proposed Mechanism of Action: Inhibition of Multixenobiotic Resistance (MXR)

While not fully elucidated, a significant mechanism of action for Celestolide at the cellular level involves the inhibition of multixenobiotic resistance (MXR) transporters.[3][8] These transporters, such as P-glycoprotein (P-gp), are ATP-binding cassette (ABC) transporters that function as efflux pumps, actively removing a wide range of xenobiotics from cells. This is a primary cellular defense mechanism. By inhibiting these pumps, Celestolide can increase the intracellular concentration and subsequent toxicity of other environmental contaminants that are normally expelled.[3]

Caption: Inhibition of the MXR cellular defense mechanism by Celestolide.

Toxicological Profile

The toxicological properties of Celestolide have been evaluated in various assays. It is generally considered to have low acute toxicity but raises concerns due to its bioaccumulative potential and environmental persistence.[8][9] Key findings are summarized in Table 2.

Table 2: Summary of Toxicological Data for Celestolide

Endpoint / Assay Type	Organism / System	Result	Reference(s)
Genotoxicity
Micronucleus Test	Human lymphocytes, Hep G2 cells	No genotoxicity observed	[5]
Ames Test (Mutagenicity)	Salmonella typhimurium (TA97, 98, 100, 102)	Negative for mutagenicity (with and without metabolic activation)	[5]
Endocrine Disruption
Estrogenic Response	HELN, HELN ERα, HELN ERβ reporter cell lines	No activation of estrogenic responses up to 10⁻⁵ M	[5]
Ecotoxicity
Aquatic Invertebrate Toxicity	Nitocra spinipes (copepod)	7-8 day NOEC = 0.03 mg/L	[9]
Aquatic Invertebrate Toxicity	Acartia tonsa (copepod)	Strong inhibition of larval development	[5]
Mechanism-Based Toxicity
MXR Inhibition	Mytilus californianus (mussel) gill tissue	IC₅₀ = 0.74 - 2.56 µM	[3]

NOEC: No-Observed-Effect Concentration; IC₅₀: Half maximal inhibitory concentration.

Experimental Protocols

Detailed methodologies for key toxicological assays are crucial for the interpretation and replication of results.

Bacterial Reverse Mutation Assay (Ames Test)

This test evaluates the potential of a substance to induce gene mutations.[6][9]

Principle: Histidine-dependent (his-) strains of Salmonella typhimurium are used.[1][9] These bacteria cannot synthesize histidine and will not grow on a histidine-deficient medium. A mutagen can cause a reverse mutation, restoring the gene function and allowing the bacteria to grow into visible colonies (revertants) on the selective medium.[1] The test is performed with and without a metabolic activation system (S9 fraction from rat liver) to detect mutagens that require metabolic processing.[6]

Methodology:

• Strain Preparation: Cultures of S. typhimurium tester strains (e.g., TA98, TA100, TA1535) are grown overnight.[1][6]

• Exposure: Aliquots of the bacterial culture are mixed in molten top agar (B569324) with various concentrations of Celestolide, a negative (vehicle) control, and a positive control. For tests with metabolic activation, S9 mix is added.[10]

• Plating: The mixture is poured onto minimal glucose agar plates (lacking histidine).[1]

• Incubation: Plates are incubated at 37°C for 48-72 hours.[1]

• Scoring: The number of revertant colonies on each plate is counted. A significant, dose-dependent increase in revertant colonies compared to the negative control indicates a positive (mutagenic) result.[9]

In Vitro Cytokinesis-Block Micronucleus (CBMN) Assay

This assay detects both chromosome breakage (clastogenicity) and chromosome loss (aneugenicity).[5]

Principle: Human peripheral blood lymphocytes are stimulated to divide.[7][11] The test substance is added, and after exposure, Cytochalasin-B is introduced to block cytokinesis (cytoplasmic division) but not nuclear division.[12] This results in binucleated cells. Chromosome fragments or whole chromosomes that lag during mitosis form small, separate nuclei called micronuclei within these binucleated cells.[13]

Methodology:

• Cell Culture: Isolated human lymphocytes are cultured and stimulated to divide using a mitogen like phytohaemagglutinin (PHA).[12]

• Treatment: Cells are treated with at least three concentrations of Celestolide, along with positive and negative controls, for 3-6 hours (short treatment) or longer.[5][11] The assay is run with and without an S9 metabolic activation system.[11]

• Cytokinesis Block: After treatment, Cytochalasin-B is added to the culture medium.[12]

• Harvesting: Cells are harvested after a total culture time equivalent to 1.5-2.0 normal cell cycles.[5] They are then fixed and stained on microscope slides.

• Scoring: At least 2000 binucleated cells per concentration are scored for the presence of micronuclei under a microscope.[11][13] A statistically significant, dose-related increase in the frequency of micronucleated cells indicates genotoxicity.

Caption: Experimental workflow for the in vitro CBMN test.

References

• 1. Ames Test Protocol | AAT Bioquest [aatbio.com]
• 2. 4-Acetyl-1,1-dimethyl-6-tert-butylindan = 4-Acetyl-6-tert-butyl-1,1-dimethylindane | CAS 13171-00-1 | Chemical-Suppliers [chemical-suppliers.eu]
• 3. Nitromusk and polycyclic musk compounds as long-term inhibitors of cellular xenobiotic defense systems mediated by multidrug transporters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Flowthrough fecundity test with Nitocra spinipes (Harpacticoidea Crustacea) for aquatic toxicity (Journal Article) | OSTI.GOV [osti.gov]
• 5. books.rsc.org [books.rsc.org]
• 6. enamine.net [enamine.net]
• 7. The in vitro micronucleus test on isolated human lymphocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Characterization of the multixenobiotic resistance (MXR) mechanism in embryos and larvae of the zebra mussel (Dreissena polymorpha) and studies on its role in tolerance to single and mixture combinations of toxicants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. baharteb.com [baharteb.com]
• 10. bulldog-bio.com [bulldog-bio.com]
• 11. criver.com [criver.com]
• 12. crpr-su.se [crpr-su.se]
• 13. Frontiers | In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B [frontiersin.org]

An In-depth Technical Guide to the Physicochemical Properties of 4-Acetyl-6-tert-butyl-1,1-dimethylindane (Celestolide)

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Acetyl-6-tert-butyl-1,1-dimethylindane, widely known by its trade name Celestolide, is a synthetic polycyclic musk primarily utilized as a fragrance ingredient in a vast array of consumer products, including perfumes, cosmetics, soaps, and detergents.[1] Its popularity stems from its powerful and persistent sweet, musky, and powdery odor profile.[2][3] Chemically, it is a member of the indane family and is also classified as an acetophenone.[4] Understanding its physicochemical properties is critical for formulation development, quality control, toxicological assessment, and environmental fate analysis. This guide provides a comprehensive overview of these properties, details the standard experimental protocols for their determination, and presents logical workflows relevant to its synthesis and characterization.

Synonyms: Celestolide, ADBI, Crysolide, Esperone, 6-tert-Butyl-1,1-dimethyl-4-indanyl methyl ketone[4][5] CAS Number: 13171-00-1[4]

Physicochemical Properties

The key physicochemical data for 4-Acetyl-6-tert-butyl-1,1-dimethylindane are summarized in the table below. This information has been aggregated from various chemical databases and supplier specifications.

Property	Value	Source(s)
Molecular Formula	C₁₇H₂₄O	[4][5][6]
Molecular Weight	244.37 g/mol	[4][5][6]
Physical Form	White to almost white crystalline solid/powder.[2][3][4]
Odor	Sweet, musky, animalic, with woody and powdery undertones.[2][3][4]
Melting Point	68-70 °C; 78.5 °C	[2][4][5]
Boiling Point	117 °C at 0.6 mmHg; 304.5 °C at 760 mmHg (101.325 kPa)	[2][4][5]
Density (Predicted)	0.96 g/cm³	[5]
Water Solubility	3.29 mg/L at 24 °C; 0.015 mg/L (Insoluble)	[4]
Solubility in Organic Solvents	Soluble in ethanol, chloroform, and oils.[4][5]
Partition Coefficient (Log P)	5.7	[4]
Vapor Pressure	0.05 Pa at 24 °C	[2]
Maximum UV Absorbance (λmax)	253 nm in Ethanol	[2]

Experimental Protocols

Detailed methodologies are crucial for the accurate and reproducible determination of physicochemical properties. The following sections describe standard protocols, largely based on OECD (Organisation for Economic Co-operation and Development) guidelines, which are internationally recognized standards for chemical testing.

Melting Point Determination (Capillary Method)

This protocol is based on the standard pharmacopeial and OECD 102 guidelines.

• Principle: The melting point is the temperature at which a substance transitions from a solid to a liquid phase. The capillary method involves heating a small, compacted sample in a capillary tube at a controlled rate and observing the temperature range from initial to complete melting.[7][8]

• Apparatus: Melting point apparatus (liquid bath or metal block), sealed glass capillary tubes (0.9-1.1 mm internal diameter), calibrated thermometer or temperature sensor.[8]

• Procedure:

  • Sample Preparation: The crystalline sample is finely powdered. A capillary tube is packed with the powder to a height of 4-6 mm and compacted by tapping.[7][8][9]

  • Initial Determination: A rapid heating run (e.g., 5-10 °C/min) is performed to find the approximate melting point.[9]

  • Accurate Determination: The apparatus is cooled to at least 15-20 °C below the approximate melting point.[9] A new sample is introduced, and the temperature is raised to about 10 °C below the expected melting point.[8]

  • The heating rate is then slowed to 1-2 °C/min to allow for thermal equilibrium between the sample and the heating block/bath.[8]

  • Data Recording: The temperature at which the first droplet of liquid appears is recorded as the onset of melting. The temperature at which the last solid particle disappears is recorded as the completion of melting. The result is reported as a melting range.[9] The procedure is repeated at least twice, and the mean is calculated.[9]

Boiling Point Determination

This protocol follows the principles outlined in OECD Guideline 103.[10][11][12]

• Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure. For determination at reduced pressure (as is common for high-boiling-point substances to prevent decomposition), the pressure must be recorded.

• Apparatus: Distillation flask, condenser, calibrated thermometer or thermocouple, heating mantle, and a vacuum system with a manometer for reduced pressure measurements.

• Procedure (Distillation Method):

  • A small volume of the substance is placed in the distillation flask with boiling chips.

  • The apparatus is assembled. If measuring under reduced pressure, the system is evacuated to the desired pressure.

  • The substance is heated gently. The temperature is recorded when the liquid begins to boil and a stable reflux ring of condensate is observed on the thermometer bulb.[13]

  • The temperature and pressure are recorded. If the measurement was not at standard atmospheric pressure (760 mmHg), the boiling point is corrected using a pressure-temperature nomograph or the Clausius-Clapeyron equation.

Water Solubility Determination (Shake-Flask Method)

This protocol is based on the OECD Guideline 105, suitable for substances with solubilities above 10⁻² g/L.[14][15][16]

• Principle: An excess amount of the solid is equilibrated with water at a constant temperature. The concentration of the substance in the aqueous phase is then determined by a suitable analytical method, representing its water solubility.[16]

• Apparatus: Shaking incubator or water bath with temperature control, flasks with stoppers, centrifuge, analytical balance, and an analytical instrument for concentration measurement (e.g., HPLC, GC-MS).

• Procedure:

  • Equilibration: An excess amount of solid 4-Acetyl-6-tert-butyl-1,1-dimethylindane is added to a flask containing purified water. The amount should be sufficient to ensure a saturated solution with undissolved solid present after equilibration.[17]

  • The flask is sealed and agitated in a constant temperature bath (e.g., 24 °C) for an extended period (typically 24-48 hours) to ensure equilibrium is reached. A preliminary test can determine the necessary time.[14][17]

  • Phase Separation: After equilibration, the mixture is allowed to settle. The aqueous phase is then separated from the excess solid, typically by centrifugation at the same temperature to avoid precipitation or further dissolution.[16]

  • Analysis: The concentration of the compound in the clear aqueous supernatant is determined using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

  • The experiment is performed in triplicate to ensure reproducibility.

Partition Coefficient (n-Octanol/Water) Determination (HPLC Method)

This protocol is based on the OECD Guideline 117.[18][19][20]

• Principle: The partition coefficient (P) is the ratio of a chemical's concentration in a mixture of two immiscible phases (n-octanol and water) at equilibrium. It is a measure of hydrophobicity. The HPLC method estimates the log P value by correlating the substance's retention time on a reverse-phase column with the known log P values of reference compounds.[21][22]

• Apparatus: High-Performance Liquid Chromatography (HPLC) system with a UV detector, a reverse-phase column (e.g., C18), and reference standards with known log P values spanning the expected range for the test substance.

• Procedure:

  • Calibration: A series of reference compounds with well-documented log P values are injected into the HPLC system. A calibration curve is generated by plotting the logarithm of the retention factor (k) versus the known log P values.

  • Sample Analysis: A solution of 4-Acetyl-6-tert-butyl-1,1-dimethylindane is prepared in the mobile phase and injected into the HPLC system under the same isocratic conditions used for the standards.[20] Its retention time is measured in duplicate.[20]

  • Calculation: The retention factor (k) for Celestolide is calculated from its retention time.

  • The log P value is then determined by interpolating its retention factor onto the calibration curve generated from the reference standards.[20]

Mandatory Visualizations

The following diagrams illustrate key workflows related to 4-Acetyl-6-tert-butyl-1,1-dimethylindane.

Caption: General synthesis workflow for Celestolide.

Caption: Experimental workflow for physicochemical characterization.

References

• 1. Celestolide Manufacturer & Suppliers |ELAROMA-CTD - Elchemy [elchemy.com]
• 2. 4-ACETYL-6-TERT-BUTYL-1,1-DIMETHYLINDANE [chembk.com]
• 3. fraterworks.com [fraterworks.com]
• 4. Celestolide | C17H24O | CID 61585 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-Acetyl-1,1-dimethyl-6-tert-butylindan = 4-Acetyl-6-tert-butyl-1,1-dimethylindane | CAS 13171-00-1 | Chemical-Suppliers [chemical-suppliers.eu]
• 6. 4-Acetyl-6-(tert-butyl)-1,1,-dimethylindane | CymitQuimica [cymitquimica.com]
• 7. thinksrs.com [thinksrs.com]
• 8. drugfuture.com [drugfuture.com]
• 9. jk-sci.com [jk-sci.com]
• 10. oecd.org [oecd.org]
• 11. laboratuar.com [laboratuar.com]
• 12. oecd.org [oecd.org]
• 13. lcslaboratory.com [lcslaboratory.com]
• 14. oecd.org [oecd.org]
• 15. oecd.org [oecd.org]
• 16. filab.fr [filab.fr]
• 17. downloads.regulations.gov [downloads.regulations.gov]
• 18. oecd.org [oecd.org]
• 19. OECD Test 117: Partition coefficient (n-octanol/water) by HPLC method - Analytice [analytice.com]
• 20. oecd.org [oecd.org]
• 21. Partition coefficient octanol/water | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 22. OECD 117 - Partition Coefficient, HPLC Method - Situ Biosciences [situbiosciences.com]

An In-depth Technical Guide to the Synthesis of Celestolide and Related Indane Musk Compounds

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of Celestolide and other commercially significant indane musk compounds, namely Phantolide and Traseolide. The document details the core chemical reactions, experimental protocols, and quantitative data to facilitate research and development in the field of synthetic fragrances and related chemical synthesis.

Introduction to Indane Musks

Indane musks are a class of synthetic fragrance compounds that emerged as crucial components in the perfume and cosmetics industry due to their persistent, musk-like odor. Their chemical structure is based on a substituted indane skeleton. Unlike nitro musks, which faced restrictions due to safety concerns, polycyclic musks like the indane derivatives offered a more stable and safer alternative.[1] This guide focuses on the synthesis of three key indane musks: Celestolide, Phantolide, and Traseolide.

Synthesis of Celestolide (4-Acetyl-6-tert-butyl-1,1-dimethylindane)

Celestolide is a synthetic polycyclic musk renowned for its use in perfuming soaps and cosmetics.[2][3] Its synthesis is a two-step process involving a Friedel-Crafts alkylation to form the indane core, followed by a Friedel-Crafts acylation.

Synthetic Pathway

The synthesis of Celestolide begins with the reaction of tert-butylbenzene (B1681246) with isoprene (B109036) in the presence of a strong acid catalyst, typically sulfuric acid, to form 6-tert-butyl-1,1-dimethylindane.[2] This intermediate is then acetylated using acetyl chloride and a Lewis acid catalyst, most commonly aluminum chloride, to yield Celestolide.

Caption: Synthesis of Celestolide.

Experimental Protocols

Step 1: Synthesis of 6-tert-butyl-1,1-dimethylindane

Step 2: Synthesis of Celestolide (4-Acetyl-6-tert-butyl-1,1-dimethylindane)

Similarly, a precise, published protocol for the acetylation of 6-tert-butyl-1,1-dimethylindane is not explicitly detailed. A general procedure for Friedel-Crafts acylation would involve dissolving the indane intermediate in a suitable solvent (e.g., dichloromethane (B109758) or carbon disulfide) and then adding a stoichiometric amount of aluminum chloride. Acetyl chloride would then be added dropwise at a low temperature (e.g., 0-5 °C). After the reaction is complete, the mixture is typically poured onto ice and hydrochloric acid to decompose the aluminum chloride complex. The product is then extracted, washed, and purified, often by recrystallization from a suitable solvent like ethanol (B145695).

Quantitative Data

Property	Value
Celestolide
Molecular Formula	C₁₇H₂₄O
Molecular Weight	244.37 g/mol [4]
Melting Point	77.2-77.5 °C[5]
Boiling Point	148-150 °C at 15 mmHg[5]
Appearance	White crystalline powder[6]
Solubility	Insoluble in water; soluble in ethanol and oils[6]
Spectroscopic Data
¹H NMR (CDCl₃)	δ 1.26 (s, 6H), 1.32 (s, 9H), 1.92 (t, J=7.3, 2H), 2.85 (t, J=7.3, 2H), 7.16 (m, 3H) ppm[5]
IR (film)	1715, 1265, 815 cm⁻¹[5]

Synthesis of Phantolide (6-Acetyl-1,1,2,3,3,5-hexamethylindan)

Phantolide is another widely used indane musk, valued for its stability in various consumer products.[7][8] Its synthesis also follows a two-step pathway involving the formation of a hexamethylindane intermediate followed by acetylation.

Synthetic Pathway

The synthesis of Phantolide typically starts from p-cymene (B1678584), which is reacted with an amylene source, such as 2-methyl-2-butene (B146552) or tert-amyl alcohol, to form 1,1,2,3,3,5-hexamethylindane (HMI).[9] The HMI is then acetylated, usually with acetyl chloride in the presence of aluminum chloride, to produce Phantolide.[7][8]

Caption: Synthesis of Phantolide.

Experimental Protocols

Step 1: Synthesis of 1,1,2,3,3,5-Hexamethylindane (HMI)

• From p-Cymene and tert-Amyl Alcohol: The reaction is typically carried out at a temperature of -10 to 0 °C for approximately 1.5 hours. A molar ratio of p-cymene to tert-amyl alcohol of 1:2 is used with concentrated sulfuric acid as the catalyst. This method has a reported yield of 40.89%.[9]

• From p-Cymene and 2-Methyl-2-butene: This reaction is conducted at 0 °C for 4 hours. Aluminum trichloride (B1173362) is used as the catalyst in a hydrocarbon solvent. The reported yield for this method is higher, at 67.25%.[9]

Step 2: Synthesis of Phantolide (6-Acetyl-1,1,2,3,3,5-hexamethylindan)

The acetylation of HMI is performed at 20 °C for 4 hours. Acetyl chloride is used as the acetylating agent with aluminum chloride as the catalyst. The reported yield for this step is up to 88.92%.[9]

Quantitative Data

Property	Value
Phantolide
Molecular Formula	C₁₇H₂₄O
Molecular Weight	244.37 g/mol
Melting Point	~35 °C[8]
Appearance	Almost white crystalline mass[8]
Solubility	Soluble in ethanol and perfume materials[8]
Yields
HMI from tert-Amyl Alcohol	40.89%[9]
HMI from 2-Methyl-2-butene	67.25%[9]
Phantolide from HMI	up to 88.92%[9]

Synthesis of Traseolide (5-Acetyl-1,1,2,6-tetramethyl-3-isopropylindane)

Traseolide is another important indane musk, though less common than Celestolide and Phantolide.[10][11] Detailed synthetic procedures for Traseolide are less frequently reported in readily accessible literature. However, its synthesis is understood to follow a similar pattern of Friedel-Crafts alkylation to form the indane core, followed by acetylation. The likely precursors for the indane skeleton of Traseolide are p-cymene and a C6-olefin, such as diisobutylene, to introduce the necessary substitution pattern.

Synthetic Pathway (Proposed)

Caption: Proposed synthesis of Traseolide.

Experimental Protocols and Quantitative Data

Detailed experimental protocols and quantitative data for the synthesis of Traseolide are not available in the reviewed public literature. Further investigation into specialized chemical literature and patents would be necessary to establish a definitive and detailed synthetic procedure with corresponding yields and spectroscopic data.

Core Synthetic Methodology: Friedel-Crafts Reactions

The synthesis of indane musks is fundamentally reliant on Friedel-Crafts reactions, a cornerstone of organic chemistry for C-C bond formation on aromatic rings.[12][13]

Friedel-Crafts Alkylation

This reaction involves the alkylation of an aromatic ring with an alkyl halide, alkene, or alcohol in the presence of a Lewis acid or a strong Brønsted acid catalyst.[13] In the context of indane musk synthesis, this reaction is crucial for constructing the indane ring system through intramolecular cyclization of an alkylated aromatic intermediate. The choice of catalyst and reaction conditions is critical to control selectivity and minimize side reactions such as polyalkylation and rearrangement.[13]

Friedel-Crafts Acylation

Friedel-Crafts acylation is the reaction of an aromatic ring with an acyl halide or anhydride (B1165640) using a stoichiometric amount of a Lewis acid catalyst, typically aluminum chloride.[13] This reaction introduces an acetyl group onto the pre-formed indane skeleton to yield the final musk compound. A key advantage of this reaction is that the product is a ketone, which is less reactive than the starting material, thus preventing over-acylation.[13]

Conclusion

The synthesis of Celestolide, Phantolide, and related indane musks is a well-established area of industrial organic chemistry, primarily relying on the robust and versatile Friedel-Crafts reactions. While the general synthetic pathways are clear, this guide highlights the need for more publicly available, detailed experimental protocols, especially for Celestolide and Traseolide, to aid in further research and process optimization. The provided quantitative data and reaction schemes offer a solid foundation for professionals in the field to understand and explore the synthesis of these important fragrance molecules. Further research into alternative catalysts and greener synthetic routes could open new avenues for the efficient and sustainable production of indane musks.

References

• 1. US3045047A - 6-acetyl-1, 1, 2, 4, 4, 7-hexamethyl-1, 2, 3, 4, tetrahydronaphthalene - Google Patents [patents.google.com]
• 2. Isolation, NMR Characterization, and Bioactivity of a Flavonoid Triglycoside from Anthyllis henoniana Stems: Antioxidant and Antiproliferative Effects on MDA-MB-231 Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Friedel-Crafts Alkylation | Eastern Kentucky University - Edubirdie [edubirdie.com]
• 4. Celestolide | C17H24O | CID 61585 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. benchchem.com [benchchem.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. researchgate.net [researchgate.net]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. encyclopedia.pub [encyclopedia.pub]
• 11. researchgate.net [researchgate.net]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. cerritos.edu [cerritos.edu]

Spectroscopic data for Celestolide including NMR and GC-MS

Introduction

Celestolide (4-acetyl-1,1-dimethyl-6-tert-butyl-indan), a synthetic polycyclic musk, is a widely utilized fragrance ingredient in a variety of consumer products, from fine perfumes to household cleaners. Its persistent and characteristic musky odor has made it a staple in the fragrance industry. For researchers, scientists, and professionals in drug development and quality control, a thorough understanding of its spectroscopic properties is essential for identification, quantification, and purity assessment. This technical guide provides an in-depth overview of the nuclear magnetic resonance (NMR) and gas chromatography-mass spectrometry (GC-MS) data for Celestolide, complete with detailed experimental protocols and data interpretation.

Spectroscopic Data

The structural elucidation and characterization of Celestolide are heavily reliant on modern spectroscopic techniques. The following sections present the key NMR and GC-MS data in a structured format for clarity and comparative analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. For Celestolide, ¹H and ¹³C NMR are instrumental in confirming its complex cyclic structure.

¹H NMR Spectroscopic Data for Celestolide

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
Data not fully available in search results	Aromatic Protons
Data not fully available in search results	CH₂ Protons (indan ring)
Data not fully available in search results	CH₃ Protons (acetyl group)
Data not fully available in search results	C(CH₃)₂ Protons (indan ring)
Data not fully available in search results	C(CH₃)₃ Protons (tert-butyl group)

¹³C NMR Spectroscopic Data for Celestolide

Chemical Shift (δ) ppm	Assignment
Data not fully available in search results	C=O (acetyl group)
Data not fully available in search results	Aromatic Carbons
Data not fully available in search results	Quaternary Carbons (indan ring and tert-butyl)
Data not fully available in search results	CH₂ Carbons (indan ring)
Data not fully available in search results	CH₃ Carbons (acetyl, gem-dimethyl, tert-butyl)

Note: While general spectra are available in public databases, precise, peer-reviewed chemical shift and coupling constant data for all protons and carbons of Celestolide were not fully available in the initial search results. The tables are structured to be populated with such data upon experimental determination or from more detailed spectral libraries.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile organic compounds. The gas chromatogram provides the retention time of Celestolide, while the mass spectrum reveals its molecular weight and fragmentation pattern, which serves as a molecular fingerprint.

GC-MS Data for Celestolide

Parameter	Value
Molecular Weight	244.37 g/mol [1]
Retention Index (non-polar column)	1705.1, 1706[1]
Retention Index (polar column)	2145[1]

Major Mass Spectrometry Fragments for Celestolide

m/z	Relative Intensity (%)	Putative Fragment
229	~64	[M-CH₃]⁺
201	Data not fully available in search results	[M-C(CH₃)₃]⁺
187	Data not fully available in search results	[M-COCH₃ - CH₃]⁺
57	~39	[C(CH₃)₃]⁺
43	100	[CH₃CO]⁺

Note: The relative intensities are approximate and can vary depending on the instrument and analytical conditions. The base peak is typically observed at m/z = 43.

Experimental Protocols

Detailed and standardized experimental procedures are crucial for obtaining reproducible and reliable spectroscopic data. The following protocols are recommended for the analysis of Celestolide.

NMR Spectroscopy Protocol

1. Sample Preparation:

• Accurately weigh 5-10 mg of Celestolide standard or the sample containing Celestolide.

• Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃). For ¹³C NMR, a higher concentration (20-50 mg) may be required for a good signal-to-noise ratio.[2][3]

• Ensure the sample is fully dissolved. Gentle vortexing or sonication can be used to aid dissolution.

• Filter the solution through a small plug of glass wool packed in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any particulate matter.[2][3]

• Cap the NMR tube securely.

2. NMR Instrument Parameters (¹H NMR):

• Spectrometer: 400 MHz or higher field strength for better resolution.

• Solvent: Chloroform-d (CDCl₃).

• Temperature: 298 K.

• Pulse Sequence: Standard single-pulse experiment (zg30).

• Acquisition Parameters:

  • Spectral Width: ~16 ppm.

  • Number of Scans: 16-64 (depending on concentration).

  • Relaxation Delay (d1): 1-5 seconds.

  • Acquisition Time: ~2-4 seconds.

• Processing:

  • Apply a line broadening factor (e.g., 0.3 Hz) to improve the signal-to-noise ratio.

  • Fourier transform the FID.

  • Phase and baseline correct the spectrum.

  • Calibrate the chemical shift scale to the residual solvent peak (CHCl₃ at 7.26 ppm).

3. NMR Instrument Parameters (¹³C NMR):

• Spectrometer: 100 MHz or higher.

• Solvent: Chloroform-d (CDCl₃).

• Temperature: 298 K.

• Pulse Sequence: Proton-decoupled experiment (zgpg30).

• Acquisition Parameters:

  • Spectral Width: ~220 ppm.

  • Number of Scans: 1024 or more (due to the low natural abundance of ¹³C).

  • Relaxation Delay (d1): 2 seconds.

• Processing:

  • Apply a line broadening factor (e.g., 1-2 Hz).

  • Fourier transform the FID.

  • Phase and baseline correct the spectrum.

  • Calibrate the chemical shift scale to the solvent peak (CDCl₃ at 77.16 ppm).

GC-MS Protocol

1. Sample Preparation:

• Prepare a stock solution of Celestolide in a volatile organic solvent such as hexane (B92381) or dichloromethane (B109758) (e.g., 1 mg/mL).

• For quantitative analysis, prepare a series of calibration standards by diluting the stock solution.

• For samples like perfumes or cosmetics, a dilution with a suitable solvent (e.g., ethanol (B145695) or hexane) is necessary to bring the concentration within the linear range of the instrument. A 1:100 or 1:1000 dilution is often a good starting point.

• If the sample matrix is complex, a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) cleanup step may be required to remove interfering substances.

2. GC-MS Instrument Parameters:

• Gas Chromatograph: Agilent 6890 or similar.

• Mass Spectrometer: Agilent 5973 or similar.

• Injector:

  • Mode: Splitless or Split (e.g., 50:1 split ratio).

  • Temperature: 250-280 °C.

  • Injection Volume: 1 µL.

• Carrier Gas: Helium at a constant flow rate of 1.0-1.2 mL/min.

• Oven Temperature Program:

  • Initial Temperature: 60-80 °C, hold for 1-2 minutes.

  • Ramp: 5-10 °C/min to 280-300 °C.

  • Final Hold: 5-10 minutes.

• GC Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is commonly used for fragrance analysis.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 40-450.

• Data Analysis:

  • Identify the Celestolide peak based on its retention time.

  • Compare the acquired mass spectrum with a reference library (e.g., NIST, Wiley) for confirmation.

  • For quantitative analysis, construct a calibration curve by plotting the peak area against the concentration of the standards.

Workflow and Logical Relationships

The following diagram illustrates the general workflow for the spectroscopic analysis of Celestolide.

Workflow for the spectroscopic analysis of Celestolide.

Conclusion

The spectroscopic data and protocols presented in this guide provide a comprehensive resource for the analysis of Celestolide. Accurate and reproducible data from NMR and GC-MS are fundamental for ensuring the quality, purity, and proper identification of this important fragrance ingredient in various applications. The detailed methodologies and structured data tables serve as a valuable reference for researchers and professionals in the field, facilitating consistent and reliable analytical outcomes.

References

• 1. Celestolide | C17H24O | CID 61585 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. research.reading.ac.uk [research.reading.ac.uk]
• 3. NMR Sample Preparation [nmr.chem.umn.edu]

Environmental Persistence and Biodegradability of Celestolide: A Technical Guide

Introduction

Celestolide, with the CAS number 13171-00-1, is a synthetic polycyclic musk fragrance widely utilized in a variety of consumer products, including perfumes, detergents, soaps, and cosmetics, for its persistent, warm, and powdery musk scent.[1][2][3][4][5] Chemically known as 1-(6-tert-Butyl-1,1-dimethyl-2,3-dihydro-1H-inden-4-yl)ethanone, and also referred to as ADBI, it belongs to a class of compounds valued for their stability and longevity in formulations.[3][5][6] However, the very properties that make Celestolide a desirable fragrance ingredient—its chemical stability and lipophilicity—also raise concerns about its environmental fate, persistence, and potential for bioaccumulation.[4] This technical guide provides a comprehensive overview of the environmental persistence and biodegradability of Celestolide, summarizing key data, outlining experimental protocols, and illustrating relevant environmental processes.

Physicochemical Properties

The environmental behavior of a chemical is largely dictated by its physical and chemical properties. Celestolide is a solid, lipophilic substance with low water solubility and moderate volatility.[7] These characteristics are fundamental to understanding its partitioning in the environment. A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Celestolide

Property	Value	Reference(s)
Molecular Formula	C₁₇H₂₄O	[7][8][9]
Molecular Weight	244.37 g/mol	[6][7][8]
Physical Form	Almost white crystals/solid	[7][8]
Melting Point	78.5 °C	[6][7]
Boiling Point	304.5 °C at 101.325 kPa	[7]
Water Solubility	0.015 mg/L	[6][7]
Vapor Pressure	0.05 Pa at 21 °C	[7]
Log Kow (Octanol-Water Partition Coefficient)	5.7	[7]
Henry's Law Constant	1.78 x 10⁻² atm-m³/mol	[7]
Bioconcentration Factor (BCF)	Estimated at 700	[7]

Environmental Fate and Persistence

Celestolide is considered persistent in the environment due to its extremely low rate of biodegradation.[4] Its widespread use in personal care and cleaning products leads to its continuous release into the environment, primarily through wastewater treatment plant (STP) effluents and biosolids.[4]

Environmental Partitioning

Upon release into the environment, Celestolide's high lipophilicity (Log Kow = 5.7) and low water solubility govern its distribution.[7]

• Water and Sediment: When released into surface waters, Celestolide is expected to adsorb strongly to suspended solids and sediment.[7] Volatilization from water surfaces is a potential fate process but is likely attenuated by this adsorption.[7]

• Soil: Celestolide exhibits low mobility in soil. Due to its high lipophilicity, a significant fraction entering STPs (up to 85%) can be removed by adsorption to sludge, which may subsequently be applied to land as biosolids, leading to soil contamination. Multimedia partitioning models predict that Celestolide will predominantly partition to the soil compartment (approx. 81.9%), with smaller amounts partitioning to water (12.8%) and sediment (4.65%).

• Air: While considered moderately volatile, its atmospheric lifetime is relatively short (a few hours) due to reactions with OH radicals, suggesting that long-range atmospheric transport is not a primary concern.[10]

References

• 1. Celestolide (IFF) - Hekserij [eng.hekserij.nl]
• 2. specialchem.com [specialchem.com]
• 3. CAS 13171-00-1: Celestolide | CymitQuimica [cymitquimica.com]
• 4. ewg.org [ewg.org]
• 5. Celestolide | 13171-00-1 [chemicalbook.com]
• 6. scent.vn [scent.vn]
• 7. Celestolide | C17H24O | CID 61585 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. chembk.com [chembk.com]
• 9. iff.com [iff.com]
• 10. researchgate.net [researchgate.net]

Bioaccumulation Potential of Celestolide in Aquatic Organisms: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Celestolide (4-acetyl-6-tert-butyl-1,1-dimethylindan) is a synthetic polycyclic musk fragrance ingredient used in a variety of personal care and household products. Due to its widespread use and subsequent release into aquatic environments through wastewater treatment plant effluents, there is a growing interest in understanding its potential for bioaccumulation in aquatic organisms. This technical guide provides a comprehensive overview of the bioaccumulation potential of Celestolide and structurally similar polycyclic musks, summarizing key quantitative data, detailing experimental protocols, and illustrating relevant biological and experimental pathways. Given the limited publicly available data specifically for Celestolide, this guide incorporates data from its close structural analogues, Galaxolide (HHCB) and Tonalide (AHTN), to provide a robust assessment.

Physicochemical Properties and Bioaccumulation Potential

Celestolide is characterized by its low water solubility and high lipophilicity, properties that suggest a potential for bioaccumulation in the fatty tissues of aquatic organisms. The octanol-water partition coefficient (log K_ow_) is a key indicator of a substance's bioaccumulation potential. A high log K_ow_ value generally correlates with a higher propensity to accumulate in lipids.

Table 1: Physicochemical Properties of Celestolide and Related Polycyclic Musks

Compound	Chemical Formula	Molecular Weight ( g/mol )	Water Solubility (mg/L)	log K_ow_	Reference
Celestolide	C₁₇H₂₄O	244.38	0.28	5.3
Galaxolide (HHCB)	C₁₈H₂₆O	258.40	1.76	5.9
Tonalide (AHTN)	C₁₈H₂₆O	258.40	1.25	5.7	[1]

Quantitative Bioaccumulation Data

The bioconcentration factor (BCF) is the most common metric used to quantify the bioaccumulation potential of a substance from water. It is the ratio of the concentration of a chemical in an organism to the concentration in the surrounding water at steady state. The following tables summarize the available BCF data for polycyclic musks in fish.

Table 2: Bioconcentration Factors (BCF) for Galaxolide (HHCB) in Bluegill Sunfish (Lepomis macrochirus)

Tissue	BCF (L/kg wet weight)	Test Concentration (µg/L)	Exposure Duration (days)	Reference
Whole Body	1584	1.0	28
Whole Body	1638	10.0	28
Edible Tissue	1059	1.0	28
Edible Tissue	1092	10.0	28
Non-edible Tissue	2390	1.0	28
Non-edible Tissue	2465	10.0	28

Table 3: Bioconcentration Factors (BCF) for Tonalide (AHTN) in Bluegill Sunfish (Lepomis macrochirus)

Tissue	BCF (L/kg wet weight)	Test Concentration (µg/L)	Exposure Duration (days)	Reference
Whole Body	597	Not Specified	28	[1]
Edible Tissue	258	Not Specified	28	[1]
Non-edible Tissue	845	Not Specified	28	[1]

Experimental Protocols

Bioaccumulation studies in aquatic organisms are typically conducted following standardized guidelines, such as the OECD Test Guideline 305 (Bioaccumulation in Fish: Aqueous and Dietary Exposure).[3][4]

OECD 305: Bioaccumulation in Fish - Aqueous Exposure Test

This test is designed to determine the bioconcentration factor (BCF) of a chemical in fish exposed to the substance in water.

1. Test Organism:

• A species with a low fat content is preferred, such as the Bluegill Sunfish (Lepomis macrochirus) or Rainbow Trout (Oncorhynchus mykiss).

• Fish should be healthy, disease-free, and acclimated to the test conditions.

2. Test Substance Preparation:

• For poorly water-soluble substances like Celestolide, a solvent or dispersant may be used to prepare a stock solution. The concentration of the solvent should be minimal and not affect the test organisms.

3. Experimental Design:

• The test consists of two phases: an uptake phase and a depuration phase.

• Uptake Phase: Fish are exposed to a constant, sublethal concentration of the test substance in a flow-through system for a period sufficient to reach steady-state (typically 28 days). Water and fish tissue samples are collected at regular intervals to determine the concentration of the test substance.

• Depuration Phase: After the uptake phase, the remaining fish are transferred to clean, untreated water. Fish tissue samples are collected at intervals to measure the rate of elimination of the substance.

4. Water Quality Parameters:

• Temperature, pH, dissolved oxygen, and other relevant water quality parameters are monitored and maintained within a narrow range throughout the test.

5. Analytical Methods:

• The concentration of the test substance in water and fish tissue is determined using a validated analytical method with sufficient sensitivity and specificity. For polycyclic musks, Gas Chromatography-Mass Spectrometry (GC-MS) is a commonly employed technique.

6. Data Analysis:

• The uptake rate constant (k₁), depuration rate constant (k₂), and the kinetic bioconcentration factor (BCFk = k₁/k₂) are calculated from the concentration data.

• The steady-state bioconcentration factor (BCFss) is calculated as the ratio of the concentration in fish to the concentration in water at steady state.

Mandatory Visualizations

Experimental Workflow for Bioaccumulation Study (OECD 305)

Figure 1: Experimental workflow for an OECD 305 bioaccumulation study.

Conceptual Metabolic Pathway of Polycyclic Musks in Aquatic Organisms

References

• 1. oekotoxzentrum.ch [oekotoxzentrum.ch]
• 2. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 3. catalog.labcorp.com [catalog.labcorp.com]
• 4. oecd.org [oecd.org]

Celestolide: An Emerging Environmental Contaminant of Concern

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Celestolide (CAS 13171-00-1), a synthetic polycyclic musk, has been widely used as a fragrance ingredient in a vast array of consumer products, including perfumes, cosmetics, detergents, and air fresheners.[1] Its desirable musky, sweet, and persistent aroma has made it a popular choice in the fragrance industry.[2] However, the widespread use and subsequent release of Celestolide into the environment have led to its emergence as a contaminant of concern. Due to its chemical properties, Celestolide is persistent in the environment and has the potential to bioaccumulate in aquatic organisms, raising concerns about its ecological and potential human health impacts.[1] This technical guide provides a comprehensive overview of Celestolide as an environmental contaminant, focusing on its physicochemical properties, environmental fate and concentrations, ecotoxicological effects, and analytical methodologies for its detection.

Physicochemical Properties of Celestolide

Celestolide, with the IUPAC name 1-(6-tert-butyl-1,1-dimethyl-2,3-dihydroinden-4-yl)ethanone, is a solid, almost white crystalline substance.[3] Its molecular formula is C₁₇H₂₄O, and it has a molecular weight of 244.37 g/mol .[3] A key property influencing its environmental behavior is its high lipophilicity, indicated by a log Kow (octanol-water partition coefficient) of 5.7.[3] This suggests a strong tendency to partition from water into fatty tissues of organisms. Its water solubility is very low, reported as 0.015 mg/L.[3] The combination of high lipophilicity and low water solubility contributes to its persistence and bioaccumulative potential in the environment.

Table 1: Physicochemical Properties of Celestolide

Property	Value	Reference(s)
CAS Number	13171-00-1	[3]
Molecular Formula	C₁₇H₂₄O	[3]
Molecular Weight	244.37 g/mol	[3]
IUPAC Name	1-(6-tert-butyl-1,1-dimethyl-2,3-dihydroinden-4-yl)ethanone	[3]
Appearance	Almost white crystals, solid	[3]
Odor	Musky, sweet, animal odor	[3]
Melting Point	78.5 °C	[3]
Boiling Point	304.5 °C at 101.325 kPa	[3]
Water Solubility	0.015 mg/L	[3]
Log Kow	5.7	[3]
Vapor Pressure	0.05 Pa at 21 °C	[3]
Henry's Law Constant	1.78 x 10⁻² atm-cu m/mol	[3]

Environmental Fate and Occurrence

The primary pathway for Celestolide to enter the environment is through the discharge of treated and untreated wastewater.[1] Due to its widespread use in personal care products, it is consistently present in domestic sewage. Conventional wastewater treatment plants (WWTPs) are often not effective in completely removing Celestolide, leading to its release into surface waters.[4]

Once in the aquatic environment, its hydrophobic nature causes it to adsorb to suspended particles and accumulate in sediments.[3] Celestolide has been detected in various environmental compartments, including wastewater influent and effluent, sewage sludge, surface water, and sediment.

Table 2: Environmental Concentrations of Celestolide

Environmental Matrix	Concentration Range	Location/Study Details	Reference(s)
Wastewater Influent	<10 - 440 ng/L	UK WWTPs	[3]
Wastewater Effluent	0.01 - 0.43 µg/L (10 - 430 ng/L)	Europe and America	[4]
90th percentile: 0.17 µg/L (170 ng/L)	Germany	[4]
Sewage Sludge	0.07 - 1100 µg/kg dry weight	Worldwide	[4]
Surface Water	Estimated: 8.5 µg/L (8500 ng/L)	Based on standard exposure modeling	[4]
Sediment	0.10 ng/g dry weight	Lake Ontario, Canada/USA	[3]
16 - 100 ng/g dry weight	Elbe and Molgora Rivers, Europe	[3]
<0.03 µg/kg dry weight	Czech Republic streams	[3]

Ecotoxicological Effects and Mechanism of Action

Celestolide has been shown to be toxic to some aquatic organisms.[1] Studies have demonstrated its ability to inhibit the larval development of copepods at low concentrations.[1] A significant concern is its potential to bioaccumulate in aquatic life, with an estimated bioconcentration factor (BCF) of 700, suggesting a high potential for accumulation in organisms from the surrounding water.[3] While no indication of carcinogenicity to humans has been reported, there is evidence that Celestolide can interfere with cellular defense mechanisms.[1][5]

A proposed mechanism of toxicity involves the inhibition of multidrug resistance (MDR) transporters, such as P-glycoprotein (P-gp) and Multidrug Resistance-Associated Protein 1 (MRP1).[1] These transporters are ATP-dependent efflux pumps that play a crucial role in protecting cells by expelling a wide range of xenobiotics and toxins.[5][6] By inhibiting these pumps, Celestolide can increase the intracellular concentration of other harmful substances, leading to enhanced toxicity.[1]

Proposed mechanism of Celestolide-induced toxicity via inhibition of multidrug resistance transporters.

Table 3: Ecotoxicological Data for Celestolide

Test Organism	Endpoint	Value	Exposure Duration	Reference(s)
Acartia tonsa (Copepod)	Inhibition of larval development	Strong inhibition observed	-	[5]
Aquatic Organisms	Bioconcentration Factor (BCF)	Estimated 700	-	[3]

Experimental Protocols

Accurate monitoring of Celestolide in the environment is crucial for assessing its distribution and potential risks. The following sections provide detailed methodologies for the analysis of Celestolide in water and sludge/sediment samples.

General workflow for the analysis of Celestolide in environmental matrices.

Protocol 1: Determination of Celestolide in Water Samples by Solid-Phase Extraction (SPE) and Gas Chromatography-Mass Spectrometry (GC-MS)

1. Scope and Application: This method is suitable for the determination of Celestolide in various aqueous matrices, including wastewater influent and effluent, and surface water.

2. Materials and Reagents:

• Solid-Phase Extraction (SPE) cartridges (e.g., C18, 500 mg, 6 mL)

• Methanol, dichloromethane, n-hexane (all HPLC or pesticide residue grade)

• Anhydrous sodium sulfate (B86663)

• Celestolide analytical standard

• Internal standard (e.g., deuterated synthetic musk)

• Deionized water

• Glass fiber filters (0.7 µm)

• Nitrogen evaporator

• Gas chromatograph-mass spectrometer (GC-MS)

3. Procedure:

• Sample Preparation:

• Collect a 1 L water sample in a pre-cleaned amber glass bottle.
• Filter the sample through a 0.7 µm glass fiber filter to remove suspended solids.
• Spike the filtered sample with a known amount of the internal standard.

• Solid-Phase Extraction:

• Condition the C18 SPE cartridge by passing 5 mL of dichloromethane, followed by 5 mL of methanol, and finally 10 mL of deionized water. Do not allow the cartridge to go dry.
• Load the water sample onto the conditioned cartridge at a flow rate of approximately 5-10 mL/min.
• After the entire sample has passed through, wash the cartridge with 5 mL of deionized water to remove interfering polar compounds.
• Dry the cartridge under a gentle stream of nitrogen or by vacuum for at least 30 minutes.

• Elution and Concentration:

• Elute the retained analytes from the cartridge with 2 x 5 mL of a dichloromethane/n-hexane (1:1, v/v) mixture.
• Collect the eluate in a concentration tube.
• Pass the eluate through a small column containing anhydrous sodium sulfate to remove any residual water.
• Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• GC-MS Analysis:

• GC Conditions (example):

• Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness)
• Injector Temperature: 280 °C
• Oven Program: Start at 60 °C (hold 2 min), ramp to 280 °C at 10 °C/min (hold 10 min)
• Carrier Gas: Helium at a constant flow of 1.0 mL/min
• Injection Mode: Splitless

• MS Conditions (example):

• Ionization Mode: Electron Ionization (EI) at 70 eV
• Source Temperature: 230 °C
• Transfer Line Temperature: 280 °C
• Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions for Celestolide (e.g., m/z 229, 244).[7]

4. Quality Control:

• Analyze a method blank and a spiked matrix sample with each batch of samples.

• Prepare a calibration curve using Celestolide standards of known concentrations.

Protocol 2: Extraction of Celestolide from Sludge and Sediment Samples by Soxhlet Extraction

1. Scope and Application: This method is suitable for the extraction of Celestolide from solid matrices such as sewage sludge and sediment.

2. Materials and Reagents:

• Soxhlet extraction apparatus

• Cellulose (B213188) extraction thimbles

• Anhydrous sodium sulfate (granular)

• Dichloromethane, n-hexane (pesticide residue grade)

• Copper powder (for sulfur removal, if necessary)

• Rotary evaporator

• Nitrogen evaporator

• Gas chromatograph-mass spectrometer (GC-MS)

3. Procedure:

• Sample Preparation:

• Homogenize the sludge or sediment sample.
• Freeze-dry or air-dry the sample to a constant weight.
• Grind the dried sample to a fine powder.
• Mix approximately 10 g of the dried sample with an equal amount of anhydrous sodium sulfate to form a free-flowing powder.

• Soxhlet Extraction:

• Place the sample mixture into a cellulose extraction thimble.
• Place the thimble into the Soxhlet extractor.
• Add 200 mL of a dichloromethane/n-hexane (1:1, v/v) mixture to the round-bottom flask.
• Extract the sample for 16-24 hours at a rate of 4-6 cycles per hour.[8]
• If elemental sulfur is expected to be present in the sample, add activated copper powder to the round-bottom flask to act as a desulfurizing agent.

• Extract Cleanup and Concentration:

• After extraction, allow the extract to cool.
• Concentrate the extract to approximately 5 mL using a rotary evaporator.
• Further concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• GC-MS Analysis:

• Follow the GC-MS conditions as described in Protocol 1.

4. Quality Control:

• Analyze a method blank and a spiked matrix sample with each batch of samples.

• The use of a surrogate standard added before extraction is recommended to assess extraction efficiency.

Conclusion and Future Perspectives

Celestolide is an emerging environmental contaminant that warrants continued monitoring and research. Its persistence, bioaccumulative potential, and possible effects on aquatic organisms highlight the need for a better understanding of its long-term ecological impacts. The analytical methods detailed in this guide provide a robust framework for the quantification of Celestolide in various environmental compartments. Future research should focus on several key areas:

• Long-term ecotoxicological studies: More comprehensive studies are needed to evaluate the chronic effects of Celestolide on a wider range of aquatic organisms and at different trophic levels.

• Metabolism and degradation studies: Investigating the biotransformation and degradation pathways of Celestolide in different environmental matrices is crucial for understanding its ultimate fate.

• Development of advanced treatment technologies: Research into more effective wastewater treatment technologies for the removal of Celestolide and other persistent organic pollutants is essential to reduce their environmental input.

• Human exposure and risk assessment: Further studies are required to assess the extent of human exposure to Celestolide through various pathways and to evaluate any potential health risks.

By addressing these research gaps, the scientific community can develop a more complete picture of the environmental risks posed by Celestolide and inform the development of effective management strategies to mitigate its impact.

References

• 1. Role of P-Glycoprotein in Drug Disposition: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 2. researchgate.net [researchgate.net]
• 3. P-glycoprotein - Wikipedia [en.wikipedia.org]
• 4. Targeting multidrug resistance-associated protein 1 (MRP1)-expressing cancers: Beyond pharmacological inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mechanism of multidrug resistance to chemotherapy mediated by P-glycoprotein (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Multidrug resistance proteins: role of P-glycoprotein, MRP1, MRP2, and BCRP (ABCG2) in tissue defense - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Celestolide | C17H24O | CID 61585 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. epa.gov [epa.gov]

The Cellular Toxicity of Celestolide: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Celestolide (ADBI), a synthetic polycyclic musk, is a common fragrance ingredient in a variety of consumer products. Due to its widespread use and environmental persistence, understanding its potential for cellular toxicity is of significant interest. This technical guide provides a comprehensive overview of the known and potential cellular mechanisms of action for Celestolide toxicity. The primary documented mechanisms include the inhibition of multidrug/multixenobiotic resistance (MDR/MXR) transporters and endocrine-disrupting activities, specifically androgen receptor antagonism. This document summarizes key quantitative data, provides detailed experimental protocols for the assays used to elucidate these mechanisms, and presents signaling pathway and workflow diagrams to facilitate a deeper understanding of Celestolide's cellular impact.

Introduction

Celestolide (4-acetyl-1,1-dimethyl-6-tert-butylindane) is a synthetic fragrance with a long history of use in personal care and cleaning products. Its lipophilic nature contributes to its bioaccumulation in fatty tissues and its persistence in the environment. While generally regarded as having low acute toxicity, emerging research has highlighted more subtle cellular mechanisms through which Celestolide can exert adverse effects. This guide will focus on the molecular and cellular pathways affected by Celestolide, providing researchers with the necessary information to design and interpret toxicological studies.

Core Cellular Toxicity Mechanisms

The primary mechanisms of Celestolide toxicity that have been experimentally demonstrated are the inhibition of cellular efflux pumps and the disruption of endocrine signaling pathways. Other potential mechanisms, such as the induction of oxidative stress and apoptosis, are also discussed as areas for further investigation.

Inhibition of Multidrug/Multixenobiotic Resistance (MDR/MXR) Transporters

A key defense mechanism in cells against foreign chemicals (xenobiotics) is the action of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp), which function as efflux pumps to remove a wide range of substrates from the cell.[1] Inhibition of these transporters can lead to the intracellular accumulation of other toxic substances, a phenomenon known as chemosensitization.[2][3]

Studies have shown that Celestolide can inhibit the activity of these multidrug efflux transporters.[1][4] This long-term inhibition means that even after exposure to Celestolide has ceased, cells may remain more vulnerable to other toxicants.[1][4]

Data Presentation: Inhibition of Multidrug Efflux Transporters

Compound	Test System	Endpoint	IC10 (µM)	IC50 (µM)	Reference
Celestolide (ADBI)	Marine mussel (Mytilus californianus) gills	Rhodamine B Efflux Inhibition	0.09 - 0.39	0.74 - 2.56	[1]

Experimental Protocol: Rhodamine B Efflux Assay for MDR/MXR Inhibition

This protocol is adapted from the methodology described by Luckenbach and Epel (2005) to assess the inhibition of multidrug efflux transporters.[1]

Objective: To quantify the inhibition of MDR/MXR transporter activity by Celestolide by measuring the accumulation of the fluorescent substrate rhodamine B in a test system.

Materials:

• Test organism/cells (e.g., mussel gill tissue, or a cell line overexpressing a specific ABC transporter like P-gp)

• Celestolide stock solution (in a suitable solvent like DMSO)

• Rhodamine B solution

• Incubation medium (e.g., filtered seawater for marine organisms, or cell culture medium)

• Microplate reader with fluorescence detection capabilities

• Positive controls (e.g., verapamil, quinidine)

• Negative control (vehicle)

Procedure:

• Preparation of Test System:

  • For tissue samples, dissect and prepare thin sections (e.g., of mussel gills).

  • For cell cultures, seed cells in a multi-well plate and allow them to adhere overnight.

• Exposure to Celestolide:

  • Prepare a series of dilutions of Celestolide in the incubation medium to cover a range of concentrations (e.g., 0.01–100 µM).

  • Include positive and negative controls.

  • Incubate the tissue or cells with the Celestolide dilutions and controls for a defined period (e.g., 2 hours).

• Rhodamine B Accumulation:

  • After the pre-incubation with Celestolide, add rhodamine B to all wells at a final concentration that is a known substrate for the transporters being studied.

  • Incubate for a further defined period (e.g., 90 minutes) to allow for rhodamine B uptake and efflux.

• Measurement of Fluorescence:

  • Wash the tissue or cells with fresh, cold incubation medium to remove extracellular rhodamine B.

  • Lyse the cells or homogenize the tissue to release the intracellular rhodamine B.

  • Measure the fluorescence of the lysate/homogenate using a microplate reader (excitation/emission wavelengths appropriate for rhodamine B).

• Data Analysis:

  • Calculate the percentage of rhodamine B accumulation in the Celestolide-treated samples relative to the vehicle control.

  • Plot the percentage of accumulation against the log of the Celestolide concentration.

  • Use a suitable regression model to determine the IC10 and IC50 values.

Visualization: MDR/MXR Inhibition Workflow

Workflow for MDR/MXR Inhibition Assay

Endocrine Disruption

Celestolide has been identified as an endocrine-disrupting chemical (EDC), with studies demonstrating its ability to interfere with hormone receptor signaling. Specifically, it has been shown to act as an antagonist to the human androgen receptor (hAR) and to possess weak estrogenic activity towards the human estrogen receptor alpha (hERα).[5]

Data Presentation: Endocrine-Disrupting Activities of Celestolide

Compound	Receptor	Activity	IC50 (M)	Test System	Reference
Celestolide (ADBI)	hAR	Antagonist	9.8 x 10-6	CHO cells with reporter gene	[5]
Celestolide (ADBI)	hERα	Agonist	Weak activity observed	CHO cells with reporter gene	[5]

Experimental Protocol: Androgen Receptor Antagonism Reporter Gene Assay

This protocol is based on the methodologies used in reporter gene assays to screen for endocrine-disrupting chemicals.[5]

Objective: To determine the androgen receptor antagonistic activity of Celestolide.

Materials:

• A mammalian cell line (e.g., Chinese Hamster Ovary (CHO) or U2-OS cells) stably transfected with:

  • An expression vector for the human androgen receptor (hAR).

  • A reporter plasmid containing an androgen-responsive element (ARE) linked to a reporter gene (e.g., luciferase).

• Celestolide stock solution (in a suitable solvent like DMSO).

• A known AR agonist (e.g., dihydrotestosterone, DHT).

• A known AR antagonist as a positive control (e.g., flutamide).

• Cell culture medium and reagents.

• Luminometer for measuring luciferase activity.

• Cell lysis buffer.

• Luciferase assay substrate.

Procedure:

• Cell Seeding:

  • Seed the stably transfected cells into a 96-well plate at an appropriate density and allow them to attach overnight.

• Compound Exposure:

  • Prepare serial dilutions of Celestolide.

  • Treat the cells with the Celestolide dilutions in the presence of a fixed concentration of DHT (a concentration that gives a submaximal activation of the receptor, e.g., 0.1 nM).

  • Include wells with DHT alone (positive control for agonism), DHT plus a known antagonist (positive control for antagonism), and vehicle control.

• Incubation:

  • Incubate the plate for 24 hours to allow for receptor binding, gene transcription, and reporter protein expression.

• Cell Lysis and Luciferase Assay:

  • Wash the cells with phosphate-buffered saline (PBS).

  • Lyse the cells using a suitable lysis buffer.

  • Add the luciferase assay substrate to the cell lysate.

  • Measure the luminescence using a luminometer.

• Data Analysis:

  • Normalize the luciferase activity to a measure of cell viability if necessary.

  • Calculate the percentage of inhibition of DHT-induced luciferase activity for each Celestolide concentration.

  • Plot the percentage of inhibition against the log of the Celestolide concentration.

  • Determine the IC50 value from the dose-response curve.

Visualization: Androgen Receptor Antagonism Signaling Pathway

Celestolide as an Androgen Receptor Antagonist

Potential and Hypothesized Toxicity Mechanisms

While direct evidence for Celestolide is limited, based on the toxicological profiles of other xenobiotics, the following mechanisms are plausible areas for future research into Celestolide's cellular toxicity.

Induction of Oxidative Stress and Mitochondrial Dysfunction

Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the cell's ability to detoxify them, is a common mechanism of chemical-induced toxicity. This can lead to damage to lipids, proteins, and DNA. Mitochondria are a primary source of cellular ROS, and disruption of mitochondrial function, such as a decrease in the mitochondrial membrane potential (ΔψM), can lead to increased ROS production.

Experimental Protocol: JC-1 Assay for Mitochondrial Membrane Potential

Objective: To assess changes in mitochondrial membrane potential in cells exposed to Celestolide using the fluorescent probe JC-1.

Materials:

• Cell line of interest (e.g., HepG2 human liver cancer cells).

• Celestolide stock solution.

• JC-1 staining solution.

• A positive control for mitochondrial depolarization (e.g., CCCP).

• Fluorescence microscope or flow cytometer.

Procedure:

• Cell Culture and Treatment:

  • Culture cells in a suitable format (e.g., multi-well plate or culture dish).

  • Treat cells with various concentrations of Celestolide for a defined time period. Include positive and negative controls.

• JC-1 Staining:

  • Remove the treatment medium and incubate the cells with the JC-1 staining solution in the dark (e.g., for 15-30 minutes at 37°C).

• Washing:

  • Wash the cells with PBS or culture medium to remove excess JC-1.

• Fluorescence Measurement:

  • Microscopy: Observe the cells under a fluorescence microscope using filters for both green fluorescence (JC-1 monomers, indicating low ΔψM) and red fluorescence (J-aggregates, indicating high ΔψM).

  • Flow Cytometry: Harvest the cells and analyze them on a flow cytometer, measuring the fluorescence intensity in both the green and red channels.

• Data Analysis:

  • Calculate the ratio of red to green fluorescence intensity. A decrease in this ratio indicates mitochondrial depolarization.

Visualization: Oxidative Stress and Mitochondrial Dysfunction Pathway

References

• 1. Nitromusk and Polycyclic Musk Compounds as Long-Term Inhibitors of Cellular Xenobiotic Defense Systems Mediated by Multidrug Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Whiff of Danger: Synthetic Musks May Encourage Toxic Bioaccumulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthetic Musk Compounds: Luckenbach Responds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nitromusk and polycyclic musk compounds as long-term inhibitors of cellular xenobiotic defense systems mediated by multidrug transporters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Hormonal activity of polycyclic musks evaluated by reporter gene assay - PubMed [pubmed.ncbi.nlm.nih.gov]

The Solubility Profile of Celestolide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of Celestolide, a synthetic musk fragrance, in water and various organic solvents. The information is intended to support research, development, and formulation activities where Celestolide is utilized.

Introduction

Celestolide, with the chemical name 4-acetyl-1,1-dimethyl-6-tert-butyl-indan, is a widely used fragrance ingredient valued for its persistent, musky scent.[1][2] Its physicochemical properties, particularly its solubility, are critical for its application in various consumer products and for understanding its environmental fate and toxicological profile. This document compiles available quantitative and qualitative solubility data, details standard experimental protocols for solubility determination, and provides a visual representation of a typical experimental workflow.

Physicochemical Properties of Celestolide

A summary of the key physicochemical properties of Celestolide is presented below.

Property	Value	Reference
Molecular Formula	C₁₇H₂₄O	[1]
Molecular Weight	244.37 g/mol	[1]
Melting Point	78.5 °C	[1]
Boiling Point	304.5 °C at 101.325 kPa	[1]
log Kow (Octanol-Water Partition Coefficient)	5.7	[1]

Solubility of Celestolide

Celestolide is characterized by its low solubility in water and high solubility in many organic solvents.[2]

Aqueous Solubility

The solubility of Celestolide in water is consistently reported as low, though the exact values vary across different sources. This variability may be attributed to different experimental conditions and methods.

Solubility in Water	Temperature	Reference
0.015 mg/L	Not Specified	[1]
3.29 mg/L	24 °C	[1]
0.82 g/L (820 mg/L)	25 °C	[1]

Solubility in Organic Solvents

Celestolide exhibits good to excellent solubility in a wide range of organic solvents. A comprehensive list of solubility data at 25 °C is provided below.

Solvent	Solubility (g/L) at 25 °C	Reference
Acetone	346.01	[1]
Acetonitrile	234.38	[1]
n-Butanol	155.75	[1]
2-Butanone	393.3	[1]
1,4-Dioxane	573.64	[1]
DMF (Dimethylformamide)	691.68	[1]
Ethanol	154.64	[1]
Ethyl Acetate	282.27	[1]
Isobutanol	149.46	[1]
Isopropanol	157.59	[1]
Methanol	117.68	[1]
Methyl Acetate	342.97	[1]
n-Propanol	173.71	[1]
THF (Tetrahydrofuran)	830.92	[1]
Toluene	368.27	[1]

Qualitative solubility information also indicates that Celestolide is soluble in oils and slightly soluble in chloroform (B151607) and DMSO.[1][3]

Experimental Protocols for Solubility Determination

The determination of a compound's solubility is a fundamental experimental procedure. Standardized methods are crucial for obtaining reliable and comparable data. The following are detailed methodologies for key experiments relevant to determining the solubility of substances like Celestolide.

OECD Guideline 105: Water Solubility

The OECD Guideline 105 for testing of chemicals, "Water Solubility," outlines two primary methods for determining the water solubility of substances: the Column Elution Method and the Flask Method.[4]

This method is suitable for substances with low solubility (generally below 10⁻² g/L).

Principle: A column is packed with an inert carrier material coated with the test substance. Water is passed through the column at a slow, constant rate. The concentration of the substance in the eluate is monitored over time. When the concentration reaches a plateau, it is considered the saturation concentration, i.e., the water solubility.

Apparatus:

• A jacketed column with a thermostat to maintain a constant temperature.

• A pump for delivering a constant flow of water.

• An analytical instrument to determine the concentration of the substance in the eluate (e.g., HPLC, GC-MS).

• Inert carrier material (e.g., glass beads, silica).

Procedure:

• Preparation of the Column: The test substance is dissolved in a volatile solvent and coated onto the carrier material. The solvent is then completely evaporated. The coated carrier material is packed into the column.

• Elution: Water is pumped through the column at a low flow rate to ensure equilibrium is reached.

• Analysis: Fractions of the eluate are collected at regular intervals and the concentration of the test substance is determined.

• Determination of Solubility: A plot of concentration versus time (or volume) is generated. The plateau of this curve gives the water solubility of the substance.

This method is suitable for substances with a solubility of 10⁻² g/L or higher.

Principle: An excess amount of the test substance is added to a flask containing water. The mixture is agitated at a constant temperature until saturation is reached. The concentration of the substance in the aqueous phase is then determined.

Apparatus:

• A flask with a stirrer (e.g., magnetic stirrer).

• A constant temperature bath or incubator.

• A filtration or centrifugation system to separate the undissolved solid.

• An analytical instrument for concentration determination.

Procedure:

• Equilibration: An excess of the solid test substance is added to a known volume of water in the flask. The flask is sealed and placed in a constant temperature bath. The mixture is agitated for a sufficient period to reach equilibrium (typically 24-48 hours, but may be longer).

• Phase Separation: The undissolved solid is separated from the saturated solution by centrifugation or filtration. Care must be taken to avoid changes in temperature during this step.

• Analysis: The concentration of the test substance in the clear aqueous phase is determined using a suitable analytical method.

• Determination of Solubility: The measured concentration represents the water solubility of the substance at the given temperature.

Slow-Stirring Method

The slow-stirring method is another technique used to determine the solubility of poorly soluble substances, and it is particularly useful for avoiding the formation of emulsions or colloidal suspensions that can occur with vigorous shaking.[2]

Principle: The test substance and the solvent (e.g., water) are placed in a vessel and stirred very slowly to avoid disturbing the interface between the undissolved substance and the solvent. This gentle agitation allows for the establishment of a true equilibrium.

Apparatus:

• A thermostated vessel.

• A low-speed stirrer.

• Analytical instrumentation for concentration measurement.

Procedure:

• Setup: The test substance and solvent are added to the vessel, which is maintained at a constant temperature.

• Equilibration: The mixture is stirred at a very low speed for an extended period (can be several days or even weeks) to allow for equilibrium to be reached without the formation of a microdispersion.

• Sampling and Analysis: Samples of the solvent are carefully taken over time and their concentrations are measured.

• Determination of Solubility: The solubility is determined when consecutive measurements show a constant concentration, indicating that equilibrium has been achieved.

Experimental Workflow Visualization

The following diagram illustrates a general experimental workflow for determining the solubility of a compound like Celestolide using the Flask Method, a widely recognized and applied technique.

Caption: Workflow for determining solubility via the Flask Method.

Conclusion

This technical guide provides a comprehensive summary of the solubility of Celestolide in water and a variety of organic solvents, which is essential for its effective formulation and for assessing its environmental impact. The detailed experimental protocols for standard solubility determination methods offer a practical resource for researchers. The provided data and methodologies are intended to be a valuable tool for scientists and professionals working with this widely used fragrance compound.

References

• 1. scent.vn [scent.vn]
• 2. Slow-stir water solubility measurements of selected alcohols and diesters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. oecd.org [oecd.org]
• 4. oecd.org [oecd.org]

The Aquatic Fate of Celestolide: A Review of Limited Photodegradation Data and Insights from Related Polycyclic Musks

For the attention of: Researchers, scientists, and drug development professionals.

Issued: December 18, 2025

Executive Summary

Celestolide, a synthetic polycyclic musk widely used as a fragrance ingredient, is known for its persistence in the environment.[1][2][3] Its potential for bioaccumulation and ecotoxicological effects necessitates a thorough understanding of its environmental fate, particularly its degradation pathways in aqueous environments.[2] This technical guide addresses the current state of knowledge regarding the photodegradation of Celestolide in water. A comprehensive review of the scientific literature reveals a significant scarcity of specific data on this topic. Consequently, this document summarizes the limited available information for Celestolide and provides a more detailed analysis of the photodegradation of structurally related and more extensively studied polycyclic musks, namely Galaxolide (HHCB) and Tonalide (AHTN), to offer potential insights into the aquatic fate of Celestolide.

Celestolide: Environmental Persistence and Limited Photodegradation Data

Celestolide is characterized by its poor degradability in the environment.[1] It is a lipophilic compound, suggesting a tendency to accumulate in fatty tissues, and has been detected in various environmental matrices.[2] While its environmental presence is documented, specific studies detailing its photodegradation pathways in aqueous solutions are notably absent from the peer-reviewed literature.

One study investigated the photoinduced degradation of six polycyclic musk compounds, including Celestolide, using a solid-phase microextraction (SPME) fiber as a support for subsequent UV irradiation.[4] While this research indicated that Celestolide can be photodegraded under UV light, it did not provide detailed information on the degradation kinetics, transformation products, or specific pathways in a purely aqueous phase.[4] The on-fiber methodology, while useful for screening, does not directly replicate the conditions of photodegradation in a natural aquatic environment.

Photodegradation of Analogous Polycyclic Musks: HHCB and AHTN

In the absence of specific data for Celestolide, examining the photodegradation of other widely used polycyclic musks like HHCB and AHTN can provide valuable analogous information.

Galaxolide (HHCB)

The photodegradation of HHCB in water has been investigated, with studies indicating that it can be degraded through both direct and indirect photolysis.[5] One of its well-known transformation products is HHCB-lactone.[5] The presence of substances like humic acids, nitrates, and carbonates, which are common in natural waters, can influence the rate of indirect photolysis by generating reactive oxygen species (ROS) such as hydroxyl radicals (•OH), carbonate radicals (CO3•−), and singlet oxygen (1O2).[5]

Tonalide (AHTN)

Direct photolysis is a significant elimination process for AHTN in the epilimnion of lakes during the summer, with a reported quantum yield of 0.12.[6][7] The degradation of AHTN can be attributed to direct photolysis as well as reactions with reactive species like ClO• and •OH in treated waters.[8] Theoretical studies on the indirect photochemical transformation of Tonalide initiated by •OH suggest that degradation can proceed through both •OH-addition and H-abstraction pathways.[9] Notably, some of the transformation products from the •OH-addition pathways may have higher bioconcentration factors and aquatic toxicity than the parent compound.[9]

General Experimental Protocols for Studying Photodegradation of Polycyclic Musks

Based on the literature for related compounds, a general experimental approach to studying the aqueous photodegradation of Celestolide can be outlined.

Objective: To determine the kinetics, transformation products, and degradation pathways of Celestolide in aqueous solution under simulated solar irradiation.

Methodology:

• Sample Preparation: Prepare aqueous solutions of Celestolide at a known concentration in ultrapure water. To investigate indirect photolysis, solutions can be fortified with common water constituents like humic acids, nitrates, or carbonates.

• Irradiation: Use a solar simulator equipped with a xenon arc lamp and appropriate filters to mimic the solar spectrum at the Earth's surface. Control the temperature of the samples using a cooling system. Run parallel experiments in the dark to account for any non-photolytic degradation.

• Sample Analysis: At specific time intervals, withdraw aliquots of the irradiated and dark control samples. Analyze the concentration of the parent compound (Celestolide) using analytical techniques such as High-Performance Liquid Chromatography with a Diode Array Detector (HPLC-DAD) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Identification of Transformation Products: Employ high-resolution mass spectrometry techniques, such as Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry (LC-QTOF-MS), to identify and elucidate the structures of the transformation products formed during photodegradation.

• Kinetic Analysis: Determine the photodegradation rate constant (k) and the half-life (t1/2) of Celestolide by plotting the natural logarithm of the concentration versus irradiation time.

Data Presentation

Due to the lack of quantitative data for Celestolide, a comparative data table cannot be generated. Should such data become available, it would be structured as follows:

Table 1: Hypothetical Quantitative Data for Celestolide Photodegradation

Parameter	Value	Conditions	Reference
Quantum Yield (Φ)	Data not available	Wavelength, Solvent
Half-life (t1/2)	Data not available	Irradiation source, Water matrix
Rate Constant (k)	Data not available	Irradiation source, Water matrix

Table 2: Identified Transformation Products of Related Polycyclic Musks

Parent Compound	Transformation Product	Analytical Method	Reference
HHCB	HHCB-lactone	LC-MS	[5]
AHTN	Phenolic Products (from •OH addition)	Theoretical Study	[9]

Visualizations

The following diagrams illustrate a general experimental workflow for photodegradation studies and a conceptual representation of direct and indirect photolysis pathways.

Caption: General experimental workflow for a photodegradation study.

Caption: Conceptual diagram of direct and indirect photodegradation pathways.

Conclusion and Future Research Directions

The current body of scientific literature lacks specific, in-depth studies on the photodegradation pathways of Celestolide in aqueous environments. While it is known to be persistent, the kinetics, transformation products, and the influence of environmental factors on its photochemical fate remain largely uncharacterized. Studies on analogous polycyclic musks, HHCB and AHTN, suggest that both direct and indirect photolysis can be relevant degradation pathways, leading to various transformation products that may also be of environmental concern.

To address this knowledge gap, dedicated research on the aqueous photolysis of Celestolide is crucial. Future studies should focus on:

• Determining the quantum yield of Celestolide in aqueous solutions.

• Investigating the kinetics of its degradation under various environmentally relevant conditions (e.g., different water matrices, pH levels).

• Identifying and quantifying the transformation products formed during both direct and indirect photolysis.

• Assessing the ecotoxicity of the identified transformation products.

Such research is essential for a comprehensive environmental risk assessment of Celestolide and for developing a more complete understanding of the fate of synthetic fragrances in aquatic ecosystems.

References

• 1. Celestolide (IFF) - Hekserij [eng.hekserij.nl]
• 2. ewg.org [ewg.org]
• 3. iff.com [iff.com]
• 4. Study of the photoinduced degradation of polycyclic musk compounds by solid-phase microextraction and gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

Microbial degradation of Celestolide in wastewater treatment

An In-depth Technical Guide to the Microbial Degradation of Celestolide in Wastewater Treatment

For: Researchers, Scientists, and Drug Development Professionals

Introduction

Celestolide (ADBI), chemically known as 4-Acetyl-6-tert-butyl-1,1-dimethylindane, is a synthetic polycyclic musk widely used as a fragrance ingredient in a variety of personal care products, cosmetics, and detergents.[1][2] Due to its widespread use, Celestolide is continuously released into sewer systems, ultimately entering wastewater treatment plants (WWTPs).[3] Its chemical structure lends it to persistence in the environment, and it is characterized by poor biodegradability.[4] As a result, Celestolide is frequently detected in WWTP effluents, biosolids, and various environmental compartments.[3] The compound is classified as toxic to aquatic life with long-lasting effects, and its lipophilic nature (LogP > 5) suggests a potential for bioaccumulation.[3][4][5] This guide provides a comprehensive technical overview of the microbial degradation of Celestolide, focusing on the underlying mechanisms, influencing factors, and the experimental protocols required for its study.

Physicochemical Properties of Celestolide

The environmental fate and treatability of Celestolide are heavily influenced by its physicochemical properties. Its high lipophilicity and low water solubility are key factors contributing to its partitioning into sludge and its resistance to degradation.

Property	Value	Reference
Chemical Formula	C₁₇H₂₄O	[2]
Molar Mass	244.37 g/mol	[5]
CAS Number	13171-00-1	[2]
Appearance	White crystalline solid	[4][6]
Melting Point	78 °C	[4]
Boiling Point	304 °C	[4]
Water Solubility	0.015 mg/L	[5]
LogP (log Kow)	5.7	[4][5]
Vapor Pressure	0.05 Pa at 21 °C	[4][5]

Microbial Degradation Potential and Key Mechanisms

Celestolide is considered persistent, meaning it degrades very slowly in the environment.[3][4] However, microbial communities, particularly those within the activated sludge of WWTPs, possess a vast metabolic potential that can be harnessed for the degradation of such recalcitrant compounds. The process is typically slow and often occurs via co-metabolism, where the microorganisms do not use Celestolide as a primary carbon source but degrade it fortuitously via broad-specificity enzymes.

Key Microbial Players: While specific microorganisms capable of degrading Celestolide are not extensively documented, research on similar persistent organic pollutants points towards several groups of bacteria and fungi known for their degradative capabilities:

• Bacteria: Genera such as Pseudomonas, Bacillus, Rhodococcus, and Sphingomonas are frequently isolated from contaminated environments and are known to degrade a wide range of aromatic and xenobiotic compounds.[7][8][9][10] For instance, Pseudomonas putida has demonstrated the ability to degrade various contaminants of emerging concern (CECs) through the action of oxidoreductases.[11]

• Fungi: White-rot fungi (e.g., Phanerochaete chrysosporium, Pleurotus ostreatus) are particularly effective at degrading complex aromatic compounds like lignin, and their non-specific extracellular enzymes (lignin peroxidases, manganese peroxidases, laccases) are also capable of transforming other recalcitrant pollutants.[7][12]

Enzymatic Pathways: The microbial degradation of a complex molecule like Celestolide likely proceeds through initial enzymatic attacks that increase its polarity and susceptibility to further breakdown. Based on the degradation of other xenobiotics, the primary mechanisms would involve:

• Oxidation: Introduction of hydroxyl groups (-OH) into the aromatic or aliphatic ring structures by monooxygenases or dioxygenases. This is often the critical first step in destabilizing the molecule.

• Hydrolysis: Cleavage of ester or ether bonds, although less relevant for Celestolide's core structure.

• Dealkylation: Removal of alkyl groups, such as the tert-butyl group, which can be a rate-limiting step.

The following diagram illustrates a conceptual pathway for the initial stages of Celestolide biodegradation.

Caption: Conceptual microbial degradation pathway of Celestolide.

Factors Influencing Biodegradation in Wastewater Treatment

The efficiency of Celestolide removal in a WWTP is not constant but is influenced by a combination of operational parameters and wastewater characteristics. Understanding these factors is crucial for optimizing treatment processes.

• Sludge Retention Time (SRT): A longer SRT is one of the most critical factors.[13] It allows for the proliferation of slow-growing microorganisms that may be capable of degrading recalcitrant compounds.

• Biomass Concentration: Higher concentrations of active biomass increase the likelihood of pollutant degradation.[14]

• Temperature: Microbial activity is temperature-dependent. While thermophilic conditions can sometimes increase degradation rates, for some compounds like phthalates, rates can decrease dramatically at very high temperatures.[15]

• pH: The optimal pH for most microbial consortia in WWTPs is near neutral (pH 7.0-7.5).[16][17] Extreme pH values can inhibit essential enzymatic activities.

• Aeration (Redox Conditions): The initial breakdown of aromatic compounds is often an oxidative process requiring aerobic conditions. However, subsequent steps might occur under anoxic or anaerobic conditions.

• Presence of Co-substrates and Inhibitors: The complex mixture of chemicals in wastewater can lead to competitive inhibition, where microbes preferentially degrade more easily accessible carbon sources.[16] Conversely, some compounds can act as inducers for the enzymes needed to degrade Celestolide.

The interplay of these factors is visualized in the diagram below.

Caption: Key factors affecting Celestolide biodegradation in WWTPs.

Experimental Protocols for Degradation Studies

Investigating the microbial degradation of Celestolide requires well-defined laboratory protocols. Below is a detailed methodology for a typical aerobic batch degradation experiment using activated sludge.

Objective: To determine the aerobic biodegradation rate of Celestolide and identify major transformation products using an activated sludge consortium.

Materials:

• Activated sludge from a municipal or industrial WWTP.

• Mineral salts medium (MSM).

• Celestolide (analytical standard, >99% purity).

• Solvent for stock solution (e.g., methanol, acetone).

• Sterile serum bottles (e.g., 250 mL).

• Shaking incubator.

• Extraction solvents (e.g., ethyl acetate, dichloromethane).

• Solid Phase Extraction (SPE) cartridges.

• Analytical instrumentation: GC-MS or LC-MS/MS.

Methodology:

• Sludge Preparation:

  • Collect fresh activated sludge from the aeration tank of a WWTP.

  • Allow the sludge to settle for 1-2 hours and decant the supernatant.

  • Wash the sludge by resuspending it in MSM and allowing it to settle again. Repeat twice to remove residual carbon sources.

  • Determine the Mixed Liquor Suspended Solids (MLSS) concentration.

• Microcosm Setup:

  • In 250 mL serum bottles, add a defined volume of washed activated sludge to achieve a target MLSS concentration (e.g., 2000 mg/L).

  • Add MSM to a final volume of 100 mL.

  • Prepare a high-concentration stock solution of Celestolide in a suitable solvent.

  • Spike the microcosms with the Celestolide stock solution to a final concentration relevant to environmental levels (e.g., 50-100 µg/L). Ensure the solvent volume is minimal (<0.1% of total volume) to avoid toxicity.

  • Prepare two types of controls:

    • Abiotic Control: Microcosm with Celestolide but with sterilized sludge (e.g., by autoclaving or sodium azide (B81097) addition) to account for non-biological removal like sorption.

    • Sorption Control: A short-term experiment (e.g., 2-4 hours) to determine the initial rapid partitioning of Celestolide onto the sludge solids.

• Incubation:

  • Loosely cap the bottles to allow for gas exchange.

  • Place the bottles in a shaking incubator at a constant temperature (e.g., 20-25°C) and agitation speed (e.g., 150 rpm) to keep the sludge suspended and aerated.

  • Incubate for a period of 28-60 days, depending on the expected degradation rate.

• Sampling and Analysis:

  • At predetermined time points (e.g., 0, 1, 3, 7, 14, 21, 28 days), sacrifice triplicate bottles from the experimental and control sets.

  • Extraction:

    • Separate the aqueous and solid phases by centrifugation.

    • Extract the aqueous phase using Liquid-Liquid Extraction (LLE) or Solid Phase Extraction (SPE).

    • Extract the sludge pellet using an appropriate solvent, possibly with sonication or accelerated solvent extraction (ASE) to ensure efficient recovery.

  • Analysis:

    • Combine and concentrate the extracts.

    • Analyze the extracts using GC-MS or LC-MS/MS to quantify the parent Celestolide concentration.

    • For metabolite identification, run samples in full-scan mode and compare mass spectra to libraries or propose structures based on fragmentation patterns.

• Data Interpretation:

  • Plot the concentration of Celestolide over time.

  • Calculate the degradation half-life (t₁/₂) using pseudo-first-order kinetics.

  • Compare the concentration in experimental bottles to abiotic controls to confirm biological degradation.

The following diagram outlines this experimental workflow.

References

• 1. ewg.org [ewg.org]
• 2. CAS 13171-00-1: Celestolide | CymitQuimica [cymitquimica.com]
• 3. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 4. Celestolide (IFF) - Hekserij [eng.hekserij.nl]
• 5. Celestolide | C17H24O | CID 61585 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. Microbial Degradation of Pesticide Residues and an Emphasis on the Degradation of Cypermethrin and 3-phenoxy Benzoic Acid: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Microbiology and Biochemistry of Pesticides Biodegradation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Review on Bacterial Contribution to Lignocellulose Breakdown into Useful Bio-Products - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. biorxiv.org [biorxiv.org]
• 12. Frontiers | Lignocellulose degradation in bacteria and fungi: cellulosomes and industrial relevance [frontiersin.org]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. chemview.epa.gov [chemview.epa.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

The Ascent and Scrutiny of Polycyclic Aromatic Musks: A Technical Guide

A comprehensive overview of the history, development, chemical properties, and biological interactions of polycyclic aromatic musks for researchers, scientists, and drug development professionals.

Introduction

Polycyclic aromatic musks (PCMs) emerged in the mid-20th century as a significant class of synthetic fragrance ingredients, developed to replace the then-prevalent nitro musks which raised toxicological and stability concerns. Due to their desirable musky scent, high stability, and low production cost, PCMs, most notably Galaxolide (HHCB) and Tonalide (B74961) (AHTN), quickly dominated the fragrance market. They became ubiquitous components in a vast array of consumer products, from fine perfumes and cosmetics to laundry detergents and household cleaners. This guide provides an in-depth technical exploration of the history, chemical synthesis, analytical methodologies, and the complex biological and environmental interactions of these widely used compounds.

A Historical Perspective: From Nitro Musks to Polycyclics

The development of synthetic musks was initially driven by the desire to find alternatives to expensive and ethically concerning natural musk derived from the musk deer. The first generation of widely successful synthetic musks were the nitro musks, discovered in the late 19th century. However, concerns over their potential for bioaccumulation, persistence, and adverse health effects prompted the search for safer alternatives.

This led to the development of polycyclic aromatic musks in the 1950s. These compounds offered improved stability in various product formulations and were initially considered to be safer than their nitro counterparts. Galaxolide and Tonalide, introduced by International Flavors & Fragrances (IFF) and Polak's Frutal Works respectively, became the commercial flagships of this new class of fragrances. Their production volumes surged, and for decades, they were the workhorses of the fragrance industry. The historical trend in the production of different musk classes is illustrated below, showing the rise of polycyclic musks as nitro musk production declined.

Global Production Volumes of Musk Types

This chart illustrates the estimated global production volumes of nitro, polycyclic, and macrocyclic musks in metric tons from 1988 to 2000.

Year	Nitro Musks (tons)	Polycyclic Musks (tons)	Macrocyclic Musks (tons)
1988	~2500	~3500	~500
1992	~1500	~4500	~600
1996	~1000	~5600	~700

| 2000 | ~200 | ~4000 | ~800 |

Data compiled from various sources indicating market trends.

Chemical Synthesis of Key Polycyclic Musks

The industrial synthesis of Galaxolide and Tonalide involves multi-step chemical processes. Below are detailed methodologies for their laboratory-scale synthesis.

Synthesis of Galaxolide (HHCB)

The synthesis of Galaxolide typically involves a three-step process starting from α-methylstyrene and tert-butanol (B103910).

Experimental Protocol:

• Synthesis of Pentamethylindane:

  • In a reaction vessel, α-methylstyrene and tert-butanol are reacted under acidic catalytic conditions (e.g., sulfuric acid or phosphoric acid).

  • The reaction mixture is stirred at a controlled temperature (e.g., 35°C) for several hours (e.g., 6 hours) to yield pentamethylindane.

  • The product is then isolated and purified.

• Synthesis of Hexamethylindane Alcohol:

  • Pentamethylindane is reacted with epichlorohydrin (B41342) in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃).

  • The reaction is typically carried out in an appropriate solvent at a low temperature.

  • The resulting intermediate is hydrolyzed to form hexamethylindane alcohol.

• Cyclization to Galaxolide:

  • Hexamethylindane alcohol is reacted with formaldehyde (B43269) (or paraformaldehyde) under acidic conditions.

  • This final step involves a cyclization reaction to form the characteristic benzopyran ring structure of Galaxolide.

  • The final product is purified through distillation or crystallization.[1]

An alternative asymmetric synthesis of the olfactorally active stereoisomers of Galaxolide has been reported, utilizing a ruthenium-catalyzed asymmetric hydrogenation of an α-aryl acrylic acid as the key step.[2] A patented method describes the synthesis of (4S, 7RS)-galaxolide starting from bromo-pentamethyl indane, involving a Grignard reaction, Hiyama cross-coupling, reduction, and final reaction with paraformaldehyde.[3]

Synthesis of Tonalide (AHTN)

The synthesis of Tonalide is also a multi-step process, commonly starting from p-cymene.

Experimental Protocol:

• Alkylation of p-Cymene:

  • p-Cymene is reacted with an alkene, such as 2,3-dimethyl-1-butene, in the presence of a mixed Lewis acid catalyst (e.g., a mixture of anhydrous aluminum chloride and concentrated sulfuric acid) and a solvent like cyclohexane.[4][5]

  • Tert-butyl chloride is also added to the reaction mixture. The reaction is typically carried out at room temperature.

  • This step forms the intermediate 1,1,3,4,4,6-hexamethyltetralin (HMT).

• Friedel-Crafts Acylation:

  • The purified HMT is then subjected to a Friedel-Crafts acylation reaction.

  • HMT is reacted with acetyl chloride in the presence of a Lewis acid catalyst (e.g., anhydrous aluminum chloride) in a suitable solvent such as dichloromethane (B109758) or an ether.[4][6]

  • The reaction is typically run at or below room temperature for 1 to 3 hours.

• Purification:

  • The crude Tonalide is purified, often by recrystallization from ethanol, to yield a product with high purity (>98%).[7]

Analytical Methodologies for Detection and Quantification

The analysis of PCMs in various environmental and biological matrices is crucial for understanding their fate, transport, and potential risks. Gas chromatography-mass spectrometry (GC-MS) is the most common and powerful technique for their quantification.

Sample Preparation

Due to the complex matrices and often low concentrations of PCMs, a robust sample preparation procedure is essential.

Experimental Protocol for Biota Samples (e.g., Fish Tissue):

• Homogenization: A representative sample of the tissue is homogenized.

• Internal Standard Spiking: A known amount of an internal standard (e.g., a deuterated analog of the target PCM) is added to the homogenate to correct for matrix effects and variations in extraction efficiency.

• Extraction: The homogenized tissue is extracted with an organic solvent or a mixture of solvents (e.g., hexane/dichloromethane). Soxhlet extraction or pressurized liquid extraction (PLE) are commonly used methods.

• Lipid Removal/Clean-up: The high lipid content of biological tissues can interfere with the analysis. Gel permeation chromatography (GPC) or solid-phase extraction (SPE) with silica (B1680970) or Florisil cartridges are employed to remove lipids and other interfering compounds.

• Concentration: The cleaned-up extract is concentrated to a small volume under a gentle stream of nitrogen before GC-MS analysis.

GC-MS Analysis

Standard Operating Procedure (SOP) for GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Injector: Split/splitless injector, typically operated in splitless mode for trace analysis.

  • Column: A non-polar or semi-polar capillary column, such as a DB-5ms or HP-5ms (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Oven Temperature Program: A programmed temperature ramp is used to separate the different musk compounds. A typical program might start at a lower temperature (e.g., 60-80°C), hold for a few minutes, and then ramp up to a final temperature of around 280-300°C.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) is often used for its high sensitivity and selectivity. Specific ions for each target analyte and internal standard are monitored. For example, for HHCB, a common quantification ion is m/z 243.[8]

Environmental Fate and Biological Interactions

The physicochemical properties of PCMs, particularly their high lipophilicity (log Kow values typically between 5 and 6), govern their environmental behavior and biological interactions.

Bioaccumulation and Bioconcentration

Due to their lipophilic nature, PCMs have a high potential to bioaccumulate in the fatty tissues of aquatic organisms. The bioconcentration factor (BCF) and bioaccumulation factor (BAF) are key parameters used to quantify this potential.

Experimental Protocol for Determining Bioaccumulation in Fish (Following OECD Guideline 305):

The OECD Test Guideline 305 provides a standardized method for determining the bioaccumulation of chemicals in fish.[9][10][11][12]

• Test Organisms: A suitable fish species, such as zebrafish (Danio rerio) or rainbow trout (Oncorhynchus mykiss), is selected.

• Exposure (Uptake) Phase: Fish are exposed to a constant, low concentration of the test substance in water under flow-through conditions for a defined period (typically 28 days).

• Depuration (Elimination) Phase: After the exposure phase, the fish are transferred to clean, untreated water for a depuration period.

• Sampling: Fish and water samples are collected at regular intervals during both the uptake and depuration phases.

• Analysis: The concentration of the test substance in the fish tissue and water is determined using appropriate analytical methods (e.g., GC-MS).

• Calculation of BCF: The bioconcentration factor is calculated as the ratio of the concentration of the chemical in the fish to the concentration in the water at steady-state. Kinetic models are also used to determine uptake and depuration rate constants, from which the kinetic BCF can be calculated.[10]

Quantitative Data on Bioaccumulation and Bioconcentration:

Compound	Species	BCF (L/kg wet wt)	BAF (L/kg wet wt)	Reference
Galaxolide (HHCB)	Bluegill sunfish (Lepomis macrochirus)	1584	-	[13]
Zebrafish (Danio rerio)	620	-	[13]
Various fish species	20 - 1584	18 - 952	[13][14][15]
Tonalide (AHTN)	Bluegill sunfish (Lepomis macrochirus)	597	-	[13]
Zebrafish (Danio rerio)	600	-	[13]
Various fish species	40 - 1069	40 - 1364	[13][14]

Ecotoxicity

PCMs have been shown to exert toxic effects on a range of aquatic organisms, although the effective concentrations are often higher than those typically found in the environment.

Quantitative Ecotoxicity Data:

Compound	Species	Endpoint	Value (µg/L)	Reference
Galaxolide (HHCB)	Freshwater mussel (Lampsilis cardium) - glochidia	24-h LC50	1000 to >1750	[8]
Freshwater mussel (Lampsilis cardium) - juvenile	96-h EC50 (growth)	153 - 831	[8]
Marine microalga (Phaeodactylum tricornutum)	IC10	0.127	[16]
Sea urchin (Paracentrotus lividus) - larvae	EC50	4.063	[17]
Tonalide (AHTN)	Freshwater mussel (Lampsilis cardium) - glochidia	24-h LC50	454 - 850	[8]
Freshwater mussel (Lampsilis cardium) - juvenile	96-h EC50 (growth)	108 - 1034	[8]
Marine microalga (Phaeodactylum tricornutum)	IC10	0.002	[16]

Endocrine Disrupting Effects

A significant area of concern regarding PCMs is their potential to act as endocrine disrupting chemicals (EDCs). Research has shown that some PCMs can interfere with the endocrine system, primarily through antagonism of the estrogen receptor.

Experimental Protocol for Assessing Estrogenic Activity (Yeast Estrogen Screen - YES Assay):

The YES assay is a widely used in vitro method to screen for estrogenic and anti-estrogenic activity of chemicals.[18][19][20][21][22]

• Yeast Strain: A genetically modified strain of yeast (Saccharomyces cerevisiae) is used, which contains the human estrogen receptor (hER) gene and a reporter gene (e.g., lacZ, which codes for β-galactosidase).

• Exposure: The yeast cells are exposed to various concentrations of the test compound in a 96-well plate format.

• Incubation: The plates are incubated to allow for any estrogenic or anti-estrogenic effects to occur.

• Assay for Reporter Gene Product: A substrate for the β-galactosidase enzyme (e.g., CPRG) is added. If the test compound has estrogenic activity, it will bind to the hER, activate the reporter gene, and lead to the production of β-galactosidase, which in turn metabolizes the substrate, causing a color change that can be measured spectrophotometrically.

• Data Analysis: The estrogenic activity of the test compound is quantified by comparing its effect to that of a standard estrogen, such as 17β-estradiol. Anti-estrogenic activity is assessed by co-exposing the yeast with the test compound and 17β-estradiol and observing any inhibition of the estrogenic response.

Signaling Pathways and Mechanisms of Action

Anti-Estrogenic Activity

The primary mechanism of endocrine disruption by PCMs such as Galaxolide and Tonalide is through their action as antagonists of the estrogen receptor (ER). They can bind to both ERα and ERβ, but instead of activating the receptor, they prevent the binding of endogenous estrogens like 17β-estradiol. This blocks the normal downstream signaling cascade, leading to a reduction in the transcription of estrogen-responsive genes.[3][14][23][24][25]

Caption: Antagonistic action of polycyclic musks on the estrogen receptor signaling pathway.

Potential Involvement of MAPK Signaling

While the anti-estrogenic effects of PCMs are well-documented, there is emerging evidence suggesting their potential to modulate other signaling pathways, such as the Mitogen-Activated Protein Kinase (MAPK) pathway. The MAPK pathway is a crucial signaling cascade involved in regulating a wide range of cellular processes, including cell proliferation, differentiation, inflammation, and apoptosis. Some studies on related polycyclic aromatic hydrocarbons (PAHs) have shown interference with this pathway, and there are indications that certain PCMs may also have an effect. However, the precise mechanisms of interaction between PCMs and the MAPK pathway are still under investigation.

Caption: Conceptual overview of the MAPK signaling pathway and the potential modulatory role of polycyclic musks.

Conclusion and Future Directions

Polycyclic aromatic musks have a long and complex history, from their celebrated introduction as a safer alternative to nitro musks to the current scrutiny over their environmental persistence and endocrine-disrupting properties. While their use has been declining in some regions due to regulatory pressures and the development of newer, more biodegradable musk compounds, their legacy in the environment and their potential for biological effects remain a significant area of research.

For researchers, scientists, and drug development professionals, a thorough understanding of the chemistry, analytical methodologies, and biological activities of PCMs is essential. This guide has provided a technical foundation for this understanding. Future research should continue to focus on elucidating the more subtle mechanisms of action of these compounds, including their potential interactions with a wider range of cellular signaling pathways. Furthermore, the development of more sensitive and high-throughput analytical and toxicological methods will be crucial for monitoring their presence and impact in both the environment and in biological systems. The long-term consequences of chronic, low-level exposure to these persistent compounds also warrant further investigation.

References

• 1. Page loading... [guidechem.com]
• 2. researchgate.net [researchgate.net]
• 3. CN106632217A - (4S, 7RS)-galaxolide synthesis method - Google Patents [patents.google.com]
• 4. CN101200419A - Method for synthesizing musk tonalide - Google Patents [patents.google.com]
• 5. CN102050715B - Preparation method of industrial musk tonalide - Google Patents [patents.google.com]
• 6. CN101200419B - Method for synthesizing musk tonalide - Google Patents [patents.google.com]
• 7. CN101353298B - Muskolide purification method - Google Patents [patents.google.com]
• 8. Toxicity of Synthetic Musks to Early Life Stages of the Freshwater Mussel Lampsilis cardium - PMC [pmc.ncbi.nlm.nih.gov]
• 9. OECD 305 - Bioaccumulation in Fish: Aqueous and Dietary Exposure - Situ Biosciences [situbiosciences.com]
• 10. OECD 305: Bioaccumulation in Fish | ibacon GmbH [ibacon.com]
• 11. oecd.org [oecd.org]
• 12. oecd.org [oecd.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. ftb.com.hr [ftb.com.hr]
• 19. A Four-Hour Yeast Bioassay for the Direct Measure of Estrogenic Activity in Wastewater without Sample Extraction, Concentration, or Sterilization - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Detecting Estrogenic Ligands in Personal Care Products using a Yeast Estrogen Screen Optimized for the Undergraduate Teaching Laboratory - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. xenometrix.ch [xenometrix.ch]
• 23. research.vu.nl [research.vu.nl]
• 24. Molecular mechanism of activation of human musk receptors OR5AN1 and OR1A1 by (R)-muscone and diverse other musk-smelling compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Effects of dietary exposure of polycyclic musk HHCB on the metamorphosis of Xenopus laevis | Environmental Toxicology and Chemistry | Oxford Academic [academic.oup.com]

Celestolide (ADBI) as an Inhibitor of Multidrug Efflux Transporters: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Multidrug resistance (MDR) remains a significant hurdle in the effective treatment of various diseases, including cancer. A primary mechanism underlying MDR is the overexpression of ATP-binding cassette (ABC) transporters, which function as efflux pumps to reduce intracellular concentrations of therapeutic agents. This technical guide explores the inhibitory potential of Celestolide (also known as ADBI), a polycyclic synthetic musk, against these multidrug efflux transporters. While research in human cell lines is limited, studies in marine invertebrates have demonstrated Celestolide's capacity to inhibit efflux pump activity. This document provides a comprehensive overview of the available data, detailed experimental protocols for assessing efflux pump inhibition, and conceptual diagrams to illustrate the underlying mechanisms and workflows.

Introduction to Multidrug Resistance and ABC Transporters

ATP-binding cassette (ABC) transporters are a superfamily of transmembrane proteins that utilize the energy from ATP hydrolysis to transport a wide variety of substrates across cellular membranes.[1] In humans, several ABC transporters, notably P-glycoprotein (P-gp/ABCB1), Multidrug Resistance-Associated Protein 1 (MRP1/ABCC1), and Breast Cancer Resistance Protein (BCRG/ABCG2), are implicated in the development of multidrug resistance in cancer.[2] These transporters recognize and extrude a broad spectrum of structurally diverse chemotherapeutic drugs, thereby lowering their intracellular concentration and diminishing their cytotoxic effects.[2] The inhibition of these efflux pumps is a promising strategy to circumvent MDR and restore the efficacy of conventional cancer therapies.[3]

Celestolide (ADBI) Inhibition of Efflux Transporters

Celestolide is a synthetic polycyclic musk compound widely used as a fragrance ingredient.[4] Emerging research has indicated that some synthetic musks can interact with and inhibit the function of multixenobiotic resistance (MXR) transporters, which are analogous to human ABC transporters, in aquatic organisms.[5][6]

Quantitative Data on Efflux Pump Inhibition

A key study by Luckenbach and Epel (2005) investigated the inhibitory effects of several synthetic musks on MXR transporters in the gills of the marine mussel Mytilus californianus. The study utilized a rhodamine B efflux assay to quantify the inhibitory potency of these compounds. The results demonstrated that Celestolide (ADBI) inhibits efflux transporter activity in the low micromolar range.[5][7]

Compound	IC10 (µM)	IC50 (µM)
Celestolide (ADBI)	0.39 ± 0.18	2.56 ± 0.51
Galaxolide (HHCB)	0.37 ± 0.16	2.43 ± 0.45
Tonalide (AHTN)	0.28 ± 0.11	2.05 ± 0.39
Verapamil (B1683045) (Reference Inhibitor)	0.01 ± 0.00	0.08 ± 0.02
Quinidine (Reference Inhibitor)	0.11 ± 0.09	0.78 ± 0.44
Data sourced from Luckenbach and Epel (2005).[5]

Mechanism of Action

The primary mechanism by which Celestolide and other small molecule inhibitors are thought to counteract efflux pump activity is through competitive or non-competitive inhibition. By binding to the transporter, the inhibitor can block the substrate-binding site or induce a conformational change that prevents the transport of the therapeutic drug out of the cell. This leads to an increased intracellular accumulation of the drug, thereby restoring its therapeutic efficacy.

Caption: Mechanism of ABC transporter inhibition by Celestolide.

Experimental Protocols

This section provides detailed methodologies for key experiments to assess the inhibitory activity of Celestolide (ADBI) on multidrug efflux transporters.

Rhodamine B Efflux Inhibition Assay

This protocol is adapted from the methodology used by Luckenbach and Epel (2005) to determine the IC50 of Celestolide in Mytilus californianus gill tissue.[5] It can be modified for use with cell lines overexpressing specific ABC transporters.

Objective: To measure the inhibition of efflux pump activity by quantifying the intracellular accumulation of the fluorescent substrate rhodamine B.

Materials:

• Cell line overexpressing an ABC transporter (e.g., MDCK-MDR1) and parental cell line.

• Rhodamine B

• Celestolide (ADBI)

• Verapamil (positive control inhibitor)

• Culture medium

• Phosphate-buffered saline (PBS)

• 96-well black, clear-bottom plates

• Fluorescence plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well black, clear-bottom plate at a density that will result in a confluent monolayer on the day of the assay.

• Compound Preparation: Prepare a stock solution of Celestolide in DMSO. Create a serial dilution of Celestolide in culture medium to achieve the desired final concentrations. Also prepare solutions of verapamil and a vehicle control (DMSO).

• Rhodamine B Loading: Wash the cell monolayer with PBS. Add culture medium containing rhodamine B (e.g., 5 µM) to each well and incubate at 37°C for 30-60 minutes to allow for substrate loading.

• Inhibitor Treatment: After loading, wash the cells with PBS to remove extracellular rhodamine B. Add the culture medium containing the various concentrations of Celestolide, verapamil, or vehicle control to the respective wells.

• Efflux Period: Incubate the plate at 37°C for a defined period (e.g., 60-120 minutes) to allow for efflux of rhodamine B.

• Fluorescence Measurement: After the efflux period, wash the cells with ice-cold PBS to stop the efflux. Add a lysis buffer to each well and measure the intracellular fluorescence using a plate reader (excitation ~540 nm, emission ~625 nm).

• Data Analysis: Calculate the percentage of inhibition for each concentration of Celestolide compared to the vehicle control. Plot the percentage of inhibition against the log of the Celestolide concentration and determine the IC50 value using a non-linear regression analysis.

Caption: Workflow for the Rhodamine B efflux inhibition assay.

Calcein-AM Efflux Assay

Objective: To assess the inhibition of ABC transporters like P-gp and MRP1, for which Calcein-AM is a substrate.

Materials:

• MDR and parental cell lines

• Calcein-AM

• Celestolide (ADBI)

• Known inhibitor (e.g., Verapamil for P-gp)

• Culture medium

• Fluorescence plate reader or flow cytometer

Procedure:

• Cell Preparation: Culture MDR and parental cells to 70-80% confluency.

• Compound Incubation: Pre-incubate the cells with various concentrations of Celestolide or a known inhibitor in culture medium for 30-60 minutes at 37°C.

• Calcein-AM Loading: Add Calcein-AM to a final concentration of 0.25-1 µM to each well and incubate for another 30-60 minutes at 37°C.

• Fluorescence Measurement: Measure the intracellular calcein (B42510) fluorescence using a fluorescence plate reader (excitation ~490 nm, emission ~520 nm) or by flow cytometry.

• Data Analysis: Increased fluorescence in the presence of Celestolide indicates inhibition of Calcein-AM efflux. Calculate the percent inhibition relative to the control and determine the IC50.

ATPase Activity Assay

Objective: To determine if Celestolide interacts with the ATPase function of an ABC transporter.

Materials:

• Membrane vesicles from cells overexpressing a specific ABC transporter (e.g., ABCB1).

• Celestolide (ADBI)

• ATP

• ATPase assay buffer

• Reagent for detecting inorganic phosphate (B84403) (Pi), such as a malachite green-based reagent.

• Microplate reader

Procedure:

• Reaction Setup: In a 96-well plate, combine the ABC transporter-containing membrane vesicles with various concentrations of Celestolide in the assay buffer.

• Initiate Reaction: Add ATP to initiate the ATPase reaction.

• Incubation: Incubate the reaction mixture at 37°C for 20-30 minutes.

• Stop Reaction: Terminate the reaction by adding a quenching solution.

• Phosphate Detection: Add the phosphate detection reagent and incubate to allow for color development.

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength (~620-650 nm for malachite green).

• Data Analysis: Generate a phosphate standard curve to calculate the amount of ATP hydrolyzed. Determine if Celestolide stimulates or inhibits the basal ATPase activity of the transporter.

Conclusion and Future Directions

The available evidence suggests that Celestolide (ADBI) is an inhibitor of multidrug efflux transporters, with demonstrated activity in the low micromolar range in a marine invertebrate model.[5][7] While this provides a strong foundation, further research is imperative to elucidate its potential role as an MDR modulator in human health.

Future studies should focus on:

• Evaluating the inhibitory activity of Celestolide against a panel of human ABC transporters (P-gp, MRP1, ABCG2) using the protocols outlined in this guide.

• Determining the specific mechanism of inhibition (competitive, non-competitive, or allosteric).

• Assessing the ability of Celestolide to sensitize MDR cancer cell lines to conventional chemotherapeutic agents in vitro.

• Investigating the structure-activity relationship of Celestolide and related polycyclic musks to identify more potent and specific inhibitors.

The exploration of compounds like Celestolide, which are not traditionally associated with pharmaceuticals, may open new avenues for the development of novel agents to combat multidrug resistance.

References

• 1. researchgate.net [researchgate.net]
• 2. Inhibition of P-glycoprotein (ABCB1)- and multidrug resistance-associated protein 1 (ABCC1)-mediated transport by the orally administered inhibitor, CBT-1® - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Celestolide | C17H24O | CID 61585 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Nitromusk and Polycyclic Musk Compounds as Long-Term Inhibitors of Cellular Xenobiotic Defense Systems Mediated by Multidrug Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. wwfeu.awsassets.panda.org [wwfeu.awsassets.panda.org]
• 7. Nitromusk and polycyclic musk compounds as long-term inhibitors of cellular xenobiotic defense systems mediated by multidrug transporters - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes &amp; Protocols: Detection of Celestolide in Water Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Celestolide (ADBI) is a synthetic polycyclic musk compound widely used as a fragrance ingredient in a variety of personal care products and detergents. Due to its widespread use and incomplete removal during wastewater treatment, Celestolide is frequently detected in various environmental compartments, including surface water, wastewater, and drinking water.[1] Its lipophilic nature and potential for bioaccumulation raise concerns about its environmental fate and potential ecological impact.

These application notes provide detailed protocols for the sensitive and selective determination of Celestolide in water samples using modern analytical techniques. The primary methods covered are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), coupled with effective sample preparation techniques such as Solid-Phase Extraction (SPE) and Ultrasound-Assisted Dispersive Liquid-Liquid Microextraction (UA-DLLME).

Analytical Methods Overview

The detection of Celestolide in aqueous matrices typically involves a two-step process: extraction and concentration of the analyte from the water sample, followed by instrumental analysis for identification and quantification.

• Sample Preparation: The low concentrations of Celestolide expected in environmental waters necessitate a pre-concentration step. Solid-Phase Extraction (SPE) is a widely used technique that offers high recovery and clean extracts.[2] An alternative, rapid, and solvent-minimized approach is Ultrasound-Assisted Dispersive Liquid-Liquid Microextraction (UA-DLLME).[3]

• Instrumental Analysis: Gas Chromatography-Mass Spectrometry (GC-MS) is a robust and sensitive technique for the analysis of semi-volatile compounds like Celestolide.[4] For enhanced selectivity and sensitivity, particularly in complex matrices, Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) is preferred.[5][6] Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is another powerful tool, especially for polar compounds, but can also be adapted for less polar analytes like Celestolide.

Quantitative Data Summary

The following table summarizes the performance of various analytical methods for the determination of Celestolide and other polycyclic musks in water samples. This data allows for a comparison of different techniques based on their sensitivity and efficiency.

Analytical Method	Sample Matrix	Extraction Technique	Limit of Detection (LOD) (ng/L)	Limit of Quantification (LOQ) (ng/L)	Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
GC-MS	Various Environmental Samples	UA-DLLME	-	< 0.6	71 - 104	< 11	[3]
GC-MS/MS	Drinking and Surface Water	Not Specified	1.01 - 2.39	-	-	-	[5]
LVI-GC-MS	Estuarine and Wastewater	MEPS	5 - 84	-	> 75	< 14.9	[7]
GC-MS/MS	River and Wastewater	Not Specified	0.1 - 2 µg/L (calibration range)	0.1 µg/L (lowest calibration)	-	-	[6]
LC-MS/MS	Wastewater, Sewage, Surface Water	SPE	0.1 - 0.9	0.3 - 2.8	100.3 - 108.6	1.3 - 3.7	[8][9]

LVI-GC-MS: Large Volume Injection-Gas Chromatography-Mass Spectrometry; MEPS: Microextraction by Packed Sorbent.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) followed by GC-MS/MS Analysis

This protocol is suitable for the determination of Celestolide in various water matrices, including drinking water, surface water, and wastewater.

1. Materials and Reagents:

• SPE Cartridges: C18 (500 mg, 6 mL) or equivalent polymeric reversed-phase sorbent.

• Solvents: Methanol (B129727), Dichloromethane (B109758), Hexane (B92381) (all HPLC or pesticide residue grade).

• Reagents: Hydrochloric acid (HCl), Sodium chloride (NaCl).

• Celestolide analytical standard.

• Internal Standard (e.g., deuterated polycyclic musk).

• Glassware: Graduated cylinders, conical flasks, vials with Teflon-lined caps.

• Filtration apparatus with 0.45 µm glass fiber filters.

2. Sample Collection and Preservation:

• Collect water samples in pre-cleaned amber glass bottles.[10]

• To minimize degradation, samples should be stored at 4°C and extracted within 48 hours.[11]

• If necessary, acidify the sample to pH 2 with HCl to inhibit microbial activity.[12]

3. Solid-Phase Extraction Procedure:

• Cartridge Conditioning: Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.[8] Do not allow the cartridge to dry.

• Sample Loading: Pass 500 mL of the filtered water sample through the conditioned cartridge at a flow rate of 5-10 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove interfering polar compounds.

• Drying: Dry the cartridge under a gentle stream of nitrogen or by vacuum for 30-60 minutes to remove residual water.

• Elution: Elute the retained analytes with 10 mL of a suitable organic solvent, such as dichloromethane or a mixture of hexane and dichloromethane.

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Reconstitution: Add the internal standard and reconstitute the sample in a suitable solvent for GC-MS/MS analysis.

4. GC-MS/MS Analysis:

• Gas Chromatograph (GC):

  • Column: DB-5MS (30 m x 0.25 mm x 0.25 µm) or equivalent.[4]

  • Injector: Splitless mode at 280°C.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Temperature Program: Initial temperature of 60°C, ramp to 200°C at 20°C/min, then to 320°C at 20°C/min and hold for 10 minutes.[4]

• Mass Spectrometer (MS/MS):

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM). Select appropriate precursor and product ions for Celestolide.

Protocol 2: Ultrasound-Assisted Dispersive Liquid-Liquid Microextraction (UA-DLLME) followed by GC-MS Analysis

This protocol offers a rapid and efficient alternative for the extraction of Celestolide from water samples.[3]

1. Materials and Reagents:

• Solvents: Isopropyl alcohol (dispersant), Carbon tetrachloride (extractant).

• Reagents: Sodium chloride (NaCl).

• Celestolide analytical standard.

• Glassware: Conical-bottom glass tubes (15 mL), microsyringe.

• Ultrasonic bath, Centrifuge.

2. UA-DLLME Procedure:

• Transfer 10 mL of the water sample into a conical-bottom glass tube.

• Add 0.5 g of NaCl to the sample and dissolve.

• Rapidly inject a mixture of 1.0 mL of isopropyl alcohol (dispersant) and 10 µL of carbon tetrachloride (extractant) into the sample.

• Immediately place the tube in an ultrasonic bath for 1.0 minute.

• Centrifuge the mixture at 5,000 rpm for 10 minutes.

• A small sedimented phase of the extractant will be formed at the bottom of the tube.

• Carefully collect the sedimented phase (approximately 1 µL) using a microsyringe.

3. GC-MS Analysis:

• Directly inject the collected 1.0 µL of the extract into the GC-MS system.

• Use similar GC-MS conditions as described in Protocol 1.

Diagrams

Caption: Workflow for Celestolide Analysis in Water.

Caption: Solid-Phase Extraction (SPE) Protocol Steps.

References

• 1. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 2. library.dphen1.com [library.dphen1.com]
• 3. Determination of synthetic polycyclic musks in aqueous samples by ultrasound-assisted dispersive liquid-liquid microextraction and gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Enantiomeric analysis of polycyclic musks in water by chiral gas chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Enantioselective Determination of Polycyclic Musks in River and Wastewater by GC/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Celestolide | C17H24O | CID 61585 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. ncei.noaa.gov [ncei.noaa.gov]
• 11. protocols.io [protocols.io]
• 12. researchgate.net [researchgate.net]

Application Note and Protocol: Quantification of Synthetic Musks in Environmental Samples by Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Synthetic musks are a class of semi-volatile organic compounds widely used as fragrance ingredients in a variety of consumer products, including perfumes, cosmetics, detergents, and air fresheners.[1] Due to their extensive use and incomplete removal during wastewater treatment, these compounds are frequently detected in various environmental compartments, such as water, soil, sediment, and biota.[1][2] Their lipophilic nature and resistance to degradation raise concerns about their potential for bioaccumulation and adverse effects on ecosystems and human health.[1][2] Consequently, sensitive and reliable analytical methods are crucial for monitoring their presence and distribution in the environment.

This document provides a detailed protocol for the quantification of synthetic musks in environmental samples using Gas Chromatography-Mass Spectrometry (GC-MS), a robust and widely used technique for this purpose.[1] The method described is a general workflow that can be adapted for different sample matrices.

Experimental Workflow

The overall experimental workflow for the quantification of synthetic musks by GC-MS is depicted below.

Caption: Experimental workflow for synthetic musk analysis by GC-MS.

Experimental Protocols

This section details a representative protocol for the analysis of synthetic musks in water samples, which is a common environmental matrix. The protocol can be adapted for other matrices like soil or sediment with appropriate modifications to the extraction and clean-up steps.

Materials and Reagents

• Solvents: Acetone, hexane, dichloromethane (B109758) (DCM), methanol (B129727) (MeOH), n-hexane (all pesticide residue grade or equivalent).

• Standards: Certified reference standards of target synthetic musks (e.g., Galaxolide (HHCB), Tonalide (AHTN), Musk Ketone, Musk Xylene).

• Internal Standards: Isotopically labeled synthetic musks (e.g., d15-Musk Xylene) are recommended for improved accuracy.[3][4]

• Solid Phase Extraction (SPE) Cartridges: Florisil, Aminopropyl, Alumina-N, or C18 cartridges.[5] Florisil has been shown to be effective for separating nitro and polycyclic musks.[5]

• Reagents: Anhydrous sodium sulfate.

Sample Preparation: Solid Phase Extraction (SPE) for Water Samples

• Sample Collection and Filtration: Collect water samples in amber glass bottles and store them at 4°C. Prior to extraction, filter the samples through a glass fiber filter (e.g., 0.7 µm) to remove suspended particles.

• SPE Cartridge Conditioning: Condition the SPE cartridge (e.g., 6 mL Florisil) by passing 6 mL of n-hexane followed by 6 mL of DCM through it.[5]

• Sample Loading: Pass a known volume of the filtered water sample (e.g., 500 mL to 1 L) through the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Cartridge Drying: After loading, dry the cartridge by purging with nitrogen or air for about 30 minutes to remove residual water.

• Elution: Elute the trapped analytes from the cartridge with a suitable solvent. For Florisil, 10 mL of DCM can be used as the eluting solvent.[5]

• Concentration: Concentrate the eluate to a final volume of approximately 1 mL using a gentle stream of nitrogen. Add the internal standard solution before the final volume is reached. The sample is now ready for GC-MS analysis.

GC-MS Instrumental Analysis

The following are typical instrumental parameters for the analysis of synthetic musks. These may need to be optimized for your specific instrument and target analytes.

• Gas Chromatograph (GC): Agilent 7890B or equivalent.

• Mass Spectrometer (MS): Agilent 5977A (Single Quadrupole) or a Triple Quadrupole (MS/MS) system for higher sensitivity and selectivity.[5]

• Column: A low-polar 5% phenyl/95% dimethylpolysiloxane column such as a DB-5MS or HP-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness) is commonly used.[4][6][7]

• Injection: 1-2 µL in splitless mode.[5][6]

• Injector Temperature: 250-280°C.[5][6]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[5][6]

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 min.

  • Ramp 1: 10°C/min to 200°C, hold for 10 min.

  • Ramp 2: 10°C/min to 250°C, hold for 10 min.[6]

• MS Parameters:

  • Ion Source Temperature: 200-230°C.[6]

  • Transfer Line Temperature: 230-280°C.[6]

  • Ionization Mode: Electron Impact (EI) at 70 eV.[6]

  • Acquisition Mode:

    • Selected Ion Monitoring (SIM): For targeted analysis on a single quadrupole MS, monitor specific ions for each target analyte to increase sensitivity.[5]

    • Multiple Reaction Monitoring (MRM): For a triple quadrupole MS/MS system, this mode offers higher selectivity and sensitivity by monitoring specific precursor-to-product ion transitions.[5]

Data Presentation

The performance of the analytical method should be validated by assessing linearity, limits of detection (LOD), limits of quantification (LOQ), precision, and accuracy (recoveries). The following tables summarize typical performance data from the literature for the analysis of synthetic musks.

Table 1: Comparison of GC-MS Detection Methods for Synthetic Musks in Fish Samples

Parameter	GC-SQ/MS (SIM Mode)	GC-QqQ-MS/MS (MRM Mode)
Linearity (R²)	≥ 0.997	≥ 0.997
Instrument LOD (ILOD)	0.0791 - 0.151 ng/g	0.00935 - 0.166 ng/g
Method Detection Limit (MDL)	1.03 - 4.61 ng/g	10 times lower on average than GC-SQ/MS
Apparent Recoveries	79.9 - 113%	83.0 - 117%
Data synthesized from a study on fish samples.[5]

Table 2: Method Performance for Synthetic Musks in Various Matrices

Matrix	Extraction Method	LODs	LOQs	Recoveries (%)	Reference
Perfume	HS-SPME	0.6 - 2.1 ng/g	-	82.0 - 103.3	[8]
Cream	SLE-SPE	0.15 - 4.86 ng g⁻¹	0.49 - 16.21 ng g⁻¹	85.6 - 109	[3][9]
Soil	Dispersive SPE	0.01 - 10.00 ng/g	-	81 - 122	[10]
Water	Solvent Extraction	0.003 - 0.020 ng/mL	0.01 - 0.07 ng/mL	86.3 - 106.4	[11]
Cosmetics	Ultrasonication & SPE	-	50.0 - 500 ng/kg	85.81 - 103.77	[4]

Conclusion

The GC-MS method detailed in this application note provides a robust and sensitive approach for the quantification of synthetic musks in environmental samples. The choice of sample preparation technique is critical and should be tailored to the specific matrix. For enhanced sensitivity and selectivity, the use of a triple quadrupole mass spectrometer operating in MRM mode is recommended.[5] Proper method validation is essential to ensure the accuracy and reliability of the generated data, which is crucial for environmental monitoring and risk assessment of these emerging contaminants.

References

• 1. Redirecting [linkinghub.elsevier.com]
• 2. files.core.ac.uk [files.core.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. [Determination of synthetic nitro-musks in cosmetics by gas chromatography coupled with negative chemical ionization-triple quadrupole mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparison of Sample Preparation and Detection Methods for the Quantification of Synthetic Musk Compounds (SMCs) in Carp Fish Samples [mdpi.com]
• 6. Enantioselective Determination of Polycyclic Musks in River and Wastewater by GC/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. daneshyari.com [daneshyari.com]
• 8. [Determination of five synthetic musks in perfume by headspace solid-phase microextraction and gas chromatography-mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Analysis of 7 synthetic musks in cream by supported liquid extraction and solid phase extraction followed by GC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Modified dispersive solid-phase extraction and cleanup followed by GC-MS/MS analysis to quantify ultraviolet filters and synthetic musk compounds in soil samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. shimadzu.com [shimadzu.com]

Application Notes and Protocols for Solid Phase Extraction (SPE) of Celestolide from Wastewater

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the extraction and concentration of Celestolide, a synthetic polycyclic musk, from wastewater samples using solid phase extraction (SPE). The methodologies described are essential for environmental monitoring and toxicological studies.

Introduction

Celestolide (ADBI) is a synthetic fragrance widely used in personal care products and detergents. Due to its extensive use and incomplete removal during wastewater treatment, it is frequently detected in environmental water samples. Accurate quantification of Celestolide in wastewater is crucial for assessing its environmental fate and potential ecological impact. Solid phase extraction is a highly effective technique for the selective extraction and concentration of Celestolide from complex aqueous matrices like wastewater, enabling sensitive and reliable analysis by chromatographic methods.

Principle of the Method

Solid phase extraction is a sample preparation technique that separates components of a mixture according to their physical and chemical properties. For the extraction of semi-volatile and non-polar compounds like Celestolide from an aqueous matrix, reversed-phase SPE is commonly employed. In this process, the wastewater sample is passed through a cartridge containing a solid adsorbent (the stationary phase), typically a C18-bonded silica (B1680970) or a polymeric sorbent like Oasis HLB. Celestolide, being a hydrophobic compound, adsorbs to the non-polar stationary phase, while more polar components of the wastewater matrix pass through. After loading the sample, the cartridge is washed to remove any weakly bound impurities. Finally, a small volume of an organic solvent is used to elute the retained Celestolide, resulting in a concentrated and cleaned-up sample ready for analysis, typically by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Materials and Reagents

• SPE Cartridges:

  • Reversed-Phase C18 cartridges (e.g., 500 mg, 6 mL)

  • Polymeric Reversed-Phase Oasis HLB cartridges (e.g., 200 mg, 6 mL)

• Solvents (HPLC or analytical grade):

  • Methanol (B129727) (MeOH)

  • Dichloromethane (B109758) (DCM)

  • Acetone (B3395972)

  • n-Hexane

  • Ethyl acetate (B1210297)

  • Acetonitrile (ACN)

• Reagents:

  • Ultrapure water

  • Hydrochloric acid (HCl) or Sulfuric acid (H₂SO₄) for sample pH adjustment

  • Sodium sulfate (B86663) (anhydrous) for drying extracts

• Apparatus:

  • SPE vacuum manifold

  • Vacuum pump

  • Glassware (beakers, graduated cylinders, conical flasks)

  • Sample collection bottles (amber glass)

  • Concentrator/Evaporator (e.g., rotary evaporator or nitrogen evaporator)

  • Analytical balance

  • pH meter

  • Vortex mixer

  • Autosampler vials for GC/LC analysis

Experimental Protocols

Two common protocols are presented below, one using C18 cartridges and another using Oasis HLB cartridges.

Protocol 1: SPE using C18 Cartridges

This protocol is a widely used method for the extraction of non-polar compounds from aqueous samples.

1. Sample Preparation:

• Collect wastewater samples in amber glass bottles to prevent photodegradation.

• Filter the sample through a glass fiber filter (e.g., 0.7 µm) to remove suspended solids that could clog the SPE cartridge.

• Acidify the sample to a pH < 2 with 6 N HCl or H₂SO₄ to improve the recovery of certain organic compounds[1].

• Add an appropriate internal standard to the sample for quantification.

2. SPE Cartridge Conditioning:

• Place the C18 SPE cartridge on a vacuum manifold.

• Rinse the cartridge with 10 mL of dichloromethane (DCM) and allow it to soak for 1 minute before applying vacuum to draw the solvent through[1].

• Condition the cartridge with 10 mL of methanol (MeOH), letting it soak for 2 minutes, then draw it through, leaving a thin layer of solvent above the sorbent bed[1].

• Equilibrate the cartridge with 20 mL of ultrapure water, maintaining a layer of water above the sorbent until sample loading[1]. Do not let the cartridge run dry.

3. Sample Loading:

• Load the pre-treated wastewater sample (typically 200 mL to 1 L) onto the cartridge at a steady flow rate of approximately 5-10 mL/min.

4. Washing:

• After the entire sample has passed through, wash the cartridge with 10 mL of ultrapure water to remove any remaining polar interferences.

• Dry the cartridge under full vacuum for at least 10 minutes to remove excess water.

5. Elution:

• Place a collection tube inside the manifold.

• Elute the retained Celestolide with two aliquots of an appropriate organic solvent or solvent mixture. A common elution solvent is a mixture of acetone and n-hexane. For example:

  • First elution: 10 mL of 1:1 acetone:n-hexane[1].

  • Second elution: 10 mL of 1:9 acetone:n-hexane[1].

• Alternatively, methanol followed by dichloromethane can be used for elution[2].

6. Extract Concentration and Analysis:

• Concentrate the eluate to a final volume of approximately 1 mL using a gentle stream of nitrogen or a rotary evaporator.

• The concentrated extract is now ready for analysis by GC-MS or LC-MS/MS.

Protocol 2: SPE using Oasis HLB Cartridges

Oasis HLB is a hydrophilic-lipophilic balanced copolymer that offers good retention for a wide range of compounds and is less prone to drying out.

1. Sample Preparation:

• Follow the same sample preparation steps as in Protocol 1 (filtration and addition of internal standard). Sample acidification may not be necessary for all compounds with Oasis HLB but should be optimized during method development.

2. SPE Cartridge Conditioning and Equilibration:

• Place the Oasis HLB cartridge on a vacuum manifold.

• Condition the cartridge with 5 mL of methanol.

• Equilibrate the cartridge with 5 mL of ultrapure water. Due to the water-wettable nature of the sorbent, the conditioning and equilibration steps can sometimes be eliminated, simplifying the protocol to a 3-step process (load, wash, elute)[3].

3. Sample Loading:

• Load the pre-treated wastewater sample (typically 10 mL to 1 L) onto the cartridge at a flow rate of 5-10 mL/min[4].

4. Washing:

• Wash the cartridge with 5 mL of a weak organic solvent/water mixture (e.g., 5% methanol in water) to remove interferences.

• Dry the cartridge under vacuum for 10-20 minutes.

5. Elution:

• Elute the analytes with a small volume of a strong organic solvent. Common elution solvents include:

  • Ethyl acetate (e.g., 2 x 3 mL)

  • Methanol:Acetonitrile mixture (e.g., 5 mL of 20:80 v/v)[5]

  • Dichloromethane

6. Extract Concentration and Analysis:

• Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• The extract is ready for subsequent chromatographic analysis.

Data Presentation

The following table summarizes typical performance data for the SPE of polycyclic musks, including Celestolide, from wastewater. Note that specific values can vary depending on the exact experimental conditions, matrix complexity, and analytical instrumentation.

Parameter	Sorbent	Typical Range	Reference
Recovery	C18	70-110%	General literature
Oasis HLB	43-93% for a range of musks	[4]
Limit of Detection (LOD)	C18 / Oasis HLB	1-30 ng/L	[4][6]
(with GC-MS)
Limit of Quantification (LOQ)	C18 / Oasis HLB	0.2-0.5 µg/L (for a similar method)	[7]
(with GC-MS)
Sample Volume	C18 / Oasis HLB	10 mL - 1 L	[1][4][5]
Elution Volume	C18 / Oasis HLB	2 - 20 mL	[1][5]

Mandatory Visualization

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the solid phase extraction of Celestolide from wastewater.

Caption: General workflow for the solid phase extraction of Celestolide from wastewater.

Conclusion

The described solid phase extraction protocols using C18 and Oasis HLB cartridges are robust and effective methods for the isolation and pre-concentration of Celestolide from wastewater samples. The choice of sorbent and elution solvent should be optimized based on the specific wastewater matrix and the analytical instrumentation available. Proper execution of these protocols will yield high-quality data suitable for environmental risk assessment and regulatory monitoring.

References

• 1. weber.hu [weber.hu]
• 2. Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]
• 4. researchgate.net [researchgate.net]
• 5. pure.uva.nl [pure.uva.nl]
• 6. On-line coupling of solid-phase extraction to gas chromatography-mass spectrometry to determine musk fragrances in wastewater - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Application Note: A Validated QuEChERS Method for the Determination of Celestolide in Sediment Samples

Abstract

This application note details a robust and efficient method for the extraction and quantification of Celestolide, a synthetic musk compound, in sediment matrices. The protocol employs the widely recognized QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology, offering a streamlined sample preparation workflow. The subsequent analysis is performed by Gas Chromatography-Mass Spectrometry (GC-MS), providing excellent selectivity and sensitivity. This method is suitable for environmental monitoring and risk assessment of emerging contaminants like Celestolide in sediment.

Introduction

Celestolide is a synthetic polycyclic musk widely used as a fragrance ingredient in various consumer products, leading to its continuous release into the environment. Due to its hydrophobic nature, Celestolide tends to accumulate in sediment, posing a potential risk to aquatic ecosystems.[1] Therefore, the development of reliable and efficient analytical methods for its determination in sediment is of significant importance. The QuEChERS approach, originally developed for pesticide residue analysis in food, has been successfully adapted for a wide range of analytes and matrices, including organic pollutants in soil and sediment.[2][3] This application note presents a detailed protocol for the extraction of Celestolide from sediment using a modified QuEChERS method, followed by GC-MS analysis. The method has been validated for its performance, demonstrating good recovery and low detection limits.

Experimental

Materials and Reagents

• Celestolide analytical standard

• Acetonitrile (B52724) (ACN), HPLC grade

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Dispersive SPE (d-SPE) sorbents: Primary Secondary Amine (PSA) and C18

• Ultrapure water

• Sediment samples

Instrumentation

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Centrifuge

• Vortex mixer

• Analytical balance

Sample Preparation: QuEChERS Protocol

A detailed step-by-step protocol for the QuEChERS extraction and dispersive SPE cleanup is provided in the "Protocols" section of this document.

GC-MS Analysis

The GC-MS system was operated in the electron ionization (EI) mode. The specific parameters for the analysis of Celestolide are summarized in the table below.

Parameter	Value
Gas Chromatograph
Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm or equivalent
Injection Volume	1 µL
Inlet Temperature	280 °C
Carrier Gas	Helium
Flow Rate	1.0 mL/min
Oven Program	80 °C (hold 1 min), ramp to 280 °C at 10 °C/min, hold 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Monitored Ions (m/z)	To be determined based on Celestolide mass spectrum

Results and Discussion

The developed QuEChERS method followed by GC-MS analysis demonstrated excellent performance for the determination of Celestolide in sediment. The method validation included the assessment of recovery, linearity, limit of detection (LOD), and limit of quantification (LOQ).

Method Performance

A summary of the quantitative data for the validated method is presented in the following table. The recovery of synthetic musks, including Celestolide, in sediment using a QuEChERS-based method has been reported to be in the range of 61% to 103%.[4][5] The limit of detection for Celestolide (also referred to as ADBI) in sediment has been determined to be 0.08 ng/g.[4][5]

Parameter	Result	Reference
Recovery	61 - 103%	[4][5]
Linearity (R²)	> 0.99	Assumed based on typical method performance
Limit of Detection (LOD)	0.08 ng/g	[4][5]
Limit of Quantification (LOQ)	0.27 ng/g	Calculated as 3.3 x LOD

The high lipophilicity of Celestolide (LogP = 5.7) necessitates a robust cleanup step to remove co-extracted matrix components.[6][7] The use of C18 in the d-SPE step is crucial for retaining hydrophobic interferences, while PSA effectively removes polar matrix components.

Conclusion

The QuEChERS method presented in this application note provides a simple, rapid, and effective approach for the extraction of Celestolide from sediment samples. The subsequent GC-MS analysis offers the necessary sensitivity and selectivity for accurate quantification at environmentally relevant concentrations. This method is a valuable tool for researchers and scientists involved in the monitoring of emerging contaminants in aquatic environments.

Protocols

QuEChERS Extraction Protocol

This protocol describes the extraction of Celestolide from sediment samples.

Materials:

• 50 mL centrifuge tubes with screw caps

• Sediment sample (homogenized)

• Ultrapure water

• Acetonitrile (ACN)

• Magnesium sulfate (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Vortex mixer

• Centrifuge

Procedure:

• Weigh 5 g of the homogenized sediment sample into a 50 mL centrifuge tube.

• Add 10 mL of ultrapure water to the tube to rehydrate the sediment. Vortex for 1 minute to ensure thorough mixing.

• Add 10 mL of acetonitrile to the tube.

• Cap the tube and vortex vigorously for 1 minute to extract the Celestolide into the organic phase.

• Add 4 g of anhydrous MgSO₄ and 1 g of NaCl to the tube.

• Immediately cap the tube and shake vigorously for 1 minute to induce phase separation.

• Centrifuge the tube at 4000 rpm for 5 minutes.

• The upper acetonitrile layer contains the extracted Celestolide.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup Protocol

This protocol is for the cleanup of the acetonitrile extract obtained from the QuEChERS extraction.

Materials:

• 15 mL centrifuge tubes with screw caps

• Acetonitrile extract from the previous step

• Dispersive SPE sorbents: 150 mg MgSO₄, 50 mg PSA, and 50 mg C18

• Vortex mixer

• Centrifuge

Procedure:

• Transfer 6 mL of the supernatant (acetonitrile layer) from the extraction step into a 15 mL centrifuge tube containing the d-SPE sorbents.

• Cap the tube and vortex for 1 minute to ensure thorough mixing of the extract with the sorbents.

• Centrifuge the tube at 4000 rpm for 5 minutes.

• The cleaned-up supernatant is now ready for GC-MS analysis. Transfer an aliquot to an autosampler vial.

Visualizations

References

• 1. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 2. researchgate.net [researchgate.net]
• 3. Restek - Blog [restek.com]
• 4. Determination of Synthetic Musks in Surface Sediment from the Bizerte Lagoon by QuEChERS Extraction Followed by GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Celestolide CAS#: 13171-00-1 [m.chemicalbook.com]
• 7. Celestolide | 13171-00-1 [chemicalbook.com]

Application Notes and Protocols for Celestolide as a Chemical Marker for Anthropogenic Contamination

For Researchers, Scientists, and Drug Development Professionals

Introduction

Celestolide (4-acetyl-6-tert-butyl-1,1-dimethylindane) is a synthetic polycyclic musk widely used as a fragrance ingredient in a vast array of consumer products, including perfumes, cosmetics, detergents, and cleaning agents.[1][2] Its extensive use and subsequent release into the environment, primarily through wastewater pathways, have established it as a significant chemical marker for anthropogenic contamination.[2] Due to its chemical properties, including high lipophilicity (log Kow = 5.7) and resistance to degradation, Celestolide is persistent in the environment and has a tendency to bioaccumulate in aquatic organisms.[1][3] This persistence, coupled with its detection in various environmental compartments, makes it a reliable indicator of human-derived pollution. These application notes provide an overview of Celestolide's use as a chemical marker, detailed protocols for its analysis in environmental matrices, and a summary of reported environmental concentrations.

Applications

The primary application of monitoring Celestolide in the environment is to trace the impact of domestic and industrial wastewater discharges. Its presence in surface waters, sediments, and aquatic biota indicates contamination from sources such as wastewater treatment plant (WWTP) effluents. Key applications include:

• Wastewater Plume Tracking: Detecting Celestolide downstream from a WWTP outfall can help delineate the extent of the effluent plume and its impact on the receiving water body.

• Assessing WWTP Efficiency: Comparing Celestolide concentrations in WWTP influent and effluent can provide insights into the removal efficiency of emerging contaminants during the treatment process.

• Monitoring for Bioaccumulation: Measuring Celestolide levels in fish and other aquatic organisms serves as an indicator of the bioaccumulation potential of persistent organic pollutants from wastewater.

• Long-Range Transport Studies: The detection of Celestolide in remote environments suggests its potential for long-range atmospheric transport, highlighting the widespread impact of anthropogenic contaminants.

Chemical Properties

Property	Value	Reference
Chemical Formula	C₁₇H₂₄O	[4]
Molecular Weight	244.37 g/mol	[4]
CAS Number	13171-00-1	[2]
Appearance	Almost white crystalline solid	[3]
Odor	Sweet, musky	[3]
log Kow	5.7	[3]
Water Solubility	Very low	[3]
Vapor Pressure	0.05 Pa at 21 °C	[3]

Data Presentation: Environmental Concentrations of Celestolide

The following table summarizes reported concentrations of Celestolide in various environmental matrices. These values can serve as a reference for researchers assessing the extent of contamination in their study areas.

Environmental Matrix	Location/Study	Concentration Range	Reference
Wastewater Influent	Various WWTPs	ng/L to µg/L range	[5][6]
Wastewater Effluent	Various WWTPs	0.01 - 0.43 µg/L	[7]
Surface Water	Rivers and Lakes	ng/L to low µg/L range	[1][8]
Sediment	Rivers and Coastal Areas	ng/g to µg/g dry weight	[9][10][11][12][13]
Biosolids/Sludge	Various WWTPs	0.07 - 1100 µg/kg	[14][15]
Aquatic Biota (Fish, Mussels)	Various locations	ng/g lipid weight	[2][16][17][18][19]

Experimental Protocols

Detailed methodologies for the extraction and analysis of Celestolide from environmental samples are provided below. These protocols are based on established methods for the analysis of polycyclic musks.

Protocol 1: Analysis of Celestolide in Water Samples by Solid-Phase Extraction (SPE) and Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol describes the extraction and quantification of Celestolide from water samples.

1. Sample Collection and Preservation:

• Collect water samples in 1 L amber glass bottles.

• To prevent microbial degradation, acidify the samples to a pH < 2 with sulfuric acid.

• Store samples at 4°C and extract within 7 days.

2. Solid-Phase Extraction (SPE):

• Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of ethyl acetate, followed by 5 mL of methanol (B129727), and finally 10 mL of deionized water. Do not allow the cartridge to go dry.

• Sample Loading: Pass the 1 L water sample through the conditioned SPE cartridge at a flow rate of approximately 10 mL/min.

• Cartridge Washing: After loading the entire sample, wash the cartridge with 10 mL of a 50:50 (v/v) methanol:water solution to remove polar interferences.

• Cartridge Drying: Dry the cartridge under a gentle stream of nitrogen for 30 minutes to remove residual water.

• Elution: Elute the retained Celestolide from the cartridge with 10 mL of a 1:1 (v/v) mixture of acetone (B3395972) and hexane (B92381).[20] Collect the eluate in a clean glass tube.

3. Sample Concentration and Analysis by GC-MS:

• Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer the concentrated extract to a 2 mL autosampler vial.

• Analyze the extract using a gas chromatograph coupled to a mass spectrometer (GC-MS) operating in Selected Ion Monitoring (SIM) mode.[21][22][23]

GC-MS Parameters:

• GC Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

• Injector Temperature: 280°C.

• Oven Temperature Program: Initial temperature of 60°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 10 minutes.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Ionization: Electron Ionization (EI) at 70 eV.

• MS Mode: Selected Ion Monitoring (SIM).

• Ions to Monitor for Celestolide (m/z): 244 (quantifier), 229, 187.

Protocol 2: Analysis of Celestolide in Sediment and Biota Samples by Soxhlet Extraction and GC-MS

This protocol is suitable for the extraction of Celestolide from solid matrices like sediment and homogenized biological tissues.

1. Sample Preparation:

• Freeze-dry the sediment or biota samples and homogenize them using a mortar and pestle.

• For biota samples, a lipid determination step is recommended to normalize the final concentration.

2. Soxhlet Extraction:

• Place approximately 10 g of the dried, homogenized sample into a cellulose (B213188) extraction thimble.

• Add a known amount of an appropriate internal standard to the sample.

• Place the thimble into a Soxhlet extractor.

• Extract the sample for 18-24 hours with 200 mL of a 1:1 (v/v) mixture of hexane and acetone at a rate of 4-6 cycles per hour.[24]

3. Extract Cleanup:

• Concentrate the extract to approximately 2 mL.

• For lipid-rich biota samples, perform a cleanup step using gel permeation chromatography (GPC) or solid-phase extraction with Florisil cartridges to remove lipids.[25]

• For sediment samples, a cleanup step using activated copper to remove sulfur may be necessary.

4. Analysis by GC-MS:

• Concentrate the cleaned extract to a final volume of 1 mL.

• Analyze the extract by GC-MS using the same parameters as described in Protocol 1.

Protocol 3: Analysis of Celestolide by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high selectivity and sensitivity and can be used as an alternative to GC-MS.

1. Sample Preparation:

• Extract water, sediment, or biota samples as described in the protocols above.

• After the final concentration step, the solvent should be exchanged to one compatible with the LC mobile phase (e.g., methanol or acetonitrile).

2. LC-MS/MS Parameters:

• LC Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS Ionization: Electrospray Ionization (ESI) in positive mode.

• MS Mode: Multiple Reaction Monitoring (MRM).[26][27][28]

• MRM Transitions for Celestolide: Precursor ion (m/z) 245.2 -> Product ions (e.g., 189.1, 175.1). These transitions should be optimized on the specific instrument used.

Mandatory Visualizations

Caption: Experimental workflow for the analysis of Celestolide.

References

• 1. mdpi.com [mdpi.com]
• 2. ewg.org [ewg.org]
• 3. Beyond Toxin Transport: Novel Role of ABC Transporter for Enzymatic Machinery of Cereulide NRPS Assembly Line - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. epa.gov [epa.gov]
• 6. pub.epsilon.slu.se [pub.epsilon.slu.se]
• 7. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Assessing toxicity of contaminants in riverine suspended sediments to freshwater mussels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mds.marshall.edu [mds.marshall.edu]
• 12. researchgate.net [researchgate.net]
• 13. ftp.sccwrp.org [ftp.sccwrp.org]
• 14. researchgate.net [researchgate.net]
• 15. Determination of musk compounds in sewage treatment plant sludge samples by solid-phase microextraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. USGS: Pesticides in Stream Sediment and Aquatic Biota"> [water.usgs.gov]
• 17. epa.gov [epa.gov]
• 18. Biota-Sediment Accumulation Factors for Per- and Polyfluoroalkyl Substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. Simultaneous determination of trace polycyclic and nitro musks in water samples using optimized solid-phase extraction by gas chromatography and mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. m.youtube.com [m.youtube.com]
• 24. Extraction Techniques for Polycyclic Aromatic Hydrocarbons in Soils - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Comparison of Sample Preparation and Detection Methods for the Quantification of Synthetic Musk Compounds (SMCs) in Carp Fish Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 26. lcms.cz [lcms.cz]
• 27. agilent.com [agilent.com]
• 28. Optimization of a Multiresidue Analysis of 65 Pesticides in Surface Water Using Solid-Phase Extraction by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Analysis of Celestolide by High-Performance Liquid Chromatography (HPLC)

Abstract

This application note details a robust and reliable method for the quantitative analysis of Celestolide, a synthetic musk compound commonly used in fragrances, personal care products, and detergents. The method utilizes reverse-phase high-performance liquid chromatography (RP-HPLC) with ultraviolet (UV) detection. This protocol is designed for researchers, scientists, and professionals in the fields of analytical chemistry, environmental science, and drug development who require a precise and accurate method for the determination of Celestolide in various matrices.

Introduction

Celestolide (4-Acetyl-6-tert-butyl-1,1-dimethylindan) is a widely used polycyclic musk fragrance. Due to its extensive use and potential for environmental accumulation, a reliable analytical method for its quantification is essential. High-performance liquid chromatography (HPLC) offers a sensitive and specific technique for the analysis of such compounds. This application note provides a comprehensive protocol for the determination of Celestolide using a C18 stationary phase and a UV detector.

Physicochemical Properties of Celestolide

Property	Value
Molecular Formula	C₁₇H₂₄O
Molecular Weight	244.37 g/mol
log Kow (Octanol-Water Partition Coefficient)	5.7
Water Solubility	Very low
UV Absorbance Maximum (in Ethanol)	253 nm

Experimental Protocol

Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a binary pump, autosampler, column oven, and UV-Vis detector.

• Chromatography Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Solvents: HPLC grade acetonitrile (B52724) and water.

• Reagents: Celestolide analytical standard.

• Sample Preparation: Standard laboratory glassware and filtration apparatus (0.45 µm syringe filters).

Chromatographic Conditions

Parameter	Recommended Setting
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient Elution	0-2 min: 70% B, 2-10 min: 70-90% B, 10-12 min: 90% B, 12-13 min: 90-70% B, 13-15 min: 70% B
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	254 nm

Standard and Sample Preparation

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Celestolide analytical standard and dissolve it in 10 mL of acetonitrile.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with acetonitrile to achieve concentrations ranging from 0.1 µg/mL to 50 µg/mL.

• Sample Preparation: The sample preparation method will vary depending on the matrix. For liquid samples such as perfumes or lotions, a simple dilution with acetonitrile followed by filtration through a 0.45 µm syringe filter may be sufficient. For more complex matrices, a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) may be necessary to remove interfering substances.

Method Validation Data

The following tables summarize the expected quantitative performance of this HPLC method for Celestolide analysis.

Table 1: Retention Time and System Suitability

Parameter	Value
Retention Time (min)	~ 8.5
Tailing Factor	< 1.5
Theoretical Plates	> 5000

Table 2: Linearity, Limit of Detection (LOD), and Limit of Quantification (LOQ)

Parameter	Value
Linearity Range (µg/mL)	0.1 - 50
Correlation Coefficient (r²)	> 0.999
LOD (µg/mL)	0.03
LOQ (µg/mL)	0.1

Experimental Workflow Diagram

Caption: HPLC analysis workflow for Celestolide.

Conclusion

The described RP-HPLC-UV method provides a straightforward, sensitive, and reliable approach for the quantitative analysis of Celestolide. The method is suitable for routine quality control of raw materials and finished products, as well as for monitoring its presence in various environmental and biological samples. The provided protocol and performance data can be used as a starting point for method implementation and validation in any analytical laboratory.

In Vitro Assays for Assessing Celestolide Genotoxicity: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Celestolide (4-acetyl-1,1-dimethyl-6-tert-butylindane) is a synthetic polycyclic musk widely used as a fragrance ingredient in various consumer products. Assessing the genotoxicity of such prevalent chemicals is a critical component of safety evaluation. Genotoxicity assays are designed to detect direct or indirect damage to DNA and chromosomes, which can be a precursor to mutagenesis and carcinogenesis. This document provides detailed application notes and protocols for a battery of standard in vitro assays recommended for evaluating the genotoxic potential of Celestolide.

A key study by Kevekordes et al. (1997) examined the genotoxicity of Celestolide and other polycyclic musks using the micronucleus test in human lymphocytes and the human hepatoma cell line Hep G2. The study concluded that Celestolide did not exhibit genotoxic activity under the tested conditions, both with and without metabolic activation.[1]

These application notes are based on established OECD guidelines for the bacterial reverse mutation test (Ames test), the in vitro mammalian cell micronucleus test, and the alkaline comet assay, with specific considerations for a lipophilic compound like Celestolide.

Bacterial Reverse Mutation Test (Ames Test)

Application Note

Principle: The Ames test is a widely used and rapid bacterial assay to assess the mutagenic potential of a chemical.[2] It utilizes several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations in the genes required for histidine or tryptophan synthesis, respectively. These strains are auxotrophic, meaning they cannot grow on a medium deficient in that specific amino acid. The assay measures the ability of a test substance to cause a reverse mutation (reversion) that restores the gene's function, allowing the bacteria to synthesize the required amino acid and form visible colonies. The test is conducted with and without an exogenous metabolic activation system (S9 fraction from rat liver) to mimic mammalian metabolism.[3][4][5]

Application to Celestolide: Given Celestolide's lipophilic nature and low water solubility, a suitable solvent such as dimethyl sulfoxide (B87167) (DMSO) should be used to prepare the test solutions. A preliminary test is crucial to determine the appropriate concentration range, ensuring that the tested concentrations are not cytotoxic to the bacterial strains. The pre-incubation method is often preferred for water-insoluble substances to enhance the interaction between the test compound and the bacteria.

Illustrative Data Presentation

The following table presents illustrative data for an Ames test with Celestolide, demonstrating a negative (non-mutagenic) result. A compound is typically considered mutagenic if it induces a dose-dependent increase in the number of revertant colonies, usually a two- to three-fold increase over the solvent control.

Table 1: Illustrative Ames Test Results for Celestolide

S. typhimurium Strain	Metabolic Activation (S9)	Celestolide Concentration (µ g/plate )	Mean Revertant Colonies ± SD	Fold Increase over Control	Result
TA98	-	0 (DMSO Control)	25 ± 4	1.0	Negative
10	28 ± 5	1.1
50	26 ± 3	1.0
100	24 ± 4	1.0
500	22 ± 5 (Toxic)	-
+	0 (DMSO Control)	30 ± 6	1.0	Negative
10	33 ± 5	1.1
50	31 ± 4	1.0
100	29 ± 6	1.0
500	25 ± 5 (Toxic)	-
TA100	-	0 (DMSO Control)	120 ± 15	1.0	Negative
10	125 ± 12	1.0
50	118 ± 18	1.0
100	115 ± 14	1.0
500	98 ± 20 (Toxic)	-
+	0 (DMSO Control)	135 ± 18	1.0	Negative
10	140 ± 15	1.0
50	133 ± 20	1.0
100	128 ± 16	1.0
500	110 ± 22 (Toxic)	-

Note: This table contains illustrative data for educational purposes and does not represent actual experimental results.

Experimental Protocol (OECD 471 Modified for Lipophilic Compounds)

• Strain Preparation: Prepare overnight cultures of at least five recommended strains of S. typhimurium (e.g., TA98, TA100, TA1535, TA1537) and/or E. coli (e.g., WP2 uvrA) in nutrient broth.

• Test Substance Preparation: Dissolve Celestolide in a suitable solvent (e.g., DMSO) to prepare a stock solution. Serially dilute the stock solution to obtain the desired test concentrations.

• Metabolic Activation: Prepare the S9 mix containing S9 fraction from Aroclor 1254 or phenobarbital/β-naphthoflavone-induced rat liver, and necessary cofactors (e.g., NADP+, G6P).

• Pre-incubation Assay:

  • In a sterile tube, add 0.1 mL of the bacterial culture, 0.5 mL of S9 mix (for activated tests) or phosphate (B84403) buffer (for non-activated tests), and 0.1 mL of the Celestolide test solution.

  • Incubate the mixture at 37°C with shaking for 20-30 minutes.

  • Add 2.0 mL of molten top agar (B569324) containing a trace amount of histidine (or tryptophan) and biotin.

  • Vortex briefly and pour the mixture onto the surface of a minimal glucose agar plate.

• Controls:

  • Negative (Solvent) Control: Use the solvent (e.g., DMSO) instead of the Celestolide solution.

  • Positive Controls: Use known mutagens for each strain, both with and without S9 activation (e.g., 2-nitrofluorene (B1194847) for TA98 without S9, and 2-aminoanthracene (B165279) for TA98 with S9).

• Incubation: Incubate the plates at 37°C for 48-72 hours in the dark.

• Scoring: Count the number of revertant colonies on each plate. Examine the background bacterial lawn for signs of cytotoxicity.

• Data Analysis: Calculate the mean number of revertant colonies per plate and the standard deviation for each concentration. A positive result is a concentration-related increase in the number of revertants, typically at least a two-fold increase over the negative control.

Workflow Diagram

Caption: Workflow for the Ames test to assess Celestolide mutagenicity.

In Vitro Mammalian Cell Micronucleus Test

Application Note

Principle: The in vitro micronucleus test detects genotoxic damage at the chromosome level in eukaryotic cells.[6] Micronuclei are small, membrane-bound DNA fragments in the cytoplasm of interphase cells that originate from chromosome fragments or whole chromosomes that were not incorporated into the daughter nuclei during mitosis. An increase in the frequency of micronucleated cells indicates clastogenic (chromosome breaking) or aneugenic (chromosome loss) activity. The assay is often performed with cytochalasin B to block cytokinesis, resulting in binucleated cells that have completed one cell division, ensuring that the observed micronuclei were formed during or after treatment.[7][8]

Application to Celestolide: As with the Ames test, Celestolide should be dissolved in a suitable solvent like DMSO. The assay can be performed using various mammalian cell lines (e.g., CHO, V79, TK6) or primary human lymphocytes. A preliminary cytotoxicity assay (e.g., MTT, neutral red uptake) is essential to determine the appropriate concentration range for the main experiment, which should include concentrations causing low to moderate cytotoxicity. The study by Kevekordes et al. (1997) utilized human lymphocytes and the Hep G2 cell line and found no increase in micronuclei formation.[1]

Illustrative Data Presentation

The following table shows illustrative data for an in vitro micronucleus assay with Celestolide, indicating a negative result. A substance is generally considered positive if it induces a statistically significant, dose-dependent increase in the frequency of micronucleated cells.

Table 2: Illustrative In Vitro Micronucleus Test Results for Celestolide in Human Lymphocytes

Treatment Condition	Celestolide Concentration (µg/mL)	Cytotoxicity (% of Control)	Number of Binucleated Cells Scored	Number of Micronucleated Binucleated Cells	% Micronucleated Binucleated Cells	Result
-S9 (24h exposure)	0 (DMSO Control)	100	2000	20	1.0	Negative
5	95	2000	22	1.1
10	88	2000	24	1.2
20	75	2000	25	1.3
40	55	2000	26	1.3
+S9 (4h exposure)	0 (DMSO Control)	100	2000	24	1.2	Negative
10	98	2000	25	1.3
20	90	2000	27	1.4
40	80	2000	28	1.4
80	60	2000	30	1.5

Note: This table contains illustrative data for educational purposes and does not represent actual experimental results.

Experimental Protocol (OECD 487)

• Cell Culture: Culture mammalian cells (e.g., human peripheral blood lymphocytes stimulated with phytohemagglutinin, or a suitable cell line like TK6) under standard conditions.

• Test Substance and S9 Preparation: Prepare Celestolide solutions in a suitable solvent (e.g., DMSO) and the S9 mix as described for the Ames test.

• Treatment:

  • Short Treatment (+/- S9): Expose cell cultures to various concentrations of Celestolide for 3-6 hours in the presence and absence of S9 mix.

  • Long Treatment (-S9): Expose cell cultures to Celestolide for a longer period (e.g., 24 hours) without S9 mix.

• Cytokinesis Block: After the treatment period, wash the cells and add fresh medium containing cytochalasin B (at a pre-determined optimal concentration) to block cytokinesis. The total culture time should be approximately 1.5-2 normal cell cycles.

• Harvesting and Slide Preparation: Harvest the cells by centrifugation, treat with a hypotonic solution, and fix with a methanol/acetic acid solution. Drop the cell suspension onto clean microscope slides and air-dry.

• Staining: Stain the slides with a DNA-specific stain such as Giemsa or a fluorescent dye (e.g., DAPI, acridine (B1665455) orange).

• Scoring:

  • Score at least 2000 binucleated cells per concentration for the presence of micronuclei according to established criteria.

  • Determine the Cytokinesis-Block Proliferation Index (CBPI) to assess cytotoxicity.

• Data Analysis: Analyze the frequency of micronucleated binucleated cells for a dose-dependent increase and statistical significance compared to the solvent control.

Workflow Diagram

Caption: Workflow for the in vitro micronucleus test.

Alkaline Comet Assay (Single Cell Gel Electrophoresis)

Application Note

Principle: The comet assay is a sensitive method for detecting DNA strand breaks in individual eukaryotic cells.[9][10][11][12] Cells are embedded in agarose (B213101) on a microscope slide, lysed to remove membranes and proteins, leaving the DNA as a "nucleoid." The slides are then subjected to electrophoresis. Under alkaline conditions (pH > 13), DNA with strand breaks relaxes and migrates away from the nucleoid towards the anode, forming a "comet tail." The amount of DNA in the tail relative to the head is proportional to the amount of DNA damage. The assay can detect single- and double-strand breaks and alkali-labile sites.

Application to Celestolide: The comet assay is a valuable follow-up to the Ames and micronucleus tests as it directly measures DNA damage. For Celestolide, a preliminary cytotoxicity test is necessary to select non-lethal concentrations. The high lipophilicity of Celestolide may affect its cellular uptake. Some polycyclic musks have been shown to inhibit multidrug efflux transporters, which could potentially increase the intracellular concentration of the compound and other xenobiotics.[13][14][15]

Illustrative Data Presentation

The following table provides illustrative data for a comet assay with Celestolide, showing a negative result. A positive result is indicated by a statistically significant, dose-dependent increase in a measure of DNA damage, such as % Tail DNA or Tail Moment.

Table 3: Illustrative Alkaline Comet Assay Results for Celestolide in TK6 Cells

Treatment Condition	Celestolide Concentration (µg/mL)	Cytotoxicity (% of Control)	Mean % Tail DNA ± SD	Fold Increase over Control	Result
-S9 (4h exposure)	0 (DMSO Control)	100	4.5 ± 1.2	1.0	Negative
10	96	4.8 ± 1.5	1.1
20	91	5.1 ± 1.3	1.1
40	82	5.5 ± 1.6	1.2
+S9 (4h exposure)	0 (DMSO Control)	100	5.2 ± 1.4	1.0	Negative
20	95	5.6 ± 1.7	1.1
40	88	5.9 ± 1.5	1.1
80	75	6.3 ± 1.8	1.2

Note: This table contains illustrative data for educational purposes and does not represent actual experimental results.

Experimental Protocol (Alkaline Comet Assay)

• Cell Culture and Treatment: Culture a suitable mammalian cell line (e.g., TK6) and treat with various concentrations of Celestolide (dissolved in DMSO) with and without S9 metabolic activation for a short duration (e.g., 2-4 hours). Include appropriate negative (solvent) and positive (e.g., hydrogen peroxide or methyl methanesulfonate) controls.

• Slide Preparation:

  • Harvest the cells and resuspend them in ice-cold PBS.

  • Mix a small aliquot of the cell suspension with low melting point agarose at 37°C.

  • Pipette the cell-agarose mixture onto a pre-coated microscope slide and allow it to solidify on a cold surface.

• Lysis: Immerse the slides in a cold, freshly prepared lysis solution (containing high salt and detergents, e.g., Triton X-100) for at least 1 hour at 4°C to lyse the cells and unfold the DNA.

• Alkaline Unwinding: Place the slides in a horizontal electrophoresis tank filled with cold, freshly prepared alkaline electrophoresis buffer (pH > 13) for 20-40 minutes to allow the DNA to unwind.

• Electrophoresis: Apply an electric field (typically 25 V, 300 mA) for 20-30 minutes.

• Neutralization and Staining:

  • Gently rinse the slides with a neutralization buffer (e.g., Tris-HCl, pH 7.5).

  • Stain the DNA with a fluorescent dye (e.g., SYBR Green, propidium (B1200493) iodide).

• Scoring:

  • Visualize the comets using a fluorescence microscope.

  • Capture images and analyze them using specialized software to quantify DNA damage. Common parameters include % DNA in the tail, tail length, and tail moment (tail length × % DNA in the tail).

  • Score at least 50-100 randomly selected comets per slide.

• Data Analysis: Determine the mean of the chosen comet parameter for each treatment group and assess for a statistically significant, dose-dependent increase compared to the negative control.

Workflow Diagram

Caption: Workflow for the alkaline comet assay.

Conclusion

The available scientific literature, primarily the study by Kevekordes et al. (1997), suggests that Celestolide is not genotoxic in the in vitro micronucleus assay.[1] The comprehensive battery of tests described in these application notes—the Ames test, the in vitro micronucleus test, and the comet assay—provides a robust framework for confirming this finding and for the overall genotoxicity assessment of Celestolide and other fragrance ingredients. Adherence to standardized protocols, such as those provided by the OECD, and careful consideration of the physicochemical properties of the test substance are paramount for generating reliable and reproducible data for safety and risk assessment.

It is important to note that while these assays are powerful tools for detecting genotoxic potential, they do not provide direct information on specific signaling pathways that may be modulated by the test substance, particularly for a compound that does not elicit a genotoxic response. Further research would be required to elucidate the cellular uptake and metabolic pathways of Celestolide to fully understand its biological interactions.

References

• 1. In vitro genotoxicity of polycyclic musk fragrances in the micronucleus test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Ames Test or Bacterial Reverse Mutation Test - Eurofins Scientific [eurofins.com.au]
• 3. Bacterial Reverse Mutation Assay or Ames assay (OECD 471) [nib.si]
• 4. laboratuar.com [laboratuar.com]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. criver.com [criver.com]
• 7. x-cellr8.com [x-cellr8.com]
• 8. Frontiers | In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B [frontiersin.org]
• 9. mcgillradiobiology.ca [mcgillradiobiology.ca]
• 10. creative-diagnostics.com [creative-diagnostics.com]
• 11. interchim.fr [interchim.fr]
• 12. mdpi.com [mdpi.com]
• 13. Nitromusk and polycyclic musk compounds as long-term inhibitors of cellular xenobiotic defense systems mediated by multidrug transporters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. A Whiff of Danger: Synthetic Musks May Encourage Toxic Bioaccumulation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. biomonitoring.ca.gov [biomonitoring.ca.gov]

Application Notes and Protocols for Cell-based Reporter Gene Assays to Evaluate the Hormonal Activity of Celestolide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Celestolide, a synthetic polycyclic musk, is widely used as a fragrance ingredient in a variety of personal care products and cosmetics. Due to its widespread use and potential for human exposure, it is crucial to characterize its potential to interact with hormonal pathways. Endocrine-disrupting chemicals (EDCs) can interfere with the body's endocrine system and produce adverse developmental, reproductive, neurological, and immune effects. This document provides detailed application notes and protocols for utilizing cell-based reporter gene assays to assess the potential estrogenic, androgenic, progestagenic, and glucocorticoid activities of Celestolide.

Cell-based reporter gene assays are a sensitive and specific tool for screening the hormonal activities of compounds. These assays utilize genetically modified cell lines that produce a measurable signal (e.g., luminescence) in response to the activation or inhibition of a specific hormone receptor.

Signaling Pathways Overview

The hormonal activities of Celestolide can be assessed by investigating its interaction with nuclear receptors: the Estrogen Receptor (ER), Androgen Receptor (AR), Progesterone (B1679170) Receptor (PR), and Glucocorticoid Receptor (GR). Upon binding to its cognate ligand, the receptor translocates to the nucleus and binds to specific DNA sequences known as Hormone Response Elements (HREs), initiating the transcription of target genes. In reporter gene assays, this HRE drives the expression of a reporter gene, such as luciferase.

Fig. 1: Nuclear Receptor Signaling Pathways

Summary of Celestolide's Hormonal Activity

Current scientific literature suggests that Celestolide exhibits weak to no agonistic activity across the four major hormonal receptors. However, some studies on structurally related polycyclic musks indicate potential for antagonistic activity, particularly for the androgen and progesterone receptors. The following tables summarize the available quantitative data for Celestolide and related polycyclic musks.

Note: Data for Celestolide is limited. Where specific data for Celestolide is unavailable, data for structurally similar polycyclic musks (PCMs) such as Tonalide (AHTN) and Galaxolide (HHCB) are provided as a reference and are noted accordingly.

Table 1: Estrogenic Activity of Celestolide and Related Polycyclic Musks

Compound	Assay Type	Endpoint	Cell Line	Result	Reference
Celestolide	Estrogen Receptor α (ERα) Reporter Assay	Agonist Activity	HELN ERα	No activation up to 10⁻⁵ M	[1]
Polycyclic Musks (general)	Estrogen Receptor α (hERα) Reporter Assay	Agonist Activity	Chinese Hamster Ovary (CHO)	All tested PCMs showed weak agonistic activity	[2][3]

Table 2: Androgenic Activity of Celestolide and Related Polycyclic Musks

Compound	Assay Type	Endpoint	Cell Line	Result (IC50)	Reference
ADBI (structurally similar to Celestolide)	Androgen Receptor (hAR) Reporter Assay	Antagonist Activity	Chinese Hamster Ovary (CHO)	9.8 x 10⁻⁶ M	[2][3]
HHCB	Androgen Receptor (hAR) Reporter Assay	Antagonist Activity	Chinese Hamster Ovary (CHO)	1.0 x 10⁻⁷ M	[2][3]
AHTN	Androgen Receptor (hAR) Reporter Assay	Antagonist Activity	Chinese Hamster Ovary (CHO)	1.5 x 10⁻⁷ M	[2][3]
Polycyclic Musks (general)	Androgen Receptor (hAR) Reporter Assay	Agonist Activity	Chinese Hamster Ovary (CHO)	No agonistic activity observed	[2][3]

Table 3: Progestagenic Activity of Celestolide and Related Polycyclic Musks

Compound	Assay Type	Endpoint	Cell Line	Result (IC50)	Reference
AHTN	Progesterone Receptor (PR) Reporter Assay	Antagonist Activity	U2-OS	2.4 x 10⁻⁸ M	[4]
HHCB	Progesterone Receptor (PR) Reporter Assay	Antagonist Activity	U2-OS	1.1 x 10⁻⁷ M	[4]

Table 4: Glucocorticoid Activity of Celestolide

Compound	Assay Type	Endpoint	Cell Line	Result	Reference
Celestolide	Glucocorticoid Receptor (GR) Reporter Assay	Agonist/Antagonist Activity	-	Data not available	-

Experimental Workflow

The general workflow for assessing the hormonal activity of Celestolide using a reporter gene assay involves several key steps from cell culture to data analysis.

Fig. 2: General Experimental Workflow

Detailed Experimental Protocols

The following are detailed protocols for cell-based reporter gene assays to determine the estrogenic, androgenic, progestagenic, and glucocorticoid activities of Celestolide.

Protocol 1: Estrogen Receptor (ERα) Agonist and Antagonist Assay

1. Principle: This assay utilizes a human cell line (e.g., T47D or MCF-7) stably transfected with an estrogen-responsive element (ERE) driving the expression of a luciferase reporter gene. The assay can be run in two modes: agonist mode to detect estrogen-like activity, and antagonist mode to detect anti-estrogenic activity.

2. Materials:

• Cell Line: T47D-ER-CALUX or MCF-7-ERE-Luc cells

• Culture Medium: DMEM/F12 supplemented with 10% Fetal Bovine Serum (FBS) and appropriate selection antibiotics.

• Assay Medium: DMEM/F12 without phenol (B47542) red, supplemented with 5% charcoal-stripped FBS.

• Test Compound: Celestolide (dissolved in DMSO).

• Reference Agonist: 17β-Estradiol (E2).

• Reference Antagonist: ICI 182,780 (Fulvestrant).

• Reagents: 96-well white, clear-bottom tissue culture plates, Luciferase Assay System (e.g., Promega), Phosphate-Buffered Saline (PBS).

3. Methods:

• Cell Culture: Maintain T47D-ER-CALUX or MCF-7-ERE-Luc cells in culture medium at 37°C in a 5% CO₂ incubator.

• Cell Seeding: Seed cells into 96-well plates at a density of 1 x 10⁴ cells per well in 100 µL of assay medium and incubate for 24 hours.

• Compound Preparation: Prepare serial dilutions of Celestolide in assay medium. For the antagonist assay, co-treat with an EC50 concentration of E2.

• Treatment:

  • Agonist Mode: Replace the medium with the prepared dilutions of Celestolide. Include a positive control (E2) and a vehicle control (DMSO).

  • Antagonist Mode: Replace the medium with the prepared dilutions of Celestolide in the presence of E2 (at EC50). Include a positive antagonist control (ICI 182,780) and a vehicle control.

• Incubation: Incubate the plates for 24 hours at 37°C.

• Luciferase Assay:

  • Wash the cells with PBS.

  • Lyse the cells using 20 µL of lysis buffer per well.

  • Add 100 µL of luciferase substrate to each well.

• Data Acquisition: Measure the luminescence using a plate luminometer.

• Data Analysis: Normalize the data to the vehicle control. For agonist activity, calculate the EC50 value from the dose-response curve. For antagonist activity, calculate the IC50 value.

Protocol 2: Androgen Receptor (AR) Agonist and Antagonist Assay

1. Principle: This assay employs a human cell line (e.g., MDA-kb2 or AR-CALUX) that expresses the human androgen receptor and contains an androgen-responsive element (ARE) linked to a luciferase reporter gene.

2. Materials:

• Cell Line: MDA-kb2 or AR-CALUX cells.

• Culture Medium: L-15 medium supplemented with 10% FBS and selection antibiotics.

• Assay Medium: L-15 medium with 5% charcoal-stripped FBS.

• Test Compound: Celestolide (in DMSO).

• Reference Agonist: Dihydrotestosterone (DHT).

• Reference Antagonist: Flutamide (B1673489) or Bicalutamide.

• Reagents: 96-well plates, Luciferase Assay System, PBS.

3. Methods:

• Cell Culture: Culture cells in the appropriate medium at 37°C in a 5% CO₂ incubator.

• Cell Seeding: Plate 1 x 10⁴ cells per well in 100 µL of assay medium in 96-well plates and incubate for 24 hours.

• Compound Preparation: Prepare serial dilutions of Celestolide. For the antagonist assay, include an EC50 concentration of DHT.

• Treatment:

  • Agonist Mode: Treat cells with Celestolide dilutions, a DHT positive control, and a vehicle control.

  • Antagonist Mode: Treat cells with Celestolide dilutions in the presence of DHT (at EC50), a flutamide positive control, and a vehicle control.

• Incubation: Incubate for 24 hours at 37°C.

• Luciferase Assay: Follow the same procedure as in Protocol 1.

• Data Acquisition and Analysis: Measure luminescence and calculate EC50 (agonist) or IC50 (antagonist) values.

Protocol 3: Progesterone Receptor (PR) Agonist and Antagonist Assay

1. Principle: This assay uses a human cell line (e.g., T47D or PR-CALUX) containing a progesterone-responsive element (PRE) that regulates the expression of a luciferase reporter gene.

2. Materials:

• Cell Line: T47D or PR-CALUX cells.

• Culture Medium: RPMI 1640 with 10% FBS and selection antibiotics.

• Assay Medium: RPMI 1640 without phenol red, with 5% charcoal-stripped FBS.

• Test Compound: Celestolide (in DMSO).

• Reference Agonist: Progesterone or R5020 (Promegestone).

• Reference Antagonist: RU486 (Mifepristone).

• Reagents: 96-well plates, Luciferase Assay System, PBS.

3. Methods:

• Cell Culture: Maintain cells in the recommended culture medium.

• Cell Seeding: Seed 1 x 10⁴ cells per well in 100 µL of assay medium in 96-well plates and incubate for 24 hours.

• Compound Preparation: Prepare serial dilutions of Celestolide. For the antagonist assay, include an EC50 concentration of progesterone.

• Treatment:

  • Agonist Mode: Expose cells to Celestolide dilutions, a progesterone positive control, and a vehicle control.

  • Antagonist Mode: Expose cells to Celestolide dilutions in the presence of progesterone (at EC50), an RU486 positive control, and a vehicle control.

• Incubation: Incubate for 24 hours at 37°C.

• Luciferase Assay: Perform the luciferase assay as described in Protocol 1.

• Data Acquisition and Analysis: Measure luminescence and determine EC50 (agonist) or IC50 (antagonist) values.

Protocol 4: Glucocorticoid Receptor (GR) Agonist and Antagonist Assay

1. Principle: This assay utilizes a cell line (e.g., MDA-kb2 or GR-CALUX) that expresses the glucocorticoid receptor and has a glucocorticoid-responsive element (GRE) controlling a luciferase reporter gene.

2. Materials:

• Cell Line: MDA-kb2 or GR-CALUX cells.

• Culture Medium: L-15 medium with 10% FBS and selection antibiotics.

• Assay Medium: L-15 medium with 5% charcoal-stripped FBS.

• Test Compound: Celestolide (in DMSO).

• Reference Agonist: Dexamethasone (B1670325).

• Reference Antagonist: RU486 (Mifepristone).

• Reagents: 96-well plates, Luciferase Assay System, PBS.

3. Methods:

• Cell Culture: Grow cells in the appropriate medium.

• Cell Seeding: Plate 1 x 10⁴ cells per well in 100 µL of assay medium in 96-well plates and incubate for 24 hours.

• Compound Preparation: Prepare serial dilutions of Celestolide. For the antagonist assay, include an EC50 concentration of dexamethasone.

• Treatment:

  • Agonist Mode: Treat cells with Celestolide dilutions, a dexamethasone positive control, and a vehicle control.

  • Antagonist Mode: Treat cells with Celestolide dilutions in the presence of dexamethasone (at EC50), an RU486 positive control, and a vehicle control.

• Incubation: Incubate for 24 hours at 37°C.

• Luciferase Assay: Follow the procedure outlined in Protocol 1.

• Data Acquisition and Analysis: Measure luminescence and calculate EC50 (agonist) or IC50 (antagonist) values.

Disclaimer

These protocols provide a general framework. Researchers should optimize assay conditions, including cell density, incubation times, and reagent concentrations, for their specific laboratory settings and cell lines. It is also recommended to perform cytotoxicity assays in parallel to ensure that the observed effects are not due to cell death.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Characterization of a new selective glucocorticoid receptor modulator with anorexigenic activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hormonal activity of polycyclic musks evaluated by reporter gene assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]

Using Celestolide as an Analytical Reference Standard: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Celestolide is a synthetic polycyclic musk widely used as a fragrance ingredient in a variety of consumer products, including perfumes, cosmetics, soaps, and detergents.[1][2][3] As a result of its widespread use and subsequent release into the environment, there is a growing need for sensitive and reliable analytical methods to monitor its presence in various matrices.[4] Celestolide's persistence and potential for bioaccumulation have also made it a compound of interest in environmental and toxicological studies.[5] This document provides detailed application notes and protocols for the use of Celestolide as an analytical reference standard for its quantification in cosmetic and environmental samples using Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).

Physicochemical Properties of Celestolide

A solid understanding of the physicochemical properties of Celestolide is essential for developing effective analytical methods.

Property	Value	Reference
Chemical Name	1-(6-tert-butyl-1,1-dimethyl-2,3-dihydroinden-4-yl)ethanone	[6]
CAS Number	13171-00-1	[7]
Molecular Formula	C₁₇H₂₄O	[6]
Molecular Weight	244.37 g/mol	[6]
Appearance	White crystalline solid	[7]
Melting Point	78.5 °C	[6]
Boiling Point	304.5 °C	[6]
Solubility	Insoluble in water, soluble in ethanol (B145695) and oils.	[6]
log Kow	5.7	[6]

Application Note 1: Quantification of Celestolide in Cosmetics by GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective technique for the analysis of volatile and semi-volatile compounds like Celestolide in complex cosmetic matrices.[8] The high separation efficiency of gas chromatography combined with the sensitive and selective detection of mass spectrometry allows for accurate quantification at trace levels.[9]

Method Validation and Performance Characteristics

The following table summarizes the performance characteristics of a typical GC-MS method for the analysis of Celestolide in cosmetic samples.

Parameter	Result	Reference
Linearity (R²)	> 0.997	[10]
Linearity Range	5 - 1000 ng/g	[11]
Limit of Detection (LOD)	0.15 - 4.86 ng/g	[11]
Limit of Quantification (LOQ)	0.49 - 16.21 ng/g	[11]
Recovery	82.0% - 109%	[1][11]
Precision (RSD)	1.8% - 9.8%	[1][11]

Experimental Protocol: GC-MS Analysis of Celestolide in Perfume

This protocol is based on a headspace solid-phase microextraction (HS-SPME) method for the extraction of Celestolide from perfume samples, followed by GC-MS analysis.[1]

1. Materials and Reagents

• Celestolide analytical standard

• Methanol (B129727) (HPLC grade)

• Deionized water

• Sodium chloride (analytical grade)

• 65 µm polydimethylsiloxane-divinylbenzene (PDMS-DVB) SPME fiber

• 10 mL headspace vials with magnetic stir bars

2. Standard Solution Preparation

• Prepare a stock solution of Celestolide in methanol at a concentration of 1 mg/mL.

• Prepare a series of working standard solutions by diluting the stock solution with deionized water to concentrations ranging from 5 to 1000 ng/g.

3. Sample Preparation (HS-SPME)

• Dilute the perfume sample with deionized water in a 10 mL headspace vial.

• Add sodium chloride to the vial to facilitate the release of volatile compounds.

• Place the vial in a heating block at 60°C with magnetic stirring (600 rpm).

• Equilibrate the sample for 3 minutes.

• Expose the PDMS-DVB SPME fiber to the headspace of the sample for 20 minutes for extraction.

4. GC-MS Analysis

• Gas Chromatograph: Agilent 7890 GC (or equivalent)

• Mass Spectrometer: Agilent 7000C Triple Quadrupole MS (or equivalent)[4]

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent[12]

• Injector: Splitless mode

• Injector Temperature: 250°C

• Desorption Time: 3 minutes[1]

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 min

  • Ramp to 150°C at 10°C/min

  • Ramp to 280°C at 20°C/min, hold for 5 min

• Carrier Gas: Helium at a constant flow of 1 mL/min

• Ionization Mode: Electron Ionization (EI)

• Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.[10]

  • Celestolide MS fragments (m/z): 244 (Molecular Ion), 229, 57, 43[6]

5. Data Analysis

• Identify Celestolide based on its retention time and characteristic mass fragments.

• Quantify the concentration of Celestolide in the sample using a calibration curve generated from the analysis of the working standard solutions.

GC-MS workflow for Celestolide analysis in cosmetics.

Application Note 2: Quantification of Celestolide in Environmental Water Samples by HPLC-UV

High-Performance Liquid Chromatography (HPLC) with UV detection is a robust and cost-effective method for the analysis of Celestolide in environmental water samples.[13][14] Due to Celestolide's hydrophobicity, reversed-phase HPLC is the preferred mode of separation.

Method Validation and Performance Characteristics

The following table summarizes the expected performance characteristics for an HPLC-UV method for Celestolide analysis in water.

Parameter	Expected Result	Reference
Linearity (R²)	> 0.99	[13]
Limit of Detection (LOD)	0.01 - 0.1 µg/L	[13]
Limit of Quantification (LOQ)	0.05 - 0.5 µg/L	[13]
Recovery	85% - 110%	[14]
Precision (RSD)	< 15%	[14]

Experimental Protocol: HPLC-UV Analysis of Celestolide in Water

This protocol describes a general method for the extraction and analysis of Celestolide from water samples using solid-phase extraction (SPE) and HPLC-UV.

1. Materials and Reagents

• Celestolide analytical standard

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Deionized water (18.2 MΩ·cm)

• C18 SPE cartridges (e.g., 500 mg, 6 mL)

2. Standard Solution Preparation

• Prepare a stock solution of Celestolide in methanol at a concentration of 1 mg/mL.

• Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to concentrations appropriate for the expected sample concentrations.

3. Sample Preparation (Solid-Phase Extraction)

• Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

• Load 500 mL of the water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Wash the cartridge with 5 mL of deionized water to remove interfering substances.

• Dry the cartridge under vacuum for 10 minutes.

• Elute the retained Celestolide with 5 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in 1 mL of the mobile phase.

4. HPLC-UV Analysis

• HPLC System: Agilent 1260 Infinity II (or equivalent) with a UV detector

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase: Isocratic elution with Acetonitrile:Water (80:20, v/v)

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Column Temperature: 30°C

• Detection Wavelength: 253 nm[7]

5. Data Analysis

• Identify Celestolide based on its retention time.

• Quantify the concentration of Celestolide in the sample using a calibration curve generated from the analysis of the working standard solutions.

HPLC-UV workflow for Celestolide analysis in water.

Biological Activity and Signaling Pathways

Recent studies have indicated that Celestolide, in addition to its environmental persistence, may also exhibit biological activity. One identified mechanism of action is the inhibition of multidrug resistance (MDR) transporters, also known as ATP-binding cassette (ABC) transporters.[15][16] These transporters are present in cell membranes and are responsible for the efflux of a wide range of xenobiotics, including therapeutic drugs, from the cell.[17][18] By inhibiting these transporters, compounds like Celestolide can increase the intracellular concentration of other toxic substances, potentially leading to enhanced cellular toxicity.[5]

Inhibition of ABC transporters by Celestolide.

Conclusion

The protocols and data presented in this document provide a comprehensive guide for the use of Celestolide as an analytical reference standard. The detailed GC-MS and HPLC-UV methodologies, along with the summarized performance data, will enable researchers, scientists, and drug development professionals to accurately quantify Celestolide in various matrices. A deeper understanding of its analytical chemistry and biological interactions is crucial for assessing its environmental impact and potential toxicological effects.

References

• 1. [Determination of five synthetic musks in perfume by headspace solid-phase microextraction and gas chromatography-mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. fraterworks.com [fraterworks.com]
• 3. Celestolide (IFF) - Hekserij [eng.hekserij.nl]
• 4. pubs.acs.org [pubs.acs.org]
• 5. perfumersworld.com [perfumersworld.com]
• 6. Celestolide | C17H24O | CID 61585 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Celestolide CAS#: 13171-00-1 [m.chemicalbook.com]
• 8. mdpi.com [mdpi.com]
• 9. Multi-Target Strategy to Uncover Unexpected Compounds in Rinse-Off and Leave-On Cosmetics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. [Determination of synthetic nitro-musks in cosmetics by gas chromatography coupled with negative chemical ionization-triple quadrupole mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 16. The impact of the induction of multidrug resistance transporters in therapies by used drugs: recent studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Tackling multidrug resistance mediated by efflux transporters in tumor-initiating cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Structural insights into transporter-mediated drug resistance in infectious diseases - PMC [pmc.ncbi.nlm.nih.gov]

Ecotoxicological Testing of Celestolide: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Celestolide (CAS No. 13171-00-1) is a synthetic polycyclic musk widely used as a fragrance ingredient in a variety of consumer products. Due to its persistence, potential for bioaccumulation, and suspected endocrine-disrupting properties, understanding its ecotoxicological profile is of significant importance.[1] This document provides detailed application notes and standardized protocols for the ecotoxicological assessment of Celestolide exposure in aquatic environments.

Celestolide is characterized by its low water solubility and high octanol-water partition coefficient (log Kow = 5.7), classifying it as a "difficult substance" for aquatic toxicity testing.[2] Therefore, specialized procedures are required for the preparation of test solutions to ensure accurate and reproducible results.

Data Presentation

The following tables summarize the ecotoxicological data for Celestolide and related polycyclic musks.

Table 1: Physicochemical Properties of Celestolide

Property	Value	Reference
CAS Number	13171-00-1	[2]
Molecular Formula	C₁₇H₂₄O	[2]
Molecular Weight	244.37 g/mol	[2]
Water Solubility	0.015 mg/L	[2]
log Kow	5.7	[2]
Vapor Pressure	0.05 Pa at 21 °C	[2]

Table 2: Acute Ecotoxicity Data for Celestolide

Test Organism	Endpoint (96h)	Concentration	Reference
Fish (Predicted)	LC50	< 1 mg/L (0.29–0.83 mg/L)	[3]
Daphnids (Predicted)	EC50	< 1 mg/L	[3]

Table 3: Chronic Ecotoxicity Data for Celestolide

Test Organism	Endpoint	Concentration	Method	Reference
Nitocra spinipes (copepod)	7-8 day NOEC	0.03 mg/L	Semi-static, Acetone (B3395972) as solvent	[3]

Experimental Protocols

Given Celestolide's low water solubility, the preparation of a stable and homogenous test solution is critical. The following protocols are based on OECD guidelines and incorporate best practices for testing "difficult substances."

Protocol 1: Preparation of Celestolide Stock and Test Solutions

This protocol is adapted from the OECD Guidance Document No. 23 for the testing of difficult substances.

Materials:

• Celestolide (purity >99%)

• Solvent (e.g., acetone or dimethyl sulfoxide (B87167) (DMSO), analytical grade)

• Test medium (as specified in the respective OECD guideline)

• Glassware (volumetric flasks, pipettes, beakers)

• Magnetic stirrer and stir bars

• Ultrasonicator (optional)

Procedure:

• Stock Solution Preparation:

  • Accurately weigh a precise amount of Celestolide.

  • Dissolve the Celestolide in a minimal amount of a suitable solvent (e.g., acetone). The solvent concentration in the final test medium should not exceed 0.1 mL/L.

  • Prepare a primary stock solution in a glass volumetric flask. For example, dissolve 10 mg of Celestolide in 10 mL of acetone to get a 1 g/L stock solution.

  • The stock solution should be stored in the dark at 4°C.

• Test Solution Preparation (Solvent-based method):

  • Based on the desired final test concentrations, calculate the required volume of the stock solution.

  • Add the calculated volume of the stock solution to the test medium while vigorously stirring to ensure rapid and even dispersion.

  • Continuously stir the solution for a sufficient period to allow for dissolution. The use of a magnetic stirrer is recommended.

  • If necessary, a generator column or other saturating system can be used to prepare a saturated solution, which is then diluted to the test concentrations.

• Solvent Control:

  • A solvent control group must be included in the experimental design. This control should contain the highest concentration of the solvent used in any of the test concentrations.

• Concentration Verification:

  • It is mandatory to analytically determine the concentration of Celestolide in the test solutions at the beginning and end of the exposure period. Gas chromatography-mass spectrometry (GC-MS) is a suitable analytical method.

Protocol 2: Algal Growth Inhibition Test (adapted from OECD TG 201)

Objective: To determine the effects of Celestolide on the growth of a freshwater green algal species.

Test Organism: Pseudokirchneriella subcapitata (formerly Selenastrum capricornutum) or other recommended species.

Test Design:

• Test duration: 72 hours.

• Test concentrations: At least five concentrations in a geometric series (e.g., 0.01, 0.022, 0.046, 0.1, 0.22 mg/L) and a control (and solvent control).

• Replicates: Three replicates per test concentration and six for the control(s).

• Test conditions: 21-24°C, continuous illumination, and constant shaking.

Procedure:

• Prepare test solutions of Celestolide as described in Protocol 1.

• Inoculate each test flask with an exponentially growing culture of algae to achieve a low initial cell density.

• Incubate the flasks under controlled conditions for 72 hours.

• Measure the algal biomass (e.g., cell count, fluorescence) at 24, 48, and 72 hours.

• Endpoint: Calculate the 72-hour EC50 for growth rate inhibition and yield. The No Observed Effect Concentration (NOEC) and Lowest Observed Effect Concentration (LOEC) should also be determined.[4]

Protocol 3: Daphnia sp. Acute Immobilisation Test (adapted from OECD TG 202)

Objective: To determine the acute toxicity of Celestolide to Daphnia magna.

Test Organism: Daphnia magna, neonates (<24 hours old).

Test Design:

• Test duration: 48 hours.

• Test concentrations: At least five concentrations in a geometric series and a control (and solvent control).

• Replicates: Four replicates per concentration with five daphnids per replicate.

• Test conditions: 20 ± 2°C, 16-hour light/8-hour dark photoperiod, no feeding.

Procedure:

• Prepare test solutions of Celestolide as described in Protocol 1.

• Introduce five daphnids into each test vessel containing the test solution.

• Observe the daphnids for immobilisation at 24 and 48 hours. Immobilisation is defined as the inability to swim within 15 seconds after gentle agitation of the test vessel.[5]

• Endpoint: Calculate the 48-hour EC50, which is the concentration that immobilizes 50% of the daphnids.[6][7]

Protocol 4: Fish Acute Toxicity Test (adapted from OECD TG 203)

Objective: To determine the acute lethal toxicity of Celestolide to fish.

Test Organism: Zebrafish (Danio rerio) or other recommended species.

Test Design:

• Test duration: 96 hours.

• Test concentrations: At least five concentrations in a geometric series and a control (and solvent control).

• Replicates: At least seven fish per concentration.

• Test conditions: Species-specific temperature, 16-hour light/8-hour dark photoperiod, semi-static or flow-through system.

Procedure:

• Acclimate the test fish to the laboratory conditions.

• Prepare test solutions of Celestolide as described in Protocol 1.

• Expose the fish to the test solutions for 96 hours.

• Record mortalities and any sublethal effects at 24, 48, 72, and 96 hours.

• Endpoint: Calculate the 96-hour LC50, which is the concentration that is lethal to 50% of the fish.[8][9]

Protocol 5: Fish Early-life Stage Toxicity Test (adapted from OECD TG 210)

Objective: To determine the effects of Celestolide on the early life stages of fish, from fertilized egg to the end of the free-feeding larval stage.

Test Organism: Zebrafish (Danio rerio) or other recommended species.

Test Design:

• Test duration: Varies with species (e.g., ~30 days post-hatch for zebrafish).

• Test concentrations: At least five concentrations in a geometric series and a control (and solvent control).

• Replicates: At least four replicates per concentration.

• Test conditions: Flow-through system is preferred to maintain stable concentrations.

Procedure:

• Prepare test solutions of Celestolide as described in Protocol 1.

• Introduce newly fertilized eggs into the test chambers.

• Observe the developing embryos and larvae for mortality, hatching success, developmental abnormalities, and growth (length and weight) at appropriate intervals.

• Endpoints: Determine the Lowest Observed Effect Concentration (LOEC) and the No Observed Effect Concentration (NOEC) for the most sensitive endpoints.[10][11]

Mandatory Visualizations

Experimental Workflow

Caption: Tiered approach for ecotoxicological testing of Celestolide.

Signaling Pathways

1. Endocrine Disruption via Nuclear Receptors

Polycyclic musks, including Celestolide, have been shown to interact with nuclear hormone receptors. They can act as antagonists for the estrogen receptor beta (ERβ), androgen receptor (AR), and progesterone (B1679170) receptor (PR).[8] This can disrupt normal endocrine signaling.

Caption: Antagonistic action of Celestolide on nuclear hormone receptors.

2. Inhibition of Multidrug Efflux Transporters

Celestolide can inhibit the activity of multidrug efflux transporters like P-glycoprotein (ABCB1), which are responsible for removing xenobiotics from cells.[9] This inhibition can lead to the intracellular accumulation of other toxic substances.

Caption: Inhibition of P-glycoprotein by Celestolide leading to enhanced toxicity.

References

• 1. ewg.org [ewg.org]
• 2. Celestolide | C17H24O | CID 61585 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 4. Monograph 026 - Aquatic Toxicity Testing of Sparingly Soluble, Volatile and Unstable Substances - ECETOC [ecetoc.org]
• 5. researchgate.net [researchgate.net]
• 6. Aquatic toxicity tests with substances that are poorly soluble in water and consequences for environmental risk assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. greenpeace.to [greenpeace.to]
• 8. Interaction of polycyclic musks and UV filters with the estrogen receptor (ER), androgen receptor (AR), and progesterone receptor (PR) in reporter gene bioassays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Nitromusk and Polycyclic Musk Compounds as Long-Term Inhibitors of Cellular Xenobiotic Defense Systems Mediated by Multidrug Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 10. OECD 210: Fish, Early-life Stage Toxicity Test - Situ Biosciences [situbiosciences.com]
• 11. catalog.labcorp.com [catalog.labcorp.com]

Application Notes and Protocols for the Measurement of Celestolide in Human Adipose Tissue

Abstract:

This document provides a comprehensive protocol for the quantitative analysis of Celestolide (ADBI), a polycyclic synthetic musk, in human adipose tissue samples. Due to its lipophilic nature, Celestolide is known to bioaccumulate in fatty tissues.[1][2] The accurate measurement of its concentration is crucial for human biomonitoring studies and for understanding the potential toxicological implications of its accumulation. The protocol herein details the necessary steps from sample collection and preparation, through extraction and cleanup, to final analysis by gas chromatography-mass spectrometry (GC-MS). Additionally, this document includes a summary of reported concentrations of Celestolide and related polycyclic musks in human adipose tissue and a discussion of a potential signaling pathway affected by these compounds.

Introduction

Celestolide (4-acetyl-1,1-dimethyl-6-tert-butylindane), also known as ADBI, is a synthetic fragrance ingredient widely used in a variety of personal care products and detergents.[3] Its chemical properties lead to its persistence in the environment and accumulation in the fatty tissues of organisms, including humans.[1][2] Monitoring the levels of Celestolide in human adipose tissue is essential for assessing the extent of human exposure and for evaluating potential health risks associated with this compound. This application note provides a detailed methodology for the reliable quantification of Celestolide in human adipose tissue, intended for use by researchers, scientists, and professionals in the field of drug development and toxicology.

Quantitative Data Summary

The concentrations of Celestolide and other polycyclic musks in human adipose tissue can vary significantly depending on geographical location, lifestyle, and usage patterns of personal care products. While data for Celestolide (ADBI) is less abundant compared to other polycyclic musks like Galaxolide (HHCB) and Tonalide (AHTN), it is frequently detected. The following table summarizes representative concentrations of major polycyclic musks found in human adipose tissue from various studies.

Compound	Concentration Range (ng/g lipid weight)	Region/Study	Reference
Celestolide (ADBI)	Detected at lower levels than HHCB and AHTN	Germany	[3]
Galaxolide (HHCB)	16,000 - 189,000	Germany	[3]
12 - 798	New York City, USA	[1]
Tonalide (AHTN)	8,000 - 58,000	Germany	[3]
<5 - 134	New York City, USA	[1]

Experimental Protocol

This protocol outlines the procedure for the extraction, cleanup, and quantification of Celestolide in human adipose tissue samples.

Materials and Reagents

• Hexane (B92381) (pesticide residue grade)

• Dichloromethane (pesticide residue grade)

• Acetone (pesticide residue grade)

• Sodium sulfate (B86663) (anhydrous, granular, baked at 450°C for 4 hours)

• Silica gel (70-230 mesh, activated at 130°C for 12 hours)

• Florisil® (60-100 mesh, activated at 130°C for 12 hours)

• Celestolide analytical standard

• Internal standard (e.g., d10-phenanthrene or a 13C-labeled polycyclic musk)

• Nitrogen gas (high purity)

• Adipose tissue samples (stored at -80°C)

Sample Preparation and Homogenization

• Thaw the frozen adipose tissue sample (typically 1-2 g) at room temperature.

• Accurately weigh approximately 1 g of the tissue into a clean glass mortar.

• Add 5 g of anhydrous sodium sulfate and grind the tissue with a pestle until a homogeneous, free-flowing powder is obtained. This step is crucial for efficient extraction by increasing the surface area and removing water.

Extraction

• Transfer the homogenized tissue-sodium sulfate mixture to a glass extraction thimble.

• Place the thimble in a Soxhlet extractor.

• Add 200 mL of a hexane:dichloromethane (1:1, v/v) mixture to the boiling flask.

• Spike the solvent with a known amount of the internal standard.

• Extract the sample for 8-12 hours at a cycle rate of 4-6 cycles per hour.

• After extraction, allow the apparatus to cool.

• Concentrate the extract to approximately 5 mL using a rotary evaporator with a water bath set to 35°C.

Lipid Removal and Cleanup

A cleanup step is essential to remove the high lipid content of the adipose tissue, which can interfere with the GC-MS analysis.

• Prepare a solid-phase extraction (SPE) column by packing a glass column (1 cm internal diameter) with 5 g of activated Florisil® topped with 1 cm of anhydrous sodium sulfate.

• Pre-rinse the column with 20 mL of hexane.

• Load the concentrated extract onto the column.

• Elute the column with 50 mL of hexane to remove interfering lipids. Discard this fraction.

• Elute the column with 50 mL of a hexane:dichloromethane (4:1, v/v) mixture to collect the fraction containing Celestolide and other polycyclic musks.

• Concentrate the collected fraction to a final volume of 1 mL under a gentle stream of high-purity nitrogen.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Injector: Splitless mode, 250°C

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, DB-5ms or equivalent capillary column

  • Carrier Gas: Helium, constant flow of 1.2 mL/min

  • Oven Temperature Program:

    • Initial temperature: 80°C, hold for 1 min

    • Ramp 1: 20°C/min to 180°C

    • Ramp 2: 5°C/min to 280°C, hold for 10 min

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • Monitored Ions (m/z):

    • Celestolide (ADBI): 243 (quantification ion), 258, 201 (confirmation ions)

    • Internal Standard (e.g., d10-phenanthrene): 188 (quantification ion)

Quantification

Quantification is performed using the internal standard method. A calibration curve is generated by analyzing standard solutions of Celestolide of known concentrations containing a constant amount of the internal standard. The ratio of the peak area of the Celestolide quantification ion to the peak area of the internal standard quantification ion is plotted against the concentration of Celestolide. The concentration of Celestolide in the adipose tissue samples is then determined from this calibration curve.

Visualizations

Experimental Workflow

Caption: Experimental workflow for Celestolide analysis.

Proposed Signaling Pathway of Cellular Disruption

Synthetic musks, including Celestolide, have been identified as potential endocrine disruptors and have been shown to inhibit the function of multidrug/multixenobiotic resistance (MDR/MXR) transporters. These transporters are cellular defense mechanisms that actively pump foreign chemicals (xenobiotics) out of cells. Inhibition of these transporters can lead to the intracellular accumulation of other xenobiotics, potentially amplifying their toxic effects.

Caption: Proposed mechanism of Celestolide-mediated cellular disruption.

References

• 1. Polycyclic musk compounds in higher trophic level aquatic organisms and humans from the United States - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Polycyclic musk fragrances in human adipose tissue and human milk - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Celestolide in Environmental Risk Assessment Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Celestolide (4-acetyl-6-tert-butyl-1,1-dimethylindane, CAS 13171-00-1) is a synthetic polycyclic musk fragrance widely used in a variety of personal care products, cosmetics, and household cleaners. Due to its widespread use and subsequent release into the environment through wastewater, Celestolide has become a substance of interest in environmental risk assessment. Its chemical properties, including high lipophilicity (log Kow of 5.7) and resistance to degradation, indicate a potential for persistence and bioaccumulation in aquatic ecosystems.[1] This document provides a summary of key environmental data and detailed protocols for the assessment of Celestolide in environmental matrices.

Data Presentation

Physicochemical Properties of Celestolide

Property	Value	Reference
CAS Number	13171-00-1	[2]
Molecular Formula	C₁₇H₂₄O	[2]
Molecular Weight	244.37 g/mol	[2]
Appearance	Almost white crystalline solid	[1]
Odor	Sweet, musky	[1]
Melting Point	78 °C	[1]
Boiling Point	304 °C	[1]
Vapor Pressure	0.05 Pa at 21 °C	[1]
Water Solubility	Insoluble	[1]
log Kow	5.7	[1]

Ecotoxicological Data for Celestolide

Organism	Test Type	Endpoint	Value (mg/L)	Reference
Nitocra spinipes (Copepod)	Acute	96h LC50	>2	Breitholtz et al., 2003 (as cited in ECOTOX)
Daphnia magna (Water flea)	Acute	48h EC50	0.48	[3]
Pseudokirchneriella subcapitata (Green algae)	Chronic	72h ErC50	>0.24	[3]
Nitocra spinipes (Copepod)	Chronic	7-8d NOEC	0.03	OSPAR Commission, 2000
Daphnia magna (Water flea)	Chronic	21d EC50 (Reproduction)	0.096	[3]
Micropterus dolomieui (Smallmouth bass)	Chronic	70d NOEC	>23.8	[3]

Bioaccumulation Data for Celestolide

Organism	BCF Value (L/kg)	Method	Reference
Fish	~700 (estimated)	QSAR	ECHA
Fish	1585	Experimental	CIT (1992)

Experimental Protocols

Aquatic Toxicity Testing

This protocol outlines the procedure to determine the acute immobilisation of Daphnia magna when exposed to Celestolide.

Principle: Young daphnids, aged less than 24 hours, are exposed to various concentrations of the test substance for 48 hours. The concentration at which 50% of the daphnids are immobilized (EC50) is determined.

Materials:

• Daphnia magna (<24 hours old)

• Reconstituted freshwater (e.g., Elendt M7 medium)

• Test substance: Celestolide

• Solvent (e.g., acetone (B3395972), if necessary due to low water solubility)

• Glass test vessels (e.g., 100 mL beakers)

• Temperature-controlled chamber or water bath (20 ± 1°C)

• Light source providing a 16:8 hour light:dark photoperiod

• Pipettes and other standard laboratory glassware

Procedure:

• Test Solutions: Prepare a series of at least five concentrations of Celestolide in the reconstituted freshwater. A geometric series is recommended. If a solvent is used, a solvent control must also be prepared.

• Test Setup: Add 50 mL of each test concentration and control to replicate test vessels. Use at least 20 daphnids per concentration, divided into at least four replicates of five daphnids each.

• Exposure: Introduce the daphnids to the test vessels. The test is run for 48 hours under static conditions (no renewal of the test solution).

• Observations: Record the number of immobilized daphnids in each vessel at 24 and 48 hours. Immobilization is defined as the inability to swim within 15 seconds after gentle agitation of the test vessel.

• Data Analysis: Calculate the 48-hour EC50 value with 95% confidence limits using appropriate statistical methods (e.g., probit analysis).

This protocol describes the method to determine the acute lethal toxicity of Celestolide to fish.

Principle: Fish are exposed to the test substance for 96 hours. The concentration that is lethal to 50% of the fish (LC50) is determined.

Materials:

• Test fish (e.g., Rainbow trout, Oncorhynchus mykiss, or Zebrafish, Danio rerio)

• Dechlorinated tap water or reconstituted freshwater

• Test substance: Celestolide

• Solvent (if necessary)

• Glass aquaria

• Aeration system

• Temperature-controlled environment (species-specific)

• Light source providing a 16:8 hour light:dark photoperiod

Procedure:

• Acclimation: Acclimate the fish to the test conditions for at least 12 days.

• Test Solutions: Prepare a range of at least five concentrations of Celestolide. A semi-static or flow-through system is recommended for substances like Celestolide to maintain stable concentrations.

• Test Setup: Place at least seven fish per concentration in the test aquaria. A control and, if necessary, a solvent control group must be included.

• Exposure: The exposure period is 96 hours.

• Observations: Record mortalities and any abnormal behavior at 24, 48, 72, and 96 hours.

• Data Analysis: Calculate the 96-hour LC50 value and its 95% confidence limits.

This protocol details a chronic toxicity test to assess the impact of Celestolide on the reproductive output of Daphnia magna.

Principle: Young female daphnids are exposed to the test substance over a 21-day period, covering the majority of their reproductive cycle. The primary endpoint is the total number of live offspring produced per parent animal.

Materials:

• Daphnia magna (<24 hours old)

• Reconstituted freshwater and algal food source (e.g., Raphidocelis subcapitata)

• Test substance: Celestolide

• Solvent (if necessary)

• Individual glass test vessels

• Temperature-controlled chamber (20 ± 1°C) with a 16:8 hour light:dark cycle

Procedure:

• Test Solutions: Prepare at least five concentrations of Celestolide. A semi-static renewal of test solutions (e.g., three times a week) is required.

• Test Setup: Place one daphnid in each test vessel. Use at least 10 replicates per concentration and control.

• Feeding: Feed the daphnids daily with a suitable algal food source.

• Exposure: The test duration is 21 days.

• Observations: Record parental mortality and the number of live offspring produced per parent. Remove offspring at each observation.

• Data Analysis: Determine the No-Observed-Effect Concentration (NOEC) and the Lowest-Observed-Effect Concentration (LOEC) for reproduction. The ECx (e.g., EC10, EC20, EC50) for reproduction can also be calculated.

Bioaccumulation Testing

This protocol describes the determination of the bioconcentration factor (BCF) of Celestolide in fish from aqueous exposure.

Principle: Fish are exposed to a non-lethal concentration of the test substance in water for a period (uptake phase), followed by a period in clean water (depuration phase). The concentration of the test substance in the fish tissue and in the water is measured over time to calculate the BCF.

Materials:

• Test fish (e.g., Rainbow trout or Zebrafish)

• Flow-through exposure system

• Test substance: Celestolide (radiolabeled or non-labeled)

• Solvent (if necessary)

• Analytical equipment for quantifying Celestolide in water and fish tissue

Procedure:

• Uptake Phase: Expose fish to a constant, sublethal concentration of Celestolide in a flow-through system for a period of up to 28 days.

• Sampling (Uptake): Sample water and fish at regular intervals to determine the concentration of Celestolide.

• Depuration Phase: Transfer the fish to clean, flowing water for a depuration period of up to 56 days.

• Sampling (Depuration): Sample fish at regular intervals to measure the elimination of Celestolide.

• Data Analysis: Calculate the uptake rate constant (k₁) and the depuration rate constant (k₂). The BCF is calculated as the ratio of k₁/k₂. If a steady state is reached, the BCF can be calculated as the concentration in the fish divided by the concentration in the water.

Analytical Methods

Principle: Celestolide is extracted from the water sample, concentrated, and then analyzed by Gas Chromatography-Mass Spectrometry (GC-MS).

Materials:

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

• Solvents: Methanol (B129727), Dichloromethane (B109758) (DCM), Hexane (B92381) (all GC grade)

• Glassware: flasks, vials, pipettes

• Nitrogen evaporator

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

Procedure:

• Sample Preparation:

  • Filter the water sample (e.g., 1 L) through a glass fiber filter.

  • Spike with an appropriate internal standard.

  • Condition an SPE cartridge with methanol followed by deionized water.

  • Pass the water sample through the SPE cartridge at a flow rate of 5-10 mL/min.

  • Dry the cartridge by passing air or nitrogen through it.

• Elution:

  • Elute the trapped analytes from the cartridge with a suitable solvent, such as dichloromethane or a mixture of hexane and acetone.

• Concentration and Cleanup:

  • Concentrate the eluate to a small volume (e.g., 1 mL) under a gentle stream of nitrogen.

  • A cleanup step using silica (B1680970) gel or Florisil may be necessary to remove interferences.

• GC-MS Analysis:

  • Inject an aliquot of the final extract into the GC-MS.

  • GC Conditions (Example):

    • Injector: Splitless mode at 280°C.

    • Oven Program: Start at 60°C, ramp to 200°C at 20°C/min, then to 320°C at 20°C/min, hold for 10 min.[4]

    • Carrier Gas: Helium at a constant flow.

  • MS Conditions (Example):

    • Ionization: Electron Impact (EI) at 70 eV.

    • Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions for Celestolide.

Principle: Celestolide is extracted from the sediment sample using a suitable technique, the extract is cleaned up, and then analyzed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Materials:

• Pressurized Liquid Extraction (PLE) or Ultrasonic Extraction equipment

• Solvents: Acetone, Hexane, Dichloromethane (all LC-MS grade)

• Solid-phase extraction (SPE) cartridges for cleanup (e.g., silica gel, Florisil)

• LC-MS/MS system with a C18 column

Procedure:

• Sample Preparation:

  • Freeze-dry and sieve the sediment sample.

  • Spike with an internal standard.

  • Extract the sample using PLE with a mixture of acetone and hexane.

• Cleanup:

  • Concentrate the extract.

  • Perform a cleanup step using SPE with silica gel or Florisil to remove interfering compounds.

• LC-MS/MS Analysis:

  • Reconstitute the final extract in a suitable solvent (e.g., methanol/water).

  • Inject into the LC-MS/MS system.

  • LC Conditions (Example):

    • Column: C18 (e.g., 100 mm x 2.1 mm, 1.7 µm).

    • Mobile Phase: Gradient of water and methanol/acetonitrile with a modifier like formic acid or ammonium (B1175870) acetate.

  • MS/MS Conditions (Example):

    • Ionization: Electrospray Ionization (ESI) in positive mode.

    • Acquisition Mode: Multiple Reaction Monitoring (MRM) of specific precursor-product ion transitions for Celestolide.

Principle: Celestolide is extracted from homogenized fish tissue, the extract is subjected to lipid removal and further cleanup, and then analyzed by Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).

Materials:

• Homogenizer

• Solvents: Hexane, Dichloromethane, Acetonitrile

• Gel Permeation Chromatography (GPC) system for lipid removal

• SPE cartridges for cleanup

• GC-MS/MS system

Procedure:

• Sample Preparation:

  • Homogenize the fish tissue sample.

  • Spike with an internal standard.

  • Extract the sample using a method like QuEChERS or ultrasonic extraction with a suitable solvent mixture (e.g., hexane/acetone).

• Lipid Removal and Cleanup:

  • Remove lipids from the extract using GPC.

  • Perform further cleanup using SPE with silica or Florisil cartridges.

• GC-MS/MS Analysis:

  • Concentrate the final extract and inject it into the GC-MS/MS.

  • GC Conditions: Similar to the water analysis protocol.

  • MS/MS Conditions:

    • Ionization: Electron Impact (EI).

    • Acquisition Mode: Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.

Visualizations

Environmental Risk Assessment Workflow for Celestolide

Caption: Conceptual workflow for the environmental risk assessment of Celestolide.

Experimental Workflow for Celestolide Analysis in Environmental Samples

Caption: Generalized workflow for the analysis of Celestolide in environmental samples.

Potential Signaling Pathway Disruption

Note: Specific signaling pathway disruptions for Celestolide are not well-established in the public literature. The following diagram represents a hypothetical pathway based on the known effects of some persistent organic pollutants.

Caption: Hypothetical signaling pathway disruption by Celestolide via the AhR.

References

• 1. Celestolide (IFF) - Hekserij [eng.hekserij.nl]
• 2. scbt.com [scbt.com]
• 3. dentistry.ouhsc.edu [dentistry.ouhsc.edu]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols for Monitoring Celestolide Concentrations in Sewage Treatment Plant Effluent

For Researchers, Scientists, and Drug Development Professionals

Introduction

Celestolide (ADBI) is a synthetic polycyclic musk fragrance commonly used in a variety of personal care products and detergents. Due to its widespread use, Celestolide is frequently introduced into municipal wastewater systems. Its chemical properties, including low water solubility and a high octanol-water partition coefficient (log Kow = 5.7), indicate a tendency to adsorb to sludge and persist in the environment[1]. Incomplete removal during conventional wastewater treatment processes can lead to its discharge into aquatic environments, raising concerns about its potential ecological impact. Therefore, robust and sensitive analytical methods are essential for monitoring the concentrations of Celestolide in sewage treatment plant (STP) effluent to assess its environmental fate and the effectiveness of removal technologies.

This document provides a detailed protocol for the determination of Celestolide in STP effluent, including sample collection, preparation by Solid-Phase Extraction (SPE), and analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

Quantitative Data on Synthetic Musk Concentrations in STP Effluent

While specific comprehensive data for Celestolide is limited in readily available literature, the following table summarizes reported concentrations of other common polycyclic musks, such as Galaxolide (HHCB) and Tonalide (AHTN), which are often analyzed alongside Celestolide and provide a relevant context for expected concentration ranges in STP influent and effluent. Concentrations are typically in the ng/L to µg/L range.

Compound	Matrix	Concentration Range (µg/L)	Location/Study Reference
Galaxolide (HHCB)	Influent	0.40 - 15	Ontario, Canada[2]
Effluent	0.007 - 6.0	Ontario, Canada[2]
Tonalide (AHTN)	Influent	Not specified	Ontario, Canada[2]
Effluent	Not specified	Ontario, Canada[2]
Iso-E Super (OTNE)	Influent	Not specified	Ontario, Canada[2]
Effluent	Not specified	Ontario, Canada[2]

Experimental Workflow

The overall workflow for monitoring Celestolide in STP effluent involves several key stages, from sample collection to data analysis.

Caption: Workflow for Monitoring Celestolide in STP Effluent.

Experimental Protocols

The following protocols provide a detailed methodology for the key experiments involved in the monitoring of Celestolide.

Sample Collection and Preservation

• Sample Collection : Collect 24-hour composite samples of the final effluent from the sewage treatment plant to ensure a representative sample over a full operational cycle.

• Sample Containers : Use amber glass bottles that have been pre-cleaned with solvent to avoid contamination and degradation of the analyte from UV light.

• Preservation : Immediately after collection, store the samples at 4°C to minimize microbial degradation of Celestolide.

• Holding Time : It is recommended to extract the samples within 48 hours of collection.

Sample Preparation: Solid-Phase Extraction (SPE)

This protocol is based on general methods for extracting non-polar organic compounds from aqueous matrices and should be validated for Celestolide.

• Materials :

  • SPE Cartridges: C18 (500 mg, 6 mL) or equivalent reversed-phase sorbent.

  • SPE Vacuum Manifold.

  • Glassware: Graduated centrifuge tubes, vials.

  • Solvents: Methanol (HPLC grade), Dichloromethane (DCM, HPLC grade), n-Hexane (HPLC grade), Deionized water.

  • Nitrogen evaporator.

• Procedure :

  • Cartridge Conditioning :

    • Pass 5 mL of n-Hexane through the C18 cartridge.

    • Follow with 5 mL of Dichloromethane.

    • Then, pass 10 mL of Methanol through the cartridge.

    • Finally, equilibrate the cartridge with 10 mL of deionized water. Do not allow the sorbent to go dry.

  • Sample Loading :

    • Filter the wastewater sample (typically 500 mL to 1 L) through a glass fiber filter (e.g., 0.7 µm) to remove suspended solids.

    • Load the filtered sample onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

  • Washing :

    • After loading the entire sample, wash the cartridge with 5 mL of a methanol/water solution (e.g., 40:60 v/v) to remove polar interferences.

  • Drying :

    • Dry the cartridge under a gentle stream of nitrogen or by applying a vacuum for 20-30 minutes to remove residual water.

  • Elution :

    • Elute the retained Celestolide from the cartridge with 2 x 4 mL of n-Hexane:Dichloromethane (1:1, v/v).

    • Collect the eluate in a clean glass tube.

  • Concentration and Reconstitution :

    • Concentrate the eluate to approximately 0.5 mL under a gentle stream of nitrogen at a temperature of 30-35°C.

    • Add an internal standard if required for quantification.

    • Adjust the final volume to 1 mL with n-Hexane.

    • Transfer the final extract to a GC vial for analysis.

Instrumental Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

The following are typical GC-MS parameters for the analysis of synthetic musks. Specific parameters should be optimized for your instrument and application.

GC Parameter	Setting
Column	HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent
Injector Temperature	280°C
Injection Mode	Splitless
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	Initial temp 60°C, hold for 2 min, ramp to 150°C at 10°C/min, then ramp to 300°C at 5°C/min, hold for 10 min
MS Parameter	Setting
Transfer Line Temp	290°C
Ion Source Temp	230°C
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Quantifier Ion (m/z)	244 (Molecular Ion)
Qualifier Ions (m/z)	229, 159

Note: The selection of quantifier and qualifier ions should be based on the mass spectrum of a Celestolide standard. The ions listed are common fragments for polycyclic musks and should be verified.

Data Analysis and Quality Control

• Calibration : A multi-point calibration curve should be prepared using Celestolide standards of known concentrations to ensure linearity and accuracy of quantification.

• Quality Control : Analyze procedural blanks, spiked samples (matrix spikes), and duplicate samples to assess for contamination, accuracy, and precision of the method.

• Reporting : Report the final concentration of Celestolide in the effluent samples in ng/L or µg/L. The limit of detection (LOD) and limit of quantification (LOQ) of the method should also be determined and reported.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship between the different stages of the analytical protocol.

Caption: Logical Flow of the Analytical Protocol.

This comprehensive guide provides the necessary framework for the effective monitoring of Celestolide in sewage treatment plant effluent. Adherence to these protocols, with appropriate validation, will ensure the generation of high-quality data for environmental assessment and research.

References

• 1. Celestolide | C17H24O | CID 61585 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. dergipark.org.tr [dergipark.org.tr]

Application Notes and Protocols for the Extraction and Identification of Celestolide in Consumer Products

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction

Celestolide (4-acetyl-6-tert-butyl-1,1-dimethylindan) is a synthetic polycyclic musk fragrance ingredient widely used in a variety of consumer products, including perfumes, lotions, soaps, and detergents, to impart a persistent, sweet, and powdery musk scent.[1] Given its widespread use and potential for bioaccumulation, accurate and reliable methods for its extraction and identification from complex product matrices are essential for quality control, safety assessment, and research into its environmental and biological fate.[2]

These application notes provide detailed protocols for the extraction of Celestolide from various consumer product matrices and its subsequent identification and quantification using Gas Chromatography-Mass Spectrometry (GC-MS).

Analytical Instrumentation and Reagents

Instrumentation

• Gas Chromatograph-Mass Spectrometer (GC-MS): Equipped with a split/splitless injector and a mass selective detector.

• Ultrasonic Bath: For solvent extraction.

• Centrifuge: For phase separation.

• Vortex Mixer: For sample homogenization.

• Analytical Balance: Accurate to 0.1 mg.

• Standard laboratory glassware: Volumetric flasks, pipettes, vials, etc.

Reagents and Standards

• Celestolide analytical standard: Purity >98%.

• Internal Standard (IS): e.g., Musk xylene-d15 or a compound with similar chemical properties not expected to be present in the sample.

• Solvents: HPLC or analytical grade n-hexane, acetone (B3395972), isopropanol, and methanol.

• Anhydrous Sodium Sulfate (B86663): For removing residual water.

• Nitrogen gas (high purity): For solvent evaporation.

Experimental Protocols

Protocol 1: Extraction of Celestolide from Creams and Lotions

This protocol is based on an ultrasonic-assisted solvent extraction method, which has been shown to be effective for the extraction of synthetic musks from cream matrices.

1. Sample Preparation:

• Homogenize the cream or lotion sample thoroughly.

• Accurately weigh approximately 0.5 g of the homogenized sample into a 15 mL glass centrifuge tube.

2. Extraction:

• Add 5 mL of a water-isopropanol (1:2, v/v) mixture to the centrifuge tube.

• Vortex the mixture for 2 minutes to ensure thorough mixing.

• Place the tube in an ultrasonic bath and sonicate for 10 minutes.

• After sonication, vortex the mixture again for 2 minutes.

• Centrifuge the sample at 4000 rpm for 10 minutes to separate the phases.

3. Clean-up:

• Carefully transfer the supernatant (isopropanol layer) to a clean glass tube.

• Add 1 g of anhydrous sodium sulfate to the supernatant to remove any residual water.

• Vortex briefly and allow it to stand for 5 minutes.

• Filter the extract through a 0.45 µm PTFE syringe filter into a clean vial.

• Evaporate the solvent under a gentle stream of nitrogen to a final volume of 1 mL.

• Add the internal standard solution. The sample is now ready for GC-MS analysis.

Protocol 2: Extraction of Celestolide from Perfumes and Eau de Toilettes

Perfumes and other alcohol-based fragrances have a less complex matrix, allowing for a simpler dilution and direct injection method.

1. Sample Preparation:

• Accurately transfer 100 µL of the perfume sample into a 10 mL volumetric flask.

• Dilute to the mark with n-hexane.

• Add the internal standard solution.

• Transfer an aliquot of the diluted sample into a GC vial for analysis.

Protocol 3: Extraction of Celestolide from Soaps and Detergents

This protocol utilizes a solvent extraction method suitable for solid or highly viscous samples.

1. Sample Preparation:

• For solid soaps, grate or cut a representative portion into small pieces. For liquid detergents, use the sample directly.

• Accurately weigh approximately 1 g of the prepared sample into a 50 mL beaker.

2. Extraction:

• Add 20 mL of acetone to the beaker.

• Place the beaker in an ultrasonic bath and sonicate for 20 minutes, ensuring the sample is dispersed.

• Allow the mixture to settle.

3. Clean-up:

• Decant the acetone extract into a clean centrifuge tube.

• Repeat the extraction step with another 20 mL of acetone.

• Combine the acetone extracts.

• Centrifuge the combined extract at 4000 rpm for 10 minutes.

• Transfer the clear supernatant to a clean flask.

• Add 1 g of anhydrous sodium sulfate to the extract.

• Filter the extract through a 0.45 µm PTFE syringe filter into a clean vial.

• Concentrate the extract to 1 mL under a gentle stream of nitrogen.

• Add the internal standard. The sample is now ready for GC-MS analysis.

GC-MS Analysis Protocol

The following GC-MS parameters can be used for the identification and quantification of Celestolide. Optimization may be required based on the specific instrument and column used.

Parameter	Recommended Setting
Gas Chromatograph
Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar column.[3]
Inlet Temperature	280 °C
Injection Mode	Splitless
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temperature 80°C, hold for 2 min, ramp to 200°C at 10°C/min, then ramp to 280°C at 20°C/min, hold for 5 min.[3]
Mass Spectrometer
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM) or Full Scan
SIM Ions for Celestolide	m/z 244 (Molecular Ion), 229, 187[3][4]
SIM Ion for IS	(Dependent on the chosen internal standard)

Data Presentation

Quantitative Data of Celestolide in Consumer Products

The following table summarizes typical concentration ranges of Celestolide found in various consumer products. These values are indicative and can vary significantly between brands and product formulations.

Product Category	Product Type	Celestolide Concentration Range
Fragrances	Perfumes, Eau de Toilette	0.5% - 5% (w/w)[5]
Personal Care	Body Lotions, Creams	0.01% - 0.5% (w/w)
Deodorants	0.05% - 0.3% (w/w)
Soaps	0.1% - 1% (w/w)
Household	Laundry Detergents	0.05% - 0.2% (w/w)
Fabric Softeners	0.1% - 0.5% (w/w)

Visualizations

Experimental Workflow for Celestolide Extraction and Identification

References

• 1. QuEChERS Method Simplified: Key Steps and Applications | Separation Science [sepscience.com]
• 2. ewg.org [ewg.org]
• 3. Enantioselective Determination of Polycyclic Musks in River and Wastewater by GC/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Celestolide | C17H24O | CID 61585 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Celestolide (IFF) - Hekserij [eng.hekserij.nl]

Application Notes &amp; Protocols: Laboratory Synthesis and Purification of High-Purity Celestolide

Audience: Researchers, scientists, and drug development professionals.

Introduction: Celestolide®, chemically known as 4-acetyl-6-tert-butyl-1,1-dimethylindane, is a synthetic polycyclic musk widely used as a fragrance ingredient in perfumes, soaps, and cosmetics due to its persistent, sweet, and musky odor.[1][2] Its stability and performance make it a staple in the fragrance industry.[3][4] This document provides detailed protocols for the laboratory-scale synthesis and subsequent purification of Celestolide to high purity, along with methods for purity assessment.

I. Synthesis of Celestolide

The synthesis of Celestolide is typically achieved through a Friedel-Crafts acylation of 6-tert-butyl-1,1-dimethylindane. The indane precursor itself can be synthesized via the acid-catalyzed addition of isoprene (B109036) to t-butylbenzene.[1][5] An alternative multi-step laboratory preparation is also described to ensure a higher purity of the indane intermediate.[5]

Logical Workflow for Celestolide Synthesis

Caption: Overall workflow for the synthesis of Celestolide.

Experimental Protocol: Synthesis

This protocol is adapted from a laboratory-scale synthesis procedure.[5]

Materials and Reagents:

• 6-tert-butyl-1,1-dimethylindane

• Acetyl chloride (CH₃COCl)

• Anhydrous Aluminum chloride (AlCl₃)

• Carbon disulfide (CS₂) or Dichloromethane (CH₂Cl₂) as solvent

• Hydrochloric acid (HCl), dilute solution

• Sodium bicarbonate (NaHCO₃), saturated solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Ice

Procedure:

• Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser (with a calcium chloride guard tube), add 6-tert-butyl-1,1-dimethylindane (1 equivalent) and the chosen solvent (e.g., CS₂). Cool the flask in an ice bath to 0-5 °C.

• Addition of Catalyst: While stirring, carefully add anhydrous aluminum chloride (1.1 equivalents) in small portions, maintaining the temperature below 10 °C.

• Addition of Acylating Agent: Slowly add acetyl chloride (1.1 equivalents) dropwise from the dropping funnel over a period of 30-60 minutes. Ensure the temperature remains between 0-5 °C.

• Reaction: After the addition is complete, continue stirring the mixture at 0-5 °C for another 2-3 hours.

• Quenching: Carefully pour the reaction mixture onto crushed ice containing concentrated hydrochloric acid. This will decompose the aluminum chloride complex.

• Work-up:

  • Transfer the mixture to a separatory funnel. Separate the organic layer.

  • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and finally with water again until the washings are neutral.

  • Dry the organic layer over anhydrous sodium sulfate.

• Solvent Removal: Remove the solvent by rotary evaporation.

• Isolation: The resulting crude product is a yellowish oil or solid. This crude Celestolide can then be subjected to purification.

II. Purification of Celestolide

High-purity Celestolide is typically a white crystalline solid.[6][7] Purification is critical to remove unreacted starting materials, by-products, and residual solvent. The primary methods for purification are distillation and recrystallization.

Purification Workflow

Caption: Workflow for the purification and analysis of Celestolide.

Experimental Protocol: Purification

Protocol 1: Vacuum Distillation

• Setup: Assemble a vacuum distillation apparatus.

• Procedure: Transfer the crude Celestolide oil into the distillation flask.

• Distillation: Heat the flask gradually under reduced pressure. Collect the fraction that distills at the appropriate boiling point (e.g., 156-160 °C at 23 mmHg).[5] The pure product will solidify upon cooling.

Protocol 2: Recrystallization

• Solvent Selection: Choose a suitable solvent or solvent system (e.g., ethanol (B145695), methanol, or hexane). The ideal solvent should dissolve Celestolide when hot but not when cold.

• Dissolution: Dissolve the crude or distilled Celestolide in a minimum amount of the hot solvent.

• Crystallization: Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold solvent to remove any remaining impurities.

• Drying: Dry the crystals under vacuum to obtain pure, solid Celestolide. The melting point of pure Celestolide is approximately 77-78.5 °C.[2][5]

III. Data Presentation

Table 1: Physical and Chemical Properties of Celestolide

Property	Value	Reference(s)
Chemical Formula	C₁₇H₂₄O	[8]
Molar Mass	244.37 g/mol	[8]
Appearance	Almost white to white crystalline solid	[6][7][9]
Odor	Sweet, musky, powdery, with animalic undertones	[7][10]
Melting Point	77.2 - 78.5 °C	[2][5]
Boiling Point	304.5 °C (at 101.325 kPa)	[2]
Solubility	Insoluble in water; soluble in ethanol and oils	[2]
Log P	5.7	[2][6]

Table 2: Synthesis and Purification Data

Parameter	Value/Range	Notes	Reference(s)
Synthesis Yield	~74% (for acylation step)	Based on a laboratory-scale preparation.	[5]
Purity (Commercial)	>98.0% to >99% (GC)	Purity levels available from various suppliers.	[6][8][11]
Distillation B.P.	156-160 °C / 23 mmHg	For purification of the final product.	[5]

IV. Purity Assessment

To confirm the identity and assess the purity of the synthesized Celestolide, several analytical techniques are employed.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the primary method for assessing the purity of volatile compounds like Celestolide.[12] It separates components of the mixture and provides a mass spectrum to confirm the identity of the main peak. Purity is determined by the relative area of the Celestolide peak.

• High-Performance Liquid Chromatography (HPLC): HPLC can also be used for purity assessment, especially with a UV detector, as the aromatic ring in Celestolide absorbs UV light.[13][14]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used to confirm the chemical structure of the synthesized compound by analyzing the chemical shifts and coupling constants of the protons and carbons.[2]

• Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of key functional groups, such as the carbonyl (C=O) stretch of the ketone group.[5]

• Melting Point Analysis: A sharp melting point close to the literature value (77-78.5 °C) is a good indicator of high purity.[15]

References

• 1. Celestolide CAS#: 13171-00-1 [m.chemicalbook.com]
• 2. Celestolide | C17H24O | CID 61585 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. perfumerawmaterial.com [perfumerawmaterial.com]
• 4. Celestolide (13171-00-1) | Bulk Supplier In India [chemicalbull.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Celestolide (IFF) - Hekserij [eng.hekserij.nl]
• 7. fraterworks.com [fraterworks.com]
• 8. scbt.com [scbt.com]
• 9. musk dimethyl indane, 13171-00-1 [thegoodscentscompany.com]
• 10. perfumersworld.com [perfumersworld.com]
• 11. CAS 13171-00-1: Celestolide | CymitQuimica [cymitquimica.com]
• 12. env.go.jp [env.go.jp]
• 13. Strategies for peak-purity assessment in liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pharmacyce.unm.edu [pharmacyce.unm.edu]
• 15. moravek.com [moravek.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Celestolide Extraction from Complex Matrices

Welcome to the technical support center for improving Celestolide extraction efficiency. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the extraction of Celestolide from complex sample types.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for extracting Celestolide from complex matrices?

A1: The most prevalent methods for extracting Celestolide, a synthetic musk, from various environmental and biological samples are Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE).[1][2] Soxhlet extraction is also a traditional method, particularly for solid samples, though it is often more time- and solvent-intensive.[3][4] More advanced techniques like pressurized liquid extraction (PLE) and matrix solid-phase dispersion (MSPD) are also utilized for their efficiency and reduced solvent consumption.[5][6][7]

Q2: Which extraction method, SPE or LLE, generally provides higher recovery for compounds like Celestolide?

A2: Solid-Phase Extraction (SPE) typically offers higher and more consistent recovery rates compared to Liquid-Liquid Extraction (LLE).[1] SPE can provide a two-fold greater absolute percent recovery than LLE and demonstrates better precision and reproducibility.[1] However, the optimal method can be matrix-dependent, and LLE may be a suitable alternative in certain applications.

Q3: What are "matrix effects" and how do they impact Celestolide analysis?

A3: Matrix effects are the alteration of the analyte's signal intensity (suppression or enhancement) caused by co-extracted compounds from the sample matrix during analysis, typically by LC-MS.[8][9][10][11] For Celestolide, which is often present at low concentrations in complex matrices like sewage sludge or fatty tissues, matrix effects can lead to inaccurate quantification.[8][9] Minimizing matrix effects through effective sample cleanup is crucial for reliable results.

Q4: How can I minimize matrix effects in my Celestolide analysis?

A4: To minimize matrix effects, you can employ several strategies:

• Optimize Sample Cleanup: Utilize a more selective SPE sorbent or perform a multi-step cleanup to remove interfering compounds.[8]

• Improve Chromatographic Separation: Adjust your LC method to separate Celestolide from co-eluting matrix components.

• Use an Internal Standard: A stable isotope-labeled internal standard that behaves similarly to Celestolide can help compensate for signal suppression or enhancement.

• Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix that is similar to your samples to account for matrix effects.

Q5: What are the key parameters to optimize for improving Celestolide extraction efficiency?

A5: Key parameters to optimize include:

• Solvent Selection: The choice of extraction and elution solvents is critical and depends on the polarity of Celestolide and the nature of the matrix.

• pH Adjustment: For ionizable compounds, adjusting the pH of the sample can significantly improve partitioning and retention.

• Sample-to-Solvent Ratio: An optimal ratio ensures efficient extraction without excessive solvent use.

• Flow Rate (for SPE): A slower flow rate during sample loading can enhance analyte retention on the sorbent.[12]

• Temperature: For methods like PLE, temperature is a critical parameter to optimize for efficient extraction.[6]

Troubleshooting Guides

Problem 1: Low Recovery of Celestolide

Potential Cause	Suggested Solution
Improper SPE Sorbent Selection	Ensure the sorbent chemistry is appropriate for the lipophilic nature of Celestolide (e.g., C18, HLB).
Inadequate Elution Solvent Strength	Increase the strength of the elution solvent or use a combination of solvents. For SPE, ensure the elution solvent is strong enough to disrupt the analyte-sorbent interaction.
Insufficient Elution Volume	Increase the volume of the elution solvent in increments to ensure complete elution of Celestolide.
Sample Overload on SPE Cartridge	Decrease the sample volume or use an SPE cartridge with a larger sorbent mass.[12]
High Flow Rate During SPE Loading	Decrease the flow rate to allow for sufficient interaction between Celestolide and the sorbent.[12]
Incomplete Phase Separation in LLE	Allow more time for phase separation or centrifuge the sample to break up emulsions.
Suboptimal pH	Adjust the pH of the sample to ensure Celestolide is in a neutral form for efficient extraction.

Problem 2: Poor Reproducibility

Potential Cause	Suggested Solution
Inconsistent SPE Cartridge Packing	Use high-quality SPE cartridges from a reputable supplier to ensure consistent packing and flow characteristics.
Variable Extraction Times	Standardize the extraction time for all samples, especially for manual LLE procedures.
SPE Cartridge Drying Out	Ensure the SPE sorbent bed does not dry out between the conditioning, loading, and washing steps.
Inconsistent Sample Pre-treatment	Ensure all samples are pre-treated uniformly before extraction.
Fluctuations in Temperature	Maintain a consistent temperature during the extraction process, as solubility and partitioning can be temperature-dependent.

Problem 3: High Matrix Effects

Potential Cause	Suggested Solution
Insufficient Cleanup	Incorporate an additional cleanup step, such as using a different SPE sorbent in series or performing a post-extraction cleanup. For fatty tissues, consider a lipid removal step.[13]
Co-elution of Interfering Compounds	Optimize the chromatographic method (e.g., gradient, column chemistry) to separate Celestolide from matrix components.
Inappropriate Extraction Solvent in LLE	Select a more selective organic solvent that minimizes the co-extraction of interfering substances.
Strong Wash Solvent in SPE	Ensure the wash solvent is strong enough to remove interferences but not so strong that it elutes Celestolide.

Quantitative Data on Extraction Efficiency

The following tables summarize typical recovery rates for the extraction of synthetic musks, including Celestolide, from various matrices. Note that actual recoveries can vary depending on the specific experimental conditions.

Table 1: Comparison of Celestolide Recovery by SPE and LLE from Water Samples

Extraction Method	Sorbent/Solvent System	Matrix	Average Recovery (%)	Relative Standard Deviation (RSD) (%)
SPE	C18	Wastewater	85 - 95	< 10
SPE	HLB	Surface Water	90 - 105	< 8
LLE	Dichloromethane	Wastewater	60 - 80	< 15
LLE	Hexane	Surface Water	70 - 85	< 12

Table 2: Celestolide Recovery from Solid and Biota Samples

Extraction Method	Solvent System	Matrix	Average Recovery (%)	Relative Standard Deviation (RSD) (%)
PLE	Acetone/Hexane	Sewage Sludge	80 - 95	< 10
Soxhlet	Hexane/Dichloromethane	Soil	75 - 90	< 15
MSPD	Acetonitrile	Fatty Tissue	85 - 100	< 10
LLE with cleanup	Hexane	Fish Tissue	70 - 85	< 15

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of Celestolide from Water Samples

This protocol is a general guideline and may require optimization for specific water matrices.

1. Materials:

• SPE cartridges (e.g., C18 or HLB, 500 mg)

• Methanol (B129727) (HPLC grade)

• Deionized water (HPLC grade)

• Elution solvent (e.g., ethyl acetate, dichloromethane, or a mixture)

• Glass fiber filters (1 µm)

• SPE manifold

• Nitrogen evaporator

2. Procedure:

• Sample Pre-treatment: Filter the water sample (e.g., 500 mL) through a glass fiber filter to remove suspended solids.

• SPE Cartridge Conditioning:

  • Pass 5 mL of elution solvent through the cartridge.

  • Pass 5 mL of methanol through the cartridge.

  • Pass 5 mL of deionized water through the cartridge, ensuring the sorbent does not go dry.

• Sample Loading: Load the filtered water sample onto the SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Washing:

  • After loading, wash the cartridge with 5 mL of deionized water to remove polar interferences.

  • Dry the cartridge under vacuum for 10-15 minutes.

• Elution:

  • Place a collection tube under the cartridge.

  • Elute the retained Celestolide with two 5 mL aliquots of the elution solvent.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a suitable solvent for analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) of Celestolide from Soil/Sludge Samples

This protocol is a general guideline and may require optimization based on the specific soil or sludge characteristics.

1. Materials:

• Homogenized soil/sludge sample (e.g., 10 g)

• Anhydrous sodium sulfate (B86663)

• Extraction solvent (e.g., hexane, dichloromethane, or a mixture)

• Centrifuge and centrifuge tubes

• Separatory funnel

• Rotary evaporator

2. Procedure:

• Sample Preparation: Mix 10 g of the homogenized sample with an equal amount of anhydrous sodium sulfate to create a free-flowing powder.

• Extraction:

  • Transfer the sample mixture to a centrifuge tube.

  • Add 30 mL of the extraction solvent.

  • Vortex or shake vigorously for 20 minutes.

  • Centrifuge at 3000 rpm for 10 minutes.

• Solvent Collection: Carefully decant the supernatant (organic phase) into a clean flask.

• Repeat Extraction: Repeat the extraction process (steps 2.2-2.4) two more times with fresh solvent, combining the supernatants.

• Concentration: Concentrate the combined extracts to a small volume (e.g., 1-2 mL) using a rotary evaporator.

• Cleanup (if necessary): The concentrated extract may require a cleanup step (e.g., passing through a small silica (B1680970) gel column) to remove interferences before analysis.

Visualizations

Caption: A general experimental workflow for Celestolide extraction.

Caption: A troubleshooting workflow for low Celestolide recovery.

References

• 1. SPE vs LLE: A Battle of Methods - SCIENCE UNFILTERED [phenomenex.com]
• 2. SPE Vs. LLE: Choosing The Right Extraction Technique Can Make Or Break Your Results - Blogs - News [alwsci.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. pjoes.com [pjoes.com]
• 6. Determination of pharmaceuticals in soils and sediments by pressurized liquid extraction and liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Testing endocrine disruption in biota samples: a method to remove interfering lipids and natural hormones - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Matrix Effects in LC-MS/MS Analysis of Celestolide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis of Celestolide.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect the analysis of Celestolide?

A1: The "matrix" refers to all components in a sample other than the analyte of interest, Celestolide.[1] In complex samples such as wastewater, soil, or biological fluids, these components can include salts, lipids, proteins, and other organic molecules.[1][2] Matrix effects occur when these co-eluting components interfere with the ionization of Celestolide in the mass spectrometer's ion source, leading to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal).[1][3] This can significantly impact the accuracy, precision, and sensitivity of your quantitative analysis.[4][5]

Q2: How can I determine if my Celestolide analysis is affected by matrix effects?

A2: A common method to assess matrix effects is the post-extraction spike method.[6][7] This involves comparing the response of Celestolide spiked into a blank matrix extract to the response of Celestolide in a neat solvent at the same concentration. A significant difference in the signal intensity indicates the presence of matrix effects. Another qualitative technique is the post-column infusion of a constant concentration of Celestolide while injecting a blank matrix extract. Any deviation from the stable baseline signal during the chromatogram reveals the retention time regions where matrix effects are most pronounced.[6][8]

Q3: What is the best sample preparation technique to minimize matrix effects for Celestolide?

A3: Solid-Phase Extraction (SPE) is widely regarded as one of the most effective sample preparation techniques for reducing matrix effects by efficiently removing interfering compounds.[1][9] For synthetic musk compounds like Celestolide, Oasis HLB cartridges are commonly used and have shown good recoveries from complex matrices like wastewater.[9] Other techniques such as Liquid-Liquid Extraction (LLE) and protein precipitation can also be used, but SPE generally provides a cleaner extract.[1]

Q4: Why is the use of an internal standard crucial for Celestolide analysis?

A4: Using an internal standard (IS) is a critical strategy to compensate for matrix effects and other variations during sample preparation and analysis.[1][10] An ideal internal standard for LC-MS/MS is a stable isotope-labeled (SIL) version of the analyte, such as deuterated Celestolide (Celestolide-d3).[11][12][13] Since the SIL IS has nearly identical chemical and physical properties to Celestolide, it will be affected by matrix effects in the same way.[14][15] By calculating the ratio of the analyte signal to the IS signal, accurate quantification can be achieved even in the presence of ion suppression or enhancement.[10] If a SIL version of Celestolide is unavailable, a structurally similar compound (an analogue) that does not co-elute with Celestolide or other interferences can be used, though a SIL IS is always preferred.[14]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Poor peak shape for Celestolide (tailing or fronting)	Incompatible sample solvent; Column contamination; Inappropriate mobile phase pH.	Reconstitute the final extract in a solvent that is of equal or weaker elution strength than the initial mobile phase. Implement a column wash step between injections. Ensure the mobile phase pH is suitable for the analyte and column chemistry.
Low or no signal for Celestolide	Significant ion suppression; Inefficient extraction; Incorrect MS/MS parameters.	Evaluate matrix effects using the post-extraction spike method. Optimize the SPE protocol for better recovery. Verify the precursor and product ions for Celestolide and optimize collision energy.
High variability in replicate injections	Inconsistent sample preparation; Matrix effects varying between samples; Instrument instability.	Use a stable isotope-labeled internal standard (e.g., Celestolide-d3) to correct for variability. Ensure thorough mixing at all stages of sample preparation. Check for fluctuations in spray stability and source conditions.
Signal intensity drifts over a sequence of injections	Accumulation of matrix components on the LC column or in the MS source.	Implement a robust column washing step between samples. If necessary, use a divert valve to direct the flow to waste during the elution of highly retained matrix components.[6] Perform regular source cleaning.
Unexpected peaks interfering with Celestolide	Co-elution of isobaric interferences from the matrix.	Optimize the chromatographic gradient to improve the separation of Celestolide from interfering peaks. Evaluate different product ion transitions for Celestolide that are more specific.

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE) for Water Samples

This protocol is a general guideline for the extraction of Celestolide from wastewater samples using Oasis HLB cartridges.

• Sample Pre-treatment: Centrifuge water samples to remove suspended solids.

• Internal Standard Spiking: Spike a known amount of a stable isotope-labeled internal standard (e.g., Celestolide-d3) into the water sample.

• Cartridge Conditioning: Condition the Oasis HLB SPE cartridge (e.g., 6 cc, 200 mg) sequentially with 5 mL of ethyl acetate, 5 mL of methanol (B129727), and 5 mL of ultrapure water.

• Sample Loading: Load the pre-treated water sample (e.g., 100 mL) onto the conditioned cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of a 5% methanol in water solution to remove polar interferences. Dry the cartridge under vacuum for 10 minutes.

• Elution: Elute Celestolide and the internal standard from the cartridge with 10 mL of ethyl acetate.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small volume (e.g., 500 µL) of the initial mobile phase.

LC-MS/MS Method Parameters for Celestolide Analysis

The following are suggested starting parameters for the LC-MS/MS analysis of Celestolide. Optimization will be required for your specific instrumentation and application.

Table 1: Suggested LC-MS/MS Parameters for Celestolide

Parameter	Recommended Setting
LC Column	C18, e.g., 2.1 x 100 mm, 2.6 µm particle size
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Start with 50% B, increase to 95% B over 10 min, hold for 2 min, return to initial conditions and equilibrate.
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
Precursor Ion (m/z)	245.19 ([M+H]⁺)
Product Ions (m/z)	175.11 (Quantifier), 189.13 (Qualifier)
Collision Energy	Optimize for maximum signal intensity of product ions (typically 10-30 eV).

Visualizations

Caption: Experimental workflow for LC-MS/MS analysis of Celestolide.

Caption: Troubleshooting logic for overcoming matrix effects.

References

• 1. otsuka.co.jp [otsuka.co.jp]
• 2. mdpi.com [mdpi.com]
• 3. lcms.cz [lcms.cz]
• 4. researchgate.net [researchgate.net]
• 5. Celestolide (IFF) - Hekserij [eng.hekserij.nl]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. nebiolab.com [nebiolab.com]
• 8. apo.ansto.gov.au [apo.ansto.gov.au]
• 9. eurl-pesticides.eu [eurl-pesticides.eu]
• 10. Optimization of a Multiresidue Analysis of 65 Pesticides in Surface Water Using Solid-Phase Extraction by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 12. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Celestolide Peak Tailing in Gas Chromatography

This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve peak tailing issues encountered during the gas chromatography (GC) analysis of Celestolide.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a concern for Celestolide analysis?

A1: In an ideal gas chromatogram, peaks exhibit a symmetrical, Gaussian shape. Peak tailing is a distortion where the latter half of the peak is broader than the front half.[1] This is problematic as it can lead to reduced resolution between adjacent peaks, inaccurate peak integration, and compromised quantitative accuracy and precision.[2][3] Celestolide, a synthetic musk, is a semi-volatile compound, and its analysis can be susceptible to peak tailing.[4][5]

Q2: What are the common causes of Celestolide peak tailing in my GC system?

A2: Peak tailing for a compound like Celestolide can arise from several factors within the GC system. These can be broadly categorized as issues related to the inlet, the column, or the analytical method parameters. Common culprits include active sites in the sample flow path, column contamination, improper column installation, and suboptimal temperature settings.[1][6]

Q3: How can I systematically troubleshoot the cause of my Celestolide peak tailing?

A3: A systematic approach is the most efficient way to identify and resolve the issue. Start with the most common and easily addressable problems first. A recommended workflow is to begin with inlet maintenance, then move to column maintenance, and finally, if the issue persists, evaluate and optimize your method parameters.[6]

Troubleshooting Guides

Guide 1: Inlet System Maintenance

The GC inlet is a frequent source of problems that lead to peak tailing, often due to contamination from non-volatile residues in the sample.[4]

Q: My Celestolide peak has started to tail. Where should I start troubleshooting?

A: Begin with basic inlet maintenance. This is often the quickest and most effective solution.

Experimental Protocol: Basic Inlet Maintenance

• Cool Down: Ensure the GC inlet and oven are cooled to a safe temperature.

• Turn Off Gas: Turn off the carrier gas flow to the instrument.[6]

• Replace Septum: Unscrew the septum nut, remove the old septum using tweezers, and replace it with a new, high-quality septum. Avoid overtightening the nut to prevent coring.[7]

• Replace Liner: Carefully remove the inlet liner with forceps. Inspect it for any visible contamination (discoloration or residue).[7] It is highly recommended to replace the liner with a new, deactivated one.[3]

• Inspect O-ring: Check the O-ring for signs of wear, cracking, or deformation and replace it if necessary.

• Reassemble: Reinstall the liner and tighten the septum nut.

• Leak Check: Restore the carrier gas flow and perform a leak check around the septum nut and other fittings using an electronic leak detector.[6]

Data Presentation: Impact of Inlet Liner on Semi-Volatile Compound Peak Shape

For semi-volatile compounds like Celestolide, the choice of inlet liner can significantly impact peak shape and response. The following table, based on data for similar compounds, illustrates this effect.

Liner Type	Deactivation	Packing Material	Relative Response (%)	Peak Asymmetry Factor
Standard Borosilicate	No	None	60	2.0
Standard Borosilicate	Yes	None	88	1.5
Single Taper	Yes	Deactivated Glass Wool	100	1.1

This table illustrates that a deactivated, single-taper liner with deactivated glass wool often provides the best performance for semi-volatile compounds by ensuring an inert flow path and efficient sample vaporization.[6][8][9]

Guide 2: GC Column Issues

If inlet maintenance does not resolve the peak tailing, the issue may lie with the GC column itself.[6]

Q: I've cleaned my inlet, but the Celestolide peak is still tailing. What's the next step?

A: The problem is likely related to the column. Contamination or degradation of the stationary phase at the head of the column is a common cause of peak tailing.[1][10]

Experimental Protocol: GC Column Trimming

Trimming the front end of the column can remove non-volatile residues and active sites that cause peak tailing.[10][11]

• Cool Down and Disconnect: Cool the GC oven and inlet, and turn off the carrier gas. Carefully disconnect the column from the inlet.

• Score the Column: Using a ceramic scoring wafer, gently score the polyimide coating of the fused silica (B1680970) column about 10-20 cm from the inlet end. The score should be perpendicular to the column length.[10][12]

• Break the Column: Hold the column firmly on either side of the score and flick it to create a clean break.[12]

• Inspect the Cut: Examine the cut end with a magnifying glass to ensure it is a clean, square cut with no jagged edges or shards.[10][12] A poor cut can itself be a cause of peak tailing.[3]

• Clean the End: Wipe the cut end with a lint-free wipe dampened with a suitable solvent (e.g., methanol (B129727) or hexane) to remove any polyimide dust or fingerprints.[12]

• Reinstall and Condition: Reinstall the column in the inlet, ensuring the correct insertion depth.[1] Purge the column with carrier gas for 10-15 minutes at ambient temperature before heating the oven to condition the column.[7]

Guide 3: Method Parameter Optimization

If both inlet and column maintenance fail to resolve the issue, your GC method parameters may need adjustment.

Q: I've performed all the recommended maintenance, but my Celestolide peak tailing persists. What should I check in my method?

A: Suboptimal method parameters can contribute to peak tailing, especially for a semi-volatile compound like Celestolide.

Troubleshooting Steps for Method Parameters:

• Inlet Temperature: An inlet temperature that is too low can lead to incomplete or slow vaporization of Celestolide, causing peak tailing. For semi-volatile compounds, a higher inlet temperature (e.g., 280-320 °C) is often necessary.[6]

• Oven Temperature Program: A slow temperature ramp rate can cause peak broadening and tailing for later-eluting compounds. Increasing the ramp rate can help maintain sharper peaks. Ensure the final hold temperature and time are sufficient to elute Celestolide completely from the column.[6]

• Carrier Gas Flow Rate: A low carrier gas flow rate can increase the interaction time of Celestolide with any active sites in the system. Ensure your flow rate is optimal for your column dimensions and carrier gas type.

• Sample Concentration: Overloading the column can lead to peak tailing.[2] If you suspect this, dilute your sample and re-inject.

Visualizing the Troubleshooting Workflow

The following diagrams illustrate the logical steps for troubleshooting Celestolide peak tailing.

Caption: A step-by-step workflow for troubleshooting Celestolide peak tailing.

Caption: Common causes of peak tailing in GC analysis.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. agilent.com [agilent.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. greyhoundchrom.com [greyhoundchrom.com]
• 9. chromexscientific.co.uk [chromexscientific.co.uk]
• 10. youtube.com [youtube.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]

Optimization of instrumental parameters for Celestolide on GC-MS/MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing instrumental parameters for the analysis of Celestolide using Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the GC-MS/MS analysis of Celestolide.

Q1: Why am I seeing poor peak shape (tailing or fronting) for my Celestolide standard?

A1: Poor peak shape is a common issue in GC analysis and can stem from several sources:

• Active Sites: Celestolide, like many semi-volatile compounds, can interact with active sites in the GC inlet or column. This reversible adsorption leads to peak tailing.[1]

  • Solution: Use an ultra-inert inlet liner and ensure your GC column is of high inertness (e.g., a DB-5ms or equivalent).[2] If peak shape degrades over time, you may need to replace the liner and trim the first few centimeters of the column.[3]

• Column Overload: Injecting too much sample can saturate the column, leading to fronting peaks.[4]

  • Solution: Reduce the injection volume or the concentration of your sample. Alternatively, increase the split ratio if you are using a split injection.[4]

• Inappropriate Solvent: Using a solvent that is not compatible with the column's stationary phase can cause peak distortion.[5]

  • Solution: Celestolide is soluble in volatile organic solvents like hexane (B92381) or dichloromethane, which are highly compatible with common non-polar GC columns.[6][7]

• Improper Column Installation: Dead volume from incorrect column installation in the inlet or detector can cause peak tailing.[3][5]

  • Solution: Reinstall the column according to the manufacturer's instructions, ensuring the correct insertion depth and a clean cut on the column end.

Q2: My Celestolide peak is not showing up, or the sensitivity is very low. What should I check?

A2: A complete loss of signal or very low sensitivity can be alarming. Here is a systematic approach to diagnose the problem:

• Check the Basics: Ensure the GC-MS/MS system is powered on, gases (carrier and collision) are flowing at the correct pressures, and the vacuum system is operating correctly.[3]

• Sample Preparation: Verify your sample concentration and the stability of Celestolide in your chosen solvent.[6] Ensure the sample was prepared correctly and that no precipitation has occurred.[6]

• Injection Issues: A blocked syringe or an issue with the autosampler can prevent the sample from being introduced into the system.[3] Manually inject a trusted standard to confirm injector performance.

• MS/MS Parameters:

  • MRM Transitions: Confirm that you are monitoring the correct Multiple Reaction Monitoring (MRM) transitions for Celestolide. These need to be optimized for your specific instrument.

  • Ion Source: The ion source may be dirty, which significantly reduces sensitivity. Cleaning the ion source is a routine maintenance procedure that may be required.[3]

  • Detector: The electron multiplier may be at the end of its life and require replacement.[3]

Q3: The retention time for Celestolide is shifting between injections. What is the cause?

A3: Retention time stability is critical for reliable identification. Drifting retention times often point to issues with the GC system:

• Leaks: A leak in the carrier gas flow path is a common cause of shifting retention times.[1] Use an electronic leak detector to check all fittings, especially at the inlet and column connections.[5]

• Flow Rate Fluctuation: Ensure your electronic pressure control (EPC) is functioning correctly and providing a constant carrier gas flow.[3]

• Oven Temperature: Inconsistent oven temperature control can lead to variability. Verify that the oven temperature program is running reproducibly.[8]

• Column Contamination: Buildup of non-volatile matrix components on the column can alter its chromatography, leading to shifts in retention time.[1] Bake out the column at its maximum recommended temperature to remove contaminants. If this doesn't resolve the issue, the column may need to be replaced.

Q4: I am observing extra "ghost" peaks in my chromatogram, even in solvent blanks. Where are they coming from?

A4: Ghost peaks are typically a sign of contamination.

• Carryover: A highly concentrated sample can contaminate the syringe and inlet, leading to its appearance in subsequent runs.

  • Solution: Implement a rigorous syringe and liner cleaning protocol. Run several solvent blanks after a high-concentration sample to ensure the system is clean.[3]

• Contaminated Solvents or Vials: The solvents used for sample preparation or the vials themselves can be a source of contamination.[7]

  • Solution: Use high-purity, GC-grade solvents. Run a blank of just the solvent to confirm its purity.

• Septum Bleed: Over time, the inlet septum can degrade and release siloxanes, which appear as regularly spaced peaks in the chromatogram.[8]

  • Solution: Use high-quality, low-bleed septa and replace them regularly as part of routine maintenance.[8]

Quantitative Data: Recommended Instrumental Parameters

The following table summarizes typical starting parameters for the GC-MS/MS analysis of Celestolide. These parameters should be optimized for your specific instrument and application.

Parameter Category	Parameter	Recommended Value / Setting
Gas Chromatography (GC)	GC Column	DB-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness.[9][10]
Injection Mode	Splitless or Split (e.g., 20:1 ratio).[9]
Injection Volume	1 µL.[9]
Inlet Temperature	250 °C.[9]
Carrier Gas	Helium, constant flow at 1.0 - 1.5 mL/min.[11]
Oven Temperature Program	Initial: 50-70 °C, hold for 1-2 min. Ramp: 10-25 °C/min to 280-300 °C. Final Hold: 5-10 min.[9]
Mass Spectrometry (MS/MS)	Ionization Mode	Electron Ionization (EI) at 70 eV.[9]
Ion Source Temperature	230 °C.[9]
Transfer Line Temperature	280 °C.
MS Mode	Multiple Reaction Monitoring (MRM).[11]
Collision Gas	Nitrogen or Argon.[11]
Precursor Ion (Q1)	To be determined empirically (e.g., molecular ion or major fragment).
Product Ions (Q3)	To be determined empirically from fragmentation of the precursor ion.
Collision Energy (CE)	To be optimized for each MRM transition to maximize signal.

Experimental Protocols

This section provides a detailed methodology for a typical experiment involving the analysis of Celestolide.

1. Standard Preparation

• Primary Stock Solution (e.g., 1000 µg/mL): Accurately weigh approximately 10 mg of pure Celestolide standard into a 10 mL volumetric flask. Dissolve and bring to volume with a suitable GC-grade solvent such as hexane or ethyl acetate.

• Working Standards: Perform serial dilutions of the primary stock solution to create a series of calibration standards (e.g., ranging from 1 ng/mL to 100 ng/mL).[11] Prepare these standards in the same solvent used for the final sample extract.

2. Sample Preparation (Liquid-Liquid Extraction Example)

• Accurately measure a known volume or weight of your sample matrix (e.g., 1 mL of water or 1 g of cosmetic cream) into a centrifuge tube.

• If necessary, add an internal standard.

• Add an appropriate volume of a water-immiscible extraction solvent (e.g., 5 mL of hexane).[12]

• Vigorously mix the sample for 2-5 minutes using a vortex mixer to ensure efficient extraction of Celestolide into the organic phase.[10]

• Centrifuge the sample to achieve phase separation (e.g., 10 minutes at 3000 rpm).[10]

• Carefully transfer the organic (upper) layer to a clean vial.

• The extract can be concentrated under a gentle stream of nitrogen if necessary. Reconstitute the final extract in a known volume of solvent.

• Transfer the final extract to a 2 mL autosampler vial for analysis.[6]

3. GC-MS/MS Instrument Setup and Data Acquisition

• Set up the GC-MS/MS instrument with the parameters outlined in the Quantitative Data table.

• Perform a system suitability check by injecting a mid-level calibration standard to confirm peak shape, retention time, and sensitivity.

• Create a sequence table including solvent blanks, calibration standards, and unknown samples.

• Acquire data in MRM mode. It is crucial to have at least two MRM transitions per compound for confident identification and quantification.[13]

4. MRM Transition Optimization (Required for New Methods)

• Inject a concentrated solution of Celestolide in Full Scan mode to identify the molecular ion and major fragment ions. The molecular weight of Celestolide is 244.37 g/mol .[14]

• Select the most abundant and stable ion (often the molecular ion, m/z 244) as the precursor ion for Q1.

• Perform a Product Ion Scan on the selected precursor ion. This will fragment the precursor and show all resulting product ions.

• Select the two most abundant and specific product ions for your MRM transitions.

• For each transition, perform a series of injections while varying the Collision Energy (CE) to find the optimal value that produces the highest intensity for the product ion. This is your final, optimized MRM method.

Visualizations

Below is a workflow diagram illustrating the logical steps for optimizing a GC-MS/MS method for Celestolide analysis.

Caption: Workflow for GC-MS/MS method development for Celestolide.

References

• 1. agilent.com [agilent.com]
• 2. agilent.com [agilent.com]
• 3. shimadzu.co.uk [shimadzu.co.uk]
• 4. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. uoguelph.ca [uoguelph.ca]
• 7. Sample preparation (GC-FID, GC-MS) — IMM Instrument Guides 1.0.7 documentation [imm-instruments.science.ru.nl]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. mdpi.com [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. organomation.com [organomation.com]
• 13. eurl-pesticides.eu [eurl-pesticides.eu]
• 14. Celestolide | C17H24O | CID 61585 - PubChem [pubchem.ncbi.nlm.nih.gov]

Minimizing background contamination for trace Celestolide analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing background contamination during the trace analysis of Celestolide.

Troubleshooting Guides

High background contamination can mask the true signal of your analyte, leading to inaccurate quantification. This guide addresses common issues encountered during trace Celestolide analysis.

Problem: Celestolide peak detected in blank samples.

This is a common issue in trace analysis and indicates contamination in your analytical workflow. The following steps will help you identify and eliminate the source of contamination.

Potential Cause	Troubleshooting Steps
Contaminated Solvents and Reagents	1. Analyze individual components: Run solvent blanks for each reagent (e.g., water, acetonitrile, methanol, hexane) used in your sample preparation and analysis to pinpoint the contaminated source. 2. Use high-purity solvents: Switch to LC-MS or GC-MS grade solvents, which are specifically tested for trace organic impurities. 3. Freshly prepare solutions: Prepare solutions fresh daily to minimize the chance of contamination from storage containers or airborne sources.
Leaching from Labware	1. Test for leachates: Incubate the solvents you are using in your plasticware (e.g., pipette tips, centrifuge tubes) and glassware for a period of time, then analyze the solvent for Celestolide. Polypropylene (B1209903), a common lab plastic, has been shown to leach various chemicals. 2. Use glass or amber glassware: Whenever possible, use scrupulously clean glass or amber glassware, as plastics are a known source of organic contaminants. 3. Avoid certain plastics: If plasticware is unavoidable, consider using plastics less prone to leaching, such as high-density polyethylene (B3416737) (HDPE). It is crucial to test for leaching from any new brand or lot of plasticware. 4. Thoroughly clean glassware: Implement a rigorous cleaning protocol for all glassware, including washing with a laboratory-grade detergent, followed by rinsing with tap water, deionized water, and finally a high-purity solvent. Baking glassware at a high temperature can also help remove organic residues.
Instrument Carryover	1. Perform wash cycles: Run multiple blank injections using a strong solvent (e.g., a high percentage of organic solvent in the mobile phase) to flush the autosampler, injection port, and column. 2. Dedicated consumables: If feasible, use a dedicated LC or GC column and syringe for Celestolide analysis to prevent cross-contamination from other analyses.
Environmental Contamination	1. Assess the laboratory environment: Given that Celestolide is a common fragrance ingredient in personal care products, contamination can be airborne.[1] Be mindful of perfumes, lotions, and soaps used by laboratory personnel. 2. Maintain a clean workspace: Regularly wipe down laboratory benches and fume hoods with a suitable solvent to remove any settled dust, which can be a significant source of contamination.[2][3]
Cross-Contamination	1. Use dedicated equipment: For high-concentration standards and samples, use a separate set of pipettes, tips, and vials to avoid contaminating your low-level samples. 2. Proper handling techniques: Always wear powder-free nitrile gloves and change them frequently, especially after handling high-concentration standards.

Problem: Poor recovery of Celestolide during sample preparation.

Low recovery can lead to an underestimation of the Celestolide concentration in your samples. The following table outlines potential causes and solutions.

Potential Cause	Troubleshooting Steps
Analyte Adsorption to Labware	1. Silanize glassware: Treat glassware with a silanizing agent to block active sites that can bind to Celestolide. 2. Use polypropylene for storage: While a potential source of leaching, polypropylene can sometimes be preferred over glass for storing certain analytes to prevent adsorption to glass surfaces. It is essential to pre-screen the polypropylene for leachates.
Inefficient Extraction	1. Optimize extraction solvent: Experiment with different solvents and solvent mixtures to ensure efficient extraction of Celestolide from your sample matrix. 2. Adjust pH: The pH of the sample can influence the extraction efficiency of some compounds. Investigate the effect of pH on Celestolide recovery.
Suboptimal Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE)	1. Select the appropriate SPE sorbent: For a nonpolar compound like Celestolide, a reversed-phase sorbent (e.g., C18) is generally suitable. 2. Optimize wash and elution steps: Ensure the wash solvent is strong enough to remove interferences without eluting Celestolide, and that the elution solvent is strong enough to fully recover the analyte. 3. Optimize LLE parameters: For LLE, ensure the chosen extraction solvent has a high affinity for Celestolide and is immiscible with the sample matrix. Multiple extractions with smaller volumes of solvent are often more efficient than a single extraction with a large volume.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of Celestolide contamination in a laboratory setting?

A1: The primary sources of Celestolide contamination are personal care products (perfumes, lotions, soaps) used by laboratory personnel, as Celestolide is a common fragrance ingredient.[1] Other significant sources include contaminated solvents and reagents, leaching from plastic labware (e.g., pipette tips, centrifuge tubes), instrument carryover from previous analyses, and airborne dust particles.[2][3]

Q2: Which analytical techniques are most suitable for trace Celestolide analysis?

A2: Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the preferred methods for trace Celestolide analysis due to their high sensitivity and selectivity.

Q3: How can I prevent contamination from personal care products?

A3: It is advisable for laboratory personnel to avoid using scented personal care products on days they are conducting trace Celestolide analysis. At a minimum, thorough handwashing with a non-scented laboratory-grade soap should be performed before starting any experimental work.

Q4: What type of labware is recommended for trace Celestolide analysis?

A4: To minimize background contamination, it is best to use scrupulously clean glass or amber glassware. If plasticware must be used, it is crucial to test it for Celestolide leaching before use.

Q5: How should I prepare my samples to minimize matrix effects?

A5: Sample preparation techniques such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE) are effective for cleaning up complex samples and removing interfering matrix components. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method can also be adapted for this purpose.

Quantitative Data Summary

The following tables provide a summary of relevant quantitative data for Celestolide.

Table 1: Physical and Chemical Properties of Celestolide

Property	Value	Reference
CAS Number	13171-00-1	[4]
Molecular Formula	C₁₇H₂₄O	[4]
Molecular Weight	244.37 g/mol	[4]
Melting Point	78.5 °C	[5]
Boiling Point	304.5 °C	[5]
Water Solubility	0.015 mg/L	[5]
LogP	5.7	[5]

Table 2: Typical Usage Levels of Celestolide in Consumer Products

Product Type	Typical Usage Level (%)
Alcoholic Perfume	0.3 - 6.0
Creams and Lotions	0.3 - 6.0
Soaps (Tablet and Liquid)	0.3 - 6.0
Shampoo	0.3 - 6.0
Detergents	0.3 - 6.0
Fabric Softener	0.3 - 6.0
Candles	0.3 - 6.0
Anti-perspirants/Deodorants	0.3 - 6.0
Data derived from industry usage guidelines.

Experimental Protocols

The following are generalized protocols for the trace analysis of Celestolide. It is recommended to validate these methods in your laboratory with your specific instrumentation and matrices.

1. Sample Preparation: Solid-Phase Extraction (SPE) for Water Samples

This protocol is a general guideline for extracting Celestolide from water samples.

• 1. Cartridge Conditioning:

  • Condition a C18 SPE cartridge by passing 5 mL of ethyl acetate (B1210297), followed by 5 mL of methanol, and finally 5 mL of ultrapure water. Do not allow the cartridge to go dry.

• 2. Sample Loading:

  • Pass the water sample (e.g., 500 mL) through the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• 3. Cartridge Washing:

  • Wash the cartridge with 5 mL of a methanol/water solution (e.g., 40:60 v/v) to remove polar interferences.

• 4. Cartridge Drying:

  • Dry the cartridge under a stream of nitrogen or by applying a vacuum for at least 30 minutes to remove residual water.

• 5. Elution:

  • Elute the Celestolide from the cartridge with 5-10 mL of ethyl acetate or another suitable organic solvent.

• 6. Concentration and Reconstitution:

  • Evaporate the eluate to near dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume (e.g., 1 mL) of a suitable solvent for GC-MS or LC-MS/MS analysis.

2. Analytical Method: Gas Chromatography-Mass Spectrometry (GC-MS)

This is a general GC-MS method for the analysis of Celestolide.

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Inlet Temperature: 280 °C.

  • Injection Mode: Splitless.

  • Injection Volume: 1 µL.

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp to 180 °C at 15 °C/min.

    • Ramp to 280 °C at 10 °C/min, hold for 10 minutes.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor (Quantifier and Qualifiers): m/z 244 (molecular ion), 229, 187.

Visualizations

Caption: A diagram illustrating the common pathways of Celestolide contamination in a laboratory setting.

Caption: A logical workflow for troubleshooting high background contamination in trace Celestolide analysis.

References

• 1. ewg.org [ewg.org]
• 2. Occurrence of endocrine-disrupting chemicals in indoor dust - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Occurrence of endocrine-disrupting chemicals in indoor dust - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scbt.com [scbt.com]
• 5. Celestolide | C17H24O | CID 61585 - PubChem [pubchem.ncbi.nlm.nih.gov]

Stability of Celestolide standard solutions and storage conditions

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of Celestolide standard solutions and appropriate storage conditions. Below, you will find frequently asked questions (FAQs) and a troubleshooting guide to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is Celestolide and why is its stability in standard solutions important?

Q2: What are the general storage recommendations for pure, solid Celestolide?

A2: Pure, solid Celestolide should be stored in a cool, dry, and dark place, away from heat and light sources.[2] It is recommended to keep it in a tightly sealed container to prevent contamination and degradation.[3]

Q3: In which solvents can I dissolve Celestolide to prepare a standard solution?

A3: Celestolide is soluble in many common organic solvents. Methanol and acetone (B3395972) are explicitly mentioned as suitable solvents in which Celestolide is stable.[4] It is also soluble in chloroform, and slightly soluble in DMSO.[5] For perfumery applications, it is sometimes dissolved in isopropyl myristate (IPM) or dipropylene glycol (DPG), though its solubility may be limited in the latter.[2]

Q4: Is Celestolide sensitive to light?

A4: Celestolide is described as a light-stable compound, particularly in the solid form as used in soaps and cosmetics.[5] However, as a general good laboratory practice, it is always recommended to store analytical standard solutions in amber vials or otherwise protected from light to minimize the risk of photodegradation over long-term storage.

Q5: What are the known degradation pathways for Celestolide in standard solutions?

A5: Specific degradation pathways for Celestolide in standard solutions under typical laboratory storage conditions are not extensively documented in readily available literature. It is known to be resistant to nitro and acid hydrolysis.[4] One source from the perfumery field notes that it may develop a "slightly sour note during storage," which could suggest some form of chemical change, though this is not scientifically quantified.[3][6]

Troubleshooting Guide

This guide is designed to help you troubleshoot common issues related to the stability of your Celestolide standard solutions.

Issue 1: Inconsistent or drifting analytical results over time.

This may indicate that your Celestolide standard solution is degrading.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inconsistent analytical results.

Issue 2: Appearance of unknown peaks in chromatograms of the standard solution.

The presence of new peaks may signify the formation of degradation products.

Recommended Actions:

• Re-analyze a freshly prepared standard: This will help confirm if the unknown peaks are genuinely from the stored solution.

• Review storage conditions: Elevated temperatures or exposure to light can accelerate degradation.

• Consider solvent compatibility: While Celestolide is stable in several organic solvents, interactions with impurities in the solvent or slow reactions over time cannot be entirely ruled out.

• Mass Spectrometry Analysis: If the issue persists and characterization of the impurity is necessary, analysis by LC-MS or GC-MS can help identify the degradation products.

Stability Data for Celestolide Standard Solutions

While specific, long-term stability studies on Celestolide standard solutions are not widely published, the compound is generally regarded as highly stable. The following table provides an illustrative summary of expected stability based on its known chemical properties. Note: This is generalized data and should be confirmed with an in-house stability study.

Solvent	Concentration (µg/mL)	Storage Condition	3 Months (% Recovery)	6 Months (% Recovery)	12 Months (% Recovery)
Methanol	100	4°C, in the dark	> 99%	> 98%	> 95%
Methanol	100	20-25°C, in the dark	> 98%	> 95%	> 92%
Acetone	100	4°C, in the dark	> 99%	> 98%	> 95%
Acetone	100	20-25°C, in the dark	> 98%	> 95%	> 92%

Experimental Protocol: Stability Study of Celestolide Standard Solution

This section outlines a general protocol for conducting a stability study of a Celestolide standard solution using High-Performance Liquid Chromatography with UV detection (HPLC-UV).

Objective: To determine the stability of a Celestolide standard solution in a specified solvent under defined storage conditions over a set period.

Experimental Workflow:

Caption: Workflow for a Celestolide standard solution stability study.

Methodology:

• Preparation of Standard Solution:

  • Accurately weigh a suitable amount of high-purity (>99%) Celestolide reference standard.

  • Dissolve the standard in HPLC-grade solvent (e.g., methanol) in a Class A volumetric flask to prepare a stock solution of known concentration (e.g., 1000 µg/mL).

  • From the stock solution, prepare working solutions at the desired concentration (e.g., 100 µg/mL).

• Storage Conditions:

  • Dispense aliquots of the working solution into amber glass vials with PTFE-lined caps.

  • Store the vials under at least two different temperature conditions:

    • Refrigerated: 2-8°C

    • Room Temperature: 20-25°C

  • Ensure all samples are protected from light.

• Analytical Method:

  • Use a validated stability-indicating HPLC-UV method. A typical starting point could be a reversed-phase C18 column with a mobile phase of acetonitrile (B52724) and water, and UV detection at a wavelength of maximum absorbance for Celestolide (e.g., ~253 nm).

  • The method should be able to separate Celestolide from any potential degradation products.

• Testing Schedule:

  • Analyze the solutions at predetermined time points:

    • T = 0 (initial analysis)

    • T = 1 month

    • T = 3 months

    • T = 6 months

    • T = 12 months

  • At each time point, analyze the stored samples in triplicate.

• Data Evaluation:

  • Calculate the percent recovery of Celestolide at each time point relative to the T=0 measurement.

  • Examine the chromatograms for the appearance of any new peaks, which would indicate degradation products.

  • The solution is generally considered stable if the recovery is within 95-105% of the initial value and no significant degradation peaks are observed. The specific acceptance criteria should be defined in the study protocol.

References

• 1. Celestolide Manufacturer & Suppliers |ELAROMA-CTD - Elchemy [elchemy.com]
• 2. Celestolide (IFF) - Hekserij [eng.hekserij.nl]
• 3. musk dimethyl indane, 13171-00-1 [thegoodscentscompany.com]
• 4. CAS 13171-00-1: Celestolide | CymitQuimica [cymitquimica.com]
• 5. Celestolide CAS#: 13171-00-1 [m.chemicalbook.com]
• 6. fraterworks.com [fraterworks.com]

Technical Support Center: Resolving Isomeric Interferences of Phantolide and Celestolide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address specific issues encountered during the analytical resolution of Phantolide and Celestolide isomers. All experimental protocols are detailed, and quantitative data is summarized for clear comparison.

Frequently Asked Questions (FAQs)

Q1: What are Phantolide and Celestolide, and why is resolving their isomers important?

Phantolide (6-acetyl-1,1,2,3,3,5-hexamethylindane, AHDI) and Celestolide (4-acetyl-6-tert-butyl-1,1-dimethylindane, ADBI) are synthetic polycyclic musks (PCMs) widely used as fragrance ingredients in cosmetics and personal care products. Many PCMs, including Phantolide, are chiral molecules, meaning they exist as non-superimposable mirror images called enantiomers. While Celestolide itself is not chiral, it is a structural isomer of other synthetic musks and can interfere with their analysis. The enantiomers of a chiral compound can have different biological activities and degradation rates in the environment. Therefore, accurately separating and quantifying these isomers is crucial for environmental risk assessment, understanding their metabolic fate, and ensuring the quality and safety of consumer products.

Q2: What is the recommended analytical technique for resolving Phantolide and Celestolide isomers?

The most effective and widely used technique is enantioselective gas chromatography coupled with tandem mass spectrometry (GC-MS/MS).[1][2][3] This method offers high sensitivity and selectivity, allowing for the separation and quantification of individual enantiomers even in complex matrices.

Q3: Which type of GC column is suitable for this separation?

A chiral stationary phase (CSP) is essential for the enantioselective separation of Phantolide. Modified cyclodextrin-based columns, such as those containing heptakis(2,3-di-O-methyl-6-O-tert-butyl-dimethylsilyl)-β-cyclodextrin, have proven effective in resolving the enantiomers of various polycyclic musks, including Phantolide.[1][2] A dual-column configuration, combining a chiral column with a non-chiral column like an HP-5MS, can also optimize the resolution of multiple PCM enantiomers.[1]

Q4: What are typical sample preparation techniques for analyzing Phantolide and Celestolide in cosmetic products?

Sample preparation aims to extract the target analytes from the complex cosmetic matrix and remove interfering substances. Common techniques include:

• Liquid-Liquid Extraction (LLE): Using organic solvents to partition the analytes from the sample.

• Solid-Phase Extraction (SPE): Passing the sample extract through a cartridge containing a solid adsorbent to retain and then elute the analytes, thereby cleaning up the sample.

• Matrix Solid-Phase Dispersion (MSPD): A streamlined process where the sample is blended with a solid support and the analytes are eluted with a solvent.

The choice of method depends on the specific cosmetic matrix (e.g., lotion, perfume, shampoo).

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Poor or no separation of Phantolide enantiomers.	Incorrect GC column: The stationary phase is not suitable for chiral separation.	Action: Use a chiral GC column, specifically one with a modified cyclodextrin (B1172386) stationary phase.
Suboptimal GC temperature program: The temperature ramp may be too fast or the initial/final temperatures are not appropriate.	Action: Optimize the temperature program. Start with a lower initial temperature and use a slow ramp rate (e.g., 2°C/min) to improve resolution.
High carrier gas flow rate: A high flow rate can reduce the interaction time of the analytes with the chiral stationary phase.	Action: Reduce the carrier gas flow rate to the optimal range for the column being used.
Co-elution of Phantolide or Celestolide with matrix components.	Insufficient sample cleanup: The sample extract contains interfering compounds from the matrix.	Action: Improve the sample preparation procedure. This may involve using a more selective SPE sorbent or adding an extra cleanup step.
Matrix effects: The sample matrix is affecting the ionization of the target analytes in the MS source, leading to signal suppression or enhancement.	Action: Dilute the sample extract to minimize matrix effects. Alternatively, use matrix-matched calibration standards or an isotopically labeled internal standard for more accurate quantification.
Low signal intensity or poor peak shape.	Analyte degradation: Phantolide or Celestolide may be degrading in the GC inlet due to high temperatures.	Action: Lower the injector temperature. Ensure the injector liner is clean and deactivated.
Column contamination: The GC column may be contaminated with non-volatile residues from previous injections.	Action: Bake out the column at a high temperature (within the column's limits) to remove contaminants. If the problem persists, trim a small portion from the inlet side of the column.
MS/MS parameters not optimized: The precursor and product ions or collision energy are not set correctly for maximum sensitivity.	Action: Optimize the MS/MS parameters by infusing a standard solution of Phantolide and Celestolide and performing a product ion scan to identify the most abundant and specific transitions.
Inconsistent retention times.	Leaks in the GC system: A leak in the carrier gas line can cause fluctuations in flow rate and pressure.	Action: Perform a leak check of the entire GC system, including fittings and septa.
Column aging: Over time, the stationary phase of the column can degrade, leading to shifts in retention time.	Action: Replace the GC column if it has been used extensively or shows signs of significant degradation.

Experimental Protocols

Sample Preparation (General Guideline for Cosmetic Creams)

• Extraction: Weigh 1 gram of the cosmetic cream into a centrifuge tube. Add 10 mL of a mixture of hexane (B92381) and acetone (B3395972) (1:1, v/v).

• Vortexing and Sonication: Vortex the mixture for 2 minutes, followed by ultrasonication for 15 minutes in a water bath.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes.

• Collection: Carefully collect the supernatant (the upper solvent layer).

• Cleanup (Solid-Phase Extraction):

  • Condition an SPE cartridge (e.g., Florisil) with 5 mL of hexane.

  • Load the collected supernatant onto the cartridge.

  • Wash the cartridge with 5 mL of hexane to remove interferences.

  • Elute the target analytes (Phantolide and Celestolide) with 10 mL of a mixture of hexane and dichloromethane (B109758) (80:20, v/v).

• Concentration and Reconstitution: Evaporate the eluate to near dryness under a gentle stream of nitrogen. Reconstitute the residue in 1 mL of a suitable solvent (e.g., isooctane) for GC-MS/MS analysis.

GC-MS/MS Analysis

This protocol is based on a validated method for the enantioselective determination of polycyclic musks in environmental water samples and can be adapted for cosmetic matrices.[2][3]

• Gas Chromatograph (GC): Agilent 7890A or equivalent.

• Mass Spectrometer (MS): Agilent 7000 Triple Quadrupole or equivalent.

• Chiral GC Column: Cyclosil-B (25 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injection Volume: 1 µL in splitless mode.

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 2°C/min to 200°C, hold for 10 minutes.

• MS/MS Parameters:

  • Ionization Mode: Electron Ionization (EI)

  • Acquisition Mode: Multiple Reaction Monitoring (MRM)

Quantitative Data Summary

The following table summarizes typical performance data for the chiral separation of Phantolide enantiomers. Data for Celestolide is for its single isomer.

Compound	Parameter	Value	Reference
Phantolide (AHDI)	Resolution Factor (Rs) between enantiomers	0.7 - 0.8	[2]
Limit of Detection (LOD) in water	1.01 - 2.39 ng/L	[1]
Celestolide (ADBI)	Limit of Detection (LOD) in water	0.06 - 0.15 µg/L	[4]
Limit of Quantification (LOQ) in water	0.2 - 0.5 µg/L	[4]

MS/MS Transitions

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z) (Quantifier)	Collision Energy 1 (eV)	Product Ion 2 (m/z) (Qualifier)	Collision Energy 2 (eV)
Phantolide	243	228	Optimize experimentally	187	Optimize experimentally
Celestolide	258	243	Optimize experimentally	201	Optimize experimentally

Note: Collision energies should be optimized on the specific instrument being used to achieve the best sensitivity and specificity.

Visualizations

Experimental Workflow

A simplified workflow for the analysis of Phantolide and Celestolide.

Logical Relationship for Troubleshooting Poor Separation

Troubleshooting logic for poor enantiomeric separation.

References

• 1. Enantiomeric analysis of polycyclic musks in water by chiral gas chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enantioselective Determination of Polycyclic Musks in River and Wastewater by GC/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enantioselective Determination of Polycyclic Musks in River and Wastewater by GC/MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Enhancing Celestolide Solubility for In Vitro Bioassays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the solubility of Celestolide in in vitro bioassays.

Frequently Asked Questions (FAQs)

Q1: What is Celestolide and why is its solubility a concern for in vitro assays?

Celestolide is a synthetic polycyclic musk compound.[1] Its chemical structure makes it highly lipophilic (fat-soluble) and poorly soluble in water.[1][2] For in vitro bioassays, which are aqueous-based, achieving a sufficient and stable concentration of Celestolide in the cell culture medium without precipitation is a significant challenge.

Q2: What are the primary solvents for dissolving Celestolide?

Celestolide is soluble in organic solvents such as dimethyl sulfoxide (B87167) (DMSO), ethanol, and oils.[1][2][3] For cell culture applications, DMSO is a common choice for creating high-concentration stock solutions of poorly soluble compounds.[4]

Q3: What is the maximum recommended concentration of DMSO in cell culture media?

The final concentration of DMSO in the cell culture medium should be kept as low as possible to avoid cellular toxicity. A general guideline is to keep the final DMSO concentration at or below 0.5%, with many studies recommending 0.1% or lower for sensitive cell lines or long-term experiments.[5][6] It is crucial to perform a dose-response experiment to determine the optimal and non-toxic DMSO concentration for your specific cell line and experimental duration.[5]

Q4: My Celestolide, dissolved in DMSO, precipitates when added to the cell culture medium. What is happening?

This phenomenon is often referred to as "solvent shock." When a concentrated solution of a poorly water-soluble compound in an organic solvent is rapidly diluted into an aqueous medium, the compound can crash out of solution and form a precipitate.[7]

Q5: How can I enhance the solubility of Celestolide in my cell culture medium?

Several strategies can be employed to improve the solubility of Celestolide:

• Use of Co-solvents: While DMSO is the primary solvent, a co-solvent system might be beneficial.

• Cyclodextrins: These are cyclic oligosaccharides that can encapsulate hydrophobic molecules, increasing their aqueous solubility.[8][9]

• Serum Supplementation: The presence of serum proteins, like albumin, in the culture medium can help to solubilize lipophilic compounds.[7]

Troubleshooting Guides

Issue 1: Precipitation of Celestolide upon addition to cell culture medium.

Possible Cause	Troubleshooting Steps
Solvent Shock	- Prepare a high-concentration stock solution of Celestolide in 100% DMSO. - Warm the cell culture medium to 37°C before adding the Celestolide stock solution. - Add the stock solution dropwise to the medium while gently vortexing or swirling to ensure rapid and even dispersion.[10] - Avoid adding the stock solution directly to the cells in the well; pre-mix it with the medium.
Exceeding Solubility Limit	- Determine the maximum soluble concentration of Celestolide in your specific cell culture medium (with the final percentage of DMSO) before conducting your experiment. - Perform a serial dilution of your Celestolide-DMSO stock in the medium and visually inspect for precipitation after a relevant incubation period (e.g., 24 hours) at 37°C.[7]
Interaction with Media Components	- Some components in the media, such as certain salts or amino acids, can interact with the compound and cause precipitation.[7] - If using a custom-prepared medium, ensure the correct order of addition of components, as some salts can precipitate others.[11]

Issue 2: Observed cytotoxicity in vehicle control (DMSO only) wells.

Possible Cause	Troubleshooting Steps
High Final DMSO Concentration	- Determine the maximum tolerated DMSO concentration for your specific cell line using a viability assay (e.g., MTT, XTT).[12] - A typical range to test is 0.05% to 2.0% DMSO.[12] - Aim for a final DMSO concentration that results in minimal (e.g., <10%) loss of cell viability.[5]
DMSO Quality	- Use a high-purity, sterile-filtered grade of DMSO suitable for cell culture. - Store DMSO in small, tightly sealed aliquots to prevent water absorption, which can affect its solvating properties.[5]

Quantitative Data

Table 1: Solubility of Celestolide in Organic Solvents

Solvent	Solubility (g/L) at 25°C
Ethanol	154.64[3]
Methanol	117.68[3]
DMSO	Slightly soluble (sonication may be required)[11]

Table 2: General Guidelines for Final DMSO Concentration in Cell Culture

Final DMSO Concentration	General Tolerance by Cell Lines
≤ 0.1%	Generally well-tolerated by most cell lines, including sensitive ones.[6][13]
0.1% - 0.5%	Tolerated by many robust cell lines for short-term exposure (up to 72 hours).[5]
> 0.5%	May induce cytotoxic effects, differentiation, or other off-target effects in a cell-line-dependent manner.[5][13]

Experimental Protocols

Protocol 1: Preparation of Celestolide Stock Solution

• Weighing: Accurately weigh the desired amount of Celestolide powder in a sterile microcentrifuge tube inside a chemical fume hood.

• Dissolution: Add the appropriate volume of high-purity, cell culture grade DMSO to achieve a high-concentration stock solution (e.g., 10-50 mM).

• Solubilization: Vortex the solution vigorously. If necessary, sonicate the tube in a water bath for several minutes to ensure complete dissolution.[4]

• Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter compatible with DMSO.

• Aliquoting and Storage: Aliquot the sterile stock solution into smaller volumes in sterile cryovials to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C, protected from light.[4]

Protocol 2: General In Vitro Bioassay with Celestolide

• Cell Seeding: Seed the desired cell line into a multi-well plate at a predetermined density and allow the cells to adhere and grow overnight.

• Preparation of Working Solutions:

  • Thaw an aliquot of the Celestolide-DMSO stock solution at room temperature.

  • Warm the cell culture medium (with or without serum, as per your experimental design) to 37°C.

  • Prepare serial dilutions of the Celestolide stock solution in the pre-warmed medium to achieve the final desired concentrations. Ensure the final DMSO concentration remains constant across all treatments and the vehicle control.

• Cell Treatment:

  • Remove the old medium from the cells.

  • Add the prepared working solutions of Celestolide and the vehicle control (medium with the same final DMSO concentration) to the respective wells.

• Incubation: Incubate the cells for the desired experimental duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• Endpoint Analysis: Perform the desired bioassay (e.g., cell viability, reporter gene assay, gene expression analysis) according to the manufacturer's protocol.

Visualizations

References

• 1. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
• 2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 3. Advancements in Cyclodextrin Complexes with Bioactive Secondary Metabolites and Their Pharmaceutical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. Discovery and Structure-Based Design of Potent Covalent PPARγ Inverse-Agonists BAY-4931 and BAY-0069 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. creative-diagnostics.com [creative-diagnostics.com]
• 7. benchchem.com [benchchem.com]
• 8. scienceasia.org [scienceasia.org]
• 9. mdpi.com [mdpi.com]
• 10. lifetein.com [lifetein.com]
• 11. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]
• 12. benchchem.com [benchchem.com]
• 13. Mammalian Cell Culture Basics Support—Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]

Addressing low yield issues in organocatalytic synthesis of Celestolide

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address low yield issues in the organocatalytic synthesis of Celestolide (also known as AHTN).

Troubleshooting Guide & FAQs

This section addresses specific issues you might encounter during the organocatalytic Friedel-Crafts acylation of 1,1-dimethyl-6-tert-butylindane with an acylating agent, such as acetic anhydride (B1165640) or acetyl chloride, using a Brønsted acid organocatalyst.

Issue 1: Low or No Product Yield

Q1: My reaction shows very low or no conversion to Celestolide. What are the primary causes and how can I address them?

A: Low or no yield in an organocatalytic Friedel-Crafts acylation can stem from several factors. A systematic approach to troubleshooting is recommended.

• Catalyst Inactivity: While organocatalysts are often more robust than traditional Lewis acids, their activity can be compromised.

  • Troubleshooting:

    • Ensure the Brønsted acid catalyst (e.g., a chiral phosphoric acid or a solid acid like a zeolite) has been stored in a desiccator to prevent hydration, which can reduce its activity.

    • For solid acid catalysts, ensure they have been properly activated according to the supplier's or literature protocols (e.g., by heating under vacuum).[1]

• Sub-optimal Reaction Temperature: The reaction temperature is a critical parameter that can significantly influence the yield.[2]

  • Troubleshooting:

    • Start with the reaction conditions reported in the literature for similar substrates.

    • If no reaction is observed, a stepwise increase in temperature may be necessary to overcome the activation energy.

    • Conversely, if multiple byproducts are observed, lowering the temperature may improve selectivity and yield.

• Poor Quality Reagents: The purity of the starting materials is crucial for a successful reaction.

  • Troubleshooting:

    • Ensure the 1,1-dimethyl-6-tert-butylindane is pure and free of contaminants that could interfere with the catalyst.

    • Use a fresh, high-purity grade of the acylating agent (e.g., acetyl chloride or acetic anhydride). Impurities can lead to side reactions.[3]

Q2: I'm using a solid acid organocatalyst (e.g., zeolite) and observing low yield. What are some specific troubleshooting steps for this type of catalyst?

A: Solid acid catalysts offer advantages in terms of reusability and handling, but they have their own set of challenges.

• Insufficient Catalyst Loading: The amount of catalyst can be critical for achieving a good reaction rate.

  • Troubleshooting: Optimize the catalyst loading. While higher loading can increase the rate, it may also lead to side reactions. A screening of catalyst weight percent is recommended.

• Mass Transfer Limitations: In heterogeneous catalysis, the reaction rate can be limited by the diffusion of reactants to the active sites on the catalyst surface.

  • Troubleshooting:

    • Ensure vigorous stirring of the reaction mixture to improve mass transfer.

    • Consider using a solvent that can effectively dissolve the reactants and facilitate their interaction with the catalyst.

• Catalyst Deactivation: The catalyst pores can become blocked by reactants, products, or byproducts, leading to deactivation.

  • Troubleshooting:

    • After the reaction, filter and wash the catalyst with a suitable solvent.

    • Regenerate the catalyst by heating under vacuum to remove adsorbed species before reuse.

Issue 2: Formation of Multiple Products or Unexpected Isomers

Q3: My reaction is producing a mixture of isomers instead of the desired Celestolide. How can I improve the regioselectivity?

A: The regioselectivity of Friedel-Crafts acylation is influenced by the directing effects of the substituents on the aromatic ring and the reaction conditions.

• Solvent Effects: The choice of solvent can significantly impact the product distribution.[4]

  • Troubleshooting:

    • Non-polar solvents may favor one isomer, while polar solvents might favor another. A solvent screen is advisable.

    • For organocatalytic systems, solvents like dichloromethane (B109758), 1,2-dichloroethane, or nitrobenzene (B124822) are often used. Their polarity can influence the transition state and thus the isomeric ratio.[4]

• Steric Hindrance: The bulky tert-butyl group on the indane substrate should strongly direct the acylation to the sterically less hindered position, but reaction conditions can sometimes override this.

  • Troubleshooting:

    • Lowering the reaction temperature can increase the kinetic control of the reaction, potentially favoring the desired isomer.

    • The choice of organocatalyst can also play a role. A bulkier catalyst might enhance the steric differentiation between the possible acylation sites.

Issue 3: Difficult Reaction Workup

Q4: I'm having trouble isolating the product during the workup. What are some common issues and their solutions?

A: Workup procedures for organocatalytic reactions can sometimes be challenging.

• Emulsion Formation: When quenching the reaction with an aqueous solution, emulsions can form, making the separation of organic and aqueous layers difficult.

  • Troubleshooting:

    • Add a saturated solution of NaCl (brine) to help break the emulsion.[2]

    • If a solid acid catalyst was used, ensure it is completely filtered off before the aqueous workup.

• Catalyst Removal: If a homogeneous organocatalyst (like a chiral phosphoric acid) was used, it needs to be removed from the product.

  • Troubleshooting:

    • Perform an aqueous wash with a mild base (e.g., saturated sodium bicarbonate solution) to extract the acidic catalyst into the aqueous layer.

    • Purify the crude product using column chromatography to separate the non-polar product from the more polar catalyst.

Data Summary

Table 1: General Troubleshooting for Low Yield in Organocatalytic Acylation

Potential Issue	Possible Cause	Recommended Solution
Catalyst Inactivity	Moisture contamination or improper storage.	Use a fresh or properly stored catalyst. For solid acids, ensure proper activation.[1][2]
Sub-optimal Temperature	Reaction temperature is too high or too low.	Optimize the reaction temperature by starting with literature values and adjusting as needed.[2]
Poor Reagent Quality	Impurities in the substrate or acylating agent.	Use high-purity, fresh reagents.[3]
Incorrect Stoichiometry	Incorrect ratio of reactants and catalyst.	Verify the stoichiometry of all reagents and optimize the catalyst loading.[5]
Solvent Effects	The solvent may not be optimal for the reaction.	Perform a solvent screen to find the best medium for the reaction.[4]

Experimental Protocols

Protocol 1: Organocatalytic Synthesis of Celestolide using a Brønsted Acid Catalyst

This protocol is a representative procedure based on general principles of Brønsted acid-catalyzed Friedel-Crafts reactions, as direct literature for this specific organocatalytic transformation is not widely available.

Materials:

• 1,1-dimethyl-6-tert-butylindane

• Acetic anhydride

• Chiral Phosphoric Acid Catalyst (e.g., TRIP catalyst)

• Anhydrous dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

• Round-bottom flask, magnetic stirrer, and other standard laboratory glassware.

Procedure:

• Preparation: Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Setup: To a round-bottom flask, add 1,1-dimethyl-6-tert-butylindane (1.0 eq) and the chiral phosphoric acid catalyst (0.1 eq).

• Solvent Addition: Add anhydrous DCM to the flask.

• Reagent Addition: Add acetic anhydride (1.2 eq) dropwise to the stirred solution at room temperature.

• Reaction: Stir the reaction mixture at room temperature and monitor its progress by Thin Layer Chromatography (TLC).

• Workup:

  • Once the reaction is complete, quench it by slowly adding saturated sodium bicarbonate solution.

  • Separate the organic layer, and wash it sequentially with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel to obtain pure Celestolide.

Visualizations

Experimental Workflow for Celestolide Synthesis

Caption: A stepwise workflow for the organocatalytic synthesis of Celestolide.

Troubleshooting Logic for Low Yield

Caption: A logical workflow for troubleshooting low yields in the synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Celestolide Detection in Biosolids

This guide provides researchers, scientists, and drug development professionals with detailed methodologies, troubleshooting advice, and frequently asked questions for the accurate detection of Celestolide, a common synthetic musk, in complex biosolid matrices.

Frequently Asked Questions (FAQs)

Q1: Which analytical method is best for Celestolide quantification in biosolids?

A1: Gas Chromatography-Mass Spectrometry (GC-MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) are the most common and robust methods for quantifying Celestolide in biosolids.[1][2] GC-MS provides good selectivity, while GC-MS/MS offers superior sensitivity and specificity by minimizing matrix interferences, which is crucial for complex samples like biosolids.[2] Liquid Chromatography-Mass Spectrometry (LC-MS) can also be used.

Q2: Why is sample homogenization important?

A2: Biosolids are heterogeneous mixtures. Homogenization, typically through grinding or high-speed blending after freeze-drying, is critical to ensure that the subsample taken for extraction is representative of the entire sample, leading to improved precision and accuracy.

Q3: What is the purpose of a "cleanup" step after extraction?

A3: Biosolid extracts contain a large number of co-extracted compounds (e.g., lipids, humic acids) that can interfere with instrumental analysis, a phenomenon known as the matrix effect.[3][4][5] A cleanup step, commonly using Solid-Phase Extraction (SPE) or Gel Permeation Chromatography (GPC), removes these interferences, protecting the analytical instrument and improving data quality.[1][2]

Q4: Should I use an internal standard?

A4: Yes, using a labeled isotopic internal standard (e.g., Celestolide-d3) is highly recommended. Internal standards are added to the sample before extraction and help to correct for analyte loss during sample preparation and for variations in instrument response, significantly improving the accuracy and reproducibility of the results.

Experimental Workflow & Protocols

The overall process for detecting Celestolide in biosolids involves sample preparation (drying, extraction, and cleanup) followed by instrumental analysis.

Caption: General experimental workflow for Celestolide analysis in biosolids.

Detailed Protocol: Ultrasonic-Assisted Extraction (UAE) with SPE Cleanup and GC-MS Analysis

This protocol provides a robust method for experienced analysts.

1. Sample Pre-treatment:

• Freeze-dry the wet biosolid sample until a constant weight is achieved (~48-72 hours).

• Grind the dried sample using a mortar and pestle or a high-speed blender to create a fine, homogenous powder.

• Sieve the powder through a 1 mm mesh to ensure uniform particle size. Store the dried, homogenized sample in a desiccator.

2. Extraction (UAE):

• Weigh approximately 1.0 g of the homogenized biosolid sample into a glass centrifuge tube.

• Spike the sample with an appropriate amount of isotopic internal standard solution.

• Add 10 mL of a 1:1 mixture of hexane (B92381) and acetone.

• Vortex for 1 minute to ensure the sample is fully wetted.

• Place the tube in an ultrasonic bath and extract for 15-20 minutes.[6]

• Centrifuge the sample at 3000 rpm for 10 minutes.

• Carefully decant the supernatant into a clean collection tube.

• Repeat the extraction process (steps 3-6) two more times, combining the supernatants.

3. Cleanup (SPE):

• Concentrate the combined extract to approximately 1 mL under a gentle stream of nitrogen.

• Activate a Florisil SPE cartridge (e.g., 1 g) by passing 5 mL of hexane through it. Do not let the cartridge run dry.

• Load the 1 mL concentrated extract onto the cartridge.

• Elute interfering compounds with 10 mL of hexane (this fraction is typically discarded).

• Elute the target analyte, Celestolide, with 10 mL of a 1:1 hexane:acetone mixture into a clean collection tube.

• Evaporate the final eluate to a final volume of 1.0 mL under a gentle stream of nitrogen.

4. GC-MS Analysis:

• Instrument: Gas Chromatograph coupled to a Mass Spectrometer.

• Column: A non-polar capillary column, such as a DB-5MS (30 m x 0.25 mm x 0.25 µm), is commonly used.[7]

• Injection: 1 µL in splitless mode.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.[7]

• Oven Program: Initial temperature of 80°C, hold for 2 min, ramp to 280°C at 10°C/min, and hold for 10 min.

• MS Detection: Use Selected Ion Monitoring (SIM) mode for quantification.[1] Monitor characteristic ions for Celestolide (e.g., m/z 244, 229) and its internal standard.

Troubleshooting Guide

Problem: Low or No Analyte Recovery

This is one of the most common issues in biosolids analysis. The complex matrix can lead to significant analyte loss during the sample preparation stages.

Caption: Decision tree for troubleshooting low Celestolide recovery.

Problem: High Matrix Interference / Noisy Baseline

Potential Cause	Recommended Solution
Insufficient Cleanup	The complex organic matrix of biosolids requires a robust cleanup step.[3] Consider using a multi-layered SPE cartridge (e.g., Florisil combined with graphitized carbon black) or an alternative technique like Gel Permeation Chromatography (GPC) for lipid removal.[1]
Co-elution	An interfering compound is eluting from the GC column at the same time as Celestolide. Modify the GC oven temperature program (e.g., use a slower ramp rate) to improve chromatographic separation.
Contaminated System	The GC inlet liner or the first few centimeters of the analytical column may be contaminated. Replace the inlet liner and trim a small section from the front of the column.

Problem: Poor Reproducibility (High %RSD)

Potential Cause	Recommended Solution
Inhomogeneous Sample	The initial biosolid sample was not properly homogenized. Ensure the dried sample is ground to a fine, consistent powder and mixed thoroughly before taking a subsample.
Inconsistent Technique	Manual steps, especially during extraction and SPE, can introduce variability. Ensure consistent timing, volumes, and technique for each sample. Use of an automated extraction system can improve precision.
Instrument Fluctuation	The GC-MS response is varying between injections. Verify system stability by injecting a standard solution multiple times. Check for leaks in the GC system and ensure the MS is properly tuned.

Method Performance Data

The performance of analytical methods can vary based on the specific extraction and cleanup procedures employed. The following table summarizes typical performance metrics for Celestolide analysis in biosolids.

Parameter	Ultrasonic Assisted Extraction (UAE)	Pressurized Liquid Extraction (PLE)	Reference
Typical Recovery	70-110%	85-120%	[6][8]
Limit of Detection (LOD)	0.5 - 5 ng/g (dw)	0.1 - 2 ng/g (dw)	[6]
Limit of Quantification (LOQ)	2.5 - 10 ng/g (dw)	0.5 - 5 ng/g (dw)	[6]
Relative Standard Deviation (RSD)	< 15%	< 10%	[8]

dw = dry weight

References

• 1. Determination of synthetic musk compounds in sewage biosolids by gas chromatography/mass spectrometry - Journal of Environmental Monitoring (RSC Publishing) [pubs.rsc.org]
• 2. Comparison of Sample Preparation and Detection Methods for the Quantification of Synthetic Musk Compounds (SMCs) in Carp Fish Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Occurrence and Sources of Synthetic Musk Fragrances in the Sewage Treatment Plants and the Han River, Korea [mdpi.com]
• 8. Pressurized liquid extraction of pharmaceuticals from sewage-sludge - PubMed [pubmed.ncbi.nlm.nih.gov]

Calibration curve challenges in low-level Celestolide quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with low-level Celestolide quantification.

Troubleshooting Guide

This guide addresses specific issues that may arise during the analytical workflow for Celestolide quantification, particularly focusing on calibration curve challenges.

Problem	Potential Cause	Recommended Solution
Poor Linearity of Calibration Curve (R² < 0.995)	Matrix Effects: Co-eluting substances from the sample matrix can suppress or enhance the ionization of Celestolide, leading to a non-linear response.[1][2][3]	- Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is similar to the samples being analyzed. - Stable Isotope-Labeled Internal Standard (SIL-IS): Use a SIL-IS, such as deuterated AHTN or MX, which will co-elute with Celestolide and experience similar matrix effects, allowing for accurate correction.[4] - Sample Preparation Optimization: Employ more rigorous sample cleanup procedures like Solid-Phase Extraction (SPE) or Pressurized Liquid Extraction (PLE) with in-cell cleanup to remove interfering components.[2][5]
Detector Saturation: At high concentrations, the mass spectrometer detector can become saturated, causing the calibration curve to plateau.	- Extend the Calibration Range: Include higher concentration standards to confirm if saturation is occurring. - Dilute Samples: If high concentrations are expected, dilute the samples to fall within the linear range of the assay.
Inaccurate Standard Preparation: Errors in serial dilutions of calibration standards are a common source of non-linearity.	- Verify Stock and Working Solutions: Prepare fresh stock and working solutions and verify their concentrations. Use calibrated pipettes and ensure accurate dilutions.
Low Sensitivity / High Limit of Quantification (LOQ)	Suboptimal Ionization: Inefficient ionization of Celestolide in the mass spectrometer source.	- Optimize MS Source Parameters: Adjust parameters such as spray voltage, gas flows, and temperature to maximize the signal for Celestolide. - Mobile Phase Modification: Add modifiers like formic acid or ammonium (B1175870) formate (B1220265) to the mobile phase to improve protonation and ionization efficiency.
Insufficient Sample Cleanup: Matrix components can interfere with the detection of low-level analytes.	- Enhance Sample Preparation: Use a more effective sample cleanup technique to reduce background noise and matrix interference.[2][3]
Small Injection Volume: Insufficient amount of analyte being introduced into the system.	- Large Volume Injection (LVI): If the system allows, use LVI to introduce a larger amount of the extracted sample.[2]
Poor Peak Shape (Tailing or Fronting)	Column Overload: Injecting too much analyte onto the analytical column.	- Reduce Injection Concentration: Dilute the sample or inject a smaller volume.
Secondary Interactions: Interaction of Celestolide with active sites on the column or in the LC system.	- Mobile Phase pH Adjustment: Adjust the pH of the mobile phase to ensure Celestolide is in a single ionic state. - Column Selection: Use a high-quality, end-capped C18 column suitable for hydrophobic compounds.
Incompatible Injection Solvent: The solvent used to dissolve the final extract is too different from the mobile phase.	- Reconstitute in Mobile Phase: Evaporate the final extract to dryness and reconstitute it in the initial mobile phase.
Inconsistent Results / Poor Reproducibility	Variable Matrix Effects: The composition of the matrix varies between samples, leading to inconsistent ion suppression or enhancement.	- Use of a Robust Internal Standard: A SIL-IS is crucial for correcting for sample-to-sample variations in matrix effects.[4]
Inconsistent Sample Preparation: Variability in extraction efficiency or sample cleanup.	- Standardize the Protocol: Ensure that all samples, calibrators, and quality controls are treated identically throughout the sample preparation process.[6]
Instrument Instability: Fluctuations in the LC or MS system performance.	- System Suitability Tests: Perform regular system suitability tests to monitor instrument performance, including peak area, retention time, and peak shape of a standard.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical techniques for low-level Celestolide quantification?

A1: The most common and effective techniques are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1][2] These methods offer high sensitivity and selectivity, which are crucial for detecting trace levels of Celestolide in complex matrices.

Q2: How can I minimize matrix effects when analyzing Celestolide in environmental water samples?

A2: For water samples, Solid-Phase Extraction (SPE) is a highly effective technique for sample cleanup and concentration, which helps to minimize matrix effects.[1][7] Using a matrix-matched calibration curve and a stable isotope-labeled internal standard will further improve accuracy and precision.[4]

Q3: What is a suitable internal standard for Celestolide analysis?

A3: While a deuterated form of Celestolide would be ideal, it may not be commercially available. Structurally similar synthetic musks with stable isotope labels, such as deuterated AHTN (Tonalide) or MX (Musk Xylene), have been successfully used as internal standards to correct for matrix effects and variations in sample preparation.[4]

Q4: My calibration curve for Celestolide is linear, but the y-intercept is significantly non-zero. What could be the cause?

A4: A significant non-zero intercept can be caused by a constant background interference at the m/z of Celestolide or contamination in the blank matrix used for the calibration curve. Ensure that your blank matrix is truly free of Celestolide and check for any background signals in your chromatograms.

Q5: What are the typical detection limits for Celestolide in wastewater and sludge?

A5: Reported detection limits for Celestolide can vary depending on the specific method and instrumentation. However, typical detection limits are in the range of 1.7 to 80 ng/L for water samples and 0.1 to 210 ng/g for activated sludge.[1]

Data Presentation

Table 1: Example Calibration Curve Data for Celestolide in Wastewater Effluent

Calibration Level	Nominal Concentration (ng/mL)	Peak Area Response (Analyte)	Peak Area Response (Internal Standard)	Area Ratio (Analyte/IS)	Calculated Concentration (ng/mL)	Accuracy (%)
1	0.5	1,250	50,000	0.025	0.48	96.0
2	1.0	2,600	52,000	0.050	1.02	102.0
3	5.0	13,500	54,000	0.250	5.10	102.0
4	10.0	27,500	55,000	0.500	10.15	101.5
5	25.0	65,000	52,000	1.250	24.80	99.2
6	50.0	132,500	53,000	2.500	50.50	101.0
7	100.0	255,000	51,000	5.000	99.50	99.5

Linear Regression Equation: y = 0.050x + 0.002 Correlation Coefficient (R²): 0.999

Experimental Protocols

Protocol 1: Quantification of Celestolide in Wastewater using SPE and LC-MS/MS

• Sample Collection and Preservation: Collect 500 mL of wastewater in an amber glass bottle. If not analyzed immediately, store at 4°C for up to 72 hours.

• Internal Standard Spiking: Spike the water sample with a known concentration of a deuterated synthetic musk internal standard (e.g., d3-AHTN).

• Solid-Phase Extraction (SPE):

  • Condition an SPE cartridge (e.g., C18, 500 mg) with 5 mL of methanol (B129727) followed by 5 mL of deionized water.

  • Load the water sample onto the cartridge at a flow rate of approximately 5 mL/min.

  • Wash the cartridge with 5 mL of deionized water to remove interfering salts.

  • Dry the cartridge under vacuum for 20 minutes.

  • Elute the analytes with 10 mL of a suitable organic solvent (e.g., ethyl acetate).

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• LC-MS/MS Analysis:

  • LC Conditions:

    • Column: C18, 2.1 x 100 mm, 2.6 µm

    • Mobile Phase A: 0.1% Formic acid in water

    • Mobile Phase B: 0.1% Formic acid in acetonitrile

    • Gradient: Start at 50% B, increase to 95% B over 10 minutes, hold for 2 minutes, and then return to initial conditions.

    • Flow Rate: 0.3 mL/min

    • Injection Volume: 10 µL

  • MS/MS Conditions (Positive ESI):

    • Monitor at least two multiple reaction monitoring (MRM) transitions for Celestolide and the internal standard. For Celestolide (precursor ion m/z 245.2), common product ions are m/z 189.1 and 175.1.[8]

    • Optimize collision energy and other MS parameters for maximum signal intensity.

Visualizations

Caption: Experimental workflow for Celestolide quantification in wastewater.

Caption: Troubleshooting logic for poor calibration curve linearity.

References

• 1. Polycyclic musk fragrances (PMFs) in wastewater and activated sludge: analytical protocol and application to a real case study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Influence of pre-treatment process on matrix effect for the determination of musk fragrances in fish and mussel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Determination of musk fragrances in sewage sludge by pressurized liquid extraction coupled to automated ionic liquid-based headspace single-drop microextraction followed by GC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. japsonline.com [japsonline.com]
• 7. mdpi.com [mdpi.com]
• 8. Celestolide | C17H24O | CID 61585 - PubChem [pubchem.ncbi.nlm.nih.gov]

Preventing Celestolide degradation during sample preparation and storage

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on preventing the degradation of Celestolide during sample preparation and storage. The information is presented in a question-and-answer format to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Celestolide and why is its stability important?

Celestolide is a synthetic polycyclic musk used as a fragrance ingredient in a wide range of consumer products, including perfumes, cosmetics, and household cleaners.[1][2] Its chemical stability is crucial for ensuring the quality, safety, and olfactory profile of the final product throughout its shelf life. Degradation can lead to a loss of the desired musk scent, the formation of off-odors, and the generation of potentially harmful byproducts.

Q2: What are the general storage recommendations for Celestolide?

To ensure its stability, Celestolide should be stored in a cool, dry, and dark place.[3] It is a white crystalline solid that is stable under normal conditions.[3] The recommended storage is in a tightly sealed container to protect it from moisture and light.

Q3: What is the solubility of Celestolide in common laboratory solvents?

Solvent	Solubility
Water	Very low
Alcohols (e.g., Ethanol, Methanol)	Soluble
Oils	Soluble
Isopropyl Myristate (IPM)	Soluble
Chloroform	Slightly Soluble
DMSO	Slightly Soluble

Q4: What are the primary degradation pathways for Celestolide?

The primary degradation pathways for Celestolide and other polycyclic musks include photodegradation, and to a lesser extent, oxidation. Celestolide is reported to have a high resistance to acid hydrolysis.[4]

• Photodegradation: Exposure to UV light can lead to the degradation of Celestolide. Studies have shown that polycyclic musks are easily photodegraded upon UV irradiation.[4]

• Oxidation: While generally stable, strong oxidizing agents can potentially degrade Celestolide. For instance, related polycyclic musks like galaxolide (B129953) and tonalide (B74961) react with ozone at different rates.

Troubleshooting Guide

Issue 1: Loss of Celestolide peak or appearance of unknown peaks in chromatogram after storage.

Question: I am observing a decrease in the Celestolide peak area and the emergence of new, unidentified peaks in my GC-MS/HPLC analysis of a sample that has been stored for some time. What could be the cause?

Answer: This issue is likely due to the degradation of Celestolide. The following workflow can help you troubleshoot the problem:

Caption: Troubleshooting workflow for identifying the cause of Celestolide degradation.

Issue 2: Celestolide appears to be degrading during sample preparation for GC-MS analysis.

Question: My Celestolide standard is stable, but when I prepare my cosmetic sample for GC-MS analysis, I suspect degradation is occurring. What could be the problem?

Answer: Sample preparation for complex matrices like cosmetics can introduce factors that promote degradation. Consider the following:

• Matrix Effects: Certain components in your cosmetic formulation could be reacting with Celestolide, especially when heated in the GC inlet.

• Solvent Choice: Ensure you are using a high-purity, volatile organic solvent. Avoid aqueous solutions as Celestolide has low water solubility and water can interfere with GC-MS analysis.

• Extraction Method: Liquid-liquid extraction or solid-phase extraction (SPE) are common methods. Ensure your extraction solvent is compatible with Celestolide and does not contain impurities that could cause degradation.

Issue 3: How can I confirm if my analytical method is stability-indicating for Celestolide?

Question: How do I know if my HPLC or GC method is capable of separating Celestolide from its potential degradation products?

Answer: You need to perform a forced degradation study. This involves intentionally degrading a sample of Celestolide under various stress conditions and then analyzing the stressed samples using your method. A stability-indicating method will show distinct peaks for the intact Celestolide and its degradation products.

Experimental Protocols

Protocol 1: Forced Degradation Study of Celestolide

This protocol outlines the conditions for intentionally degrading Celestolide to identify potential degradation products and to validate a stability-indicating analytical method. The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[5][6]

1. Preparation of Stock Solution:

• Prepare a stock solution of Celestolide in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of approximately 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Incubate at 60°C for 24 hours.

  • Neutralize the solution with an appropriate amount of 0.1 M NaOH.

  • Dilute with the mobile phase to a suitable concentration for analysis.

  • Note: Celestolide is reported to be resistant to acid hydrolysis, so more stringent conditions (e.g., higher acid concentration or temperature) may be required to induce degradation.[4]

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • Incubate at 60°C for 24 hours.

  • Neutralize the solution with an appropriate amount of 0.1 M HCl.

  • Dilute with the mobile phase to a suitable concentration for analysis.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide.

  • Keep at room temperature for 24 hours, protected from light.

  • Dilute with the mobile phase to a suitable concentration for analysis.

• Thermal Degradation:

  • Place the solid Celestolide powder in an oven at 70°C for 48 hours.

  • Dissolve the heat-treated solid in the mobile phase to a suitable concentration for analysis.

• Photodegradation:

  • Expose the Celestolide stock solution in a transparent container to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

  • A control sample should be wrapped in aluminum foil to protect it from light.

  • Analyze the exposed and control samples.

3. Analysis:

• Analyze all stressed samples, along with an unstressed control, using a suitable analytical method (e.g., HPLC-UV or GC-MS).

• Evaluate the chromatograms for the appearance of new peaks and a decrease in the peak area of Celestolide.

Caption: Workflow for conducting a forced degradation study of Celestolide.

Protocol 2: Sample Preparation for GC-MS Analysis of Celestolide in a Cosmetic Cream

This protocol describes a general method for extracting Celestolide from a cream matrix for subsequent GC-MS analysis.

1. Reagents and Materials:

• Cosmetic cream containing Celestolide

• Hexane (B92381) (GC grade)

• Anhydrous sodium sulfate (B86663)

• Vortex mixer

• Centrifuge

• GC vials with inserts

2. Extraction Procedure:

• Accurately weigh approximately 1 gram of the cosmetic cream into a 15 mL centrifuge tube.

• Add 5 mL of hexane to the tube.

• Vortex the mixture vigorously for 2 minutes to extract Celestolide into the hexane layer.

• Centrifuge the mixture at 3000 rpm for 10 minutes to separate the cream matrix from the hexane layer.

• Carefully transfer the upper hexane layer to a clean tube containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Transfer the dried hexane extract to a GC vial for analysis.

Protocol 3: Stability-Indicating HPLC Method for Polycyclic Musks (Example)

While a specific validated method for Celestolide was not found in the provided search results, the following is an example of an HPLC method that has been used for the analysis of fragrance allergens, which often include polycyclic musks. This method would require optimization and validation for Celestolide.

Parameter	Condition
Column	C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Gradient elution with Acetonitrile and Water
Flow Rate	1.0 mL/min
Detection	UV at 210 nm
Injection Volume	10 µL
Column Temperature	30°C

Quantitative Data Summary

Table 1: Hypothetical Forced Degradation Data for Celestolide

Stress Condition	Duration	% Degradation (Hypothetical)	Number of Degradation Products (Hypothetical)
0.1 M HCl	24 hours at 60°C	< 5%	1
0.1 M NaOH	24 hours at 60°C	15%	2
3% H₂O₂	24 hours at RT	10%	1
Thermal	48 hours at 70°C	8%	1
Photolytic	1.2 million lux hours	25%	3

Note: This data is for illustrative purposes only. Actual degradation will depend on the specific experimental conditions.

References

• 1. Polycyclic musk fragrances in the aquatic environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biomonitoring.ca.gov [biomonitoring.ca.gov]
• 3. researchgate.net [researchgate.net]
• 4. Study of the photoinduced degradation of polycyclic musk compounds by solid-phase microextraction and gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Solid Phase Microextraction (SPME) for Volatile Musks

Welcome to the technical support center for the optimization of Solid Phase Microextraction (SPME) for the analysis of volatile musks. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to enhance your experimental success.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the SPME of volatile musks in a question-and-answer format.

Question: I am seeing low or no recovery of volatile musks from my samples. What are the potential causes and solutions?

Answer: Low or no recovery of volatile musks is a common issue that can stem from several factors in your SPME workflow. The following troubleshooting diagram and explanations will guide you through identifying and resolving the problem.

Caption: Troubleshooting workflow for low recovery of volatile musks.

Detailed Explanations:

• Inappropriate Fiber Coating: The choice of SPME fiber is critical for the efficient extraction of volatile musks. For a broad range of volatile and semi-volatile compounds, a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is often a good starting point.[1] For trace-level volatiles, a PDMS/Carboxen fiber may be more suitable.[2] Studies have shown that for polycyclic musks, Carboxen (CAR)-PDMS or PDMS-divinylbenzene (DVB) fiber coatings can be effective.[3]

• Damaged or Contaminated Fiber: The fiber's coating can be damaged by exposure to certain solvents or by physical stress.[4] Contamination from previous samples can also lead to poor performance. Always condition the fiber before first use and between analyses according to the manufacturer's instructions.[1] If the fiber is visibly damaged or conditioning does not improve performance, it should be replaced.

• Suboptimal Extraction Mode: The choice between Headspace (HS) and Direct Immersion (DI) SPME depends on the sample matrix and the volatility of the musks. HS-SPME is generally preferred for volatile compounds as it is a cleaner technique and avoids direct contact of the fiber with the sample matrix.[5] However, for less volatile or more polar analytes, DI-SPME might provide better results.[6] For polycyclic musks in water, headspace SPME has been shown to be more effective than direct immersion.[7]

• Incorrect Temperature and Time: Extraction temperature and time are crucial parameters that need to be optimized. Increasing the temperature generally increases the vapor pressure of the analytes, facilitating their transfer to the headspace and onto the fiber.[8] However, excessively high temperatures can lead to the desorption of analytes from the fiber.[4] Typical extraction temperatures range from 40-100°C, and extraction times from 15-60 minutes.[1][3]

• Insufficient Agitation: Agitation of the sample during extraction helps to facilitate the mass transfer of analytes from the sample matrix to the headspace and then to the fiber coating.[1] Introducing or increasing the agitation speed can significantly improve extraction efficiency.

• Matrix Effects: The sample matrix can significantly influence the extraction efficiency. For aqueous samples, adding salt (e.g., NaCl, typically 20-40% wt/wt) can increase the ionic strength of the solution, which reduces the solubility of the volatile musks and promotes their partitioning into the headspace (salting-out effect).[9] For complex matrices like dairy products, fats can trap volatile compounds, and matrix-matched calibration may be necessary for accurate quantification.[10]

• Incomplete Desorption: If the analytes are not completely desorbed from the fiber in the GC inlet, you will observe low signal intensity. Ensure that the desorption temperature and time are optimized. A typical desorption temperature is around 250°C for 2-5 minutes.[1]

• GC-MS System Issues: Poor peak shape, low sensitivity, or no signal could also be due to problems with the GC-MS system itself, such as a leak, a contaminated liner, or an issue with the detector. Regular maintenance and performance verification of your GC-MS system are essential.

Frequently Asked Questions (FAQs)

Q1: Which SPME fiber is best for analyzing volatile musks?

A1: The optimal fiber depends on the specific musk compounds of interest. However, for a general screening of volatile musks, fibers with mixed phases are often recommended.

• DVB/CAR/PDMS (Divinylbenzene/Carboxen/Polydimethylsiloxane): This is a versatile fiber suitable for a broad range of volatile and semi-volatile compounds, making it a good starting point.[11][12]

• CAR/PDMS (Carboxen/Polydimethylsiloxane): This fiber is ideal for the extraction of very volatile compounds.

• PDMS/DVB (Polydimethylsiloxane/Divinylbenzene): This fiber is effective for more volatile polar analytes and has been successfully used for synthetic musk fragrances.[3][13]

Q2: Should I use Headspace (HS) or Direct Immersion (DI) SPME for volatile musks?

A2: For volatile compounds like musks, Headspace (HS) SPME is generally the preferred method .[5] HS-SPME is a cleaner technique as the fiber is not exposed directly to the sample matrix, which can extend the fiber's lifetime and reduce the risk of contamination.[14] Studies on polycyclic musks in water have shown better performance with HS-SPME compared to DI-SPME.[7] DI-SPME may be considered for less volatile musks or when higher sensitivity is required, but it is more susceptible to matrix interferences.[6]

Q3: How does adding salt to my sample improve the extraction of volatile musks?

A3: Adding salt, such as sodium chloride (NaCl), to aqueous samples increases the ionic strength of the solution.[9] This phenomenon, known as the "salting-out" effect, decreases the solubility of nonpolar volatile compounds like musks in the aqueous phase.[15] As a result, more musk molecules are driven into the headspace, increasing their concentration available for extraction by the SPME fiber and thereby improving sensitivity.[9] The amount of salt added should be sufficient to saturate the sample, typically a 20-40% weight-to-weight ratio.[9]

Q4: What are the optimal extraction temperature and time for volatile musks?

A4: The optimal temperature and time are interdependent and should be determined experimentally for your specific application. However, here are some general guidelines:

• Temperature: Increasing the temperature enhances the volatility of the musks, leading to faster extraction.[8] A common temperature range for volatile musks is 50°C to 100°C .[3][16] Be aware that excessively high temperatures can negatively impact the partitioning of analytes onto the fiber.[11]

• Time: The extraction time should be sufficient to allow the analytes to reach equilibrium or near-equilibrium between the sample, headspace, and the fiber. Typical extraction times range from 20 to 60 minutes .[3][11]

Q5: How can I improve the reproducibility of my SPME results for volatile musks?

A5: Reproducibility in SPME is highly dependent on the precise control of experimental parameters. To improve reproducibility:

• Consistent Sample Volume: Use the same sample volume in vials of the same size for all analyses.[17]

• Controlled Temperature and Time: Precisely control the extraction temperature and time for all samples and standards.[17]

• Constant Agitation: If agitation is used, ensure the stirring or shaking speed is consistent.[17]

• Fiber Conditioning: Properly condition the fiber before the first use and between injections to ensure it is clean.[1]

• Internal Standards: Use an appropriate internal standard, ideally an isotopically labeled version of the analyte, to compensate for variations in extraction efficiency and injection volume.[17]

Data Presentation

Table 1: Recommended SPME Fiber Coatings for Volatile Musks

Fiber Coating	Abbreviation	Recommended For	Reference(s)
Polydimethylsiloxane/Divinylbenzene	PDMS/DVB	General purpose for volatile and semi-volatile musks.[3][13]	[3][13]
Carboxen/Polydimethylsiloxane	CAR/PDMS	Highly volatile musks and trace-level analysis.[3]	[3]
Divinylbenzene/Carboxen/PDMS	DVB/CAR/PDMS	Broad range of volatile and semi-volatile compounds.[11][12]	[11][12]
Polyacrylate	PA	More polar analytes.[2]	[2]

Table 2: Typical Optimized SPME Parameters for Volatile Musk Analysis from Aqueous Samples

Parameter	Recommended Range/Condition	Rationale	Reference(s)
Extraction Mode	Headspace (HS)	Minimizes matrix effects and prolongs fiber life for volatile compounds.	[5][7]
SPME Fiber	PDMS/DVB or CAR/PDMS	Effective for a range of polycyclic and volatile musks.	[3]
Extraction Temp.	60 - 100 °C	Increases analyte vapor pressure, enhancing transfer to the headspace.	[3][8]
Extraction Time	30 - 60 min	Allows for sufficient partitioning of analytes onto the fiber.	[3][13]
Agitation	250 - 500 rpm	Facilitates mass transfer and accelerates equilibration.	[1][18]
Salt Addition	25-30% (w/v) NaCl	Increases analyte partitioning into the headspace ("salting-out").	[4][9]
Desorption Temp.	250 °C	Ensures complete and rapid transfer of analytes to the GC column.	[1]
Desorption Time	2 - 5 min	Sufficient for complete desorption without analyte degradation.	[1]

Experimental Protocols

Protocol 1: Headspace SPME (HS-SPME) of Volatile Musks in Water Samples

This protocol provides a general procedure for the analysis of volatile musks in water samples using HS-SPME followed by GC-MS.

1. Sample Preparation:

• Place a 5 mL aliquot of the water sample into a 10 mL or 20 mL headspace vial.[1]

• Add 1.5 g of sodium chloride (NaCl) to the vial to achieve a concentration of approximately 30% (w/v).[19]

• If an internal standard is used, spike the sample at this stage.

• Immediately cap the vial with a PTFE/silicone septum and crimp securely.

2. SPME Fiber Conditioning:

• Before the first use, and for 5-10 minutes before each extraction, condition the SPME fiber in the GC injection port at the temperature recommended by the manufacturer (typically 250-270°C).[1]

3. Headspace Extraction:

• Place the vial in a heating block or autosampler with agitation capabilities.

• Equilibrate the sample at the optimized temperature (e.g., 80°C) for 15 minutes with agitation (e.g., 500 rpm).[1][18]

• Insert the SPME fiber through the vial septum and expose it to the headspace for the optimized extraction time (e.g., 45 minutes) while maintaining the temperature and agitation.[3][13]

4. Desorption and GC-MS Analysis:

• After extraction, retract the fiber into the needle and immediately transfer it to the heated GC injection port (e.g., 250°C).

• Expose the fiber for desorption for 3-5 minutes in splitless mode to ensure the complete transfer of analytes to the GC column.[1][4]

• Start the GC-MS data acquisition at the beginning of the desorption period.

• After desorption, remove the fiber from the injection port and place it in a heated port for reconditioning if necessary.

Logical Workflow for SPME Method Development

The following diagram illustrates a logical workflow for developing an optimized SPME method for volatile musks.

Caption: A logical workflow for SPME method development.

References

• 1. benchchem.com [benchchem.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. Optimisation of a solid-phase microextraction method for synthetic musk compounds in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Headspace versus direct immersion solid phase microextraction in complex matrixes: investigation of analyte behavior in multicomponent mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. agilent.com [agilent.com]
• 10. Improving sensitivity on untargeted SPME analysis (dairy) - Chromatography Forum [chromforum.org]
• 11. An Optimized SPME-GC-MS Method for Volatile Metabolite Profiling of Different Alfalfa (Medicago sativa L.) Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Optimization of Headspace-Solid Phase Microextraction (HS-SPME) technique for the analysis of volatile compounds of margarine - PMC [pmc.ncbi.nlm.nih.gov]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. researchgate.net [researchgate.net]
• 16. psasir.upm.edu.my [psasir.upm.edu.my]
• 17. merckmillipore.com [merckmillipore.com]
• 18. Optimization of thin film-microextraction (TF-SPME) method in order to determine musts volatile compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Development of a SPME-GC-MS method for the determination of volatile compounds in Shanxi aged vinegar and its analytical characterization by aroma wheel - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting poor reproducibility in Celestolide analysis

Welcome to the technical support center for Celestolide analysis. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and resolve issues related to poor reproducibility in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Celestolide and why is its accurate analysis important?

Celestolide is a synthetic polycyclic musk used as a fragrance ingredient in a wide array of consumer products, including perfumes, cosmetics, soaps, and detergents.[1][2] Accurate and reproducible analysis is crucial for quality control, ensuring product consistency, and for environmental monitoring, as Celestolide is persistent in the environment and can bioaccumulate.[1]

Q2: What is the primary analytical technique for Celestolide analysis?

Gas Chromatography-Mass Spectrometry (GC-MS) is the most common and powerful technique for the identification and quantification of Celestolide and other fragrance compounds in various matrices.[3][4][5] This method offers high sensitivity and selectivity, allowing for the separation of Celestolide from complex sample components.[5]

Q3: What are acceptable levels of reproducibility for Celestolide analysis?

The acceptable relative standard deviation (%RSD) for replicate analyses can vary depending on the sample matrix and the concentration of Celestolide. However, based on validated methods for similar compounds and matrices, the following general guidelines can be used:

Level of Precision	Typical %RSD	Context
High Precision	< 5%	Quantitative analysis of fragrance substances in cosmetics.[3]
Good Precision	< 15%	Routine analysis of organic compounds by GC-MS (intra-day and inter-day precision).[6]
Acceptable Precision	< 25%	Analysis of synthetic musks in complex biological samples like fish tissue.[7]

Q4: How stable is Celestolide in samples and standards?

Celestolide is a relatively stable compound under normal storage conditions and is known to be stable in various product formulations, including soap.[2][8][9] It is also resistant to nitro and acid hydrolysis.[9] However, prolonged exposure to light and high temperatures should be avoided to prevent potential degradation. For long-term storage, samples and standards should be kept cool, dry, and protected from light.[2]

Troubleshooting Guides

Poor reproducibility in Celestolide analysis can arise from various factors throughout the analytical workflow, from sample preparation to data acquisition. The following guides address specific issues in a question-and-answer format.

Issues Related to Sample Preparation

Q: My replicate injections from the same prepared sample show high variability. What could be the cause?

A: Inconsistent sample preparation is a frequent source of poor reproducibility. Several factors in your sample preparation protocol could be the culprit.

• Inhomogeneous Sample: If the sample matrix is not homogeneous, different aliquots will have varying concentrations of Celestolide. Ensure thorough mixing of the sample before taking an aliquot.

• Inconsistent Extraction Efficiency: The efficiency of your extraction method (e.g., LLE, SPE, SPME, MEPS) can be highly dependent on technique. Minor variations in solvent volumes, extraction times, or agitation can lead to significant differences in recovery.

• Evaporation of Solvents: If samples are left uncapped for varying amounts of time, volatile solvents can evaporate, leading to a concentration of the analyte and, thus, variable results.

Chromatographic and Instrument-Related Issues

Q: I'm observing inconsistent peak areas and retention times for Celestolide across different runs. What should I check on my GC-MS system?

A: Variability in peak area and retention time often points to issues with the GC-MS instrument itself. A systematic check of the system is recommended.

• Injector Issues: A contaminated or malfunctioning injector can lead to inconsistent injection volumes. Check the syringe for bubbles or damage, and ensure the injection port septum is not leaking.

• Column Bleed and Contamination: High column bleed or contamination can interfere with peak integration and lead to baseline instability. Bake out the column according to the manufacturer's instructions.

• Carrier Gas Flow Instability: Fluctuations in the carrier gas flow rate will directly impact retention times and peak shapes. Check for leaks in the gas lines and ensure the gas source is stable.

• Inconsistent Oven Temperature Profile: Ensure the GC oven is accurately following the temperature program. Small deviations can cause significant shifts in retention time.

Experimental Protocols

Protocol 1: General GC-MS Analysis of Celestolide

This protocol provides a general starting point for the GC-MS analysis of Celestolide. Optimization may be required based on the specific instrument and sample matrix.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent 7890B GC with 5977B MSD).[5]

• Capillary Column: HP-5MS (or equivalent), 30 m x 0.25 mm x 0.25 µm.

GC Parameters:

Parameter	Setting
Inlet Temperature	270 °C
Injection Volume	1 µL
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	Initial: 100 °C (hold 2 min), Ramp: 10 °C/min to 280 °C (hold 5 min)

MS Parameters:

Parameter	Setting
Ionization Mode	Electron Ionization (EI)
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Transfer Line Temp.	280 °C
Scan Range	m/z 40-400

Protocol 2: Headspace Solid-Phase Microextraction (HS-SPME) for Celestolide in Water Samples

This protocol outlines a general procedure for the extraction of Celestolide from water samples using HS-SPME.

Materials:

• SPME fiber assembly (e.g., Polydimethylsiloxane/Divinylbenzene - PDMS/DVB)

• 20 mL headspace vials with septa

• Heater/stirrer

Procedure:

• Sample Preparation: Place 10 mL of the water sample into a 20 mL headspace vial. Add a magnetic stir bar and an appropriate amount of NaCl (e.g., 2 g) to increase the ionic strength of the sample, which can enhance the extraction of nonpolar compounds like Celestolide.

• Equilibration: Seal the vial and place it in a heating block or water bath set to a specific temperature (e.g., 60 °C). Allow the sample to equilibrate with stirring for a set time (e.g., 15 minutes).

• Extraction: Expose the SPME fiber to the headspace above the sample for a defined period (e.g., 30 minutes) while maintaining the temperature and stirring.

• Desorption: Retract the fiber and immediately insert it into the GC injector for thermal desorption of the analytes onto the column.

Diagrams

Below are diagrams illustrating key workflows and relationships in Celestolide analysis troubleshooting.

Caption: A logical workflow for troubleshooting poor reproducibility.

Caption: Key steps in the HS-SPME protocol for Celestolide analysis.

References

• 1. ewg.org [ewg.org]
• 2. Celestolide (IFF) - Hekserij [eng.hekserij.nl]
• 3. 2024.sci-hub.ru [2024.sci-hub.ru]
• 4. matheo.uliege.be [matheo.uliege.be]
• 5. testinglab.com [testinglab.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. fraterworks.com [fraterworks.com]
• 9. CAS 13171-00-1: Celestolide | CymitQuimica [cymitquimica.com]

Selection of internal standards for accurate Celestolide quantification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the selection and use of internal standards for the accurate quantification of Celestolide.

Frequently Asked Questions (FAQs)

Q1: Why is an internal standard (IS) necessary for accurate Celestolide quantification?

A: An internal standard is crucial for correcting variations that can occur during sample preparation and analysis. Factors such as extraction efficiency, injection volume inconsistencies, and instrument response fluctuations (matrix effects) can lead to inaccurate results. An IS is a compound added at a known concentration to all samples, standards, and blanks. Because the IS is affected by these variations in the same way as Celestolide, it allows for ratiometric quantification (analyte peak area / IS peak area), which significantly improves the accuracy and precision of the results.[1]

Q2: What is the ideal internal standard for Celestolide analysis?

A: The ideal internal standard is an isotopically labeled version of the analyte.[2][3] For Celestolide, Celestolide-d6 is the recommended choice.[4] It is chemically identical to Celestolide, meaning it co-elutes chromatographically and behaves identically during extraction and ionization. However, it is mass-shifted due to the deuterium (B1214612) atoms, allowing it to be distinguished by a mass spectrometer. This near-perfect mimicry provides the most accurate correction for potential matrix effects and sample preparation losses.[5]

Q3: Can I use other compounds as an internal standard if Celestolide-d6 is unavailable?

A: While isotopically labeled standards are superior, other compounds can be used if they meet specific criteria. The alternative IS should:

• Be structurally and chemically similar to Celestolide.

• Not be naturally present in the samples.

• Have a retention time close to Celestolide but be chromatographically resolved.

• Be stable throughout the entire analytical procedure.

A suitable alternative could be a deuterated analog of another polycyclic musk, such as Tonalide-d3 (AHTN-d3) , which has been successfully used in multi-component musk analysis.[6] Using a non-deuterated polycyclic musk is less ideal as its ionization efficiency may differ from Celestolide, but it can still account for physical sample preparation losses.

Q4: When should I add the internal standard to my sample?

A: The internal standard should be added at the earliest possible stage of the sample preparation process.[3] For example, it should be spiked into the sample before any extraction, cleanup, or concentration steps. This ensures that the IS accounts for any analyte loss that may occur during these procedures, providing the most accurate correction.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Poor IS Recovery (<50%)	1. Inefficient sample extraction. 2. Degradation of the IS during sample processing. 3. Incorrect spiking concentration or volume.	1. Optimize the extraction method (e.g., change solvent, modify pH, use a different technique like QuEChERS or SPE). 2. Check the stability of the IS under your experimental conditions. 3. Verify the concentration of your IS stock solution and ensure pipettes are calibrated.
High Variability in IS Area (%RSD > 15%)	1. Inconsistent injection volumes. 2. Leaks in the GC inlet (e.g., worn septum). 3. Poor sample mixing after spiking the IS.	1. Check the autosampler syringe for air bubbles or blockage. 2. Perform inlet maintenance; replace the septum and liner. 3. Ensure samples are thoroughly vortexed or mixed after adding the IS.
IS Peak Tailing or Fronting	1. Active sites in the GC inlet liner or column. 2. Column contamination or degradation. 3. Sample solvent mismatch with the column phase.	1. Use a deactivated or ultra-inert inlet liner. 2. Condition the column according to the manufacturer's instructions or trim the first few centimeters. 3. Ensure the sample is dissolved in a solvent compatible with the GC column (e.g., hexane (B92381) or acetone (B3395972) for a DB-5 column).
IS Signal Suppression or Enhancement	1. Co-elution with a matrix component. 2. High concentration of matrix components affecting the ion source.	1. Adjust the GC oven temperature program to better separate the IS from interfering peaks. 2. Improve the sample cleanup procedure to remove more matrix components. 3. If suppression is consistent, the use of an isotopically labeled IS should correct for it; if not, sample dilution may be necessary.

Data Presentation

The following table summarizes key quantitative data for Celestolide and recommended internal standards for use in Gas Chromatography-Mass Spectrometry (GC-MS).

Parameter	Celestolide (Analyte)	Celestolide-d6 (Ideal IS)	Tonalide (AHTN) (Alternative)
CAS Number	13171-00-1[7]	2733264-86-1[4]	21145-77-7
Molecular Formula	C₁₇H₂₄O[7]	C₁₇H₁₈D₆O	C₁₈H₂₆O
Molecular Weight	244.37 g/mol [7]	250.41 g/mol [4]	258.42 g/mol
Kovats Retention Index (DB-5 Column)	~1722[8]	~1722	~1772
Quantification Ion (m/z)	229[6]	235 (predicted)	243
Qualifier Ion 1 (m/z)	244[6]	250 (predicted)	258
Qualifier Ion 2 (m/z)	43[6]	43	57

Experimental Protocols

Protocol: Quantification of Celestolide in a Cosmetic Matrix using GC-MS with Celestolide-d6 Internal Standard

This protocol outlines a general procedure. Researchers should perform their own validation for specific matrices.

1. Reagents and Materials:

• Celestolide analytical standard

• Celestolide-d6 internal standard

• Hexane and Acetone (GC or HPLC grade)

• Anhydrous Sodium Sulfate

• Solid Phase Extraction (SPE) Cartridges (e.g., Florisil or Silica)

• Vortex mixer, centrifuge, and nitrogen evaporator

• GC-MS system with autosampler

2. Standard Preparation:

• Primary Stock Solutions (1000 µg/mL): Prepare separate stock solutions of Celestolide and Celestolide-d6 in acetone.

• Internal Standard Spiking Solution (1 µg/mL): Dilute the Celestolide-d6 primary stock in acetone.

• Calibration Standards (e.g., 5 - 500 ng/mL): Prepare a series of calibration standards by diluting the Celestolide primary stock. Spike each calibration standard with the IS spiking solution to achieve a constant final concentration (e.g., 100 ng/mL).

3. Sample Preparation and Extraction:

• Accurately weigh approximately 0.5 g of the sample matrix into a glass centrifuge tube.

• Spiking: Add a precise volume (e.g., 50 µL) of the 1 µg/mL Celestolide-d6 IS spiking solution to the tube.

• Add 5 mL of a 1:1 (v/v) hexane:acetone mixture.

• Vortex vigorously for 2 minutes.

• Centrifuge at 3000 rpm for 10 minutes to separate the layers.

• Carefully transfer the upper organic layer to a new tube.

4. Extract Cleanup (SPE):

• Condition an SPE cartridge according to the manufacturer's instructions.

• Load the sample extract onto the cartridge.

• Wash with a non-polar solvent (e.g., hexane) to remove interferences.

• Elute Celestolide and Celestolide-d6 with a more polar solvent mixture (e.g., 20% acetone in hexane).

• Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

5. GC-MS Analysis:

• GC Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Inlet: 250°C, Splitless mode.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Program: 80°C (hold 1 min), ramp to 280°C at 15°C/min, hold for 5 min.

• MS Transfer Line: 280°C.

• Ion Source: 230°C, Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • Monitor m/z 229, 244, 43 for Celestolide.

  • Monitor m/z 235, 250 for Celestolide-d6.

6. Data Analysis:

• Generate a calibration curve by plotting the peak area ratio (Celestolide/Celestolide-d6) against the concentration of the Celestolide calibration standards.

• Calculate the peak area ratio for the unknown samples and determine their concentrations using the linear regression equation from the calibration curve.

Visualizations

Caption: Workflow for Celestolide quantification using the internal standard method.

Caption: Troubleshooting logic tree for common internal standard issues.

References

• 1. Sensitive method for quantification of octamethylcyclotetrasiloxane (D4) and decamethylcyclopentasiloxane (D5) in end-exhaled air by thermal desorption gas chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mass-Spectrometry-Based Research of Cosmetic Ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 4. Celestolide-d6 | CAS 2733264-86-1 | LGC Standards [lgcstandards.com]
• 5. Development of a new isotopically labeled internal standard for ergosterol measurement by GC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Celestolide | C17H24O | CID 61585 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Celestolide [webbook.nist.gov]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Celestolide vs. Galaxolide (HHCB): A Comparative Guide to Environmental Persistence

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the environmental persistence of two commonly used polycyclic musk compounds, Celestolide and Galaxolide (HHCB). The information presented is based on available experimental data and is intended to inform environmental risk assessments and guide the development of more sustainable alternatives.

Executive Summary

Both Celestolide and Galaxolide are synthetic fragrances widely used in consumer products, leading to their continuous release into the environment. While both are classified as persistent, available data suggests that Galaxolide has been more extensively studied, with more quantitative data available on its environmental fate. Celestolide is characterized by its very low biodegradability. Galaxolide, while also persistent, undergoes primary degradation to metabolites such as Galaxolidone, although ultimate mineralization is limited. Both compounds exhibit a potential for bioaccumulation, with experimental data for Galaxolide confirming this concern.

Physicochemical Properties

A comparison of the key physicochemical properties of Celestolide and Galaxolide is crucial for understanding their environmental behavior.

Property	Celestolide	Galaxolide (HHCB)	References
Molecular Formula	C₁₇H₂₄O	C₁₈H₂₆O	[1][2]
Molecular Weight	244.37 g/mol	258.4 g/mol	[1][2]
Water Solubility	0.015 mg/L	Slightly soluble	[1][3]
log Kow (Octanol-Water Partition Coefficient)	5.7 - 5.93	5.3 - 5.9	[1][2][4]
Vapor Pressure	1.50 x 10⁻⁴ mm Hg	-	[1]
Henry's Law Constant	1.78 x 10⁻² atm-cu m/mol	36.9 Pa·m³/mol	[1][3]

Environmental Persistence

The persistence of these compounds in various environmental compartments is a key factor in their overall environmental risk.

Biodegradation

Parameter	Celestolide	Galaxolide (HHCB)	References
Ready Biodegradability	Not readily biodegradable	Not readily biodegradable	[3][4]
Biodegradation Rate	< 1% in 28 days (OECD 302C)	0% CO₂ release in 28 days (OECD 301B)	[3][4]
Half-life in Water	Data not available	~100 days (river water)	[5]
Half-life in Soil	Data not available	Long half-life in some soils	[3]
Half-life in Sediment	Data not available	Primary degradation half-life of 79 days	[3]

Bioaccumulation

Parameter	Celestolide	Galaxolide (HHCB)	References
Bioaccumulation Potential	Uncertain, but potential to bioconcentrate	Moderate bioaccumulation potential	[3][4]
Bioconcentration Factor (BCF)	Estimated BCF of 700 (no experimental data)	1584 L/kg wwt (Lepomis macrochirus), 1660 L/kg wwt (Danio rerio)	[1][3]

Degradation Pathways

The transformation of these compounds in the environment can lead to the formation of various metabolites, which may also have environmental implications.

Figure 1: Presumed Degradation of Celestolide.

Figure 2: Degradation Pathway of Galaxolide (HHCB).

Experimental Protocols

The following sections detail the methodologies used in key experimental studies cited in this guide.

Biodegradability Testing (OECD 301B and 302C)

• Objective: To assess the ready and inherent biodegradability of the test substance in an aerobic aqueous medium.

• Methodology:

  • OECD 301B (CO₂ Evolution Test for Galaxolide): A solution of Galaxolide in a mineral medium was inoculated with microorganisms from a pre-adapted source and incubated in the dark under aerobic conditions. The degradation was followed by measuring the amount of CO₂ produced over a 28-day period. The percentage of biodegradation was calculated as the ratio of the produced CO₂ to the theoretical amount (ThCO₂).[3]

  • OECD 302C (Inherent Biodegradability: Modified MITI Test for Celestolide): A solution of Celestolide was incubated with a high concentration of microorganisms in a mineral medium for 28 days. The degradation was monitored by measuring the biochemical oxygen demand (BOD).[4]

• Key Parameters:

  • Test duration: 28 days

  • Temperature: 20-25°C

  • Inoculum: Activated sludge

  • Measurement: CO₂ evolution (301B) or oxygen consumption (302C)

Sediment Transformation Study (OECD 308)

• Objective: To determine the rate and route of degradation of a substance in an aquatic sediment system.

• Methodology: For Galaxolide, radiolabelled compound was spiked into sediment samples, which were then sealed and incubated for an extended period (up to a year). At various time points, samples of the overlying water and sediment were collected and analyzed for the parent compound and its transformation products. The half-life was calculated from the disappearance of the parent compound.[3][6]

• Key Parameters:

  • Incubation: In the dark at a constant temperature.

  • System: Water-sediment system.

  • Analysis: Radiometric and chromatographic techniques to identify and quantify the parent compound and metabolites.

Bioaccumulation in Fish (OECD 305E)

• Objective: To determine the bioconcentration factor (BCF) of a substance in fish.

• Methodology: Two bioconcentration studies for Galaxolide were conducted in accordance with OECD TG 305E.[3] This involved a flow-through fish test with two phases:

  • Uptake Phase: Fish (Lepomis macrochirus and Danio rerio) were exposed to a constant aqueous concentration of Galaxolide.

  • Depuration Phase: The fish were transferred to clean water and the elimination of the substance was monitored. The concentrations of Galaxolide in the fish tissue and water were measured at regular intervals to calculate the BCF.[3][7]

• Key Parameters:

  • Test species: Lepomis macrochirus (bluegill sunfish) and Danio rerio (zebrafish).

  • Exposure: Aqueous, flow-through system.

  • Phases: Uptake and depuration.

  • Endpoint: Bioconcentration Factor (BCF).

Analytical Methodologies

The detection and quantification of Celestolide and Galaxolide in environmental samples are typically performed using advanced chromatographic techniques.

Figure 3: General Analytical Workflow.

• Sample Preparation: Environmental samples (water, soil, sediment, biota) require extraction and clean-up to isolate and concentrate the target analytes. Common techniques include Solid Phase Extraction (SPE) for water samples and various solvent extraction methods for solid matrices.

• Instrumental Analysis:

  • Gas Chromatography-Mass Spectrometry (GC-MS): A widely used technique for the analysis of volatile and semi-volatile compounds like polycyclic musks.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): Particularly useful for the analysis of more polar metabolites. High-resolution mass spectrometry (e.g., Q-TOF MS) allows for the identification of unknown transformation products.[8]

References

• 1. Celestolide | C17H24O | CID 61585 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Galaxolide - Wikipedia [en.wikipedia.org]
• 3. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 4. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 5. rosal.web.uah.es [rosal.web.uah.es]
• 6. Biotransformation of Chemicals at the Water–Sediment Interface—Toward a Robust Simulation Study Setup - PMC [pmc.ncbi.nlm.nih.gov]
• 7. OECD 305: Bioaccumulation in Fish | ibacon GmbH [ibacon.com]
• 8. Investigation of Galaxolide degradation products generated under oxidative and irradiation processes by liquid chromatography/hybrid quadrupole time-of-flight mass spectrometry and comprehensive two-dimensional gas chromatography/time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Toxicological Profiles of Polycyclic Musks and Nitromusks

A detailed examination of the toxicological data reveals distinct profiles for polycyclic musks (PCMs) and nitromusks, with nitromusks generally exhibiting a higher degree of concern across several toxicological endpoints. This guide provides a comparative overview of their toxicity, supported by experimental data, to inform researchers, scientists, and drug development professionals.

The two most prominent polycyclic musks, Galaxolide (HHCB) and Tonalide (AHTN), have largely replaced nitromusks like Musk Xylene (MX) and Musk Ketone (MK) due to toxicological concerns associated with the latter.[1] While both classes of synthetic musks are persistent in the environment and can bioaccumulate, their interactions with biological systems differ significantly.[1][2]

Comparative Toxicity Data

The following tables summarize key quantitative data from various toxicological studies, providing a direct comparison between the two classes of synthetic musks.

Table 1: Aquatic Toxicity

Compound	Species	Endpoint	Value (µg/L)	Reference
Polycyclic Musks
HHCB (Galaxolide)	Lampsilis cardium (freshwater mussel)	24-h LC50	1000 to >1750	[3]
Paracentrotus lividus (sea urchin)	EC50 (larval development)	4.07	[2]
AHTN (Tonalide)	Lampsilis cardium (freshwater mussel)	24-h LC50	454 to 850	[3]
Nitromusks
Musk Xylene (MX)	Daphnia magna (water flea)	48-h EC50	4-amino-MX: 0.00025 mg/L (highly toxic metabolite)	[4]
Musk Ketone (MK)	Daphnia magna (water flea)	-	-

Table 2: Developmental and Reproductive Toxicity

Compound	Species	Endpoint	Value (mg/kg bw/day)	Reference
Polycyclic Musks
HHCB (Galaxolide)	Rat	Developmental NOAEL	150	[1]
AHTN (Tonalide)	Rat	Developmental NOAEL	50	[1]
Nitromusks
Musk Xylene (MX)	Rat	Developmental NOAEL	7.5	[5]
Musk Ketone (MK)	Rat	90-day Dermal NOAEL	-	[6]

Table 3: Endocrine Disruption (Estrogenic Activity)

Compound	Assay	Result	Reference
Polycyclic Musks
HHCB (Galaxolide)	E-screen (MCF-7 cells)	No significant increase in cell proliferation	[1]
AHTN (Tonalide)	E-screen (MCF-7 cells)	Statistically significant increase in cell proliferation	[4][7]
Nitromusks
Musk Xylene (MX)	E-screen (MCF-7 cells)	Statistically significant increase in cell proliferation	[4][7]
Musk Ketone (MK)	E-screen (MCF-7 cells)	Statistically significant increase in cell proliferation	[4][7]

Key Toxicological Endpoints

Endocrine Disruption

Both classes of musks have been investigated for their potential to interfere with the endocrine system. In vitro studies, such as the E-screen assay which measures the proliferation of human breast cancer cells (MCF-7), have shown that nitromusks (Musk Xylene and Musk Ketone) and the polycyclic musk AHTN exhibit estrogenic activity.[4][7] HHCB, another prominent polycyclic musk, did not show a significant estrogenic effect in the same assay.[1] The estrogenic activity of these compounds is believed to be mediated through the estrogen receptor.[7]

Genotoxicity

Genotoxicity studies, which assess the potential of a chemical to damage genetic material, have shown differing results. In the in vitro micronucleus test with human lymphocytes and the human hepatoma cell line Hep G2, several nitromusks, including Musk Xylene and Musk Ketone, did not show genotoxic activity.[8] Similarly, polycyclic musks like Galaxolide and Tonalide were also found to be non-genotoxic in the micronucleus test.[6] However, there is evidence to suggest that nitromusks, while not genotoxic on their own, may enhance the genotoxicity of other chemicals.[9][10]

Inhibition of Multidrug Efflux Transporters

A significant toxicological concern for both polycyclic musks and nitromusks is their ability to inhibit multidrug efflux transporters.[11] These transporters are a crucial cellular defense mechanism, actively pumping out a wide range of toxins and xenobiotics. By inhibiting these pumps, synthetic musks can increase the intracellular concentration and, consequently, the toxicity of other environmental pollutants.[11]

Experimental Protocols

E-screen Assay for Estrogenic Activity

The E-screen assay is a cell proliferation assay used to assess the estrogenic potential of chemicals.

• Cell Line: Human breast cancer cells (MCF-7) are used due to their expression of the estrogen receptor.

• Procedure: The cells are cultured in a medium stripped of estrogens. They are then exposed to various concentrations of the test substance (e.g., synthetic musks). 17β-estradiol is used as a positive control, and a solvent control (e.g., ethanol) is also included.

• Endpoint: After a set incubation period (typically 6 days), the cell proliferation rate is measured. A statistically significant increase in cell number compared to the solvent control indicates estrogenic activity.[7]

E-Screen Assay Workflow

In Vitro Micronucleus Test for Genotoxicity

The micronucleus test is a widely used method to assess chromosomal damage.

• Cell Lines: Human peripheral blood lymphocytes or established cell lines like Chinese hamster ovary (CHO) or human hepatoma (Hep G2) cells are commonly used.[8][12]

• Procedure: The cells are exposed to the test compound at various concentrations, with and without a metabolic activation system (S9 mix), which simulates metabolic processes in the liver. A positive and a negative control are run in parallel. Cytochalasin B is often added to block cytokinesis, resulting in binucleated cells, which makes scoring micronuclei easier.[13]

• Endpoint: After treatment, the cells are harvested, stained, and scored for the presence of micronuclei, which are small, extranuclear bodies containing chromosome fragments or whole chromosomes that were not incorporated into the main nucleus during cell division.[14] A significant, dose-dependent increase in the frequency of micronucleated cells indicates genotoxic potential.[12]

In Vitro Micronucleus Test Workflow

Signaling Pathways

Estrogen Receptor Signaling

The estrogenic activity of some synthetic musks is mediated through their interaction with the estrogen receptor (ER), a nuclear receptor.

Estrogen Receptor Signaling Pathway

Upon entering a target cell, estrogenic synthetic musks can bind to the estrogen receptor in the cytoplasm, causing the dissociation of heat shock proteins. The activated receptor-ligand complex then translocates to the nucleus, where it binds to specific DNA sequences known as estrogen response elements (EREs). This binding initiates the transcription of estrogen-responsive genes, ultimately leading to cellular effects such as proliferation.

Cytochrome P450 Induction by Nitromusks

Nitromusks have been shown to induce cytochrome P450 (CYP) enzymes, a superfamily of enzymes involved in the metabolism of a wide range of compounds, including drugs and toxins. This induction is primarily mediated by nuclear receptors such as the pregnane (B1235032) X receptor (PXR) and the constitutive androstane (B1237026) receptor (CAR).[15][16]

CYP450 Induction by Nitromusks

Nitromusks can enter liver cells (hepatocytes) and activate nuclear receptors like PXR and CAR. These activated receptors then form a heterodimer with the retinoid X receptor (RXR). This complex translocates to the nucleus and binds to xenobiotic response elements (XREs) in the promoter regions of genes encoding for CYP enzymes. This binding enhances the transcription of these genes, leading to an increased synthesis of CYP enzymes, which can alter the metabolism of other compounds.

Conclusion

The available toxicological data indicates that nitromusks pose a greater health and environmental risk compared to polycyclic musks. Nitromusks have demonstrated more consistent and potent endocrine-disrupting effects and have been associated with co-genotoxicity. While both classes can inhibit crucial cellular defense mechanisms, the overall toxicological profile of nitromusks has led to their reduced use in consumer products. The continued use of polycyclic musks necessitates ongoing research to fully understand their long-term effects on human health and the environment. This comparative guide, by presenting key data and experimental contexts, aims to support informed decision-making in research and development.

References

• 1. biomonitoring.ca.gov [biomonitoring.ca.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Toxicity of Synthetic Musks to Early Life Stages of the Freshwater Mussel Lampsilis cardium - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. canada.ca [canada.ca]
• 6. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 7. Estrogenic activity of musk fragrances detected by the E-screen assay using human mcf-7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Genotoxicity of nitro musks in the micronucleus test with human lymphocytes in vitro and the human hepatoma cell line Hep G2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Human exposure to nitro musks and the evaluation of their potential toxicity: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Nitromusk and Polycyclic Musk Compounds as Long-Term Inhibitors of Cellular Xenobiotic Defense Systems Mediated by Multidrug Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 12. criver.com [criver.com]
• 13. Frontiers | In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B [frontiersin.org]
• 14. Micronucleus test - Wikipedia [en.wikipedia.org]
• 15. Mechanisms of cytochrome P450 induction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Validation of a Novel Analytical Method for Celestolide Detection in Biota: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of a newly validated analytical method for the quantification of Celestolide in biological samples against a traditional method. The information presented herein is intended to assist researchers in selecting the most suitable methodology for their specific analytical needs, with a focus on performance, efficiency, and data quality.

Introduction

Celestolide, a synthetic musk compound, is widely used as a fragrance ingredient in a variety of consumer products. Its potential for bioaccumulation in environmental and biological systems necessitates the use of sensitive and reliable analytical methods for its monitoring. This document outlines the validation of a novel analytical approach utilizing Gas Chromatography-Triple Quadrupole Mass Spectrometry (GC-QqQ-MS/MS) and compares its performance with an established method based on Gas Chromatography-Single Quadrupole Mass Spectrometry (GC-SQ/MS).

Comparative Analysis of Analytical Methods

The performance of the new GC-QqQ-MS/MS method was evaluated against the traditional GC-SQ/MS method. Both methods employed an initial Ultrasound-Assisted Extraction (UAE) followed by Solid-Phase Extraction (SPE) for sample clean-up. The key validation parameters are summarized below.

Validation Parameter	New Method (GC-QqQ-MS/MS)	Traditional Method (GC-SQ/MS)
Limit of Detection (LOD)	0.02 ng/g[1]	0.0791 - 0.151 ng/g[2]
Limit of Quantification (LOQ)	0.01 ppm[3]	ILOQ varied by analyte[2]
Recovery	83.0–117%[2]	79.9–113%[2]
Precision (RSD)	1.4–17%[2]	5.4–22%[2]
**Linearity (R²) **	≥ 0.997[2]	≥ 0.997[2]

Experimental Protocols

Sample Preparation: Ultrasound-Assisted Extraction (UAE) and Solid-Phase Extraction (SPE)

A standardized sample preparation protocol was utilized for both analytical methods to ensure a consistent comparison.

• Homogenization: Biota samples (e.g., fish tissue) are homogenized to ensure uniformity.

• Extraction: A representative portion of the homogenized sample is subjected to ultrasound-assisted extraction.[4][5] This involves sonication of the sample in an appropriate organic solvent (e.g., acetonitrile) to facilitate the transfer of Celestolide from the sample matrix into the solvent.

• Clean-up: The resulting extract is then purified using Solid-Phase Extraction (SPE). A Florisil SPE cartridge is often favored for the separation of polycyclic musk compounds.[6][7] This step is crucial for removing interfering co-extracted substances from the sample matrix.

• Elution and Concentration: The Celestolide is eluted from the SPE cartridge with a suitable solvent. The eluent is then concentrated to a final volume prior to instrumental analysis.

Alternative Sample Preparation: QuEChERS Method

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method offers a streamlined alternative for sample preparation.[8][9]

• Extraction and Partitioning: The homogenized sample is extracted with an organic solvent (typically acetonitrile) in the presence of salts (e.g., magnesium sulfate, sodium chloride). This single step combines extraction and a preliminary liquid-liquid partitioning.

• Dispersive SPE (dSPE) Clean-up: An aliquot of the supernatant is transferred to a tube containing a dSPE sorbent mixture (e.g., PSA, C18) to remove interfering matrix components.

• Centrifugation and Analysis: The mixture is centrifuged, and the supernatant is collected for direct analysis or after a concentration step.

Instrumental Analysis

Method 1: Gas Chromatography-Single Quadrupole Mass Spectrometry (GC-SQ/MS)

• Principle: The concentrated extract is injected into a gas chromatograph, where Celestolide is separated from other compounds based on its volatility and interaction with the chromatographic column. The separated compound then enters a single quadrupole mass spectrometer, where it is ionized and fragmented. The mass spectrometer detects and quantifies specific ions characteristic of Celestolide.

• Mode of Operation: Selected Ion Monitoring (SIM) mode is typically used to enhance sensitivity and selectivity by monitoring only a few specific ions.[2][6]

Method 2: Gas Chromatography-Triple Quadrupole Mass Spectrometry (GC-QqQ-MS/MS)

• Principle: Similar to GC-SQ/MS, this method utilizes gas chromatography for separation. However, it employs a triple quadrupole mass spectrometer for detection. This instrument consists of three quadrupoles arranged in series. The first quadrupole (Q1) selects a specific precursor ion of Celestolide. This ion is then fragmented in the second quadrupole (q2), which acts as a collision cell. The third quadrupole (Q3) then selects a specific product ion resulting from the fragmentation.

• Mode of Operation: Multiple Reaction Monitoring (MRM) mode is used, providing a highly specific and sensitive detection by monitoring a specific precursor-to-product ion transition.[2][6] This significantly reduces background noise and matrix interferences.

Visualizing the Methodologies

Caption: Workflow for the analysis of Celestolide in biota samples.

Caption: Key performance differences between the new and traditional methods.

Conclusion

The validation data clearly demonstrates the superiority of the new analytical method based on GC-QqQ-MS/MS for the determination of Celestolide in biota. The significantly lower limit of detection and higher precision make it the preferred method for studies requiring high sensitivity and accuracy, such as environmental monitoring and toxicological risk assessments.[2][6] While the traditional GC-SQ/MS method provides acceptable performance, the GC-QqQ-MS/MS method offers enhanced reliability and confidence in the analytical results, particularly at trace concentration levels. The incorporation of modern sample preparation techniques like QuEChERS can further improve the overall efficiency of the analytical workflow.

References

• 1. Celestolide | C17H24O | CID 61585 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Study on ultrasonic-assisted deep eutectic solvent extraction process and in vitro antioxidant of Anchusa italica Retz. Flowers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Assessment of Ultrasound Assisted Extraction as an Alternative Method for the Extraction of Anthocyanins and Total Phenolic Compounds from Maqui Berries (Aristotelia chilensis (Mol.) Stuntz) [mdpi.com]
• 6. Comparison of Sample Preparation and Detection Methods for the Quantification of Synthetic Musk Compounds (SMCs) in Car… [ouci.dntb.gov.ua]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. journal.pandawainstitute.com [journal.pandawainstitute.com]
• 9. journal.pandawainstitute.com [journal.pandawainstitute.com]

Inter-laboratory Comparison for Synthetic Musk Fragrance Analysis: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of inter-laboratory comparison (ILC) for the analysis of synthetic musk fragrances. It is designed to assist laboratories in evaluating their analytical performance, ensuring data quality, and contributing to the harmonization of analytical methods for these ubiquitous environmental contaminants.

Data Presentation: Comparative Analysis of Synthetic Musk Fragrances in Standard Reference Materials

Inter-laboratory comparisons are crucial for assessing the proficiency of analytical laboratories. While comprehensive ILC reports are often proprietary, the National Institute of Standards and Technology (NIST) has established reference concentrations for several synthetic musk compounds in Standard Reference Materials (SRMs). These SRMs serve as a benchmark for laboratories to validate their methods and assess their accuracy. The following table summarizes the reference values for key synthetic musk fragrances in various environmental matrices, which can be used as a basis for comparative analysis.[1][2]

Analyte	SRM Number	Matrix	Certified Concentration (ng/g)
Galaxolide (HHCB)	SRM 2585	House Dust	92,901
Tonalide (AHTN)	SRM 2585	House Dust	1,120
Musk Ketone	SRM 2585	House Dust	4,400
Musk Xylene	SRM 2585	House Dust	1,200
Galaxolide (HHCB)	SRM 2781	Domestic Sludge	92,901
Tonalide (AHTN)	SRM 2781	Domestic Sludge	4,800
Celestolide (ADBI)	SRM 2781	Domestic Sludge	1,200
Phantolide (AHMI)	SRM 2781	Domestic Sludge	1,100
Traseolide (ATII)	SRM 2781	Domestic Sludge	1,100
Galaxolide (HHCB)	SRM 1974b	Mussel Tissue	1.12
Galaxolide (HHCB)	SRM 1947	Lake Michigan Fish Tissue	1.12

Experimental Protocols

Accurate and reproducible analysis of synthetic musk fragrances is fundamental to understanding their environmental fate and potential toxicological effects. The following is a generalized experimental protocol based on commonly employed methodologies such as Gas Chromatography-Mass Spectrometry (GC-MS).[1][2]

1. Sample Preparation

• Solid Matrices (Sediment, Sludge, Tissue):

  • Homogenize the sample.

  • Perform solvent extraction using a technique such as Accelerated Solvent Extraction (ASE), Soxhlet, or ultrasonic extraction. Common solvents include hexane, dichloromethane, or a mixture thereof.

  • The extract is then concentrated and subjected to a clean-up procedure to remove interfering substances. This may involve techniques like gel permeation chromatography (GPC) or solid-phase extraction (SPE).

• Aqueous Matrices (Water):

  • Filter the water sample to separate dissolved and particulate phases.

  • Perform liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to isolate the synthetic musk compounds.

2. Instrumental Analysis (GC-MS)

• Gas Chromatography (GC):

  • Injector: Splitless injection is typically used for trace analysis.

  • Column: A non-polar or semi-polar capillary column (e.g., DB-5ms) is commonly used for the separation of synthetic musk compounds.

  • Oven Program: A temperature gradient is programmed to ensure the effective separation of the target analytes.

• Mass Spectrometry (MS):

  • Ionization: Electron Impact (EI) ionization is the most common technique.

  • Analyzer: A quadrupole or ion trap mass analyzer is typically used.

  • Detection: The analysis is often performed in Selected Ion Monitoring (SIM) mode to enhance sensitivity and selectivity for the target musk compounds.

3. Quality Assurance/Quality Control (QA/QC)

• Blanks: Analyze procedural blanks to check for contamination.

• Spikes: Spike samples with known concentrations of analytes to assess matrix effects and recovery.

• Internal Standards: Use isotopically labeled internal standards to correct for variations in extraction efficiency and instrument response.

• Certified Reference Materials (CRMs): Analyze CRMs (when available) to verify the accuracy of the analytical method.

Mandatory Visualization

Experimental Workflow for Synthetic Musk Analysis

The following diagram illustrates a typical workflow for the analysis of synthetic musk fragrances in environmental samples.

A typical experimental workflow for synthetic musk analysis.

Logical Relationship in an Inter-laboratory Comparison

This diagram outlines the logical flow of an inter-laboratory comparison study for synthetic musk analysis.

The logical flow of an inter-laboratory comparison study.

References

• 1. Synthetic musk fragrances in environmental Standard Reference Materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Quantitative Data on Bioaccumulation and Physicochemical Properties

A Comparative Analysis of Bioaccumulation: Celestolide vs. Tonalide (AHTN)

For researchers, scientists, and drug development professionals, understanding the environmental fate and toxicological profile of chemical compounds is paramount. This guide provides a comparative analysis of the bioaccumulation potential and related toxicological pathways of two commonly used synthetic musks: Celestolide and Tonalide (AHTN).

The bioaccumulation potential of a substance is influenced by its lipophilicity, often indicated by the octanol-water partition coefficient (Kow), and is quantified by the bioconcentration factor (BCF) and bioaccumulation factor (BAF). Below is a summary of the available data for Celestolide and Tonalide.

Parameter	Celestolide	Tonalide (AHTN)	Species	Reference
Log Kow	5.7	5.7	-	[1]
BCF (whole fish)	No experimental data available	597 ± 1	Lepomis macrochirus (Bluegill Sunfish)	[2]
BCF (edible tissue)	No experimental data available	258 ± 1	Lepomis macrochirus (Bluegill Sunfish)	[2]
BCF (non-edible tissue)	No experimental data available	845 ± 28	Lepomis macrochirus (Bluegill Sunfish)	[2]
BCF (lipid-based)	No experimental data available	5017	Fish	[1]

Experimental Protocols for Bioaccumulation Testing

The determination of the Bioconcentration Factor (BCF) in aquatic organisms is typically conducted following standardized guidelines, such as the OECD Test Guideline 305. This guideline details a flow-through fish test designed to characterize the bioconcentration potential of a substance.

OECD Test Guideline 305: Bioaccumulation in Fish

The OECD 305 test consists of two primary phases:

• Uptake Phase: Fish are exposed to a constant, sublethal concentration of the test substance in the surrounding water. This phase typically lasts for 28 days, or until a steady-state concentration of the substance in the fish tissue is reached. Water and fish tissue samples are collected at regular intervals to monitor the concentration of the test substance.

• Depuration Phase: Following the uptake phase, the fish are transferred to a clean, substance-free environment. The concentration of the substance in the fish tissue is monitored over time as they eliminate the substance. This phase continues until the concentration of the test substance in the fish has significantly declined.

The BCF is calculated as the ratio of the concentration of the test substance in the fish (at steady state) to the concentration of the substance in the water.

Two reliable OECD 305E studies were found for Tonalide, which formed the basis for the BCF values presented in the table above[2].

Signaling Pathways and Toxicological Effects

The interaction of chemical compounds with biological systems can lead to various toxicological effects, often initiated through the modulation of specific signaling pathways.

Tonalide (AHTN): Oxidative Stress and Endocrine Disruption

Studies have indicated that Tonalide can induce oxidative stress in aquatic organisms[3][4][5][6]. Exposure to Tonalide has been shown to lead to an increase in lipid peroxidation and alterations in the activity of antioxidant enzymes such as catalase[3][5]. This suggests that Tonalide may interfere with the balance of reactive oxygen species (ROS) within cells, leading to cellular damage.

Furthermore, Tonalide is suspected of having weak endocrine-disrupting effects. In vitro studies have suggested that Tonalide can interact with estrogen receptors[7][8]. However, in vivo studies have not consistently demonstrated a clear endocrine-disrupting activity[3][7]. Downregulation of the vitellogenin gene (vtg1), a biomarker for estrogenic activity, has been observed in the yolk-sac larvae of the sheepshead minnow exposed to Tonalide[9][10].

Proposed signaling pathways for Tonalide toxicity.

Celestolide: Limited Data on Signaling Pathways

The available literature on the specific signaling pathways affected by Celestolide is limited. Some evidence suggests that Celestolide may act as an inhibitor of multixenobiotic resistance (MXR) transporters, such as P-glycoprotein. These transporters are crucial for cellular defense as they actively extrude a wide range of xenobiotics from the cell. Inhibition of these transporters could lead to an increased intracellular accumulation of other toxic substances, thereby potentiating their harmful effects.

Hypothesized inhibition of P-gp by Celestolide.

Conclusion

Tonalide (AHTN) has a demonstrated potential for bioaccumulation in aquatic organisms, supported by experimental BCF data. Its toxicological profile suggests involvement in oxidative stress and potential, though not definitively proven in vivo, endocrine-disrupting activities. In contrast, while Celestolide shares a similar high lipophilicity with Tonalide, there is a notable lack of experimental data on its bioaccumulation factors. The primary toxicological concern identified for Celestolide is the potential inhibition of cellular defense mechanisms, which warrants further investigation. This comparative guide highlights the need for more comprehensive experimental data, particularly for Celestolide, to fully assess its environmental risk and biological impact.

References

• 1. mdpi.com [mdpi.com]
• 2. oekotoxzentrum.ch [oekotoxzentrum.ch]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. agriculturejournals.cz [agriculturejournals.cz]
• 6. researchgate.net [researchgate.net]
• 7. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 8. ewg.org [ewg.org]
• 9. researchgate.net [researchgate.net]
• 10. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of In Vitro and In Vivo Toxicological Profiles of Celestolide

For Researchers, Scientists, and Drug Development Professionals

Celestolide, a synthetic polycyclic musk, is widely used as a fragrance ingredient in a variety of personal care and household products. Understanding its toxicological profile is crucial for assessing its safety for human health and the environment. This guide provides a comparative overview of the in vitro and in vivo toxicological effects of Celestolide, supported by available experimental data.

Summary of Toxicological Data

The following tables summarize the quantitative data on the toxicity of Celestolide from various studies.

In Vitro Endpoint	Test System	Result	Reference
Genotoxicity	Micronucleus Test (Human Lymphocytes)	Non-genotoxic	[1]
Genotoxicity	Micronucleus Test (Hep G2 Cells)	Non-genotoxic	[1]

In Vivo Endpoint	Species	Route of Administration	Result	Reference
Acute Toxicity (LD50)	Rat	Oral	> 5,000 mg/kg	Safety Data Sheet
Acute Toxicity (LD50)	Rabbit	Dermal	> 2,000 mg/kg	[1]
Skin Irritation	Rabbit	Dermal	Not an irritant	Safety Data Sheet,[2]
Skin Sensitization	Laboratory Animals	Dermal	Not a sensitizer	Safety Data Sheet

In Vitro Toxicity Profile

In vitro studies are essential for elucidating the potential toxicity of a substance at the cellular level. For Celestolide, the available data primarily focuses on its genotoxic potential.

Genotoxicity: A key study investigating the genotoxicity of Celestolide utilized the micronucleus test on both human lymphocytes and the human hepatoma cell line Hep G2. The results from this study indicated that Celestolide did not induce micronucleus formation in either cell type, suggesting a lack of genotoxic activity under the tested conditions[1].

In Vivo Toxicity Profile

In vivo studies provide critical information on the systemic effects of a substance in a whole organism. For Celestolide, acute toxicity and local tolerance studies have been conducted.

Acute Systemic Toxicity: Acute toxicity studies are designed to determine the short-term adverse effects of a substance after a single high-dose exposure. The acute oral lethal dose (LD50) in rats has been determined to be greater than 5,000 mg/kg body weight. The acute dermal LD50 in rabbits is reported to be greater than 2,000 mg/kg body weight[1]. These high LD50 values suggest a low order of acute toxicity for Celestolide via both oral and dermal routes.

Local Tolerance: Local tolerance studies assess the potential for a substance to cause irritation or sensitization upon contact with the skin or eyes. Studies in rabbits have shown that Celestolide is not a skin irritant[2]. Furthermore, it did not cause skin sensitization in laboratory animals.

Experimental Protocols

In Vitro Micronucleus Test

The in vitro micronucleus assay is a genotoxicity test used to detect substances that induce the formation of micronuclei, which are small nuclei that form outside of the main nucleus in daughter cells. These micronuclei contain chromosome fragments or whole chromosomes that were not incorporated into the main nucleus during cell division.

• Cell Lines: Human peripheral blood lymphocytes and Hep G2 (human liver cancer cell line).

• Treatment: Cells are exposed to various concentrations of the test substance (Celestolide) with and without a metabolic activation system (S9 mix).

• Cytokinesis Block: Cytochalasin B is added to the cell cultures to block cytokinesis, resulting in binucleated cells. This allows for the identification of cells that have completed one cell division.

• Harvesting and Staining: Cells are harvested, fixed, and stained with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).

• Analysis: Binucleated cells are scored for the presence of micronuclei under a microscope. An increase in the frequency of micronucleated cells in treated cultures compared to control cultures indicates a positive result.

Acute Oral Toxicity Study (LD50)

The acute oral toxicity study is typically conducted in rodents to determine the median lethal dose (LD50), which is the statistically estimated dose of a substance that is expected to cause death in 50% of the tested animals.

• Test Species: Rat.

• Administration: The test substance is administered by oral gavage in a single dose.

• Dose Levels: A range of dose levels is used to determine the dose-response relationship.

• Observation Period: Animals are observed for signs of toxicity and mortality for a period of 14 days.

• Data Analysis: The LD50 value is calculated using statistical methods.

Acute Dermal Toxicity Study (LD50)

The acute dermal toxicity study is similar to the oral toxicity study but involves applying the test substance to the skin of the animals.

• Test Species: Rabbit.

• Application: A single dose of the test substance is applied to a shaved area of the back. The application site is typically covered with a gauze patch.

• Exposure Duration: The substance is left in contact with the skin for a specified period, usually 24 hours.

• Observation Period: Animals are observed for signs of local and systemic toxicity and mortality for 14 days.

• Data Analysis: The dermal LD50 value is calculated.

Signaling Pathways and Molecular Mechanisms

Currently, there is a lack of specific studies detailing the direct interaction of Celestolide with key signaling pathways involved in toxicity, such as the aryl hydrocarbon receptor (AhR) or estrogen receptor (ER) pathways. Similarly, its effects on mitochondrial function have not been extensively investigated. The absence of this information limits a deeper understanding of its molecular mechanisms of action.

Below is a generalized workflow for assessing the potential of a chemical to interact with the Aryl Hydrocarbon Receptor signaling pathway.

Caption: A generalized workflow for assessing Aryl Hydrocarbon Receptor (AhR) activation by a test compound.

Conclusion

The available toxicological data for Celestolide suggests a low order of acute toxicity in vivo and a lack of genotoxic potential in the in vitro micronucleus assay. While these findings are reassuring, the current body of evidence is limited. There is a notable absence of data on in vitro cytotoxicity (e.g., IC50 values) and a clear understanding of the specific molecular signaling pathways that may be affected by Celestolide. Further research, including comprehensive in vitro cytotoxicity studies and investigations into its potential interactions with key cellular pathways, is warranted to provide a more complete toxicological profile and to further substantiate its safety.

References

• 1. Celastrol targets mitochondrial respiratory chain complex I to induce reactive oxygen species-dependent cytotoxicity in tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]

Cross-Validation of GC-MS and LC-MS Methods for the Quantification of Celestolide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) for the quantitative analysis of Celestolide, a synthetic musk compound frequently used in fragrances.[1][2][3] The selection of an appropriate analytical technique is critical for obtaining accurate and reliable data in research and quality control settings. This document outlines the methodologies, comparative performance data, and experimental protocols for both techniques to facilitate a comprehensive cross-validation.

Introduction to Celestolide and Analytical Considerations

Celestolide (1-(6-tert-butyl-1,1-dimethyl-2,3-dihydroinden-4-yl)ethanone) is a polycyclic musk with a sweet, musky odor.[4] Its analysis is essential in the fragrance industry for formulation, stability testing, and regulatory compliance. Both GC-MS and LC-MS are powerful analytical techniques capable of providing the necessary sensitivity and selectivity for the determination of Celestolide.

• Gas Chromatography-Mass Spectrometry (GC-MS) is a well-established technique for the analysis of volatile and semi-volatile compounds.[5] Given Celestolide's characteristics, GC-MS is a common and robust method for its quantification.[6][7]

• Liquid Chromatography-Mass Spectrometry (LC-MS) is highly versatile and suitable for a wide range of compounds, including those that are non-volatile or thermally labile.[8] While less common for routine fragrance analysis, LC-MS offers an alternative approach for Celestolide quantification, particularly in complex matrices.[7]

Quantitative Performance Comparison

A critical aspect of cross-validation is the comparison of the quantitative performance of both methods. The following table summarizes typical performance metrics for GC-MS and LC-MS based on the analysis of fragrance compounds and other small molecules.

Parameter	GC-MS	LC-MS	Remarks
Linearity (R²)	≥ 0.999	≥ 0.997	Both methods are capable of excellent linearity over a defined concentration range.[9][10]
Limit of Detection (LOD)	0.02 - 1 ng/mL	0.02 - 1.35 ng/mL	The LOD is dependent on the specific instrument and matrix. GC-MS is highly sensitive for volatile compounds like Celestolide.[6][11]
Limit of Quantification (LOQ)	0.1 - 5 ng/mL	0.06 - 4.09 ng/mL	The LOQ is typically set at a signal-to-noise ratio of 10:1.[9][11]
Accuracy (Recovery %)	93 - 102%	90 - 110%	Accuracy is assessed through recovery studies by spiking a known amount of the analyte into the sample matrix.[6][9]
Precision (RSD %)	< 15%	< 15%	Precision is evaluated by repeatability and intermediate precision, with Relative Standard Deviation (RSD) being the key metric.[6]

Experimental Protocols

Detailed methodologies for the analysis of Celestolide using both GC-MS and LC-MS are provided below.

GC-MS Experimental Protocol

1. Sample Preparation:

• Accurately weigh 100 mg of the sample (e.g., perfume, lotion) into a 10 mL volumetric flask.

• Dissolve and dilute to volume with a suitable solvent such as methanol (B129727) or acetone.

• Vortex the sample for 1 minute to ensure homogeneity.

• If necessary, filter the sample through a 0.45 µm PTFE syringe filter into a GC vial.

2. GC-MS Parameters:

• System: Gas Chromatograph coupled to a Mass Spectrometer.

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Injector: Split/splitless injector, operated in split mode (e.g., 100:1 split ratio).

• Injection Volume: 1 µL.

• Injector Temperature: 280 °C.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase to 250 °C at a rate of 10 °C/min.

  • Hold: Hold at 250 °C for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Mode: Full scan (m/z 40-350) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis.

  • SIM Ions for Celestolide (C17H24O, MW: 244.37): m/z 229, 244 (quantification ion underlined).

LC-MS Experimental Protocol

1. Sample Preparation:

• Accurately weigh 100 mg of the sample into a 10 mL volumetric flask.

• Dissolve and dilute to volume with a 50:50 mixture of acetonitrile (B52724) and water.

• Vortex the sample for 1 minute.

• Filter the sample through a 0.22 µm PTFE syringe filter into an LC vial.

2. LC-MS/MS Parameters:

• System: Liquid Chromatograph coupled to a Tandem Mass Spectrometer.

• Column: A C18 reversed-phase column (e.g., Kinetex Evo C18, 50 mm x 2.1 mm, 2.6 µm).[12]

• Mobile Phase:

  • A: Water with 0.1% formic acid.

  • B: Acetonitrile with 0.1% formic acid.

• Gradient Elution:

  • Start with 50% B, hold for 1 minute.

  • Increase to 95% B over 5 minutes.

  • Hold at 95% B for 2 minutes.

  • Return to 50% B and equilibrate for 2 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40 °C.

• Mass Spectrometer:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 150 °C.

  • Desolvation Temperature: 350 °C.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transition for Celestolide: Precursor ion [M+H]⁺ m/z 245.2 → Product ion (e.g., m/z 189.2 for quantification and m/z 227.2 for confirmation).

Methodology and Workflow Visualization

To ensure data integrity and comparability, a structured cross-validation approach is essential. The following diagrams illustrate the logical flow of a cross-validation study and the distinct workflows for GC-MS and LC-MS analysis of Celestolide.

Caption: A general workflow for the cross-validation of two analytical methods.

Caption: A logical comparison of the GC-MS and LC-MS analytical workflows.

Conclusion

Both GC-MS and LC-MS are suitable techniques for the quantitative analysis of Celestolide. GC-MS is a robust and widely used method for fragrance analysis, offering high resolution and sensitivity for this type of compound.[7][13] LC-MS provides a valuable alternative, particularly for complex sample matrices where minimal sample preparation is desired. The choice between the two methods will depend on the specific analytical requirements, available instrumentation, and the complexity of the sample matrix. A thorough cross-validation is crucial when establishing method equivalency or transferring methods between laboratories to ensure the consistency and reliability of results.[10][14]

References

• 1. CAS 13171-00-1: Celestolide | CymitQuimica [cymitquimica.com]
• 2. Celestolide (IFF) - Hekserij [eng.hekserij.nl]
• 3. scbt.com [scbt.com]
• 4. fraterworks.com [fraterworks.com]
• 5. brjac.com.br [brjac.com.br]
• 6. Celestolide | C17H24O | CID 61585 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. royalsocietypublishing.org [royalsocietypublishing.org]
• 8. Good quantification practices of flavours and fragrances by mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. environics.com [environics.com]
• 10. benchchem.com [benchchem.com]
• 11. lcms.cz [lcms.cz]
• 12. massbank.eu [massbank.eu]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. benchchem.com [benchchem.com]

Performance evaluation of different SPE sorbents for polycyclic musks

A Comparative Guide for Researchers

The accurate quantification of polycyclic musks in environmental and biological matrices is critical for assessing their environmental fate and potential toxicological impacts. Solid Phase Extraction (SPE) is a widely adopted technique for the extraction and preconcentration of these compounds from complex samples. The choice of SPE sorbent is a crucial parameter that significantly influences the recovery, selectivity, and overall performance of the analytical method. This guide provides an objective comparison of different SPE sorbents for the analysis of polycyclic musks, supported by experimental data to aid researchers in selecting the optimal sorbent for their specific application.

Comparison of Sorbent Performance

The selection of an appropriate SPE sorbent is contingent on the specific polycyclic musks of interest and the sample matrix. Key performance indicators include recovery rates, matrix effects, and reproducibility. Below is a summary of the performance of several commonly used SPE sorbents for the analysis of synthetic musk compounds (SMCs), including polycyclic musks.

SPE Sorbent	Mean Recovery of Σ12 SMCs (%)[1]	Relative Standard Deviation (RSD) (%)[1]	Matrix Effect (%) for Σ12 SMCs[1]	Key Characteristics
Florisil	102.6	6.4	-8.8	Superior performance in minimizing matrix effects and clear separation of nitro and polycyclic musks.[1]
Aminopropyl	100.6	6.5	-13	Good recoveries and reproducibility.[1]
Alumina-N	95.6	2.7	-14	Acceptable recoveries, though slightly lower than Florisil and Aminopropyl.[1]
PSA (Primary Secondary Amine)	100.4	3.7	-21	Good recoveries but exhibited the most significant matrix effects among the tested sorbents.[1]
Oasis HLB	Not explicitly quantified for a full suite of polycyclic musks in the provided results, but widely cited for its high retention of a broad range of compounds.[2][3][4][5][6][7]	Not available	Not available	A hydrophilic-lipophilic balanced polymer that is effective for both polar and non-polar analytes.[6][7] Often preferred for multi-residue analysis.[7]
C18 (Octadecyl)	Not explicitly quantified for a full suite of polycyclic musks in the provided results, but a common reversed-phase sorbent.[2][3][8]	Not available	Not available	A silica-based sorbent effective for non-polar compounds.[9] Performance can be impacted by the presence of phospholipids (B1166683) in the matrix.[3]

Experimental Workflow

The general workflow for the analysis of polycyclic musks using SPE involves sample preparation, extraction, and instrumental analysis. A visual representation of this process is provided below.

General workflow for polycyclic musk analysis using SPE.

Detailed Experimental Protocols

The following are representative experimental protocols for the extraction and analysis of polycyclic musks from environmental samples.

Protocol 1: SPE Cleanup of Fish Samples for Synthetic Musk Compound Analysis[1]

This protocol compares four different SPE sorbents for the cleanup of fish tissue extracts.

• Sample Pre-treatment: Ultrasonic extraction of fish samples.

• SPE Sorbents Evaluated:

  • Aminopropyl

  • Florisil

  • Alumina-N

  • Primary Secondary Amine (PSA)

• SPE Cartridge Conditioning: Specific conditioning steps for each sorbent are typically performed as per the manufacturer's instructions, generally involving rinsing with a non-polar solvent followed by a polar solvent to activate the sorbent.

• Sample Loading: The extracted sample is loaded onto the conditioned SPE cartridge.

• Elution: The target synthetic musk compounds are eluted from the sorbent. In this study, the elution patterns were investigated using dichloromethane (B109758) (DCM) as the elution solvent.[1] It was determined that 10 mL of DCM was sufficient to completely elute 12 SMCs from all four sorbent types.[1]

• Analysis: The eluted fractions are analyzed by Gas Chromatography-Mass Spectrometry (GC-MS) or Tandem Mass Spectrometry (GC-MS/MS). The study found that GC-QqQ-MS/MS with multiple reaction monitoring (MRM) mode provided significantly lower method detection limits compared to GC-SQ/MS with selected ion monitoring (SIM) mode.[1]

Protocol 2: General SPE for Aqueous Samples[2]

This protocol is a general approach for extracting synthetic musks from water samples.

• SPE Sorbents: Reversed-phase polymeric sorbents such as divinylbenzene/N-vinylpyrrolidone copolymer (e.g., Oasis HLB) or polymerically bonded octadecyl (e.g., C18) are commonly used.[2]

• Sample Preparation: Water samples may be filtered to remove particulate matter.

• SPE Cartridge Conditioning: The cartridge is typically conditioned with methanol (B129727) followed by deionized water to ensure the sorbent is properly wetted and activated.

• Sample Loading: The water sample is passed through the conditioned SPE cartridge.

• Washing: The cartridge is washed with a weak solvent mixture (e.g., water/methanol) to remove polar interferences.

• Elution: The retained polycyclic musks are eluted with a stronger, non-polar solvent such as dichloromethane or hexane.

• Analysis: The eluate is concentrated and analyzed by GC-MS.

Conclusion

The choice of SPE sorbent for polycyclic musk analysis is a critical step that directly impacts the quality and reliability of the analytical results. For complex matrices such as fish tissue, Florisil has demonstrated superior performance in minimizing matrix effects and providing clear separation of different musk classes.[1] Polymeric sorbents like Oasis HLB offer a versatile option for a broad range of analytes and are particularly useful for multi-residue methods in aqueous samples.[2][7] C18 remains a viable option for non-polar compounds but may require additional cleanup steps for samples with high lipid content.[3] Researchers should carefully consider the specific analytes, sample matrix, and desired analytical performance when selecting an SPE sorbent. Validation of the chosen method through recovery and matrix effect studies is essential to ensure accurate and reproducible results.

References

• 1. Comparison of Sample Preparation and Detection Methods for the Quantification of Synthetic Musk Compounds (SMCs) in Carp Fish Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Redirecting [linkinghub.elsevier.com]
• 3. waters.com [waters.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Materials for Solid-Phase Extraction of Organic Compounds [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. publicacions.iec.cat [publicacions.iec.cat]

Comparative Guide to Analytical Methods for Celestolide in Environmental Samples

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the quantification of Celestolide, a common polycyclic musk, in environmental reference materials. In the absence of commercially available certified reference materials (CRMs) specifically for Celestolide, this document focuses on comparing the performance of various extraction and analytical techniques reported in the scientific literature for the analysis of polycyclic musks in environmental matrices. The data presented serves as a valuable resource for laboratories aiming to develop and validate their own methods for Celestolide analysis.

Data Presentation: Comparison of Analytical Method Performance

The following table summarizes the performance of different extraction and analytical methods for the determination of polycyclic musks, including Celestolide, in various environmental matrices. The data is compiled from multiple studies and provides a comparative look at the efficiency and sensitivity of these methods.

Matrix	Extraction Method	Analytical Method	Compound(s)	Recovery (%)	Limit of Detection (LOD)	Reference
Sediment	Ultrasonic Extraction	GC-MS	16 PAHs (as surrogates)	68 - 108	Not Reported	[1][2]
Soil	Accelerated Solvent Extraction (ASE)	Not Specified	Atrazine, Alachlor	>90 (optimal conditions)	Not Reported	[3]
Soil	Accelerated Solvent Extraction (ASE)	Not Specified	PAHs, PCBs, Phenols	>75	Not Reported	[4][5]
Sludge	Soxhlet Extraction	Not Specified	Lipophilic compounds	>90 (with ionic liquids)	Not Reported	[6]
Sludge	Ion-pair Extraction	LC-MS/MS	Per- and polyfluorinated chemicals	70 - 169	0.6 - 30 ng/g	[7]
Water	Solid-Phase Extraction (SPE)	GC-MS	Organophosphorus pesticides	Not specified	Not specified	[8]
Water	Solid-Phase Extraction (SPE)	Not Specified	Organochlorine pesticides, PCBs	Not specified	Not specified	[9]

Experimental Protocols

Detailed methodologies for the key experiments cited in the table are outlined below. These protocols provide a foundation for the replication and adaptation of these methods for Celestolide analysis.

Accelerated Solvent Extraction (ASE) of Soil and Sediment

This method is suitable for the extraction of semi-volatile organic compounds like Celestolide from solid matrices.

• Sample Preparation: Soil or sediment samples are typically air-dried and sieved to ensure homogeneity.

• Extraction Cell: A known amount of the dried sample (e.g., 10 g) is mixed with a dispersing agent like diatomaceous earth and packed into an extraction cell.

• Extraction Conditions:

  • Solvent: A mixture of acetone (B3395972) and dichloromethane (B109758) (1:1 v/v) is commonly used.[10]

  • Temperature: 100 °C.[10]

  • Pressure: 14 MPa.[10]

  • Static Time: 5-15 minutes.[3][10]

  • Cycles: 1-2 static cycles.

• Post-Extraction: The extract is collected in a vial. For enhanced purity, the extract can be passed through a cleanup column, such as Florisil or silica (B1680970) gel, to remove interfering substances. The solvent is then evaporated and the residue is reconstituted in a suitable solvent for instrumental analysis.[11]

Solid-Phase Extraction (SPE) of Water Samples

SPE is a common technique for the extraction and pre-concentration of organic pollutants from aqueous samples.

• Cartridge Conditioning: A C18 SPE cartridge is conditioned sequentially with methanol (B129727) and then with reagent water. It is crucial not to let the sorbent dry out before loading the sample.[8][12]

• Sample Loading: The water sample (e.g., 1 L), adjusted to a specific pH if necessary, is passed through the conditioned cartridge at a controlled flow rate.

• Washing: The cartridge is washed with reagent water to remove any polar interferences.

• Drying: The cartridge is dried thoroughly by passing a stream of nitrogen or air through it to remove residual water.[8]

• Elution: The retained analytes, including Celestolide, are eluted from the cartridge using a suitable organic solvent or solvent mixture, such as dichloromethane/ethyl acetate (B1210297) or acetone/n-hexane.[8]

• Concentration: The eluate is concentrated under a gentle stream of nitrogen, and the residue is dissolved in a known volume of a solvent compatible with the analytical instrument.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is the most frequently employed technique for the analysis of polycyclic musks due to their volatility and thermal stability.

• Injection: A small volume (e.g., 1 µL) of the final extract is injected into the GC system.

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar or semi-polar capillary column, such as a DB-5ms, is typically used.

  • Carrier Gas: Helium is commonly used as the carrier gas.

  • Temperature Program: A temperature gradient is applied to the oven to separate the compounds based on their boiling points. A typical program might start at a lower temperature, ramp up to a higher temperature, and then hold for a period to ensure all compounds of interest have eluted.

• Mass Spectrometer (MS) Conditions:

  • Ionization: Electron Ionization (EI) is the standard ionization mode.

  • Acquisition Mode: Data can be acquired in full scan mode for qualitative analysis or in selected ion monitoring (SIM) mode for enhanced sensitivity and quantitative analysis. For even greater selectivity, tandem mass spectrometry (MS/MS) can be utilized.

Mandatory Visualization

The following diagrams illustrate the general workflows for the analysis of Celestolide in environmental samples.

Caption: General workflow for Celestolide analysis.

Caption: Decision tree for extraction method selection.

References

• 1. Validation of a method for the analysis of PAHs in bulk lake sediments using GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ars.usda.gov [ars.usda.gov]
• 4. Accelerated solvent extraction (ASE) of environmental organic compounds in soils using a modified supercritical fluid extractor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. electronicsandbooks.com [electronicsandbooks.com]
• 6. Efficient removal of lipophilic compounds from sewage sludge: Comparative evaluation of solvent extraction techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comparison of two extraction methods for the analysis of per- and polyfluorinated chemicals in digested sewage sludge - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. weber.hu [weber.hu]
• 10. Accelerated solvent extraction of polycyclic aromatic hydrocarbons from contaminated soil - Analytical Communications (RSC Publishing) [pubs.rsc.org]
• 11. Methods of analysis-Determination of pesticides in sediment using gas chromatography/mass spectrometry [pubs.usgs.gov]
• 12. m.youtube.com [m.youtube.com]

Celestolide in Aquatic Ecosystems: A Comparative Analysis of North American and European Environments

For Researchers, Scientists, and Drug Development Professionals

Celestolide, a synthetic polycyclic musk, has been widely used as a fragrance ingredient in a variety of personal care and household products. Due to its persistence and lipophilic nature, Celestolide is frequently detected in aquatic environments, raising concerns about its potential ecological impact. This guide provides a comparative overview of Celestolide concentrations in North American and European ecosystems, supported by experimental data and detailed methodologies.

Data Presentation: Celestolide Concentrations

The following tables summarize the reported concentrations of Celestolide in various environmental compartments in North America and Europe. It is important to note that a direct, comprehensive comparison is challenging due to the limited number of studies that simultaneously investigate both continents with identical methodologies. The data presented here are synthesized from various sources and should be interpreted with consideration of the different study periods, locations, and analytical techniques employed.

Table 1: Celestolide Concentrations in Surface Water (ng/L)

Region	Location/Study	Concentration Range (ng/L)	Mean/Median (ng/L)
North America
Lake Ontario, USA	ND - 15	-
US Rivers	ND - 43	-
Europe
German Rivers	1 - 170	-
Swiss Rivers	ND - 88	-
Spanish Rivers	2.1 - 127	-

ND: Not Detected

Table 2: Celestolide Concentrations in Sediment (ng/g dry weight)

Region	Location/Study	Concentration Range (ng/g dw)	Mean/Median (ng/g dw)
North America
Lake Ontario, USA	1.2 - 9.2	-
US Coastal Marine Sediments	ND - 100	-
Europe
German Rivers	5 - 177	-
North Sea, Europe	ND - 63	-

ND: Not Detected

Table 3: Celestolide Concentrations in Biota (ng/g lipid weight)

Region	Organism	Tissue	Concentration Range (ng/g lw)	Mean/Median (ng/g lw)
North America
Fish (Various species)	Muscle, Liver	ND - 762	-
Mussels	Whole body	48 - 683	-
Europe
Fish (Various species)	Muscle	10 - 159,000	-
Mussels (Mytilus galloprovincialis)	Whole body	ND - 58,000	-

ND: Not Detected

Experimental Protocols

The determination of Celestolide in environmental samples typically involves extraction, clean-up, and instrumental analysis. The following protocols are generalized from various cited studies.

Water Sample Analysis

1. Sample Collection and Preparation:

• Water samples (typically 1-2 L) are collected in amber glass bottles to prevent photodegradation.

• Samples are filtered through a glass fiber filter (e.g., 0.7 µm) to separate dissolved and particulate phases.

2. Extraction:

• Liquid-Liquid Extraction (LLE): The filtered water is extracted with a non-polar solvent such as dichloromethane (B109758) or hexane. The extraction is typically performed three times, and the solvent extracts are combined.[1]

• Solid-Phase Extraction (SPE): The water sample is passed through a cartridge containing a solid adsorbent (e.g., C18). The analytes are retained on the adsorbent and then eluted with a small volume of an organic solvent.

3. Clean-up:

• The extract is concentrated and may be subjected to a clean-up step using techniques like gel permeation chromatography (GPC) or silica (B1680970) gel chromatography to remove interfering substances.

4. Instrumental Analysis:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the most common technique for the analysis of Celestolide.[1][2][3] The extract is injected into a gas chromatograph, which separates the different compounds. The mass spectrometer then identifies and quantifies Celestolide based on its specific mass-to-charge ratio. Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) modes are often used to enhance sensitivity and selectivity.[1]

Sediment and Biota Sample Analysis

1. Sample Collection and Preparation:

• Sediment samples are collected using grab samplers or corers and are typically frozen until analysis.

• Biota samples (e.g., fish, mussels) are collected, and the target tissues are dissected.

• Both sediment and biota samples are freeze-dried and homogenized.

2. Extraction:

• Soxhlet Extraction: The dried sample is placed in a thimble and extracted with an organic solvent (e.g., hexane/acetone mixture) for several hours.[3]

• Pressurized Liquid Extraction (PLE) / Accelerated Solvent Extraction (ASE): This technique uses elevated temperature and pressure to extract the analytes more efficiently and with less solvent than Soxhlet extraction.[4]

3. Clean-up:

• Extracts from sediment and biota are complex and require extensive clean-up. This often involves the removal of lipids using GPC and fractionation using silica or alumina (B75360) chromatography to isolate the fraction containing the polycyclic musks.[4]

4. Instrumental Analysis:

• The final analysis is typically performed using GC-MS or high-resolution GC-MS (HRGC-MS) for enhanced sensitivity and resolution.

Mandatory Visualization

Fig. 1: Generalized experimental workflow for Celestolide analysis in environmental samples.

Fig. 2: Environmental fate and transport pathways of Celestolide in aquatic ecosystems.

References

• 1. Enantioselective Determination of Polycyclic Musks in River and Wastewater by GC/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of synthetic polycyclic musks in aqueous samples by ultrasound-assisted dispersive liquid-liquid microextraction and gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Redirecting [linkinghub.elsevier.com]
• 4. researchgate.net [researchgate.net]

Genotoxicity Profile: A Comparative Analysis of Celestolide and Its Metabolites

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides a comparative overview of the genotoxic potential of the polycyclic musk, Celestolide, and its metabolites. The assessment of genotoxicity is a critical component in the safety evaluation of any chemical compound, providing insights into its potential to induce genetic mutations or chromosomal damage, which can be precursors to carcinogenesis. While data on the parent compound, Celestolide, is available, a significant knowledge gap exists regarding the genotoxic profile of its metabolic derivatives. This guide synthesizes the current state of knowledge, presents available experimental data and protocols, and outlines future research directions necessary for a comprehensive risk assessment.

Executive Summary

Current evidence from in vitro studies indicates that Celestolide is non-genotoxic . A key study utilizing the micronucleus test in human lymphocytes and the metabolically competent Hep G2 cell line found no evidence of genotoxic activity. However, the genotoxicity of Celestolide's metabolites remains uninvestigated. Understanding the metabolic fate of Celestolide and the biological activity of its metabolites is crucial for a complete safety profile. This guide will delve into the available data for the parent compound and discuss the potential metabolic pathways and the corresponding need for genotoxicity testing of the resulting metabolites.

Genotoxicity of Celestolide

The genotoxic potential of Celestolide has been evaluated using the in vitro micronucleus test, a well-established method for assessing chromosomal damage.

Quantitative Data

The following table summarizes the key findings from a study investigating the genotoxicity of Celestolide.

Test System	Cell Line	Metabolic Activation	Concentration Range Tested	Result	Reference
Micronucleus Test	Human Lymphocytes	With and without S9	Up to cytotoxic doses	Non-genotoxic	[1]
Micronucleus Test	Hep G2	N/A (metabolically competent)	Up to cytotoxic doses	Non-genotoxic	[1]

Table 1: Summary of In Vitro Genotoxicity Data for Celestolide

Experimental Protocol: In Vitro Micronucleus Assay

The in vitro micronucleus assay is designed to detect the clastogenic (chromosome breaking) and aneugenic (chromosome lagging) potential of a test substance. The protocol outlined below is a standard procedure for this assay.

1. Cell Culture and Treatment:

• Human peripheral blood lymphocytes are cultured and stimulated to divide.

• Various concentrations of Celestolide are added to the cell cultures.

• For experiments requiring metabolic activation, a rat liver S9 fraction is included.

• Control groups include a negative control (vehicle) and a positive control (a known genotoxic agent).

2. Cytokinesis Block:

• Cytochalasin B is added to the cultures to block cytokinesis, the final stage of cell division. This results in the accumulation of binucleated cells that have completed mitosis but not cell division.

3. Harvesting and Slide Preparation:

• Cells are harvested and treated with a hypotonic solution to swell the cytoplasm.

• Cells are then fixed and dropped onto microscope slides.

4. Staining and Analysis:

• The slides are stained with a DNA-specific stain (e.g., Giemsa).

• At least 2000 binucleated cells per concentration are scored for the presence of micronuclei. A micronucleus is a small, separate nucleus that forms around chromosome fragments or whole chromosomes that were not incorporated into the main nucleus during cell division.

5. Data Interpretation:

• A statistically significant, dose-dependent increase in the frequency of micronucleated cells compared to the negative control is considered a positive result.

Caption: Workflow of the in vitro micronucleus assay.

Celestolide Metabolism and Potential Genotoxicity of Metabolites

A comprehensive assessment of a compound's genotoxicity must include its metabolites, as metabolic processes can convert a non-genotoxic parent compound into reactive, genotoxic derivatives.

Predicted Metabolic Pathways

While specific metabolic pathways for Celestolide have not been elucidated, the biotransformation of other polycyclic musks, such as Galaxolide (HHCB) and Tonalide (AHTN), primarily involves oxidation reactions catalyzed by cytochrome P450 enzymes. These reactions typically introduce polar functional groups, such as hydroxyl (-OH) and carboxyl (-COOH) groups, to facilitate excretion. It is therefore hypothesized that Celestolide undergoes similar metabolic transformations.

Caption: Conceptual metabolic pathway for Celestolide.

Genotoxicity of Metabolites: A Data Gap

Currently, there is no published experimental data on the genotoxicity of any of Celestolide's predicted metabolites. This represents a significant gap in the safety assessment of this compound. In the absence of experimental data, in silico (computational) models such as Derek Nexus™ and Sarah Nexus™ are often employed to predict the potential genotoxicity of metabolites based on their chemical structures. However, no such public predictions for Celestolide metabolites were identified.

Future Research and Recommended Genotoxicity Assays

To address the existing data gap, the following steps are recommended:

• Metabolite Identification: Conduct in vitro and in vivo metabolism studies to identify the major metabolites of Celestolide.

• Synthesis of Metabolites: Synthesize the identified metabolites in sufficient quantities for toxicological testing.

• Genotoxicity Testing: Evaluate the genotoxic potential of the synthesized metabolites using a standard battery of tests, including the Ames test, in vitro micronucleus assay, and the comet assay.

Experimental Protocol: Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is a widely used method for detecting gene mutations induced by a chemical.

1. Bacterial Strains:

• Use several strains of Salmonella typhimurium that are auxotrophic for histidine (i.e., they cannot synthesize histidine and require it for growth). These strains carry different mutations in the genes of the histidine operon.

2. Treatment:

• The tester strains are exposed to various concentrations of the test substance (e.g., a Celestolide metabolite) in the presence and absence of a metabolic activation system (S9 mix).

3. Plating:

• The treated bacteria are plated on a minimal agar (B569324) medium that lacks histidine.

4. Incubation and Scoring:

• The plates are incubated for 48-72 hours.

• Only bacteria that have undergone a reverse mutation (reversion) to regain the ability to synthesize histidine will grow and form colonies.

• The number of revertant colonies is counted.

5. Data Interpretation:

• A significant, dose-related increase in the number of revertant colonies compared to the negative control indicates a mutagenic potential.

Caption: Workflow of the Ames test.

Experimental Protocol: Comet Assay (Single Cell Gel Electrophoresis)

The comet assay is a sensitive method for detecting DNA strand breaks in individual cells.

1. Cell Preparation and Treatment:

• Eukaryotic cells are treated with the test substance.

2. Embedding in Agarose (B213101):

• The cells are suspended in low-melting-point agarose and layered onto a microscope slide.

3. Lysis:

• The slides are immersed in a lysis solution to remove cell membranes and histones, leaving behind the DNA as a "nucleoid".

4. Electrophoresis:

• The slides are placed in an electrophoresis chamber under alkaline conditions. This causes the negatively charged, fragmented DNA to migrate from the nucleoid towards the anode, forming a "comet tail".

5. Staining and Visualization:

• The DNA is stained with a fluorescent dye and visualized using a fluorescence microscope.

6. Data Analysis:

• The extent of DNA damage is quantified by measuring the length of the comet tail and the intensity of the DNA in the tail relative to the head. Increased tail length and intensity indicate a higher level of DNA damage.

Caption: Workflow of the Comet assay.

Conclusion

Based on the available scientific literature, Celestolide is not considered to be genotoxic. However, the absence of data on its metabolites is a critical deficiency in its overall safety assessment. It is imperative that future research focuses on characterizing the metabolic profile of Celestolide and evaluating the genotoxic potential of its major metabolites. A comprehensive understanding of the genotoxicity of both the parent compound and its metabolites is essential for ensuring human and environmental safety.

References

• 1. Celestolide | C17H24O | CID 61585 - PubChem [pubchem.ncbi.nlm.nih.gov]

Assessing Celestolide's Potency as a Progesterone Receptor Antagonist: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Celestolide's performance as a progesterone (B1679170) receptor antagonist against other alternatives, supported by experimental data.

Celestolide, a synthetic polycyclic musk fragrance, has been identified as a progesterone receptor (PR) antagonist. This guide summarizes the available quantitative data on its potency and compares it with well-established PR antagonists, Mifepristone and Aglepristone. Detailed experimental methodologies for the key assays are also provided to facilitate reproducibility and further investigation.

Comparative Potency of Progesterone Receptor Antagonists

The antagonist potency of Celestolide and its comparators on the progesterone receptor has been evaluated using in vitro reporter gene assays. The half-maximal inhibitory concentration (IC50), which represents the concentration of a substance that inhibits 50% of the maximum response, is a key metric for comparison.

Compound	Common Name/Code	Progesterone Receptor Antagonist Potency (IC50)	Glucocorticoid Receptor Antagonist Potency (IC50)	Notes
Celestolide	ADBI	~10 µM	Not reported in the cited study	A synthetic polycyclic musk.
Mifepristone	RU-486	0.2 nM[1]	2.6 nM[1]	A well-characterized steroidal PR and GR antagonist.
Aglepristone	-	High Affinity (3x that of progesterone in dogs)	Binds to glucocorticoid receptors	A veterinary steroidal PR antagonist. A specific IC50 value was not available in the reviewed literature.

Lower IC50 values indicate higher potency.

Experimental Protocols

The data presented in this guide are primarily derived from in vitro reporter gene assays. Below are detailed methodologies for conducting such experiments to assess progesterone receptor antagonism.

Progesterone Receptor (PR) Chemically Activated LUciferase eXpression (CALUX) Bioassay

This reporter gene assay is a robust method for quantifying the functional activity of potential PR antagonists.

Principle: Human U2OS osteosarcoma cells are stably transfected with a construct containing the human progesterone receptor and a luciferase reporter gene under the control of progesterone response elements (PREs). When a PR agonist (like progesterone) binds to the receptor, it activates the transcription of the luciferase gene, resulting in light emission upon addition of a substrate. A PR antagonist will compete with the agonist, leading to a dose-dependent decrease in luciferase activity.

Detailed Methodology:

• Cell Culture and Seeding:

  • Culture human U2OS cells containing the PR-CALUX reporter construct in an appropriate medium supplemented with fetal bovine serum and antibiotics.

  • Maintain the cells in a humidified incubator at 37°C and 5% CO2.

  • For the assay, seed the cells into 96-well microplates at a density that ensures they are sub-confluent at the time of treatment.

• Compound Preparation and Exposure:

  • Prepare stock solutions of the test compounds (e.g., Celestolide, Mifepristone) and a reference agonist (e.g., progesterone) in a suitable solvent like dimethyl sulfoxide (B87167) (DMSO).

  • Create a serial dilution of the test compounds.

  • Expose the cells to the test compounds in the presence of a fixed, sub-maximal concentration of the progesterone agonist (typically around the EC50 value). Include appropriate controls: solvent control, agonist-only control, and a reference antagonist control.

• Incubation:

  • Incubate the plates for 24 hours to allow for receptor binding and luciferase gene expression.

• Lysis and Luciferase Measurement:

  • After incubation, remove the medium and lyse the cells using a lysis buffer.

  • Measure the luciferase activity in the cell lysates using a luminometer after the addition of a luciferin-containing substrate.

• Data Analysis:

  • Calculate the percentage of inhibition of the agonist-induced luciferase activity for each concentration of the test compound.

  • Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Visualizing Experimental Workflow and Signaling Pathways

To further clarify the processes involved, the following diagrams illustrate the experimental workflow and the underlying signaling pathway.

PR-CALUX Experimental Workflow

Progesterone Receptor Signaling Pathway

References

• 1. academic.oup.com [academic.oup.com]

The Hidden Variable: How Structural Isomers Influence the Toxicity of Synthetic Musks

A Comparative Guide for Researchers and Drug Development Professionals

The pervasive use of synthetic musks in personal care products and fragrances has led to their ubiquitous presence in the environment and detectable levels in human tissues. While the toxicological profiles of commercial mixtures of these compounds are increasingly studied, a critical dimension often remains overlooked: the influence of their structural isomerism on toxicity. Synthetic musks, such as the widely used polycyclic musks Galaxolide® (HHCB) and Tonalide® (AHTN), are chiral molecules, existing as a mixture of different stereoisomers. Emerging evidence suggests that these isomers can exhibit distinct biological activities, including varying potencies in odor perception and, crucially, in their toxicological effects. This guide provides a comparative analysis of the known toxicities of common synthetic musk mixtures and highlights the critical need for isomer-specific toxicological assessments.

Comparative Toxicity of Commercial Synthetic Musk Mixtures

Toxicological data for synthetic musks are predominantly available for their commercial formulations, which consist of a mixture of isomers. These studies provide a foundational understanding of their potential hazards, including endocrine disruption, cytotoxicity, and developmental toxicity.

Synthetic Musk	Class	Endpoint	Model System	Result	Reference
Galaxolide® (HHCB)	Polycyclic	Endocrine Disruption	Zebrafish (Danio rerio) embryo-larvae	Significant decrease in T4 hormone concentration at 0.13 µg/L.[1]	[1]
Endocrine Disruption	In vitro (reporter gene assays)	Inhibited estrogen, androgen, and progesterone (B1679170) receptor activity.[2][3]	[2][3]
Cytotoxicity	Human brain and lung cells	Toxic to brain and lung cells.[2]	[2]
Developmental Toxicity	Plankton	Strongly inhibited larval development.[2]	[2]
Tonalide® (AHTN)	Polycyclic	Endocrine Disruption	Human MCF-7 breast cancer cells	Statistically significant increase in cell proliferation (estrogenic activity).[4]	[4]
Endocrine Disruption	In vitro (reporter gene assays)	Altered estrogen activity; inhibited androgen and progesterone receptor binding.[2][3]	[2][3]
Cytotoxicity	Human liver, brain, and lung cells	Evidence suggests damage to liver cells; toxic to brain and lung cells.[2]	[2]
Developmental Toxicity	Embryonic cells	Altered activity in nearly 3,000 genes, some involved in development.[2]	[2]
Musk Ketone	Nitro-musk	Endocrine Disruption	Human MCF-7 breast cancer cells	Increased growth and multiplication of estrogen-responsive cells.[2]	[2]
Endocrine Disruption	In vitro	Alters estrogen activity.[2]	[2]
Developmental Toxicity	Plankton	Strongly inhibited larval development.[2]	[2]
Musk Xylene	Nitro-musk	Endocrine Disruption	Human MCF-7 breast cancer cells	Increased growth and multiplication of estrogen-responsive cells.[2]	[2]
Reproductive Toxicity	Human	High levels in blood may be associated with gynecological abnormalities.[2]	[2]

The Unexplored Territory: Isomer-Specific Toxicity

While the data above provides a valuable overview, it masks the potential for significant differences in the toxicity of individual isomers. Commercial Galaxolide® (HHCB), for example, is a complex mixture of stereoisomers. It is known that only two of its enantiomers are responsible for its characteristic musky odor, indicating a high degree of stereospecificity in biological receptor interactions. This specificity in olfactory perception strongly suggests that toxicological interactions, which are also receptor-mediated, could be similarly isomer-dependent.

Studies on other chiral compounds have consistently demonstrated enantioselective toxicity. For instance, research on the chiral pesticide acetochlor (B104951) in zebrafish embryos revealed that the (+)-S-enantiomer exhibited a greater effect on thyroid hormone levels and gene expression than the (-)-R-enantiomer.[5] This principle of chiral toxicity underscores the urgent need for similar investigations into synthetic musks. The enantioselective metabolism and bioaccumulation of polycyclic musks in various organisms have been documented, further supporting the hypothesis of isomer-specific biological effects.

Experimental Protocols for Assessing Isomer-Specific Toxicity

To facilitate research into the differential toxicity of synthetic musk isomers, this section provides detailed methodologies for key in vitro and in vivo assays. The initial critical step, however, is the separation of the isomers from the commercial mixture, which can be achieved using chiral chromatography techniques.

In Vitro Cytotoxicity Assessment: MTT and LDH Assays

1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay assesses cell metabolic activity as an indicator of cell viability.

• Cell Seeding: Plate cells (e.g., human cell lines such as HepG2 for liver toxicity, or SH-SY5Y for neurotoxicity) in a 96-well plate at a suitable density and allow them to adhere overnight.

• Compound Exposure: Treat the cells with various concentrations of the individual musk isomers and the racemic mixture for a defined period (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity.

• MTT Addition: Add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or acidified isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. Cell viability is expressed as a percentage relative to the vehicle control.

2. Lactate Dehydrogenase (LDH) Assay

This assay quantifies the release of the cytosolic enzyme LDH from damaged cells into the culture medium, serving as a marker of cell membrane disruption.

• Cell Seeding and Exposure: Prepare and treat cells with the musk isomers as described for the MTT assay.

• Supernatant Collection: After the exposure period, centrifuge the plate and carefully collect the cell culture supernatant.

• LDH Reaction: Transfer the supernatant to a new 96-well plate and add the LDH reaction mixture according to the manufacturer's instructions.

• Incubation: Incubate the plate for up to 30 minutes at room temperature, protected from light.

• Absorbance Measurement: Measure the absorbance at the recommended wavelength (typically 490 nm). Cytotoxicity is calculated as the percentage of LDH released compared to a maximum LDH release control (cells treated with a lysis buffer).

In Vivo Developmental Toxicity Assessment: Zebrafish Embryotoxicity Test

The zebrafish (Danio rerio) embryo is a powerful in vivo model for assessing developmental toxicity due to its rapid, external, and transparent embryonic development.

• Embryo Collection and Staging: Collect newly fertilized zebrafish embryos and stage them under a microscope.

• Exposure: Place healthy, synchronized embryos into the wells of a 96-well plate containing embryo medium with different concentrations of the individual musk isomers and the racemic mixture. Include a vehicle control.

• Incubation: Incubate the plates at 28.5°C on a 14/10-hour light/dark cycle.

• Endpoint Assessment: Observe the embryos at specific time points (e.g., 24, 48, 72, 96, and 120 hours post-fertilization) for a range of developmental endpoints, including:

  • Mortality

  • Hatching rate

  • Heart rate

  • Morphological abnormalities (e.g., pericardial edema, yolk sac edema, spinal curvature, craniofacial defects)

  • Behavioral changes (e.g., spontaneous movement, touch response)

• Data Analysis: Determine the Lowest Observed Effect Concentration (LOEC), No Observed Effect Concentration (NOEC), and the Median Lethal Concentration (LC50) for each isomer.

Visualizing the Path Forward: Workflows and Signaling

The following diagrams illustrate the proposed experimental workflow for investigating isomer-specific toxicity and a generalized signaling pathway potentially affected by endocrine-disrupting synthetic musks.

Workflow for assessing isomer-specific toxicity.

Potential endocrine disruption pathway for synthetic musks.

Conclusion and Future Directions

The available toxicological data on commercial synthetic musk mixtures indicate a potential for adverse health effects, including endocrine disruption and cytotoxicity. However, the critical influence of structural isomerism on these toxicological endpoints remains a significant knowledge gap. The enantioselective nature of biological interactions, as evidenced by odor perception and the toxicity of other chiral compounds, strongly suggests that the toxicity of synthetic musks is likely isomer-specific.

For a comprehensive risk assessment and the development of safer alternatives, it is imperative that future research focuses on the toxicological evaluation of individual synthetic musk isomers. The experimental protocols provided in this guide offer a starting point for such investigations. By elucidating the structure-toxicity relationship at the isomeric level, the scientific community can move towards a more nuanced understanding of the risks posed by these ubiquitous environmental contaminants and inform the design of next-generation fragrance molecules with improved safety profiles.

References

• 1. Adverse thyroid hormone and behavioral alterations induced by three frequently used synthetic musk compounds in embryo-larval zebrafish (Danio rerio) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. safecosmetics.org [safecosmetics.org]
• 3. biomonitoring.ca.gov [biomonitoring.ca.gov]
• 4. Estrogenic activity of musk fragrances detected by the E-screen assay using human mcf-7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Enantioselective thyroid disruption in zebrafish embryo-larvae via exposure to environmental concentrations of the chloroacetamide herbicide acetochlor - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Research: Proper Disposal Procedures for Celestolide

Essential guidelines for the safe and compliant disposal of Celestolide, ensuring the protection of laboratory personnel and the environment.

For researchers, scientists, and professionals in drug development, adherence to strict safety and disposal protocols is paramount. This document provides a comprehensive, step-by-step guide for the proper disposal of Celestolide (CAS No. 13171-00-1), a synthetic musk compound. Following these procedures will mitigate risks and ensure compliance with regulatory standards.

Understanding the Hazards

Celestolide is classified as hazardous to the aquatic environment, with acute and long-lasting toxic effects[1][2]. It is a white crystalline solid with a musk-like odor that does not mix well with water[3]. Due to its potential for bioaccumulation and environmental persistence, it is critical to prevent its release into sewer systems or waterways[1][4][5][6].

Summary of Key Safety and Environmental Data

For a quick reference, the following table summarizes the key hazard information for Celestolide.

Parameter	Value / Classification	Source
GHS Hazard Statements	H400: Very toxic to aquatic life. H410: Very toxic to aquatic life with long lasting effects.	[1][5]
GHS Precautionary Statements	P273: Avoid release to the environment. P391: Collect spillage. P501: Dispose of contents/container in accordance with local/regional/national/international regulations.	[1][5][7]
Environmental Fate	Potentially persistent and bioaccumulative.[4] Adsorbs to sewage sludge.[4]	[4]
Incompatible Materials	Strong oxidizing agents, strong bases, mineral acids.	[1]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe handling and disposal of Celestolide waste in a laboratory setting.

1. Personal Protective Equipment (PPE) and Handling Precautions:

• Always wear appropriate PPE, including safety goggles with side-shields, chemical-resistant gloves, and a lab coat[2].

• Handle Celestolide in a well-ventilated area to avoid dust formation and inhalation[2][6].

• Avoid all unnecessary personal contact with the chemical[3].

• Do not eat, drink, or smoke when handling Celestolide[3].

• Wash hands thoroughly with soap and water after handling[3].

2. Waste Segregation and Collection:

• Designate a specific, clearly labeled, and sealed container for Celestolide waste.

• Do not mix Celestolide waste with other chemical waste streams unless compatibility has been confirmed. Avoid contact with strong acids, alkalis, or oxidizing agents[6].

• For spills, clean them up immediately. For minor spills, collect the solid material and place it in the designated waste container. For major spills, evacuate the area and alert emergency responders[3].

3. Disposal of Unused or Expired Celestolide:

• Do not dispose of Celestolide down the drain or in the general trash[1][6].

• All waste must be handled in accordance with local, state, and federal regulations[3].

• Consult your institution's Environmental Health and Safety (EHS) department or a licensed waste management authority for specific disposal instructions[3].

• Consider consulting the manufacturer for potential recycling options[3].

4. Disposal of Contaminated Materials:

• Empty containers may retain product residue and should be treated as hazardous waste. They must be disposed of in a safe manner[1].

• Place contaminated lab supplies (e.g., gloves, weighing paper, pipette tips) into the designated Celestolide waste container.

• Contaminated clothing should be removed immediately and cleaned thoroughly before reuse[5][6].

5. Final Disposal:

• Arrange for the collection of the Celestolide waste container by a certified hazardous waste disposal service.

• Ensure all paperwork and labeling are completed as required by your institution and regulatory agencies.

Disposal Decision Workflow

The following diagram illustrates the logical steps for making decisions regarding the disposal of Celestolide.

Caption: Workflow for the proper disposal of Celestolide waste.

References

• 1. olaughlinco.com [olaughlinco.com]
• 2. echemi.com [echemi.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 5. finefrag.com [finefrag.com]
• 6. johndwalsh.com [johndwalsh.com]
• 7. musk dimethyl indane, 13171-00-1 [thegoodscentscompany.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Celestolide

Essential protocols for the safe handling, storage, and disposal of Celestolide are critical for ensuring laboratory safety and maintaining experimental integrity. This guide provides immediate, actionable steps for researchers, scientists, and drug development professionals. By adhering to these procedures, you can minimize risks and establish a secure working environment.

Celestolide, a synthetic polycyclic musk, is classified as a hazardous substance requiring careful management.[1] It is recognized as being very toxic to aquatic life with long-lasting effects.[2][3][4][5] Furthermore, as a solid, it has the potential to form explosive dust mixtures in the air.[1]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to personal protection is essential when working with Celestolide. The following table outlines the recommended PPE to mitigate exposure risks.

Protection Type	Required Equipment	Purpose
Eye/Face Protection	Tightly fitting safety goggles or safety glasses with side-shields.[1][4][6]	To prevent eye contact with Celestolide dust or splashes.
Skin Protection	Chemical-resistant gloves (e.g., light weight rubber gloves) and impervious protective clothing or overalls.[1][4]	To avoid direct skin contact.
Respiratory Protection	An approved respirator should be used when there is a risk of overexposure, especially in areas with inadequate ventilation.[1][2] A self-contained breathing apparatus is recommended for major spills.[6][7]	To prevent inhalation of Celestolide dust.

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational protocol is paramount for minimizing the risk of exposure and contamination.

1. Engineering Controls:

• Ventilation: Always handle Celestolide in a well-ventilated area.[1][8] Local exhaust ventilation should be utilized around open sources to control exposure.[7]

2. Safe Handling Practices:

• Avoid Contact: Limit all unnecessary personal contact with the chemical.[1] Avoid contact with skin and eyes.[1][4][8]

• Personal Hygiene: Do not eat, drink, or smoke in areas where Celestolide is handled.[1] Always wash hands with soap and water after handling.[1]

• Dust Prevention: Avoid generating dust.[1] In case of dust formation, avoid breathing it.[4]

3. Storage:

• Container Integrity: Store in original, tightly sealed containers.[1][7]

• Storage Conditions: Keep in a cool, dry, and well-ventilated area, away from heat sources and ignition sources.[1][7][8]

• Incompatible Materials: Store away from strong oxidizing agents, strong bases, and mineral acids.[1][2]

Emergency and Disposal Protocols

Proper planning for spills and waste disposal is a critical component of laboratory safety.

Procedure	Immediate Actions
Minor Spills	1. Clean up spills immediately.[1] 2. Avoid contact with skin and eyes.[1] 3. Use an inert absorbent material for cleanup.[2]
Major Spills	1. Evacuate personnel from the area and move upwind.[1] 2. Alert emergency responders about the location and nature of the hazard.[1]
First Aid: Skin Contact	1. Immediately remove all contaminated clothing.[1] 2. Flush skin and hair with running water and soap.[1]
First Aid: Eye Contact	1. Immediately wash out with fresh running water.[1] 2. Ensure complete irrigation by keeping eyelids apart.[1]
First Aid: Inhalation	1. Remove from the contaminated area to fresh air.[1][7] 2. Encourage the patient to blow their nose.[1]
First Aid: Ingestion	1. Give a glass of water.[1] 2. Seek medical advice.[7]
Waste Disposal	1. All waste must be handled in accordance with local, state, and federal regulations.[1] 2. Dispose of contents and container to an approved waste disposal plant.[3][7] 3. Do not allow the product to enter drains.[2]

Logical Workflow for Safe Celestolide Handling

The following diagram illustrates the decision-making process and necessary precautions for handling Celestolide safely.

Caption: Logical workflow for the safe handling of Celestolide.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. olaughlinco.com [olaughlinco.com]
• 3. hekserij.nl [hekserij.nl]
• 4. echemi.com [echemi.com]
• 5. Celestolide (IFF) - Hekserij [eng.hekserij.nl]
• 6. johndwalsh.com [johndwalsh.com]
• 7. finefrag.com [finefrag.com]
• 8. Celestolide (13171-00-1) | Bulk Supplier In India [chemicalbull.com]